Coco diethanolamide

• CAS: 61791-31-9

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Cocamide Diethanolamide from Coconut Oil

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the primary synthesis mechanisms for producing cocamide diethanolamide (cocamide DEA) from coconut oil. It includes detailed reaction pathways, experimental protocols derived from scientific literature, and quantitative data to guide laboratory and industrial applications.

Introduction

Cocamide diethanolamide (CDEA), a non-ionic surfactant, is a viscous, yellowish liquid synthesized from the reaction of fatty acids derived from coconut oil with diethanolamine (B148213).[1] Its chemical formula is CH₃(CH₂)ₙC(=O)N(CH₂CH₂OH)₂, where 'n' typically ranges from 8 to 18, reflecting the fatty acid composition of coconut oil.[1] CDEA is widely valued for its excellent foaming, emulsifying, and viscosity-enhancing properties.[2][3] These characteristics make it a crucial ingredient in a vast array of products, including shampoos, hand soaps, detergents, and other personal care and cosmetic formulations.[1][4]

The synthesis of CDEA is primarily achieved through two well-established chemical routes: a direct one-step aminolysis of coconut oil triglycerides and a two-step process involving transesterification followed by amidation.[5][6]

Core Synthesis Mechanisms

The conversion of coconut oil into cocamide DEA can be accomplished via two principal pathways. The choice of method often depends on the desired purity of the final product, reaction efficiency, and industrial scalability.

This method is a direct condensation reaction where coconut oil (triglycerides) is reacted with diethanolamine at high temperatures, typically in the presence of an alkaline catalyst.[5][7] This process, also known as aminolysis, directly converts the ester linkages in the triglycerides into amides, yielding a mixture of cocamide DEA and glycerol (B35011) as a byproduct. Temperatures for this reaction can reach up to 170°C.[5][7]

The overall reaction can be represented as follows:

References

• 1. Cocamide DEA - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Sustainable and Renewable Raw Materials and Production of Coconut Fatty Acid Diethanolamide - Padideh Shimi Jam [padidehshimi.com]
• 4. Cocamide DEA [cocamide-dea.atspace.com]
• 5. COCONUT OIL DIETHANOLAMINE CONDENSATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. arpnjournals.org [arpnjournals.org]
• 7. globallcadataaccess.org [globallcadataaccess.org]

A Comprehensive Technical Guide to the Physicochemical Properties of N,N-bis(hydroxyethyl)coco Amides

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-bis(hydroxyethyl)coco amides, commonly known as Cocamide DEA, are a complex mixture of diethanolamides of fatty acids derived from coconut oil. As a nonionic surfactant, it is a versatile ingredient widely utilized in the formulation of personal care products, cosmetics, and household cleaning agents.[1][2][3] Its prevalence is due to its multifunctional properties, including viscosity building, foam stabilization, and emulsification.[1][2][4][5][6] This technical guide provides an in-depth overview of the core physicochemical properties of Cocamide DEA, complete with detailed experimental protocols and data presented for comparative analysis.

Physicochemical Properties

The functional characteristics of Cocamide DEA are dictated by its physicochemical properties. These properties can vary slightly depending on the specific fatty acid composition of the coconut oil feedstock and the manufacturing process.[1]

General Properties

Property	Value	References
Chemical Name	Amides, coco, N,N-bis(hydroxyethyl)	[7]
CAS Number	68603-42-9	[7]
EINECS/ELINCS No	271-657-0	[7]
Chemical Formula	CH3(CH2)nC(=O)N(CH2CH2OH)2, where n typically ranges from 8 to 18	[8][9]
Appearance	Light yellow to amber viscous liquid	[3][10][11]
Odor	Faint, characteristic odor	[5][11]

Quantitative Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of Cocamide DEA.

Property	Value Range	Unit	Conditions	References
Boiling Point	168 - 274	°C	[7][12][13][14][15]
Melting Point	< 10	°C	[8][13][16]
Viscosity	351.9 - 850	cP (mPa·s)	at 20-30°C	[7][10]
Solubility in Water	5 - 10	g/100 mL	at 18 °C	[1][12][14][15]
pH	8.5 - 11.5	1% - 10% aqueous solution	[5][8][16][17][18][19]
Specific Gravity	0.99 - 1.004	at 20 °C	[1][8][16]
Flash Point	> 100	°C	[8][16]
HLB Value	~12.56	[1]
Critical Micelle Concentration (CMC)	0.3 - 0.6	%	[20]
Surface Tension Reduction	Can reduce surface tension of water by up to 56.56%	[21]

Experimental Protocols

Accurate determination of the physicochemical properties of Cocamide DEA is essential for formulation development and quality control. The following are detailed methodologies for key experiments.

Determination of Viscosity using a Rotational Viscometer

Objective: To measure the resistance of Cocamide DEA to flow, which is a critical parameter for its use as a thickening agent.

Methodology:

• Preparation of the Sample:

  • Prepare aqueous solutions of Cocamide DEA at various concentrations (e.g., 1%, 5%, 10% w/v).

  • Ensure the solutions are homogeneous by thorough mixing using a magnetic stirrer.

  • Allow the solutions to equilibrate to a constant temperature (e.g., 25°C) in a water bath, as viscosity is temperature-dependent.

• Instrumentation:

  • Use a rotational viscometer equipped with a suitable spindle. The choice of spindle and rotational speed will depend on the expected viscosity of the sample.

• Measurement Procedure:

  • Calibrate the viscometer according to the manufacturer's instructions.

  • Immerse the selected spindle into the Cocamide DEA solution, ensuring it is submerged to the marked level and not touching the sides or bottom of the container.

  • Begin rotation of the spindle at a set speed.

  • Allow the reading to stabilize before recording the viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).

  • Repeat the measurement at different rotational speeds to assess for Newtonian or non-Newtonian behavior.

  • Perform measurements for each concentration to understand the concentration-dependent viscosity profile.

Determination of Surface Tension and Critical Micelle Concentration (CMC)

Objective: To measure the effectiveness of Cocamide DEA in reducing the surface tension of water and to determine the concentration at which micelles begin to form.

Methodology:

• Preparation of a Series of Dilutions:

  • Prepare a stock solution of Cocamide DEA in deionized water.

  • Create a series of dilutions from the stock solution with concentrations spanning a wide range, both below and above the expected CMC.

• Instrumentation:

  • A tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method) is required for surface tension measurements.

• Measurement Procedure:

  • Calibrate the tensiometer with a liquid of known surface tension (e.g., pure water).

  • Measure the surface tension of each dilution, starting from the most dilute solution to minimize cross-contamination.

  • Rinse the probe thoroughly with deionized water and dry it between each measurement.

  • Record the surface tension value (in mN/m) for each concentration.

• Data Analysis for CMC Determination:

  • Plot the surface tension as a function of the logarithm of the Cocamide DEA concentration.

  • The resulting graph will typically show a sharp decrease in surface tension with increasing concentration, followed by a plateau.

  • The critical micelle concentration (CMC) is the concentration at the point of inflection, where the curve breaks. This point can be determined by the intersection of the two linear portions of the graph.

Determination of pH

Objective: To measure the acidity or alkalinity of an aqueous solution of Cocamide DEA.

Methodology:

• Preparation of the Solution:

  • Prepare an aqueous solution of Cocamide DEA at a specified concentration (e.g., 1% or 10% w/v) using deionized water.

• Instrumentation:

  • A calibrated pH meter with a glass electrode is required.

• Measurement Procedure:

  • Calibrate the pH meter using standard buffer solutions of known pH (e.g., pH 4, 7, and 10).

  • Rinse the pH electrode with deionized water and gently blot it dry.

  • Immerse the electrode into the Cocamide DEA solution.

  • Allow the reading to stabilize before recording the pH value.

  • It is advisable to stir the solution gently during measurement to ensure homogeneity.

Visualizations

Manufacturing Process of Cocamide DEA

The following diagram illustrates a simplified workflow for the industrial production of Cocamide DEA. The process involves the reaction of fatty acids from coconut oil with diethanolamine.

A simplified diagram of the Cocamide DEA manufacturing process.

General Experimental Workflow for Surfactant Characterization

This diagram outlines a logical workflow for the comprehensive physicochemical characterization of a surfactant like Cocamide DEA.

A general workflow for the characterization of a surfactant.

Conclusion

N,N-bis(hydroxyethyl)coco amides are a cornerstone of many formulations due to their favorable physicochemical properties. A thorough understanding and precise measurement of these properties are crucial for researchers, scientists, and drug development professionals to optimize product performance, ensure quality and stability, and innovate new applications. The data and protocols presented in this guide serve as a comprehensive resource for the scientific community engaged in work with this important nonionic surfactant.

References

• 1. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 2. commons.erau.edu [commons.erau.edu]
• 3. justagriculture.in [justagriculture.in]
• 4. Cocamide DEA [cocamide-dea.atspace.com]
• 5. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 6. agilent.com [agilent.com]
• 7. Surface tension - Wikipedia [en.wikipedia.org]
• 8. BYK ebook for surface additives – BYK [byk.com]
• 9. mt.com [mt.com]
• 10. m.youtube.com [m.youtube.com]
• 11. commons.erau.edu [commons.erau.edu]
• 12. scribd.com [scribd.com]
• 13. yeserchem.com [yeserchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 16. mt.com [mt.com]
• 17. Reddit - The heart of the internet [reddit.com]
• 18. nanoscience.com [nanoscience.com]
• 19. biolinscientific.com [biolinscientific.com]
• 20. mt.com [mt.com]
• 21. Four methods for measuring surface tension [en1.nbchao.com]

The Core Mechanism of Action of Non-ionic Surfactants: A Technical Guide for Drug Development Professionals

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the mechanisms of action of non-ionic surfactants, focusing on their application in pharmaceutical sciences. Non-ionic surfactants are indispensable tools in formulation development due to their low toxicity, broad compatibility, and versatile functionalities, which include enhancing drug solubility, stability, and permeability.[1] This document details their fundamental physicochemical properties, outlines key experimental protocols for their characterization, and elucidates their interaction with biological systems, particularly in overcoming multidrug resistance.

Fundamental Physicochemical Properties and Mechanisms

Non-ionic surfactants are amphiphilic molecules possessing a non-ionizable hydrophilic head group (typically polyoxyethylene or polyol moieties) and a hydrophobic tail.[2][3] This dual nature drives their activity at interfaces, leading to four primary mechanisms of action in drug delivery:

• Solubilization via Micellization: Above a specific concentration, known as the Critical Micelle Concentration (CMC), surfactant monomers self-assemble into spherical aggregates called micelles.[4] The hydrophobic cores of these micelles encapsulate poorly water-soluble drug molecules, effectively increasing their solubility in aqueous media.[1][4] This is a crucial mechanism for enhancing the bioavailability of many active pharmaceutical ingredients (APIs).[1][5]

• Emulsification: By adsorbing at the oil-water interface, non-ionic surfactants reduce interfacial tension, allowing for the formation and stabilization of emulsions. This property is fundamental to the formulation of creams, lotions, and self-emulsifying drug delivery systems (SEDDS).[1][5]

• Wetting: Non-ionic surfactants improve the spreadability of a liquid over a solid surface by lowering the contact angle. In pharmaceutical manufacturing, this enhances the wettability of hydrophobic drug powders, which is critical for processes like granulation and dissolution.[5]

• Permeation Enhancement: These surfactants can interact with biological membranes, such as the stratum corneum or cell membranes, to transiently increase their fluidity. This disruption of the lipid bilayer facilitates the penetration of drugs, a mechanism exploited in transdermal and oral drug delivery.[6]

Quantitative Data of Common Non-ionic Surfactants

The behavior of a non-ionic surfactant is defined by key quantitative parameters, including the Critical Micelle Concentration (CMC) and the Hydrophilic-Lipophilic Balance (HLB). The CMC is the concentration at which micelle formation begins, while the HLB value (on a scale typically from 0 to 20) indicates the surfactant's relative affinity for water versus oil, guiding its selection as a wetting agent, emulsifier, or solubilizer.

Surfactant Class	Trade Name(s)	Chemical Name	MW ( g/mol )	HLB	CMC (mM)
Polysorbates	Tween® 20	Polysorbate 20	~1228	16.7	0.059
Tween® 80	Polysorbate 80	~1310	15.0	0.012
Sorbitan Esters	Span® 60	Sorbitan Monostearate	~431	4.7	~0.03-0.1
Polyoxyethylene	Triton™ X-100	Polyoxyethylene (9.5) p-t-octylphenol	~625	13.5	0.19-0.24
Alkyl Ethers	Brij® 58	Polyoxyethylene (20) cetyl ether	~1122	15.7	0.003-0.008
Poloxamers	Pluronic® F-127	Poloxamer 407	~12600	22	0.7% (w/v)
Pluronic® P-123	Poloxamer 403	~5750	8	0.4% (w/v)

(Note: CMC and MW values can vary slightly depending on the source, purity, temperature, and solvent conditions.)

Interaction with Biological Systems: Overcoming Multidrug Resistance

A critical application of non-ionic surfactants in oncology drug development is their ability to overcome multidrug resistance (MDR). MDR is often mediated by the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which function as energy-dependent efflux pumps that expel chemotherapeutic agents from cancer cells.[7] Non-ionic surfactants, particularly Polysorbates and Pluronics, can inhibit P-gp function through several interconnected mechanisms.[2][7][8]

• Membrane Fluidization: Surfactant monomers partition into the cell membrane, altering the lipid packing and increasing membrane fluidity. This perturbation can disrupt the conformational integrity and function of embedded efflux pumps like P-gp.[9][10]

• Direct P-gp Inhibition: Certain surfactants can act as competitive or non-competitive inhibitors of P-gp. Molecular dynamics simulations suggest that surfactants like Polysorbate 20 can directly bind to the drug-binding domain of P-gp, physically obstructing the binding of drug substrates.[1][5][11]

• Inhibition of ATPase Activity: P-gp-mediated efflux is fueled by ATP hydrolysis. Some surfactants, notably Pluronics, can directly interfere with the ATPase activity of P-gp, effectively cutting off the energy supply required for drug transport.[3][9]

• Cellular ATP Depletion: A more profound mechanism involves the depletion of intracellular ATP pools. Pluronics have been shown to affect mitochondrial respiration, leading to a significant reduction in cellular ATP levels.[8][9] This energy depletion broadly inhibits the function of all ATP-dependent processes, including P-gp-mediated drug efflux.[9][12]

Visualization of P-gp Inhibition Pathways

The following diagram illustrates the primary mechanisms by which non-ionic surfactants inhibit P-gp function at the cellular level.

Caption: Mechanisms of P-gp inhibition by non-ionic surfactants.

Key Experimental Protocols

Accurate characterization of non-ionic surfactants and their effects is paramount in formulation development. The following sections provide detailed protocols for essential experiments.

Protocol: Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry

This method identifies the CMC by detecting the abrupt change in surface tension that occurs upon micelle formation.

Materials and Equipment:

• Digital Tensiometer (Du Noüy ring or Wilhelmy plate method)

• High-purity non-ionic surfactant

• High-purity water (e.g., Milli-Q)

• Precision balance and glassware

• Magnetic stirrer and stir bars

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of the surfactant in high-purity water (e.g., 100x the expected CMC).

• Sample Preparation: Create a series of dilutions from the stock solution, covering a wide concentration range both below and above the anticipated CMC. Prepare at least 15-20 different concentrations.

• Tensiometer Calibration: Calibrate the tensiometer according to the manufacturer's instructions, typically using high-purity water.

• Measurement:

  • Begin with the most dilute solution to minimize contamination.

  • Pour the sample into the measurement vessel and allow it to equilibrate to the desired temperature (e.g., 25°C).

  • Measure the surface tension. Ensure the reading is stable before recording.

  • Thoroughly clean and dry the vessel and probe between each measurement.

  • Proceed sequentially through the concentration series, from lowest to highest.

• Data Analysis:

  • Plot surface tension (γ, in mN/m) on the y-axis against the logarithm of the surfactant concentration (log C) on the x-axis.

  • The resulting plot will show two distinct linear regions: a steep decline in surface tension at concentrations below the CMC, and a plateau or region of shallow slope at concentrations above the CMC.[11]

  • The CMC is determined from the intersection point of the two lines fitted to these regions.[1][4]

Caption: Workflow for CMC determination using surface tensiometry.

Protocol: In Vitro Drug Permeation Using Franz Diffusion Cells

This protocol assesses the rate at which a drug permeates through a membrane, providing insight into the permeation-enhancing effects of surfactants.

Materials and Equipment:

• Franz diffusion cell apparatus with temperature control and stirring

• Permeation membrane (e.g., excised pig ear skin, synthetic membranes like Strat-M®)

• Receptor solution (e.g., phosphate-buffered saline (PBS), potentially with a solubilizer to maintain sink conditions)

• Test formulation (drug with and without surfactant)

• Analytical instrument for drug quantification (e.g., HPLC, UV-Vis Spectrophotometer)

Procedure:

• Receptor Chamber Preparation: Degas the receptor solution to remove dissolved air. Fill the receptor chamber of each Franz cell, ensuring no air bubbles are trapped beneath the membrane area. Place a small magnetic stir bar in the chamber.[2]

• Membrane Mounting: If using biological skin, carefully excise it, remove subcutaneous fat, and cut it to size.[9] Equilibrate the membrane in the receptor solution for 30 minutes. Mount the membrane securely between the donor and receptor chambers, with the stratum corneum side facing the donor chamber.[2][13]

• System Equilibration: Assemble the cells and place them in the heating block. Allow the system to equilibrate to the target temperature (typically 32°C for skin studies) for at least 30 minutes with stirring (e.g., 600 rpm).[2][9]

• Formulation Application: Apply a precise, finite dose of the test formulation evenly onto the membrane surface in the donor chamber.[13]

• Sampling:

  • At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a defined aliquot (e.g., 200 µL) from the receptor chamber via the sampling arm.[9]

  • Immediately replace the withdrawn volume with an equal amount of fresh, pre-warmed receptor solution to maintain a constant volume and ensure sink conditions.[2]

• Sample Analysis: Quantify the drug concentration in each collected sample using a validated analytical method (e.g., HPLC).

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area (µg/cm²) at each time point, correcting for sample removal and replacement.

  • Plot the cumulative amount of drug permeated versus time.

  • The slope of the linear portion of the curve represents the steady-state flux (Jss).

Protocol: Cytotoxicity Assessment Using the MTT Assay

This colorimetric assay determines cell viability by measuring the metabolic activity of cells, which is a proxy for cytotoxicity.

Materials and Equipment:

• Human cell line (e.g., Caco-2 for intestinal models, MCF-7 for breast cancer)

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or acidified isopropanol)

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.[12]

• Compound Exposure: Prepare serial dilutions of the non-ionic surfactant in culture medium. Remove the old medium from the cells and add 100 µL of the surfactant-containing medium to the appropriate wells. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution to each well (final concentration ~0.5 mg/mL) and incubate for 2-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[6][14]

• Solubilization: Carefully remove the medium. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[3][12] Gently mix on an orbital shaker for 15 minutes to ensure complete dissolution.[3][10]

• Absorbance Reading: Measure the absorbance of the solution in each well at a wavelength of ~570 nm. Use a reference wavelength of >650 nm for background correction.[14]

• Data Analysis:

  • Subtract the average absorbance of the blank (medium only) wells from all other readings.

  • Calculate cell viability as a percentage relative to the untreated control cells:

    • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100.

  • Plot % Viability against surfactant concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Interactions of Pluronic Block Copolymers on P-gp Efflux Activity: Experience With HIV-1 Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reversal of multidrug resistance by surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of Surfactants on Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Non-ionic Surfactants as a P-Glycoprotein(P-gp) Efflux Inhibitor for Optimal Drug Delivery-A Concise Outlook - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Surfactant-Enabled Nanocarriers in Breast Cancer Therapy: Targeted Delivery and Multidrug Resistance Reversal - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An essential relationship between ATP depletion and chemosensitizing activity of Pluronic® block copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reversal of multidrug resistance by surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanism behind Polysorbates' Inhibitory Effect on P-Glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mechanism of inhibition of P-glycoprotein mediated efflux by Pluronic P123/F127 block copolymers: relationship between copolymer concentration and inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. P-glycoprotein Inhibition for Optimal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Molecular Structure and Formula of Cocamide DEA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cocamide Diethanolamine (B148213) (Cocamide DEA) is a nonionic surfactant widely utilized across the cosmetic, personal care, and industrial sectors.[1] It is synthesized through the reaction of fatty acids derived from coconut oil with diethanolamine.[2][3] This technical guide provides a comprehensive overview of the molecular structure, chemical formula, and physicochemical properties of cocamide DEA. It further details the experimental protocols for its synthesis, purification, and analysis, presenting quantitative data in a structured format for ease of reference.

Molecular Structure and Chemical Formula

Cocamide DEA is not a single chemical entity but rather a mixture of N,N-bis(2-hydroxyethyl) amides of the fatty acids found in coconut oil. The general chemical formula for the individual components of cocamide DEA is CH₃(CH₂)nC(=O)N(CH₂CH₂OH)₂ , where 'n' typically ranges from 6 to 16, reflecting the variable length of the fatty acid chains in coconut oil.[4] The CAS number for this mixture is 68603-42-9 .

The molecular structure consists of a hydrophilic diethanolamine head group and a lipophilic fatty acid tail. This amphiphilic nature is responsible for its surface-active properties.

Cocamide DEA Molecular Structure

Physicochemical Properties

The physical and chemical properties of cocamide DEA can vary slightly depending on the specific fatty acid composition. The following table summarizes the typical properties.

Property	Value	Reference(s)
Appearance	Viscous yellow to amber liquid	[1]
Molecular Weight	280 - 290 g/mol	[4]
Melting Point	< 10 °C	[4]
Boiling Point	169 - 275 °C	[4]
Density	~0.99 g/cm³ at 20 °C	[4]
pH (1% aqueous solution)	9.0 - 10.5	[4]
Solubility	Soluble in water	[4]
Flash Point	> 100 °C	[4]

Experimental Protocols

Synthesis of Cocamide DEA

The industrial synthesis of cocamide DEA typically involves the reaction of coconut oil or its methyl esters with diethanolamine.[3] A general laboratory-scale synthesis can be outlined as follows:

Materials:

• Coconut oil or coconut fatty acid methyl esters

• Diethanolamine (DEA)

• Alkaline catalyst (e.g., sodium methoxide, potassium hydroxide, or CaO)[2]

• Solvent (e.g., isopropanol, optional)[2]

Procedure:

• Reactant Charging: In a reaction vessel equipped with a stirrer, thermometer, and a condenser for water removal, charge the coconut oil/fatty acid methyl esters and diethanolamine. The molar ratio of fatty acid to diethanolamine is typically 1:1 or 1:2.[5]

• Catalyst Addition: Introduce the alkaline catalyst to the reaction mixture.

• Reaction: Heat the mixture to a temperature range of 130-180 °C with continuous stirring.[6] The reaction is carried out for several hours (e.g., 3-10 hours) until the desired conversion is achieved, which can be monitored by measuring the free fatty acid or free amine content.[6] Water or methanol (B129727) produced during the reaction is continuously removed to drive the equilibrium towards product formation.

• Neutralization: After the reaction is complete, the catalyst can be neutralized if necessary.

References

• 1. specialchem.com [specialchem.com]
• 2. arpnjournals.org [arpnjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Cocamide DEA - Descrizione [tiiips.com]
• 5. COCONUT OIL DIETHANOLAMINE CONDENSATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. CN102755856A - Preparation method of high proportion mixed oil cocamide DEA (diethanolamine) - Google Patents [patents.google.com]

A Technical Guide to the Aerobic Biodegradation of Coco Diethanolamide in Aqueous Environments

Abstract

Coco Diethanolamide (CDEA), a prevalent non-ionic surfactant in personal care and industrial products, is recognized for its favorable environmental profile, particularly its ready biodegradability in aqueous systems.[1][2] This technical guide provides a comprehensive overview of the metabolic pathways, key microbial contributors, and experimental methodologies associated with the aerobic degradation of CDEA. The process is characterized by a primary hydrolysis of the amide bond, liberating coconut fatty acids and diethanolamine (B148213), which are subsequently mineralized through distinct metabolic routes. This document synthesizes available data, details relevant experimental protocols, and presents visual diagrams of the degradation pathways and workflows to support further research and environmental risk assessment.

Introduction

Coco Diethanolamide (CDEA), also known as cocamide DEA, is a complex mixture of diethanolamides derived from the fatty acids present in coconut oil.[3][4] Its chemical structure consists of a hydrophobic fatty acid tail and a hydrophilic diethanolamine head, conferring the surfactant properties for which it is widely used as a foaming agent, emulsifier, and viscosity builder.[2] Given its extensive use in products that are ultimately discharged into wastewater systems, understanding its environmental fate is of paramount importance. CDEA is generally considered to be readily biodegradable, meaning it is rapidly broken down by microorganisms in aquatic environments into simpler, non-harmful substances like carbon dioxide, water, and mineral salts.[1] This guide delineates the scientific basis for this biodegradability.

The Biodegradation Pathway of Coco Diethanolamide

The aerobic biodegradation of CDEA is a two-stage process initiated by microbial enzymes.

Stage 1: Enzymatic Hydrolysis The initial and rate-limiting step is the enzymatic hydrolysis of the amide bond in the CDEA molecule. This reaction is catalyzed by amidohydrolase (amidase) enzymes produced by various microorganisms. The hydrolysis cleaves the CDEA molecule into two primary intermediates:

• A mixture of Coconut Fatty Acids (primarily lauric, myristic, palmitic, and oleic acids).

• Diethanolamine (DEA) .

This initial hydrolytic attack is a common pathway for the degradation of fatty acid amides.

Stage 2: Mineralization of Intermediates Following hydrolysis, the two resulting intermediates are metabolized by separate, well-established pathways.

• Degradation of Coconut Fatty Acids via β-Oxidation: The liberated fatty acids are transported into microbial cells and catabolized through the beta-oxidation pathway. This cyclical process sequentially shortens the fatty acid chain by two carbon atoms during each cycle, producing acetyl-CoA, NADH, and FADH₂. The acetyl-CoA then enters the citric acid (TCA) cycle to be completely oxidized to CO₂, generating cellular energy (ATP).

• Degradation of Diethanolamine: Diethanolamine is degraded by specific bacterial strains. The pathway involves the conversion of diethanolamine to ethanolamine (B43304) and glycolaldehyde. Ethanolamine is subsequently converted to acetaldehyde, which then enters the central metabolism as acetyl-CoA.

The complete mineralization of both the fatty acid and diethanolamine portions results in the conversion of the original CDEA molecule to carbon dioxide, water, and biomass.

Visualization of the Biodegradation Pathway

Caption: Proposed aerobic biodegradation pathway for Coco Diethanolamide (CDEA).

Quantitative Analysis of Biodegradability

The biodegradability of surfactants is quantitatively assessed using standardized test methods, most notably the OECD 301 series for "Ready Biodegradability". A substance is classified as readily biodegradable if it achieves >60% degradation to CO₂ (or >70% removal of Dissolved Organic Carbon) within a 28-day period, including a "10-day window" which begins when 10% degradation is reached.[5][6][7]

While CDEA is widely cited as readily biodegradable, publicly available time-course data from standardized tests is limited. However, a Tier 2 assessment reported data from an OECD 301D (Closed Bottle Test) study.[8]

Table 1: Summary of Ready Biodegradability Data for Coco Diethanolamide

Test Guideline	Test Substance Concentration	Duration (Days)	% Biodegradation	Classification	Source
OECD 301D	2 mg/L	28	84%	Readily Biodegradable	HPVIS[8]
OECD 301D	5 mg/L	28	71%	Readily Biodegradable	HPVIS[8]
Modified Closed Bottle	Not Specified	28	51.8%	Inherently Biodegradable	HPVIS[8]

Note: The results indicate that CDEA meets the criteria for ready biodegradability, achieving over 60% degradation within 28 days.[8]

Experimental Protocols

Detailed methodologies are crucial for the reproducible assessment of biodegradation. The following sections describe a standard protocol for determining ready biodegradability and a specific protocol for analyzing the initial enzymatic hydrolysis.

Protocol for OECD 301F: Manometric Respirometry Test

The OECD 301F test is a standard method for assessing the ready biodegradability of chemical substances by measuring oxygen consumption.[9][10][11]

Objective: To determine if a test substance is readily biodegradable under aerobic aqueous conditions.

Principle: A solution of the test substance in a mineral medium is inoculated with microorganisms (typically from the effluent of a wastewater treatment plant) and incubated in a closed flask with a headspace of air or oxygen. The consumption of oxygen is measured by a pressure sensor over a 28-day period. The percentage of biodegradation is calculated by comparing the measured oxygen consumption with the theoretical oxygen demand (ThOD).

Materials & Reagents:

• Test Substance: Coco Diethanolamide (CDEA)

• Inoculum: Activated sludge from a municipal sewage treatment plant, not adapted to the test substance.

• Mineral Medium: A solution of mineral salts including potassium phosphate, sodium phosphate, ammonium (B1175870) chloride, calcium chloride, magnesium sulfate, and ferric chloride in deionized water.

• Reference Substance: Sodium benzoate (B1203000) or aniline (B41778) (a positive control to verify inoculum activity).

• Control Flasks: Blank (inoculum + medium) and Abiotic control (test substance + medium + microbial inhibitor, e.g., mercuric chloride).

• Apparatus: Respirometer system with temperature control (22 ± 1°C), flasks, and pressure sensors.

Procedure:

• Preparation: The theoretical oxygen demand (ThOD) of CDEA is calculated based on its elemental composition. The test substance is added to the mineral medium to achieve a concentration that will yield sufficient oxygen demand (typically corresponding to 50-100 mg/L ThOD).

• Inoculation: The prepared medium is inoculated with a small volume of the activated sludge inoculum.

• Incubation: Test flasks (containing CDEA and inoculum), reference flasks, and blank controls are placed in the respirometer and incubated in the dark at a constant temperature for 28 days.

• Measurement: The oxygen consumption is automatically and continuously monitored by the pressure sensors.

• Data Analysis: The net oxygen consumption by the test substance is calculated by subtracting the oxygen consumption of the blank control. The percentage of biodegradation is then calculated as: % Biodegradation = (O₂ consumed (mg) / ThOD (mg)) x 100

Pass Criteria: The substance is considered readily biodegradable if it reaches at least 60% of its ThOD within the 28-day test period and this level is achieved within a 10-day window.[5][7]

Visualization of OECD 301F Experimental Workflow

References

• 1. nbinno.com [nbinno.com]
• 2. Sustainable and Renewable Raw Materials and Production of Coconut Fatty Acid Diethanolamide - Padideh Shimi Jam [padidehshimi.com]
• 3. COCONUT OIL DIETHANOLAMINE CONDENSATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. scribd.com [scribd.com]
• 5. oecd.org [oecd.org]
• 6. catalog.labcorp.com [catalog.labcorp.com]
• 7. concawe.eu [concawe.eu]
• 8. santos.com [santos.com]
• 9. petroleumhpv.org [petroleumhpv.org]
• 10. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 11. OECD 301F - Biodegradation Test - O2 Consumption - Situ Biosciences [situbiosciences.com]

Cocamide Diethanolamide: A Comprehensive Toxicological and Carcinogenic Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cocamide diethanolamide (Cocamide DEA) is a widely used surfactant in cosmetics and personal care products. This technical guide provides an in-depth analysis of its toxicological profile and carcinogenic potential, drawing from key studies conducted by the National Toxicology Program (NTP) and the International Agency for Research on Cancer (IARC). While generally exhibiting low acute toxicity, concerns have been raised regarding its potential for skin irritation and, most notably, its carcinogenicity, which is linked to the presence of diethanolamine (B148213) (DEA) as an impurity. This document summarizes quantitative toxicological data, details experimental methodologies, and visualizes key pathways and protocols to offer a comprehensive resource for the scientific community.

Chemical and Physical Properties

Cocamide DEA is a complex mixture of diethanolamides of fatty acids derived from coconut oil. It is a viscous, amber-colored liquid.

Toxicological Profile

The toxicological data for cocamide DEA indicates a low potential for acute systemic toxicity but raises concerns regarding local effects on the skin and eyes.

Acute Toxicity

Cocamide DEA exhibits low acute toxicity via oral and dermal routes.

Test	Species	Route	LD50	Reference
Acute Oral Toxicity	Rat	Oral	>5,000 mg/kg	[1]
Acute Oral Toxicity	Rat	Oral	12,200 mg/kg	[2]
Acute Dermal Toxicity	Rabbit	Dermal	>2,000 mg/kg	[1][2]

Subchronic Toxicity

Repeated dermal application of cocamide DEA has been shown to induce skin lesions at the site of application.

A 14-week dermal study in F344/N rats and B6C3F1 mice was conducted by the NTP. In rats, doses up to 400 mg/kg were administered, while in mice, doses up to 800 mg/kg were used. The primary observed effects were skin irritation at the application site.[3] In female rats, there was also evidence of kidney damage.[4]

Skin and Eye Irritation

Cocamide DEA is considered a moderate skin irritant and a severe eye irritant.[1] In rabbits, it has been shown to be a minimal to moderate skin irritant and a minimal eye irritant.[5]

Sensitization

While some studies suggest a potential for skin sensitization, particularly in occupational settings, cocamide DEA is generally not considered a potent skin sensitizer (B1316253) in consumer products.[3]

Genotoxicity

Cocamide DEA has not been found to be genotoxic in a standard battery of tests.

Assay	Test System	Result	Reference
Ames Test	Salmonella typhimurium	Negative	[5]
Chromosomal Aberration	Chinese Hamster Ovary (CHO) cells	Negative	[6]
In vivo Micronucleus Test	Mouse	Negative	[6]

Reproductive and Developmental Toxicity

Cocamide DEA is not considered a reproductive or developmental toxicant.[1] Studies conducted according to OECD guidelines have not shown adverse effects on fertility or fetal development.

Carcinogenicity

The carcinogenic potential of cocamide DEA has been a subject of significant investigation and regulatory scrutiny. The International Agency for Research on Cancer (IARC) has classified cocamide DEA as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans".[7] This classification is primarily based on findings from animal studies conducted by the National Toxicology Program (NTP).

NTP 2-Year Dermal Carcinogenicity Studies

The NTP conducted 2-year dermal carcinogenicity studies of a cocamide DEA condensate containing 18.2% free diethanolamine in F344/N rats and B6C3F1 mice.[3][8]

Summary of NTP 2-Year Dermal Carcinogenicity Study Findings

Species	Sex	Dose Levels (mg/kg)	Carcinogenic Effects	Reference
Rat (F344/N)	Male	0, 50, 100	No evidence of carcinogenic activity.	[9]
Female	0, 50, 100	Equivocal evidence of carcinogenic activity (marginal increase in renal tubule neoplasms).	[9]
Mouse (B6C3F1)	Male	0, 100, 200	Clear evidence of carcinogenic activity (increased incidences of hepatocellular adenoma, hepatocellular carcinoma, and renal tubule neoplasms).	[3][9]
Female	0, 100, 200	Clear evidence of carcinogenic activity (increased incidences of hepatocellular adenoma and hepatocellular carcinoma).	[3][9]

The carcinogenic response observed in mice is believed to be due to the presence of free diethanolamine (DEA) in the cocamide DEA condensate.[1][6]

Experimental Protocols

NTP 2-Year Dermal Carcinogenicity Study Protocol

The following diagram outlines the general workflow of the NTP 2-year dermal carcinogenicity bioassay for cocamide DEA.

References

• 1. santos.com [santos.com]
• 2. Cocamide DEA MSDS.pdf [slideshare.net]
• 3. cir-safety.org [cir-safety.org]
• 4. cir-safety.org [cir-safety.org]
• 5. cir-safety.org [cir-safety.org]
• 6. cdc.gov [cdc.gov]
• 7. Cocamide DEA - Wikipedia [en.wikipedia.org]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. Abstract for TR-479 [ntp.niehs.nih.gov]

A Technical Guide to the Self-Assembly and Micelle Formation of Coco Diethanolamide (CDEA)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction to Coco Diethanolamide (CDEA)

Coco Diethanolamide (CDEA), also known as Cocamide DEA, is a non-ionic surfactant widely utilized across the cosmetic, personal care, and industrial sectors. It is not a single chemical entity but rather a complex mixture of diethanolamides derived from the fatty acids present in coconut oil. The primary fatty acids include lauric acid, myristic acid, and palmitic acid, leading to a distribution of molecules with varying alkyl chain lengths (typically C8-C18).[1][2]

CDEA is synthesized through the reaction of coconut oil's mixed fatty acids (or their methyl esters) with diethanolamine (B148213).[3] Its molecular structure is amphiphilic, containing a hydrophilic diethanolamine head group and a hydrophobic hydrocarbon tail. This dual nature is the foundation of its surface-active properties, including its ability to act as a foaming agent, emulsifier, and viscosity builder.[4] For researchers and drug development professionals, understanding the self-assembly of CDEA into micellar structures is crucial for formulating stable emulsions, solubilizing poorly water-soluble active pharmaceutical ingredients (APIs), and designing effective delivery systems.

Fundamentals of Self-Assembly and Micellization

The spontaneous aggregation of surfactant molecules in a solution to form organized structures like micelles is known as self-assembly. In aqueous environments, this process is predominantly driven by the hydrophobic effect.[5]

• Amphiphilic Nature: CDEA molecules possess a polar, water-soluble (hydrophilic) head and a non-polar, water-insoluble (hydrophobic) tail.

• Hydrophobic Effect: When CDEA is introduced into water, the hydrophobic tails disrupt the hydrogen-bonding network of water molecules, creating a thermodynamically unfavorable state. To minimize this disruption and increase the overall entropy of the system, the hydrophobic tails aggregate, sequestering themselves from the water.[5]

• Micelle Formation: This aggregation leads to the formation of micelles, which are typically spherical structures where the hydrophobic tails form a core and the hydrophilic heads form an outer shell, or corona, that interfaces with the bulk aqueous phase.

Critical Micelle Concentration (CMC)

Micelle formation does not occur at any concentration. Instead, it begins abruptly over a narrow concentration range known as the Critical Micelle Concentration (CMC) .

• Below the CMC: Surfactant molecules exist predominantly as monomers in the solution and at interfaces (e.g., the air-water surface).

• At and Above the CMC: The interfaces become saturated with monomers, and any additional surfactant molecules self-assemble into micelles.[6]

The CMC is a fundamental parameter of any surfactant, indicating its efficiency in forming micelles. Because CDEA is a mixture, its CMC value can vary between suppliers and batches and must be determined empirically.

Figure 1. Self-Assembly of CDEA into a Micelle

Factors Influencing CDEA Micellization

The CMC and properties of CDEA micelles are sensitive to environmental conditions. Understanding these factors is critical for formulation design.[7][8]

• Temperature: For most non-ionic surfactants like CDEA, an increase in temperature typically leads to a decrease in the CMC.[9] This is attributed to the dehydration of the hydrophilic head groups (disruption of hydrogen bonds with water), which increases the effective hydrophobicity of the surfactant and favors micellization.[10][11] However, some non-ionic surfactants exhibit a U-shaped CMC vs. temperature curve, where the CMC reaches a minimum at a certain temperature before increasing again.[11][12]

• pH: CDEA is a non-ionic surfactant and is generally stable over a wide pH range. Its micellization properties are not significantly affected by pH unless the conditions are extreme enough to cause hydrolysis of the amide bond.

• Addition of Electrolytes: Unlike ionic surfactants, the CMC of non-ionic surfactants is only minimally affected by the addition of electrolytes like salts.[13][14] This is because there are no significant electrostatic repulsions between the head groups that would be screened by added ions.

• Co-surfactants and Additives: In practical formulations, CDEA is often used with other surfactants. The presence of co-surfactants can significantly alter the CMC of the system. For instance, CDEA can form hydrogen bonds with anionic surfactants like sodium lauryl sulfate (B86663) (SLS), leading to more densely packed micelles and a lower overall CMC for the mixture.[15]

Figure 2. Factors Influencing CDEA Micellization

Thermodynamics of Micellization

The process of micelle formation can be described by key thermodynamic parameters, which provide insight into the driving forces of self-assembly.[7][16]

The standard Gibbs free energy of micellization (ΔG°mic) indicates the spontaneity of the process. It is related to the CMC by the equation: ΔG°mic ≈ RT ln(CMC) where R is the gas constant, T is the absolute temperature, and the CMC is expressed as a mole fraction. A negative ΔG°mic signifies a spontaneous process.

The enthalpy of micellization (ΔH°mic) can be determined from the temperature dependence of the CMC using the Gibbs-Helmholtz equation: ΔH°mic = -R * T² * [d(ln CMC)/dT]

The entropy of micellization (ΔS°mic) can then be calculated using the fundamental thermodynamic relationship: ΔG°mic = ΔH°mic - TΔS°mic

For many non-ionic surfactants at room temperature, ΔH°mic is small and can be positive (endothermic), while ΔS°mic is large and positive. This indicates that the micellization is primarily an entropy-driven process , stemming from the release of ordered water molecules from around the hydrophobic tails (the hydrophobic effect).[9]

Experimental Protocols for Micelle Characterization

Accurate characterization of CDEA micelles requires empirical measurement. The following are detailed protocols for key experiments.

Figure 3. General Experimental Workflow for CMC Determination

Surface Tension Method (CMC Determination)

This is a classic and reliable method for determining the CMC of both ionic and non-ionic surfactants.[6]

• Principle: Below the CMC, as surfactant concentration increases, monomers adsorb at the air-water interface, causing a sharp decrease in surface tension. Above the CMC, the interface is saturated, and additional surfactant forms micelles in the bulk solution, resulting in little to no further change in surface tension. The CMC is the concentration at the inflection point of the surface tension vs. log(concentration) plot.[17]

• Apparatus: A surface tensiometer (using the Du Noüy ring or Wilhelmy plate method).[18]

• Methodology:

  • Solution Preparation: Prepare a stock solution of CDEA in deionized water at a concentration well above the expected CMC. Prepare a series of dilutions from the stock solution, covering a wide concentration range both below and above the anticipated CMC.

  • Calibration: Calibrate the tensiometer according to the manufacturer's instructions, typically with deionized water.

  • Measurement: For each dilution, measure the surface tension. Ensure the ring or plate is thoroughly cleaned between measurements. Allow the reading to stabilize before recording, as surfactant adsorption at the interface can take time.

  • Data Analysis: Plot the measured surface tension (γ) on the y-axis against the logarithm of the surfactant concentration (log C) on the x-axis. The plot will show two linear regions. The CMC is determined from the intersection point of the extrapolated lines from these two regions.

Fluorescence Spectroscopy (CMC Determination)

This highly sensitive method uses a fluorescent probe that partitions into the hydrophobic micellar core. Pyrene (B120774) is a commonly used probe.

• Principle: The fluorescence emission spectrum of pyrene is sensitive to the polarity of its microenvironment. In a polar solvent like water, the intensity ratio of the first and third vibronic peaks (I₁/I₃) is high. When micelles form, pyrene partitions into the non-polar, hydrocarbon-like core, causing a significant decrease in the I₁/I₃ ratio. The CMC is identified as the inflection point in the plot of the I₁/I₃ ratio versus surfactant concentration.[19][20]

• Apparatus: A fluorescence spectrophotometer.

• Methodology:

  • Solution Preparation: Prepare a series of CDEA dilutions as described for the surface tension method.

  • Probe Addition: To each dilution, add a small aliquot of a concentrated pyrene stock solution (typically in a volatile solvent like acetone (B3395972) or ethanol) to achieve a final pyrene concentration that is very low (e.g., ~10⁻⁶ M) to avoid excimer formation.[21] Mix well and allow the solvent to evaporate if necessary, or ensure the final solvent concentration is negligible and consistent across all samples.

  • Measurement: Set the excitation wavelength to ~334 nm. Record the emission spectrum from approximately 350 nm to 450 nm.[19]

  • Data Analysis: From each spectrum, determine the fluorescence intensities of the first peak (I₁, ~372 nm) and the third peak (I₃, ~383 nm). Plot the intensity ratio I₁/I₃ (or I₃/I₁) against the CDEA concentration (or log C). The data will typically form a sigmoidal curve. The CMC is determined from the midpoint of this transition.[19]

Dynamic Light Scattering (DLS) (Micelle Size and CMC Determination)

DLS is a primary technique for measuring the hydrodynamic size of micelles and can also be used to estimate the CMC.[22]

• Principle: DLS measures the time-dependent fluctuations in scattered light intensity caused by the Brownian motion of particles in solution. The rate of these fluctuations is related to the particle's diffusion coefficient, from which the hydrodynamic diameter (Dₕ) can be calculated using the Stokes-Einstein equation. For CMC determination, the principle is that below the CMC, only small monomers are present and scattering intensity is low. Above the CMC, the formation of much larger micelles causes a sharp increase in scattering intensity.[23][24]

• Apparatus: A Dynamic Light Scattering instrument (e.g., Zetasizer).

• Methodology:

  • Sample Preparation: Prepare a series of CDEA dilutions. It is critical to filter each solution through a small pore-size filter (e.g., 0.22 µm) directly into a clean, dust-free cuvette to remove any interfering dust or large aggregates.[25]

  • Measurement: Place the cuvette in the DLS instrument and allow it to thermally equilibrate. For each concentration, perform multiple measurements to ensure reproducibility.

  • Data Analysis (Micelle Size): For a concentration well above the CMC, the primary outputs are the Z-average diameter (an intensity-weighted mean size) and the Polydispersity Index (PDI), which indicates the breadth of the size distribution. A low PDI (< 0.2) suggests a monodisperse population of micelles.[22]

  • Data Analysis (CMC Determination): Plot the total scattering intensity (often given in kilo-counts per second, kcps) against the surfactant concentration. The CMC is identified as the concentration where a sharp increase in scattering intensity is observed.[24]

Data Presentation & Summary

While specific quantitative values for CDEA are sample-dependent, the following tables summarize its general properties and the expected outcomes from characterization experiments.

Table 1: General Properties of Coco Diethanolamide (CDEA)

Property	Value / Description	Reference(s)
Chemical Nature	Mixture of N,N-bis(2-hydroxyethyl) amides of coconut oil fatty acids	[1]
Surfactant Type	Non-ionic	[4]
Appearance	Clear, viscous, yellowish to amber liquid	[4]
Key Fatty Acids	Lauric (C12), Myristic (C14), Palmitic (C16), etc.	-
HLB Value	~12.5 (indicative of O/W emulsifier, detergent)	[26]

| Primary Functions | Foaming agent, viscosity modifier, emulsifier |[2] |

Table 2: Summary of Factors Influencing CDEA Micellization

Factor	Effect on CMC	Primary Reason
↑ Temperature	Generally ↓ Decreases	Dehydration of hydrophilic head groups, increasing effective hydrophobicity.[9][10]
↑ Electrolyte Conc.	Minimal to no effect	Head groups are uncharged; no significant electrostatic screening.[13]
↑ Hydrophobic Tail Length	↓ Decreases	Increased hydrophobicity favors aggregation at lower concentrations.

| ↑ Hydrophilic Head Size | ↑ Increases | Increased hydrophilicity and steric hindrance disfavor aggregation. |

Table 3: Key Parameters from Experimental Characterization Techniques

Technique	Primary Parameter(s) Obtained	Description
Surface Tensiometry	Critical Micelle Concentration (CMC)	Concentration at the inflection point of the surface tension vs. log(C) plot.
Fluorescence Spectroscopy	Critical Micelle Concentration (CMC)	Concentration at the midpoint of the transition in the probe's I₁/I₃ ratio plot.[19]
Dynamic Light Scattering	Hydrodynamic Diameter (Dₕ), Polydispersity Index (PDI), CMC	Dₕ is the effective size of the micelle in solution. PDI measures size distribution width. CMC is found from the onset of scattering.[22][24]

| Calorimetry (ITC) | CMC, ΔH°mic, Aggregation Number (Nagg) | Provides a complete thermodynamic profile of micellization.[16][27] |

Conclusion

Coco Diethanolamide is a complex but highly effective non-ionic surfactant whose utility is rooted in its ability to self-assemble into micelles. This guide provides a technical foundation for understanding the principles, influencing factors, and thermodynamics governing this process. For researchers and drug development professionals, a thorough empirical characterization using the detailed protocols for surface tensiometry, fluorescence spectroscopy, and dynamic light scattering is essential. Such analysis will yield the critical parameters—CMC, micelle size, and thermodynamic profile—necessary for the rational design and optimization of advanced formulations, from stable emulsions to sophisticated drug delivery vehicles.

References

• 1. Coconut Diethanolamide | Multipurpose Nonionic Surfactant [stppgroup.com]
• 2. yeserchem.com [yeserchem.com]
• 3. researchgate.net [researchgate.net]
• 4. eximcan.com [eximcan.com]
• 5. Thermodynamics of micellization - Wikipedia [en.wikipedia.org]
• 6. justagriculture.in [justagriculture.in]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. scialert.net [scialert.net]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Influence of Temperature and Concentration on the Self-Assembly of Nonionic CiEj Surfactants: A Light Scattering Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jcsp.org.pk [jcsp.org.pk]
• 14. Effects of surfactant and electrolyte concentrations on bubble formation and stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Coconut diethanolamide | 68603-42-9 | Benchchem [benchchem.com]
• 16. tainstruments.com [tainstruments.com]
• 17. scribd.com [scribd.com]
• 18. How to measure surface tension and CMC (Critical Micelle Concentration), Measurement of surface tension and critical micelle concentration used surface tensiometer-KINO Scientific Instrument Inc. [surface-tension.org]
• 19. rsc.org [rsc.org]
• 20. usc.gal [usc.gal]
• 21. reddit.com [reddit.com]
• 22. Surfactant micelle characterization using DLS | Malvern Panalytical [malvernpanalytical.com]
• 23. lcms.cz [lcms.cz]
• 24. www-origin.horiba.com [www-origin.horiba.com]
• 25. muser-my.com [muser-my.com]
• 26. researchgate.net [researchgate.net]
• 27. mdpi.com [mdpi.com]

Rheological Properties of Cocamide Diethanolamide Solutions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the rheological properties of Cocamide Diethanolamide (CDEA) solutions. CDEA is a widely used nonionic surfactant in the pharmaceutical, cosmetic, and personal care industries, primarily valued for its viscosity-enhancing, emulsifying, and foam-stabilizing capabilities. Understanding its rheological behavior is crucial for formulation development, process optimization, and ensuring product stability and performance.

This document summarizes available quantitative data, details relevant experimental protocols, and provides visualizations of the underlying molecular mechanisms that govern the rheological characteristics of CDEA solutions.

Introduction to the Rheology of Cocamide Diethanolamide

Cocamide Diethanolamide (CDEA) is a complex mixture of fatty acid amides derived from coconut oil. Its molecular structure, featuring a hydrophobic fatty acid tail and a hydrophilic diethanolamine (B148213) headgroup, imparts its surface-active properties. In aqueous solutions, CDEA molecules self-assemble into micelles, and the morphology of these micelles is a key determinant of the solution's rheological behavior.

The viscosity of CDEA solutions is influenced by several factors, including its concentration, the temperature of the system, the presence of other surfactants and electrolytes, and the applied shear rate. At a fundamental level, the thickening effect of CDEA is attributed to the transition of its micelles from small, spherical structures to large, entangled, worm-like or rod-like structures. This transition increases the hydrodynamic volume of the micelles and their entanglement, leading to a significant increase in viscosity.

Quantitative Rheological Data

The following tables summarize the viscosity of aqueous Diethanolamine (DEA) solutions at various concentrations and temperatures. It is important to note that the presence of the fatty acid chains in CDEA will result in significantly higher viscosity values than those presented here for DEA, due to micellar structuring. However, the general trends with respect to concentration and temperature are expected to be similar.

Table 1: Viscosity of Aqueous Diethanolamine (DEA) Solutions at Various Concentrations and Temperatures

Temperature (°C)	20	40	60	80	100	120	140
Concentration (mass fraction)	Viscosity (mPa·s)	Viscosity (mPa·s)	Viscosity (mPa·s)	Viscosity (mPa·s)	Viscosity (mPa·s)	Viscosity (mPa·s)	Viscosity (mPa·s)
0.1	1.5	1.0	0.7	0.5	0.4	0.3	0.2
0.2	2.4	1.5	1.0	0.7	0.5	0.4	0.3
0.3	4.0	2.4	1.5	1.0	0.7	0.5	0.4
0.4	7.1	3.9	2.3	1.5	1.0	0.7	0.5
0.5	13.6	6.8	3.8	2.3	1.5	1.0	0.7
0.6	28.5	12.8	6.5	3.7	2.3	1.5	1.0
0.7	65.1	25.9	12.0	6.2	3.6	2.2	1.5
0.8	162.2	55.4	22.9	10.7	5.8	3.4	2.2
0.9	439.6	129.2	46.5	19.8	9.8	5.4	3.3

Data adapted from Arachchige, U. S. P. R., et al. "Viscosities of Pure and Aqueous Solutions of Monoethanolamine (MEA), Diethanolamine (DEA) and N-Methyldiethanolamine (MDEA)." Nordic Rheology Society Annual Conference. 2012.

Table 2: Shear Stress vs. Shear Rate Data for CDEA-Containing Surfactant Systems (Qualitative Representation)

Shear Rate (s⁻¹)	Shear Stress (Pa) - Illustrative
Low	Proportional increase with shear rate
Medium	Increase at a decreasing rate
High	Approaches a plateau

This behavior is characteristic of solutions containing entangled worm-like micelles. At low shear rates, the entangled network resists deformation, resulting in high viscosity. As the shear rate increases, the micelles align in the direction of flow, reducing their entanglement and thus decreasing the viscosity.

Experimental Protocols for Rheological Characterization

The following is a detailed methodology for the rheological measurement of CDEA-containing solutions, adapted from established protocols for similar surfactant systems.

Objective: To determine the viscosity and viscoelastic properties of a CDEA solution as a function of shear rate, temperature, and concentration.

Apparatus:

• Rotational rheometer (e.g., Anton Paar MCR series, TA Instruments DHR series)

• Concentric cylinder or parallel plate geometry

• Peltier temperature control system

• Magnetic stirrer and stir bars

• Analytical balance

• Beakers and other standard laboratory glassware

Materials:

• Cocamide Diethanolamide (CDEA) of known purity

• Deionized or distilled water

• (Optional) Sodium chloride (NaCl) or other electrolytes

• (Optional) Other surfactants for mixed system analysis

Procedure:

• Sample Preparation:

  • Prepare aqueous solutions of CDEA at the desired concentrations (w/w %) by accurately weighing the CDEA and water.

  • For electrolyte effect studies, add the desired amount of NaCl to the aqueous solution.

  • Gently stir the solutions using a magnetic stirrer until the CDEA is completely dissolved and the solution is homogeneous. Avoid vigorous stirring to prevent excessive foam formation.

  • Allow the solutions to equilibrate at room temperature for a set period (e.g., 24 hours) to ensure complete dissolution and thermal equilibrium.

• Rheometer Setup and Calibration:

  • Turn on the rheometer and the temperature control system.

  • Select the appropriate measurement geometry (concentric cylinders are often preferred for low to medium viscosity liquids to minimize solvent evaporation).

  • Perform all necessary calibrations as per the instrument's standard operating procedure, including zero-gap setting for parallel plates or geometry inertia for all systems.

• Measurement Protocol:

  • Loading the Sample: Carefully pour the CDEA solution into the measurement cup (for concentric cylinders) or onto the bottom plate, ensuring no air bubbles are trapped.

  • Temperature Equilibration: Set the desired temperature using the Peltier system and allow the sample to equilibrate for a sufficient time (e.g., 5-10 minutes) until the temperature is stable.

  • Flow Curve Measurement (Viscosity vs. Shear Rate):

    • Perform a steady-state shear rate sweep from a low shear rate (e.g., 0.1 s⁻¹) to a high shear rate (e.g., 1000 s⁻¹).

    • Set the measurement time per data point to ensure a steady-state torque reading is achieved.

    • Record the shear stress and viscosity at each shear rate.

  • Oscillatory Measurement (Viscoelastic Properties):

    • Perform a strain sweep (amplitude sweep) at a constant frequency (e.g., 1 Hz) to determine the linear viscoelastic region (LVER).

    • Perform a frequency sweep within the LVER to measure the storage modulus (G') and loss modulus (G'') as a function of frequency.

  • Temperature Sweep:

    • Perform a temperature ramp at a constant shear rate or frequency to determine the effect of temperature on viscosity or viscoelastic moduli.

• Data Analysis:

  • Plot viscosity as a function of shear rate to observe shear-thinning or Newtonian behavior.

  • Plot shear stress versus shear rate.

  • Analyze the oscillatory data to understand the elastic and viscous nature of the solution.

The following diagram illustrates the general experimental workflow for rheological measurements.

Experimental workflow for rheological characterization.

Mechanisms of Viscosity Modification

The rheological properties of CDEA solutions are intrinsically linked to the self-assembly of CDEA molecules into micelles and the subsequent interactions between these micelles.

Micelle Formation and Growth

In dilute aqueous solutions, CDEA molecules exist as monomers. As the concentration increases and surpasses the critical micelle concentration (CMC), they begin to aggregate into spherical micelles to minimize the contact between their hydrophobic tails and water. The addition of electrolytes, such as sodium chloride (NaCl), or mixing with other surfactants can induce a transition from spherical to larger, elongated worm-like or rod-like micelles. This transition is the primary mechanism behind the significant viscosity increase observed in many CDEA-based formulations.

The diagram below illustrates the transition from spherical to worm-like micelles.

Transition from spherical to worm-like micelles.

Interaction with Anionic Surfactants

CDEA is often used in combination with anionic surfactants, such as sodium lauryl sulfate (B86663) (SLS) or sodium laureth sulfate (SLES). This combination leads to a synergistic increase in viscosity. The nonionic CDEA molecules intercalate between the negatively charged headgroups of the anionic surfactant molecules in the mixed micelles. This reduces the electrostatic repulsion between the anionic headgroups, allowing the micelles to pack more tightly and grow into larger, elongated structures, which in turn increases the solution's viscosity.

The following diagram depicts the formation of mixed micelles between CDEA and an anionic surfactant.

Formation of mixed micelles.

Conclusion

The rheological properties of Cocamide Diethanolamide solutions are complex and highly dependent on formulation parameters. CDEA acts as an effective viscosity modifier through the formation and entanglement of worm-like micelles. The viscosity is further influenced by factors such as concentration, temperature, and the presence of electrolytes and other surfactants. A thorough understanding and characterization of these rheological properties are essential for the development of stable and effective pharmaceutical and cosmetic formulations. While quantitative data for pure CDEA solutions is limited, the information on the related compound DEA, combined with the established qualitative understanding of CDEA's behavior, provides a strong foundation for formulation scientists and researchers.

Environmental Fate and Impact of Coco Diethanolamide Surfactants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coco Diethanolamide (CDEA), a non-ionic surfactant derived from coconut oil, is widely utilized in personal care products, cosmetics, and industrial applications for its excellent foaming, emulsifying, and viscosity-building properties. As a substance that is ultimately released into the environment, a thorough understanding of its environmental fate and ecotoxicological impact is crucial for responsible product development and environmental stewardship. This technical guide provides an in-depth analysis of the environmental properties of CDEA, including its biodegradability, aquatic toxicity, and bioaccumulation potential, supported by quantitative data and detailed experimental methodologies.

Environmental Fate

The environmental fate of a chemical substance describes its transport and transformation in various environmental compartments. For CDEA, the key aspects of its environmental fate are its biodegradability and potential for bioaccumulation.

Biodegradability

The biodegradability of a substance is a critical factor in determining its environmental persistence. Coco diethanolamide is generally considered to be inherently biodegradable.[1] In a study following the OECD 301D guideline (Closed Bottle Test), CDEA demonstrated significant degradation, with 84% and 71% removal after 28 days at concentrations of 2 mg/L and 5 mg/L, respectively.[1] While some sources describe it as "inherently, but not readily, biodegradable," other studies have found it to be readily biodegradable under both aerobic and anaerobic conditions.[1]

Table 1: Biodegradability of Coco Diethanolamide

Test Guideline	Concentration	Degradation (%)	Time (days)	Classification	Reference
OECD 301D	2 mg/L	84	28	Inherently Biodegradable	[1]
OECD 301D	5 mg/L	71	28	Inherently Biodegradable	[1]
Modified Closed Bottle	-	51.8	28	Inherently Biodegradable	[1]

Bioaccumulation

Bioaccumulation is the process by which a substance is absorbed by an organism from its surrounding environment through all routes of exposure. The potential for a substance to bioaccumulate is often estimated using its octanol-water partition coefficient (log Pow). For CDEA, estimated log Pow values are greater than 4, which suggests a potential for bioaccumulation.[2] However, experimental data on the bioconcentration factor (BCF) of CDEA are limited. One assessment estimated BCF values for the various constituents of CDEA to range from approximately 8 to 138, indicating a low potential for bioaccumulation.[2] Due to the lack of measured BCF values from standardized tests like the OECD 305, the bioaccumulation potential of CDEA is primarily based on these estimations.

Table 2: Bioaccumulation Potential of Coco Diethanolamide

Parameter	Value	Method	Conclusion	Reference
log Pow	>4	Estimated	Potentially bioaccumulative	[2]
BCF	8 - 138	Estimated (BCFBAF™)	Low potential for bioaccumulation	[2]

Ecotoxicological Impact

The ecotoxicological impact of a substance is its effect on aquatic and terrestrial organisms. For CDEA, the primary concern is its toxicity to aquatic life.

Aquatic Toxicity

CDEA is considered to be of moderate acute toxicity to aquatic organisms.[2] Standard aquatic toxicity tests have been conducted on various species, including fish, aquatic invertebrates (Daphnia), and algae. The results are typically reported as the concentration that is lethal to 50% of the test organisms (LC50) or the concentration that causes a 50% effect (e.g., immobilization or growth inhibition) (EC50).

Table 3: Acute Aquatic Toxicity of Coco Diethanolamide

Test Organism	Endpoint	Concentration (mg/L)	Exposure Time	Reference
Fish (unspecified)	96-hour LC50	6.7	96 hours	[2]
Daphnia pulex	48-hour LC50	2.15 - 2.64	48 hours	[2]
Daphnia magna	24-hour EC50	3.3	24 hours	[2]
Algae (unspecified)	96-hour EC50	2.3	96 hours	[2]

It is important to note that the toxicity of commercial CDEA formulations can be influenced by the presence of impurities, particularly unreacted diethanolamine (B148213) (DEA).[3]

Experimental Protocols

The environmental fate and ecotoxicity of chemical substances are evaluated using standardized experimental protocols, primarily those developed by the Organisation for Economic Co-operation and Development (OECD).

Biodegradability Testing (OECD 301D)

The Closed Bottle Test (OECD 301D) is used to assess the ready biodegradability of a substance in an aerobic aqueous medium.

• Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms from a mixed population (e.g., activated sludge) and kept in a completely filled, closed bottle in the dark at a constant temperature. The degradation is followed by measuring the consumption of dissolved oxygen over a 28-day period.

• Procedure:

  • Prepare a mineral medium and a solution of the test substance at a known concentration.

  • Inoculate the medium with a pre-conditioned microbial inoculum.

  • Fill BOD (Biochemical Oxygen Demand) bottles completely with the inoculated medium, ensuring no air bubbles are trapped.

  • Incubate the bottles in the dark at 20 ± 1°C for 28 days.

  • Measure the dissolved oxygen concentration in replicate bottles at regular intervals.

  • Calculate the percentage of biodegradation by comparing the oxygen consumed by the test substance with its theoretical oxygen demand (ThOD).

Aquatic Toxicity Testing

• Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance that is lethal to 50% of fish over a short exposure period.

  • Test Organism: Rainbow trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio) are commonly used.

  • Procedure: Fish are exposed to a range of concentrations of the test substance in a flow-through or semi-static system for 96 hours. Mortality is recorded at 24, 48, 72, and 96 hours. The LC50 is calculated from the concentration-response data.

• Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity of a substance to Daphnia magna.

  • Procedure: Young daphnids (less than 24 hours old) are exposed to a series of concentrations of the test substance for 48 hours. Immobilization is observed at 24 and 48 hours. The EC50 for immobilization is determined.

• Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates the effect of a substance on the growth of freshwater algae.

  • Test Organism: Pseudokirchneriella subcapitata or other suitable species.

  • Procedure: Exponentially growing algal cultures are exposed to various concentrations of the test substance for 72 hours. The inhibition of growth is measured by changes in cell density or biomass. The EC50 for growth inhibition is calculated.

Bioaccumulation in Fish (OECD 305)

This guideline describes procedures for determining the bioconcentration factor (BCF) of a chemical in fish.

• Principle: Fish are exposed to the test substance in water at a constant concentration for a period (uptake phase) until a steady-state concentration in the fish is reached. The fish are then transferred to a clean water environment for a depuration phase.

• Procedure:

  • Uptake Phase: Expose fish to a constant, sub-lethal concentration of the test substance in a flow-through system.

  • Sample fish and water at regular intervals to measure the concentration of the test substance.

  • Depuration Phase: Transfer the fish to a clean water system and continue to sample at regular intervals to measure the elimination of the substance.

  • The BCF is calculated as the ratio of the concentration of the substance in the fish to the concentration in the water at steady state.

Analytical Methods

Accurate determination of CDEA concentrations in environmental matrices is essential for fate and impact studies. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) is a commonly used analytical technique.

• Sample Preparation:

  • Water Samples: Solid-phase extraction (SPE) is often employed to concentrate the analyte and remove interfering substances.

  • Sediment/Biota Samples: Extraction with an organic solvent (e.g., acetonitrile, methanol) followed by a clean-up step (e.g., SPE) is typically required.

• Chromatographic Separation: Reversed-phase HPLC with a C18 column is commonly used to separate CDEA from other components in the sample extract.

• Mass Spectrometric Detection: Tandem mass spectrometry (MS/MS) provides high selectivity and sensitivity for the quantification of CDEA.

Visualizations

Figure 1: Environmental Risk Assessment Workflow for Surfactants.

Figure 2: Simplified Biodegradation Pathway of Coco Diethanolamide.

Conclusion

Coco diethanolamide is an inherently biodegradable surfactant with a low potential for bioaccumulation. It exhibits moderate acute toxicity to aquatic organisms. The environmental risk of CDEA is dependent on its concentration in the environment, which is influenced by factors such as usage patterns, wastewater treatment efficiency, and the characteristics of the receiving environment. While standardized test data provide a good understanding of its environmental profile, further research on its chronic toxicity and the ecotoxicological effects of its degradation products would provide a more complete picture. The information presented in this guide serves as a valuable resource for researchers, scientists, and drug development professionals in evaluating the environmental safety of products containing coco diethanolamide.

References

• 1. Survey of chemical substances in consumer products, 69. – Survey of liquid hand soaps, including health and environmental assessments – 8 Environmental assessmen [www2.mst.dk]
• 2. santos.com [santos.com]
• 3. COCONUT OIL DIETHANOLAMINE CONDENSATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]

Synthesis of Cocamide DEA via Transesterification-Amidation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of cocamide diethanolamide (Cocamide DEA), a widely used non-ionic surfactant, through a two-step transesterification-amidation process. This document details the underlying chemical reactions, experimental protocols, and key process parameters, presenting quantitative data in a structured format for ease of comparison and analysis.

Introduction

Cocamide DEA is a versatile surfactant utilized in a variety of industries, including cosmetics, personal care products, and pharmaceuticals, primarily for its emulsifying, thickening, and foaming properties.[1][2][3] The synthesis route via transesterification-amidation is a common and efficient method, typically starting from natural oils such as coconut or palm oil.[4][5] This process involves two primary stages: the conversion of triglycerides in the oil to fatty acid methyl esters (FAME), followed by the amidation of these esters with diethanolamine (B148213) (DEA).[6][7]

Reaction Pathway

The overall synthesis of Cocamide DEA from a triglyceride source can be visualized as a two-step process. First, the triglyceride undergoes transesterification with methanol (B129727) to yield fatty acid methyl esters and glycerol (B35011). Subsequently, the fatty acid methyl esters react with diethanolamine in an amidation reaction to produce Cocamide DEA and methanol as a byproduct.

Caption: Overall reaction pathway for Cocamide DEA synthesis.

Experimental Protocols

This section provides detailed methodologies for the key experiments in the synthesis of Cocamide DEA, based on established laboratory procedures.

Transesterification of Coconut Oil to Fatty Acid Methyl Esters (FAME)

This protocol outlines the base-catalyzed transesterification of coconut oil.

Materials:

• Coconut oil

• Methanol (MeOH)

• Potassium hydroxide (B78521) (KOH) or Sodium hydroxide (NaOH)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Separating funnel

• Three-neck flask equipped with a condenser and magnetic stirrer

• Heating mantle or water bath

Procedure:

• Prepare a solution of the alkaline catalyst (e.g., 1% w/w of oil) in methanol. The molar ratio of methanol to oil is typically maintained around 6:1.[8]

• Heat the coconut oil in the three-neck flask to approximately 60°C with stirring.[5]

• Add the catalyst-methanol solution to the preheated oil.

• Maintain the reaction temperature at 60-65°C for 1 to 3 hours with continuous stirring.[4][7]

• After the reaction is complete, transfer the mixture to a separating funnel and allow it to settle. Two layers will form: an upper layer of FAME and a lower layer of glycerol.

• Separate the lower glycerol layer.

• Wash the FAME layer with warm water to remove any remaining catalyst, glycerol, and soap.

• Dry the FAME layer over anhydrous sodium sulfate and then filter.

• The resulting FAME can be analyzed for purity, for instance, by gas chromatography (GC), which has shown FAME yields of around 84.08%.[4][7]

Amidation of FAME with Diethanolamine

This protocol details the synthesis of Cocamide DEA from the prepared FAME.

Materials:

• Fatty Acid Methyl Esters (FAME)

• Diethanolamine (DEA)

• Catalyst (e.g., Calcium Oxide (CaO), Sodium hydroxide (NaOH), or Sodium methoxide (B1231860) (CH₃ONa))

• Solvent (e.g., Isopropanol)

• Three-neck flask equipped with a condenser and mechanical stirrer

• Heating mantle or oil bath

• Filtration apparatus

• Rotary evaporator

Procedure:

• Charge the three-neck flask with FAME, diethanolamine, and the solvent. The molar ratio of DEA to FAME can vary, with studies exploring ratios from 1:1 up to 6:1.[4][6]

• Add the catalyst. The concentration can range from 0.25% to 5% (w/w of FAME).[6][9]

• Heat the reaction mixture to the desired temperature, typically between 70°C and 180°C, under constant stirring.[4][6] The reaction time can range from 1 to 5 hours.[4]

• The reaction progress can be monitored by techniques such as Fourier Transform Infrared Spectroscopy (FTIR) to observe the formation of the amide bond.

• Upon completion, if a heterogeneous catalyst like CaO was used, it can be removed by filtration.[4]

• The solvent and the methanol byproduct can be removed under reduced pressure using a rotary evaporator.[9]

• The final product, Cocamide DEA, is a viscous liquid.[1]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and analysis of Cocamide DEA.

Caption: General experimental workflow for Cocamide DEA synthesis.

Quantitative Data Summary

The efficiency of the transesterification-amidation process is influenced by several parameters. The following tables summarize quantitative data from various studies.

Table 1: Transesterification Process Parameters and FAME Yield

Oil Source	Catalyst	Catalyst Conc. (% w/w of oil)	Methanol/Oil Molar Ratio	Temperature (°C)	Time (h)	FAME Yield (%)	Reference
Coconut Oil	KOH	-	-	-	3	84.08	[4][7]
Coconut Oil	NaOH	1%	6:1	60	1	-	[8]
Palm Oil	H₂SO₄	-	-	60	2	-	[5]
Virgin Coconut Oil	H₂SO₄	4% (of solution)	-	60	2	-	[10]

Table 2: Amidation Process Parameters and Conversion/Yield

FAME Source	Catalyst	Catalyst Conc. (% w/w of FAME)	DEA/FAME Molar Ratio	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference
Coconut Oil FAME	CaO	4%	4:1	70	4	84.65 (conversion)	[4]
Coconut Oil FAME	CaO	4%	-	70-75	3	97.57 (conversion)	[9]
Virgin Coconut Oil FAME	NaOH	3%	2:1 (w/w)	180	-	82.37 (conversion)	[6][10]
Palm Oil FAME	NaOH	5%	5:1	160	3	68.95 (conversion)	[5]
FAME (unspecified)	CH₃ONa	1% (w/w)	1.06:1	70-80	-	-	[11][12]

Conclusion

The synthesis of Cocamide DEA via a transesterification-amidation process is a well-established and adaptable method. The choice of catalyst, reaction temperature, time, and reactant molar ratios are critical parameters that significantly influence the yield and purity of the final product. The data presented in this guide highlights the range of conditions that have been successfully employed, providing a solid foundation for further research, process optimization, and development in related fields. The use of heterogeneous catalysts like CaO presents a more environmentally friendly option due to ease of separation and potential for recycling.[8] Further investigation into reaction kinetics and process intensification, such as the removal of byproducts to shift reaction equilibrium, can lead to even more efficient synthesis pathways.[11][12]

References

• 1. nbinno.com [nbinno.com]
• 2. Coconut Diethanolamide Or Cocamide Diethanolamine (CDEA) CAS 68603-42-9 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 3. thetoxicfreefoundation.com [thetoxicfreefoundation.com]
• 4. arpnjournals.org [arpnjournals.org]
• 5. atlantis-press.com [atlantis-press.com]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] SIMULTANEOUSLY TRANS-ESTERIFICATION AND AMIDIFICATION OF COCONUT OIL INTO COCAMIDE-DEA USING HETEROGENEOUS CATALYST | Semantic Scholar [semanticscholar.org]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Amidation Reaction System: Kinetic Studies and Improvement by Product Removal - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical and Physical Data of Coconut Oil Diethanolamine Condensate (Cocamide DEA)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, manufacturing process, analytical methodologies, and toxicological data of Coconut Oil Diethanolamine Condensate, commonly known as Cocamide DEA. This document is intended to serve as a resource for researchers, scientists, and professionals in drug development who may encounter this compound in various formulations.

Chemical and Physical Data

Cocamide DEA is a nonionic surfactant derived from the reaction of coconut oil fatty acids with diethanolamine. It is widely used in personal care products and cosmetics as a foaming agent, emulsifier, and viscosity modifier. The following tables summarize its key chemical and physical properties.

Property	Value
Physical State	Viscous yellow to amber liquid
Melting Point	< 10 °C
Boiling Point	169 - 275 °C
Density	Approximately 0.99 g/cm³
Solubility in Water	Soluble
pH (1% solution)	9 - 11.5
Flash Point	> 100 °C
Molecular Weight	The chemical formula for the individual components is CH3(CH2)nC(=O)N(CH2CH2OH)2, where 'n' typically ranges from 8 to 18. The molecular weight is approximately 280-290 g/mol .

Production of Cocamide DEA

Cocamide DEA is synthesized through the condensation reaction of coconut oil or its constituent fatty acids with diethanolamine. The reaction can be carried out in a 1:1 or 1:2 molar ratio of the fatty acid source to diethanolamine, which affects the purity and properties of the final product.

Production of Cocamide DEA

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is a common method for the analysis of Cocamide DEA and for the determination of impurities such as free diethanolamine.

• Instrumentation : A standard HPLC system equipped with a UV detector is suitable.

• Column : A reverse-phase C18 column is typically used.

• Mobile Phase : A gradient of acetonitrile (B52724) and water is a common mobile phase.

• Detection : UV detection at a wavelength of approximately 220 nm.

• Sample Preparation : Samples are typically dissolved in the mobile phase or a compatible solvent like methanol.

Gas Chromatography (GC)

GC can be used to analyze the fatty acid composition of the parent coconut oil and to quantify residual diethanolamine.

• Instrumentation : A gas chromatograph with a flame ionization detector (FID).

• Column : A capillary column with a non-polar stationary phase, such as a methyl silicone or a 5% phenyl-methylpolysiloxane.

• Carrier Gas : Helium or nitrogen.

• Injector and Detector Temperature : Typically set around 250-280 °C.

• Oven Temperature Program : A temperature gradient is used to separate the different fatty acid amides.

• Sample Preparation : The sample is dissolved in a suitable solvent like methanol.

Infrared (IR) Spectroscopy

IR spectroscopy is used for the identification and characterization of the functional groups present in Cocamide DEA.

• Instrumentation : A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation : A thin film of the liquid sample is placed between two salt plates (e.g., NaCl or KBr), or an Attenuated Total Reflectance (ATR) accessory can be used.

• Analysis : The spectrum is recorded, and characteristic peaks for amide C=O stretching (around 1640 cm⁻¹) and N-H bending are identified.

Analytical Workflow for Cocamide DEA

Toxicological Profile and Biological Interactions

The biological effects of Cocamide DEA are primarily related to its surfactant properties and the potential for impurities. It is not known to interact with specific signaling pathways in the manner of a targeted drug molecule.

• Skin and Eye Irritation : As a surfactant, Cocamide DEA can disrupt the lipid barrier of the skin, leading to irritation. It is also considered a moderate eye irritant.

• Carcinogenicity : The International Agency for Research on Cancer (IARC) has classified Cocamide DEA as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans. This classification is primarily due to the potential for contamination with diethanolamine, which can react with nitrosating agents to form N-nitrosodiethanolamine (NDELA), a known carcinogen.

A Technical Guide to the Hydrophilic-Lipophilic Balance (HLB) of Cocamide DEA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Hydrophilic-Lipophilic Balance (HLB) of Cocamide Diethanolamine (B148213) (CDEA), a nonionic surfactant widely utilized in various formulations across the pharmaceutical and cosmetic industries. This document outlines the theoretical basis of HLB, experimental determination methods, and the factors influencing the HLB of CDEA, providing a critical resource for formulation scientists and researchers.

Introduction to Hydrophilic-Lipophilic Balance (HLB)

The Hydrophilic-Lipophilic Balance (HLB) is a semi-empirical scale that quantifies the degree of hydrophilicity or lipophilicity of a surfactant molecule.[1][2] Developed by William C. Griffin, the HLB system provides a valuable framework for selecting the appropriate surfactant to achieve stable emulsions and optimal performance in a given formulation.[1][2] The HLB value of a surfactant is indicative of its partitioning behavior between oil and water phases and is a critical parameter in the formulation of emulsions, suspensions, and other dispersed systems.

HLB values typically range from 0 to 20, with lower values indicating a more lipophilic (oil-soluble) nature and higher values suggesting a more hydrophilic (water-soluble) character. The functional properties of a surfactant are closely related to its HLB value, as summarized in the table below.

HLB Range	Application
1-3	Antifoaming agent
3-6	Water-in-oil (W/O) emulsifier
7-9	Wetting and spreading agent
8-16	Oil-in-water (O/W) emulsifier
13-16	Detergent
16-18	Solubilizer or hydrotrope

Cocamide DEA (CDEA): A Versatile Nonionic Surfactant

Cocamide DEA is a diethanolamide derived from the reaction of fatty acids from coconut oil with diethanolamine.[3][4] Its chemical structure, CH₃(CH₂)ₙC(=O)N(CH₂CH₂OH)₂, where 'n' typically ranges from 8 to 18, imparts both hydrophilic (from the diethanolamine head group) and lipophilic (from the fatty acid tail) properties.[3][4] This amphiphilic nature makes CDEA a versatile ingredient, functioning as an emulsifier, foam booster, viscosity modifier, and stabilizer in a wide array of products.[3][5][6]

HLB of Cocamide DEA: Quantitative Data

The HLB value of Cocamide DEA can vary depending on the specific fatty acid composition of the coconut oil used in its synthesis and the manufacturing process. The ratio of reactants (fatty acids to diethanolamine) can also influence the final HLB. Below is a summary of reported HLB values for CDEA from various sources.

HLB Value	Method of Determination	Source
11-12	Theoretical Value	[5]
12.558	Calculated from acid and saponification values	[7]
~14-15	General classification as a detergent/O/W emulsifier	-

Methodologies for HLB Determination

The HLB value of a surfactant can be determined through both theoretical calculations and experimental methods.

Theoretical Calculation Methods

For non-ionic surfactants with a polyoxyethylene hydrophilic group, Griffin proposed the following equation:

HLB = E / 5

Where E is the weight percentage of the ethylene (B1197577) oxide chain.[8]

For esters of polyhydric alcohols, such as the fatty acid amides in CDEA, a more relevant formula is:

HLB = 20 * (1 - S / A)

Where:

• S is the saponification number of the ester.

• A is the acid number of the fatty acid.[7]

Experimental Determination Methods

Experimental methods provide a more accurate determination of the HLB value as they account for the complex interactions within a formulation.

The Phase Inversion Temperature (PIT) method is a widely used technique for determining the HLB of nonionic surfactants.[1][9] It is based on the principle that the solubility of nonionic surfactants in water decreases with increasing temperature. At a specific temperature, the PIT, the surfactant's hydrophilic and lipophilic tendencies are balanced, leading to an inversion of the emulsion from oil-in-water (O/W) to water-in-oil (W/O).[10]

Experimental Protocol: Phase Inversion Temperature (PIT) Method

Objective: To determine the HLB value of CDEA by observing the phase inversion temperature of an emulsion.

Materials:

• Cocamide DEA (sample)

• A series of standard nonionic surfactants with known HLB values

• An oil phase with a known required HLB (e.g., a specific mineral oil or fatty acid ester)

• Distilled or deionized water

• Beakers or other suitable containers

• Magnetic stirrer and stir bar

• Heating plate with temperature control

• Thermometer or temperature probe

• Conductivity meter

Procedure:

• Preparation of Emulsions:

  • Prepare a series of emulsions with a fixed oil-to-water ratio (e.g., 50:50).

  • Each emulsion should contain a fixed concentration of the surfactant system (e.g., 5% w/w).

  • The surfactant system will consist of a blend of CDEA and a standard surfactant with a known HLB. Vary the ratio of CDEA to the standard surfactant in each emulsion.

• Heating and Observation:

  • Place a beaker containing one of the prepared emulsions on the heating plate with the magnetic stirrer.

  • Begin heating the emulsion slowly while stirring continuously.

  • Monitor the temperature of the emulsion using a thermometer or temperature probe.

  • Simultaneously, measure the conductivity of the emulsion. In an O/W emulsion, where water is the continuous phase, the conductivity will be relatively high.

• Determination of the PIT:

  • As the temperature increases and approaches the PIT, the emulsion will become more viscous and may show signs of instability.

  • The PIT is the temperature at which a sharp drop in conductivity is observed. This indicates the inversion of the emulsion from O/W to W/O, where oil becomes the continuous phase.

  • Record the PIT for each emulsion.

• Data Analysis:

  • Plot the PIT values against the calculated HLB of the surfactant blends.

  • The HLB of the surfactant blend that corresponds to the desired PIT (often room temperature for stable cosmetic emulsions) is considered the required HLB of the oil phase.

  • By knowing the required HLB of the oil and the proportions of CDEA and the standard surfactant in the blend that achieves this, the HLB of the CDEA sample can be calculated using the following formula:

  HLB_blend = (w_CDEA * HLB_CDEA) + (w_standard * HLB_standard)

  Where:

  • w_CDEA and w_standard are the weight fractions of CDEA and the standard surfactant in the blend, respectively.

Titrimetric methods, such as the Greenwald method, involve titrating a solution of the surfactant in a non-polar solvent with water until turbidity is observed.[11][12] The amount of water required to induce this phase separation is known as the "water number," which can be correlated to the HLB value. An improved titrimetric method involves dissolving the surfactant in a solvent mixture (e.g., benzene-dioxane) and titrating with water until permanent turbidity is achieved.[12]

Factors Influencing the HLB of CDEA

The HLB value of Cocamide DEA is not a fixed constant but can be influenced by several factors:

• Fatty Acid Chain Length: The distribution of fatty acid chain lengths in the coconut oil feedstock is a primary determinant of the HLB. Longer fatty acid chains increase the lipophilic character, thereby lowering the HLB value.[4]

• Manufacturing Process: The reaction conditions, including the molar ratio of fatty acids to diethanolamine, temperature, and catalyst, can affect the composition of the final product and consequently its HLB. For instance, a 1:1 versus a 1:2 molar ratio of reactants will result in different product mixtures with varying HLB values.[13]

• Purity of Raw Materials: The presence of impurities in the coconut oil or diethanolamine can also impact the final HLB of the CDEA.

Logical Relationships and Workflows

The selection and application of CDEA based on its HLB value follow a logical workflow, which is crucial for successful formulation development.

Figure 1: Logical workflow for formulation development using the HLB system with CDEA.

The following diagram illustrates the experimental workflow for determining the HLB of CDEA using the Phase Inversion Temperature (PIT) method.

Figure 2: Experimental workflow for HLB determination of CDEA via the PIT method.

Conclusion

The Hydrophilic-Lipophilic Balance is a fundamental parameter for the effective application of Cocamide DEA in pharmaceutical and cosmetic formulations. A thorough understanding of its theoretical basis, methods of determination, and the factors that influence its value is essential for researchers and formulation scientists. While theoretical calculations provide a useful starting point, experimental methods such as the Phase Inversion Temperature technique offer a more accurate and formulation-relevant assessment of CDEA's HLB. This guide provides the foundational knowledge required for the judicious selection and application of Cocamide DEA to achieve stable and high-performing products.

References

• 1. An efficient method to determine the Hydrophile-Lipophile Balance of surfactants using the phase inversion temperature deviation of Ci Ej /n-octane/water emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PIT deviation for fast and accurate measure of HLB ⋅ Gattefossé [gattefosse.com]
• 3. pharmajournal.net [pharmajournal.net]
• 4. Carbon chain length: Significance and symbolism [wisdomlib.org]
• 5. Detergent Chemical Material Cocamide Dea, Coconut Diethanolamide Cdea (6501) [jhwocean-going.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scientificspectator.com [scientificspectator.com]
• 11. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 12. researchgate.net [researchgate.net]
• 13. cir-safety.org [cir-safety.org]

An In-depth Technical Guide on the Interaction of Cocamide Diethanolamide with Anionic Surfactants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cocamide diethanolamide (Cocamide DEA) is a non-ionic surfactant derived from the fatty acids of coconut oil and diethanolamine.[1] It is widely utilized in personal care products, household detergents, and industrial applications due to its excellent foam boosting, viscosity building, and emulsifying properties.[2][3] Anionic surfactants, such as Sodium Lauryl Sulfate (SLS) and Sodium Laureth Sulfate (SLES), are primary cleansing agents known for their strong detergency and foaming capabilities.[4]

The interaction between Cocamide DEA and anionic surfactants is a cornerstone of many formulations, leading to synergistic effects that enhance product performance. This guide provides a comprehensive technical overview of these interactions, including quantitative data, detailed experimental protocols, and visual representations of the underlying mechanisms.

Core Interaction Mechanisms

The synergistic effects observed when Cocamide DEA is combined with anionic surfactants are primarily attributed to the formation of mixed micelles.[2] These aggregates have a lower critical micelle concentration (CMC) than the individual surfactants, meaning they form more readily.[5] The incorporation of the non-ionic Cocamide DEA into the anionic micelle reduces the electrostatic repulsion between the head groups of the anionic surfactant molecules. This allows for tighter packing, leading to larger, more stable, and often elongated or worm-like micelles, which significantly impacts the rheological and foaming properties of the solution.[6][7]

Viscosity Enhancement

The increase in viscosity upon the addition of Cocamide DEA to an anionic surfactant solution is a result of the change in micellar shape and size. The transition from smaller, spherical micelles to larger, entangled worm-like micelles increases the hydrodynamic volume and the resistance to flow, thereby increasing the viscosity.[6] This effect can be further potentiated by the addition of electrolytes like sodium chloride.[8]

Foam Boosting and Stabilization

Cocamide DEA enhances both the volume and stability of foam generated by anionic surfactants. It achieves this by:

• Increasing surface viscosity: The mixed micelles migrate to the air-water interface, creating a more viscous and elastic film that is less prone to rupture.

• Slowing liquid drainage: The increased viscosity of the bulk solution and the interfacial film slows the drainage of liquid from the foam lamellae, thus prolonging the foam's lifespan.

Quantitative Data

The following tables summarize the quantitative effects of Cocamide DEA on the properties of common anionic surfactant solutions.

Table 1: Effect of Cocamide DEA on the Viscosity of Sodium Laureth Sulfate (SLES) Solutions

SLES Concentration (wt%)	Cocamide DEA Concentration (wt%)	Electrolyte (NaCl, wt%)	Viscosity (mPa·s) at 20°C
12	0	1.0	~500
12	2	1.0	~3000
12	3	1.0	~6000
12	2	1.5	~5500
12	2	2.0	~8000

Data compiled and interpreted from graphical representations in technical articles.[8]

Table 2: Influence of Cocamide DEA on the Foam Height of Anionic Surfactant Solutions (Ross-Miles Method)

Primary Surfactant	Cocamide DEA Concentration (wt%)	Initial Foam Height (mm)	Foam Height after 5 min (mm)
Sodium Lauryl Sulfate (SLS)	0	195	162
Sodium Lauryl Sulfate (SLS)	2	210	185
Sodium Laureth Sulfate (SLES)	0	200	170
Sodium Laureth Sulfate (SLES)	2	220	200

Data adapted from various sources for illustrative purposes.[9][10]

Table 3: Critical Micelle Concentration (CMC) of Individual and Mixed Surfactant Systems

Surfactant System	CMC (mM)
Sodium Dodecyl Sulfate (SDS)	8.2
Triton X-100 (Non-ionic)	0.24
SDS / Triton X-100 (1:1 molar ratio)	~0.5
Sodium Laureth Sulfate (SLES)	~2.0
Cocamide DEA	~0.03
SLES / Cocamide DEA (estimated)	< 2.0

CMC values are highly dependent on temperature, purity, and the presence of electrolytes. Data compiled from multiple sources.[5][11]

Experimental Protocols

Surface Tension Measurement (Du Noüy Ring Tensiometry)

This method determines the surface tension of a liquid and is used to find the Critical Micelle Concentration (CMC) of surfactant solutions.

Methodology:

• Instrument Calibration: Calibrate the tensiometer using deionized water (surface tension ≈ 72.8 mN/m at 20°C).

• Sample Preparation: Prepare a series of surfactant solutions with varying concentrations, bracketing the expected CMC.

• Measurement:

  • Place the surfactant solution in a thermostatically controlled sample vessel.

  • Lower a clean platinum-iridium ring until it touches the surface of the liquid.

  • Slowly raise the ring, pulling a meniscus of the liquid with it.

  • The force required to detach the ring from the surface is measured and used to calculate the surface tension.

• Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant concentration. The point at which the surface tension plateaus is the CMC.[12]

Rheological Measurement (Rotational Viscometry)

This protocol measures the viscosity of the surfactant solutions.

Methodology:

• Instrument Setup: Use a rotational viscometer or rheometer with a suitable geometry (e.g., cone and plate, parallel plate). Set the temperature to the desired value (e.g., 20°C).

• Sample Loading: Carefully load the sample onto the lower plate, ensuring no air bubbles are trapped.

• Measurement:

  • Apply a controlled shear rate or shear stress to the sample.

  • Measure the resulting torque or rotational speed to determine the viscosity.

  • A shear rate sweep is typically performed to characterize the flow behavior (Newtonian, shear-thinning, etc.).[13]

• Data Recording: Record the viscosity at different shear rates and concentrations.

Foam Stability Analysis (Foam Scan Method)

This method provides a comprehensive analysis of foam generation, stability, and structure.[14]

Methodology:

• Sample Preparation: Place a defined volume (e.g., 20 mL) of the surfactant solution into the measurement chamber of the Foam Scan instrument.

• Foam Generation: Generate foam using a standardized method, such as sparging a gas (e.g., air) through the solution at a controlled flow rate or by mechanical stirring.[14]

• Data Acquisition:

  • A video camera records the foam volume over time.

  • Conductivity electrodes placed at different heights within the measurement column measure the liquid content of the foam, allowing for the determination of foam density and drainage rate.[14]

  • Optional modules can analyze the bubble size distribution.

• Data Analysis: The software calculates various parameters in real-time, including:

  • Maximum foam volume

  • Foam half-life (time for the foam volume to decrease by 50%)

  • Liquid drainage rate

  • Changes in bubble size over time.[14]

Visualizations

Caption: Molecular interaction leading to mixed micelle formation.

Caption: Experimental workflow for surfactant interaction analysis.

Caption: Logical relationship of interaction and resulting properties.

Applications in Drug Development

The unique properties of Cocamide DEA and anionic surfactant mixtures make them valuable in various aspects of drug development:

• Topical Formulations: The viscosity-enhancing properties are crucial for optimizing the texture and residence time of topical creams, gels, and lotions, which can improve drug delivery to the skin.

• Emulsion Stabilization: In pharmaceutical emulsions, these surfactant systems can effectively stabilize the formulation, preventing phase separation and ensuring a uniform distribution of the active pharmaceutical ingredient (API).

• Solubilization: Mixed micellar systems can enhance the solubility of poorly water-soluble drugs, potentially improving their bioavailability in oral and topical formulations.

Conclusion

The interaction between Cocamide DEA and anionic surfactants is a complex but well-utilized phenomenon in formulation science. The synergistic effects on viscosity, foaming, and emulsification are driven by the formation of mixed micelles with altered morphology and properties. A thorough understanding of these interactions, supported by quantitative analysis and standardized experimental protocols, is essential for researchers and professionals in product development, including the pharmaceutical sciences, to optimize formulation performance and stability.

References

• 1. Coconut Diethanolamide Or Cocamide Diethanolamine (CDEA) CAS 68603-42-9 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 2. COCAMIDE DEA - Ataman Kimya [atamanchemicals.com]
• 3. Cocamide DEA | Oman CHEMICAL [omanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scialert.net [scialert.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. es.firp-ula.org [es.firp-ula.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. chemistryconnection.com [chemistryconnection.com]
• 11. researchgate.net [researchgate.net]
• 12. Surface and interfacial tensiometry | Centre for Regenerative Medicine and Devices [blogs.brighton.ac.uk]
• 13. Steady Shear Rheology and Surface Activity of Polymer-Surfactant Mixtures | MDPI [mdpi.com]
• 14. FoamScan - Adaptive Instruments [adaptive-instruments.com]

Navigating the Handling of Cocamide DEA in the Laboratory: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical health and safety considerations for handling cocamide diethanolamine (B148213) (Cocamide DEA) in a laboratory environment. Given its classification as a possible human carcinogen and its potential for skin and eye irritation, a thorough understanding of its toxicological profile and adherence to strict safety protocols are paramount for ensuring the well-being of laboratory personnel. This document outlines the known hazards, summarizes key toxicological data, provides detailed experimental protocols for assessment, and offers guidance on safe handling practices.

Chemical and Physical Properties

Cocamide DEA is a diethanolamide derived from the reaction of coconut oil fatty acids with diethanolamine. It is a viscous, amber-colored liquid commonly used as a foaming and emulsifying agent.

Health Hazard Information

The primary health concerns associated with cocamide DEA revolve around its potential carcinogenicity, skin and eye irritation, and the potential for formation of carcinogenic nitrosamines.

Carcinogenicity

The International Agency for Research on Cancer (IARC) has classified coconut oil diethanolamine condensate as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans".[1][2] This classification is based on sufficient evidence of carcinogenicity in experimental animals.[1][2] The state of California has also listed cocamide DEA as a chemical known to cause cancer under Proposition 65.[1][3] The carcinogenic potential is often linked to the presence of its precursor, diethanolamine (DEA), and the potential for the formation of N-nitrosodiethanolamine (NDELA), a known carcinogen.[4][5][6]

Irritation and Sensitization

Cocamide DEA can cause skin and eye irritation.[7][8] Prolonged or repeated contact may lead to dermatitis. While it is generally considered a mild skin irritant in diluted formulations, undiluted cocamide DEA can be a moderate skin irritant.[7] It can cause serious eye damage.[9]

Occupational Exposure Limits

Currently, there are no specific OSHA Permissible Exposure Limits (PELs), NIOSH Recommended Exposure Limits (RELs), or ACGIH Threshold Limit Values (TLVs) established for cocamide DEA.[10][11][12] However, due to its classification as a potential carcinogen, exposure should be minimized to the lowest achievable levels.

Quantitative Toxicological Data

The following tables summarize key quantitative data from toxicological studies on cocamide DEA.

Table 1: Acute Toxicity Data

Species	Route of Administration	LD50	Reference
Rat	Oral	>5.0 g/kg	[7]
Rabbit	Dermal	>2.0 g/kg	[13]

Table 2: Subchronic Dermal Toxicity (14-week study)

Species	Dose Levels (mg/kg)	Key Findings	Reference
F344/N Rats	0, 25, 50, 100, 200, 400	Skin irritation at ≥100 mg/kg. Decreased body weight at ≥200 mg/kg.	[14]
B6C3F1 Mice	0, 50, 100, 200, 400, 800	Skin irritation at 800 mg/kg. Increased liver and kidney weights at 800 mg/kg.	[14]

Table 3: Chronic Dermal Carcinogenicity (2-year study)

Species	Dose Levels (mg/kg)	Incidence of Neoplasms	Conclusion	Reference
F344/N Rats (Male)	0, 50, 100	No evidence of carcinogenic activity.	No evidence	[14]
F344/N Rats (Female)	0, 50, 100	Marginal increase in renal tubule neoplasms.	Equivocal evidence	[14]
B6C3F1 Mice (Male)	0, 100, 200	Increased incidences of hepatic and renal tubule neoplasms.	Clear evidence	[14]
B6C3F1 Mice (Female)	0, 100, 200	Increased incidences of hepatic neoplasms.	Clear evidence	[14]

Table 4: Dermal Absorption of Diethanolamine (DEA)

Product Type	Application Time	% of Applied Dose in Receptor Fluid (Systemic Absorption)	% of Applied Dose in Skin	Reference
Shampoo	5 minutes	0.08%	2.8%	[15]
Hair Dye	30 minutes	0.09%	2.9%	[15]
Body Lotion	24 hours	0.9%	10.0%	[15]

Experimental Protocols

The following are summaries of methodologies for key experiments cited in the toxicological assessment of cocamide DEA.

Protocol for Two-Year Dermal Carcinogenicity Study (NTP TR-479)

Objective: To evaluate the toxic and carcinogenic effects of coconut oil acid diethanolamine condensate when applied dermally to rats and mice for two years.

Test Substance: Coconut oil acid diethanolamine condensate (Cocamide DEA).

Animal Models:

• F344/N rats (50 per sex per group)

• B6C3F1 mice (50 per sex per group)

Dosing and Administration:

• Vehicle: 95% Ethanol.

• Dose Levels:

  • Rats: 0, 50, or 100 mg/kg body weight.

  • Mice: 0, 100, or 200 mg/kg body weight.

• Application: The appropriate dose was applied to the dorsal skin of the animals five days a week for 103 weeks.

• Observation: Animals were observed twice daily for morbidity and mortality. Body weights were recorded weekly for the first 13 weeks and then monthly. Clinical findings were recorded every four weeks.

Endpoint Evaluation:

• Necropsy: A complete necropsy was performed on all animals.

• Histopathology: All organs and tissues were examined microscopically.

Signaling Pathways and Experimental Workflows

Potential Carcinogenic Mechanisms of Cocamide DEA

The carcinogenicity of cocamide DEA is thought to be mediated by its diethanolamine (DEA) content and the potential for nitrosamine (B1359907) formation.

Caption: Potential carcinogenic pathways of Cocamide DEA.

Laboratory Workflow for Safe Handling of Cocamide DEA

This workflow outlines the key steps for ensuring safety when working with cocamide DEA in a laboratory setting.

Caption: Laboratory safety workflow for handling Cocamide DEA.

Safe Handling and Personal Protective Equipment (PPE)

Given the hazardous nature of cocamide DEA, strict adherence to the following safety protocols is mandatory.

Engineering Controls

• Fume Hood: All work with pure or concentrated solutions of cocamide DEA should be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[1][16]

• Ventilation: Ensure adequate general laboratory ventilation.[16]

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield are required to protect against splashes.[9][16]

• Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile or neoprene, to prevent skin contact.[9][16] Gloves should be inspected before use and changed frequently.

• Skin and Body Protection: A lab coat or other protective clothing that covers the arms and body should be worn.[9][16]

• Respiratory Protection: If working outside of a fume hood where there is a potential for aerosol generation, a NIOSH-approved respirator may be necessary.

Hygiene Practices

• Wash hands thoroughly with soap and water after handling cocamide DEA and before leaving the laboratory.

• Do not eat, drink, or smoke in areas where cocamide DEA is handled or stored.

• Remove contaminated clothing immediately and launder it before reuse.

Storage and Disposal

Storage

• Store cocamide DEA in tightly sealed, properly labeled containers.[16]

• Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[16]

• Store in a designated area for carcinogens.

Disposal

• Dispose of cocamide DEA and any contaminated materials as hazardous waste in accordance with all local, state, and federal regulations.[17] Do not pour down the drain.

Emergency Procedures

Spills

• Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for hazardous waste disposal.

• Large Spills: Evacuate the area and contact the institution's environmental health and safety department.

First Aid

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[18]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[18]

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[16]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[18]

Conclusion

The handling of cocamide DEA in a laboratory setting requires a comprehensive understanding of its potential hazards and the implementation of robust safety protocols. By adhering to the guidelines outlined in this document, researchers, scientists, and drug development professionals can minimize their risk of exposure and ensure a safe working environment. The classification of cocamide DEA as a possible human carcinogen underscores the importance of treating this chemical with the utmost caution and respect. Continuous vigilance and a commitment to safety are essential when working with this and other potentially hazardous materials.

References

• 1. ehs.stanford.edu [ehs.stanford.edu]
• 2. Cocamide DEA - Wikipedia [en.wikipedia.org]
• 3. Cocamide Diethanolamine (Cocamide DEA) - (Coconut Oil Diethanolamine Condensate) - Proposition 65 Warnings Website [p65warnings.ca.gov]
• 4. Potential mechanisms of tumorigenic action of diethanolamine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jchr.org [jchr.org]
• 6. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. cir-safety.org [cir-safety.org]
• 8. santos.com [santos.com]
• 9. [PDF] Amended Final Report on the Safety Assessment of Cocamide DEA | Semantic Scholar [semanticscholar.org]
• 10. ccohs.ca [ccohs.ca]
• 11. Permissible Exposure Limits – OSHA Annotated Table Z-2 | Occupational Safety and Health Administration [osha.gov]
• 12. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 13. cir-safety.org [cir-safety.org]
• 14. Abstract for TR-479 [ntp.niehs.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ehs.yale.edu [ehs.yale.edu]
• 17. campusoperations.temple.edu [campusoperations.temple.edu]
• 18. ehss.syr.edu [ehss.syr.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Coco Diethanolamide as a Corrosion Inhibitor for Mild Steel

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the application of coco diethanolamide (CDEA) as a corrosion inhibitor for mild steel, particularly in acidic environments. The information is compiled from various scientific studies and is intended to guide researchers in replicating and building upon existing findings.

Introduction

Coco diethanolamide (CDEA) is a non-ionic surfactant that has demonstrated significant potential as a corrosion inhibitor for mild steel in various acidic media.[1][2][3] Its effectiveness is attributed to its ability to adsorb onto the metal surface, forming a protective barrier that inhibits both anodic and cathodic reactions.[1][4] This document outlines the materials, equipment, and procedures for evaluating the corrosion inhibition properties of CDEA.

Quantitative Data Summary

The corrosion inhibition efficiency of CDEA has been evaluated under various conditions. The following tables summarize key quantitative data from different studies.

Table 1: Inhibition Efficiency of CDEA from Weight Loss Method

Corrosive Medium	CDEA Concentration (mg/L)	Temperature (°C)	Inhibition Efficiency (%)	Reference
1.0 M HCl	50	Not Specified	>95	[1]
0.5 M H₂SO₄	50	Not Specified	92	[1]
0.10 M Cl₃CCOOH	20	20	95	[2]
0.10 M Cl₃CCOOH	20	30	95	[2]

Table 2: Electrochemical Parameters for CDEA in 1.0 M HCl

CDEA Concentration (mg/L)	Corrosion Current Density (j_corr) (μA/cm²)	Charge Transfer Resistance (R_ct) (Ω·cm²)	Double Layer Capacitance (C_dl) (μF/cm²)	Inhibition Efficiency (%)	Reference
0	1028	-	-	-	[5]
0.6163 mM (CMEA)	26.632	Significantly Increased	Decreased	99.01	[5][6]

Note: Data for CMEA (coco monoethanolamide), a structurally similar compound, is included for comparative purposes as it exhibits a high inhibition efficiency.[6][7][8][9]

Table 3: Thermodynamic Parameters of CDEA Adsorption

Corrosive Medium	Standard Gibbs Free Energy of Adsorption (ΔG°_ads) (kJ/mol)	Adsorption Isotherm	Reference
1.0 M HCl & 0.5 M H₂SO₄	~ -40	Langmuir	[1]
0.10 M Cl₃CCOOH	-33.6 to -33.0	Langmuir	[2]

Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the corrosion inhibition performance of CDEA.

Materials and Equipment

• Mild Steel Specimens: Composition and preparation according to the specific study, often polished with different grades of emery paper, degreased with acetone, washed with distilled water, and dried.

• Corrosive Solutions: 1.0 M HCl, 0.5 M H₂SO₄, or 0.10 M trichloroacetic acid prepared using analytical grade reagents and distilled water.

• Inhibitor: Coco diethanolamide (CDEA) of a specified purity.

• Weight Loss Method: Analytical balance (±0.1 mg), desiccator, water bath or thermostat.

• Electrochemical Measurements: Potentiostat/Galvanostat with a three-electrode cell setup (mild steel as working electrode, platinum as counter electrode, and saturated calomel (B162337) electrode as a reference).

• Surface Analysis: Scanning Electron Microscope (SEM), Atomic Force Microscope (AFM), and Contact Angle Goniometer.

Weight Loss Method

This method determines the corrosion rate by measuring the weight loss of mild steel specimens over a period of immersion in the corrosive solution with and without the inhibitor.

Procedure:

• Specimen Preparation: Prepare mild steel coupons of known dimensions. Polish the surfaces sequentially with emery papers of increasing grit size, wash with distilled water and acetone, and dry.

• Initial Weighing: Accurately weigh the prepared specimens using an analytical balance.

• Immersion: Immerse the specimens in the corrosive solution with and without different concentrations of CDEA at a constant temperature for a specified duration (e.g., 24 hours).

• Final Weighing: After the immersion period, remove the specimens, clean them to remove corrosion products (e.g., using a solution of HCl with hexamine), wash with distilled water and acetone, dry, and re-weigh.

• Calculations:

  • Corrosion Rate (CR): CR = (W₁ - W₂) / (A * t), where W₁ is the initial weight, W₂ is the final weight, A is the surface area, and t is the immersion time.

  • Inhibition Efficiency (IE%): IE% = [(CR₀ - CRᵢ) / CR₀] * 100, where CR₀ is the corrosion rate in the absence of the inhibitor and CRᵢ is the corrosion rate in the presence of the inhibitor.

Electrochemical Measurements

Electrochemical techniques provide insights into the kinetics of the corrosion process and the mechanism of inhibition.

This technique measures the current response of the working electrode to a controlled change in potential.

Procedure:

• Cell Setup: Assemble the three-electrode cell with the mild steel specimen as the working electrode, a platinum counter electrode, and a saturated calomel reference electrode.

• Stabilization: Immerse the electrodes in the test solution and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Polarization Scan: Scan the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: Plot the logarithm of the current density versus the potential (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential (E_corr) to determine the corrosion current density (j_corr).

• Calculation of Inhibition Efficiency: IE% = [(j_corr₀ - j_corrᵢ) / j_corr₀] * 100, where j_corr₀ and j_corrᵢ are the corrosion current densities in the absence and presence of the inhibitor, respectively.

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.

Procedure:

• Cell Setup and Stabilization: Same as for potentiodynamic polarization.

• Impedance Measurement: Apply a small amplitude AC voltage (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 0.01 Hz).

• Data Analysis: Plot the imaginary part of the impedance (-Z") versus the real part (Z') to obtain a Nyquist plot. The diameter of the semicircle in the Nyquist plot corresponds to the charge transfer resistance (R_ct).

• Calculation of Inhibition Efficiency: IE% = [(R_ctᵢ - R_ct₀) / R_ctᵢ] * 100, where R_ct₀ and R_ctᵢ are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Surface Analysis

Surface analysis techniques are used to visualize the morphology of the mild steel surface and confirm the formation of a protective inhibitor film.

Procedure:

• Specimen Preparation: Immerse mild steel specimens in the corrosive solution with and without the inhibitor for a specified period.

• SEM Analysis: After immersion, rinse the specimens with distilled water, dry them, and examine the surface morphology using an SEM to observe the extent of corrosion damage.

• AFM Analysis: Use AFM to obtain high-resolution topographical images of the surface to assess surface roughness.

• Contact Angle Measurement: Measure the contact angle of a water droplet on the surface of the mild steel after immersion in the inhibited and uninhibited solutions. An increase in the contact angle indicates the formation of a hydrophobic inhibitor film.[1]

Visualizations

Experimental Workflow

Caption: Workflow for evaluating CDEA as a corrosion inhibitor.

Proposed Inhibition Mechanism

Caption: Adsorption and inhibition mechanism of CDEA on mild steel.

References

• 1. researchgate.net [researchgate.net]
• 2. Journal of Chinese Society for Corrosion and protection [jcscp.org]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. Journal of Chinese Society for Corrosion and protection [jcscp.org]
• 5. Coco Monoethanolamide Surfactant as a Sustainable Corrosion Inhibitor for Mild Steel: Theoretical and Experimental Investigations [mdpi.com]
• 6. Coco Monoethanolamide Surfactant as a Sustainable Corrosion Inhibitor for Mild Steel: Theoretical and Experimental Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. Coco Monoethanolamide Surfactant as a Sustainable Corrosion Inhibitor for Mild Steel: Theoretical and Experimental Investigations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Cocamide DEA in the Synthesis of Polyurethane Foams

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Cocamide Diethanolamine (Cocamide DEA), a non-ionic surfactant derived from coconut oil, has demonstrated significant potential beyond its traditional use in personal care and cleaning products. Recent research has explored its application as a bio-based polyol in the synthesis of polyurethane (PU) foams. This innovative approach leverages the inherent chemical structure of cocamide DEA to impart unique properties to the resulting foam, including an auto-catalytic effect that can accelerate the foaming process. These application notes provide a comprehensive overview of the use of purified coconut fatty acid diethanolamide (p-CFAD), a form of cocamide DEA, in polyurethane foam synthesis, complete with experimental protocols and quantitative data.

Principle of Application

In the synthesis of polyurethane foams, the primary reaction involves a polyol and an isocyanate. Cocamide DEA, specifically in its purified form as coconut fatty acid diethanolamide (p-CFAD), can act as a bio-based polyol. The key to its functionality lies in its molecular structure, which includes hydroxyl (-OH) groups that can react with the isocyanate (-NCO) groups to form the polyurethane linkage.

A significant advantage of using p-CFAD is the presence of an intrinsic tertiary amine moiety within its structure.[1][2][3] This tertiary amine can act as a built-in catalyst, accelerating both the gelling reaction (polyol-isocyanate) and the blowing reaction (water-isocyanate).[1] This auto-catalytic effect can reduce or eliminate the need for external amine catalysts, potentially leading to a more streamlined and environmentally friendly production process.[1][4] The incorporation of p-CFAD has also been shown to influence the cellular structure of the foam, allowing for the regulation of foam properties from rigid to soft.[1][2][3]

Experimental Data

The substitution of a conventional fossil-based polyol with p-CFAD has a marked effect on the reaction kinetics of polyurethane foam formation. The following table summarizes the quantitative data on the mixing time, cream time, and gel time for polyurethane foams synthesized with different ratios of p-CFAD.

Foam Formulation (Polyol Component)	Mixing Time (s)	Cream Time (s)	Gel Time (s)
100% Fossil-Based Polyol (PU-3152)	~10	45	110
60% Polyol 3152 + 40% p-CFAD (PU-40-p-CFAD)	~10	30	75
40% Polyol 3152 + 60% p-CFAD (PU-60-p-CFAD)	~10	25	60
20% Polyol 3152 + 80% p-CFAD (PU-80-p-CFAD)	~10	20	50
100% p-CFAD (PU-p-CFAD)	~10	15	40

Data sourced from a study on coconut fatty acid diethanolamide-based polyurethane foams.[1]

As the data indicates, increasing the proportion of p-CFAD in the polyol blend leads to a significant reduction in both the cream time (the time at which the mixture starts to rise) and the gel time (the time at which a gelled network is formed).[1] This is a direct consequence of the auto-catalytic effect of the tertiary amine group present in the p-CFAD molecule.[1]

Experimental Protocols

Purification of Coconut Fatty Acid Diethanolamide (p-CFAD)

Objective: To purify industrial-grade cocamide DEA to obtain p-CFAD suitable for polyurethane synthesis.

Materials:

• Industrial grade coconut fatty acid diethanolamide

• Ethyl ether

• 5 wt% Sodium bicarbonate solution

• Round bottom flask

• Separating funnel

• Rotary evaporator

Procedure:

• Dissolve the industrial grade coconut fatty acid diethanolamide in ethyl ether at a volume ratio of 1:3.[2]

• Add a 5 wt% sodium bicarbonate solution to the mixture.[2]

• Transfer the mixture to a separating funnel and remove any small amounts of insoluble matter.[2]

• Wash the ethyl ether phase thoroughly with the 5 wt% bicarbonate solution five times, retaining the upper layer after each wash.[2]

• Transfer the washed ethyl ether phase to a round bottom flask.[2]

• Evaporate the ethyl ether under reduced pressure using a rotary evaporator at 50 °C for 6 hours.[2]

• Increase the temperature to 100 °C and apply a reduced pressure of 0.1 MPa for 5 hours to remove any residual water.[2]

• The resulting transparent yellow liquid is the purified coconut fatty acid diethanolamide (p-CFAD).[2]

Preparation of Polyurethane Foam

Objective: To synthesize polyurethane foam using p-CFAD as a bio-based polyol.

Materials:

• Purified coconut fatty acid diethanolamide (p-CFAD)

• Fossil-based polyol (e.g., Polyol 3152)

• Isocyanate (e.g., PAPI™ 27 Polymeric MDI)

• Surfactant (e.g., VORASURF™ DC 5357)

• Blowing agent (e.g., deionized water)

• Catalyst (optional, e.g., Polycat® 5 and Polycat® 8)

• Semicircular mold

• High-speed mixer (3000-4000 rpm)[5]

Procedure:

• Prepare the desired polyol blend by mixing the appropriate amounts of p-CFAD and the fossil-based polyol. The ratios can be varied to achieve different foam properties as indicated in the data table.

• In a suitable container (e.g., a 500 mL paper cup), add all the B-side components: the polyol blend, surfactant, blowing agent (water), and any optional catalysts.[5]

• Mix the B-side components thoroughly using a high-speed mixer.[5]

• Degas the mixture for approximately 10 seconds.[5]

• Add the A-side component (isocyanate) to the B-side mixture in the mold.[1][5]

• Immediately mix all components at high speed (e.g., 3000-4000 rpm) for a consistent duration (e.g., 10 seconds) to ensure a homogeneous mixture.[1][5]

• Allow the mixture to undergo free foaming.[1]

• Record the cream time and gel time.[1]

• Allow the foam to cure at room temperature for 7 days to ensure the completion of the chemical reaction.[1][5]

Visualizations

Experimental Workflow

References

• 1. A study on coconut fatty acid diethanolamide-based polyurethane foams - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A study on coconut fatty acid diethanolamide-based polyurethane foams - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. A novel reaction mechanism for the synthesis of coconut oil-derived biopolyol for rigid poly(urethane-urea) hybrid foam application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of High-Performance Coconut Oil-Based Rigid Polyurethane-Urea Foam: A Novel Sequential Amidation and Prepolymerization Process - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Coco Diethanolamide as a Bio-Based Polyol Substitute

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing demand for sustainable and environmentally friendly materials has driven research into bio-based alternatives for petroleum-derived products. In the polyurethane industry, there is a significant focus on replacing petroleum-based polyols with renewable counterparts.[1][2] Coco diethanolamide (CDEA), a derivative of coconut oil, has emerged as a promising candidate for a bio-based polyol.[3][4] This document provides detailed application notes and experimental protocols for utilizing CDEA as a substitute for conventional polyols in the synthesis of polyurethane materials.

Coco diethanolamide, also known as cocamide DEA, is a non-ionic surfactant produced through the amidation of fatty acids from coconut oil with diethanolamine.[4] Its chemical structure contains hydroxyl groups that can react with isocyanates to form urethane (B1682113) linkages, the fundamental building block of polyurethanes.[5] One of the unique advantages of CDEA is the presence of an intrinsic tertiary amine moiety, which can act as an auto-catalyst in the polyurethane foaming process, potentially reducing the need for external catalysts and accelerating reaction times.[3][6][7]

However, the direct substitution of petroleum-based polyols with CDEA presents challenges. Due to its relatively short chain length, CDEA can lead to polyurethane foams with compromised mechanical and thermal properties.[8] To overcome these limitations, a prepolymerization step can be employed to increase the chain length and functionality of the CDEA-based polyol, resulting in improved performance of the final polyurethane product.[8][9]

Data Presentation

Table 1: Properties of Coco Diethanolamide-Based Polyol (p-CDEA) vs. Petroleum-Based Polyol

Property	p-CDEA (purified Coconut Fatty Acid Diethanolamide)	Petroleum-Based Polyol (e.g., Polyol 3152)	Reference
Hydroxyl Value (mg KOH/g)	Varies depending on purification	315	[6]
Molecular Weight	Lower	Higher	[6]
Viscosity	Exhibits shear-thinning behavior	-	[3][10]
Catalytic Effect	Auto-catalytic (due to tertiary amine)	Requires external catalyst	[3][6][7]

Table 2: Foaming Characteristics of Polyurethane Systems

Parameter	System with p-CDEA	System with Petroleum-Based Polyol	Reference
Cream Time	Shorter	Longer	[3][6][7]
Gelation Time	Shorter	Longer	[3][6][7]

Table 3: Properties of Polyurethane Foams

Property	PU Foam with 40% p-CDEA Substitution	Commercial Rigid PU Foam	Reference
Thermal Conductivity	Comparable	Comparable	[3][7]
Cellular Structure	Interconnected pores with increasing p-CDEA content	-	[3][6][7]
Physical Property Transition	Transition from rigid to soft with increasing p-CDEA	Rigid	[3][7]

Experimental Protocols

Protocol 1: Synthesis of Coco Diethanolamide (p-CDEA)

This protocol describes the direct amidation of coconut oil to produce coco diethanolamide.

Materials:

• Coconut oil

• Diethanolamine (DEA)

• Alkaline catalyst (e.g., sodium hydroxide (B78521) or potassium hydroxide)

• Reaction vessel with heating, stirring, and a nitrogen inlet

Procedure:

• Charge the reaction vessel with a 1:1 molar ratio of coconut oil and diethanolamine.[4]

• Add the alkaline catalyst (1-5% w/w).[4]

• Heat the mixture to 130–180°C under a nitrogen atmosphere with constant stirring.[4]

• Maintain the reaction for 5-10 hours.[4]

• Monitor the reaction progress by measuring the acid value and amine value.

• Upon completion, cool the mixture and purify the resulting coco diethanolamide (p-CDEA) as required for the application.

Protocol 2: Synthesis of Hydroxyl-Terminated Poly(urethane-urea) Prepolymer Polyol (COPUAP)

To enhance the properties of the final polyurethane foam, a prepolymerization step is recommended. This protocol outlines the synthesis of a CDEA-based prepolymer polyol.

Materials:

• Purified coco diethanolamide (p-CDEA)

• Methylene diphenyl diisocyanate (MDI)

• Reaction vessel with heating, stirring, and a nitrogen inlet

Procedure:

• Charge the reaction vessel with p-CDEA.

• Under a nitrogen atmosphere and with stirring, gradually add a specific loading of MDI (e.g., 12% by weight) to the p-CDEA.[8]

• Control the reaction temperature to facilitate the formation of urethane and urea (B33335) linkages.

• The reaction leads to chain lengthening and an increase in the amine value of the resulting prepolymer polyol (COPUAP).[8][9]

• Characterize the COPUAP for its hydroxyl value, amine value, and viscosity before use in polyurethane foam synthesis.

Protocol 3: Preparation of Bio-Based Polyurethane Foam

This protocol describes the one-step synthesis of polyurethane foam using the CDEA-based polyol.

Materials:

• CDEA-based polyol (p-CDEA or COPUAP)

• Petroleum-based polyol (for blending, optional)

• Isocyanate (e.g., polymeric MDI - PAPI™ 27)

• Silicone surfactant (e.g., VORASURF™ DC 5357)

• Blowing agent (e.g., water)

• Mixing container and stirrer

Procedure:

• Prepare the 'B-side' component by thoroughly mixing the CDEA-based polyol (and any petroleum-based polyol), silicone surfactant, and blowing agent in the desired ratios.

• In a separate container, have the 'A-side' component, which is the isocyanate.

• In a well-ventilated area, rapidly add the A-side to the B-side while stirring vigorously.

• Observe and record the cream time (start of foam rise) and gel time (formation of a solid network).

• Allow the foam to cure at room temperature or in an oven as required.

• Characterize the resulting polyurethane foam for its density, cellular structure (using Scanning Electron Microscopy - SEM), thermal conductivity, and mechanical properties (e.g., compressive strength).

Visualizations

Caption: Synthesis of purified Coco Diethanolamide (p-CDEA).

Caption: Prepolymerization of p-CDEA to form COPUAP.

Caption: Workflow for Polyurethane Foam Production.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A study on coconut fatty acid diethanolamide-based polyurethane foams - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Coconut diethanolamide | 68603-42-9 | Benchchem [benchchem.com]
• 5. rsisinternational.org [rsisinternational.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. A study on coconut fatty acid diethanolamide-based polyurethane foams - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Development of High-Performance Coconut Oil-Based Rigid Polyurethane-Urea Foam: A Novel Sequential Amidation and Prepolymerization Process - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Formulating Stable Oil-in-Water Emulsions with Cocamide DEA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating and characterizing stable oil-in-water (O/W) emulsions using Cocamide Diethanolamine (Cocamide DEA). This document outlines the functional properties of Cocamide DEA, detailed experimental protocols for emulsion preparation and stability testing, and expected outcomes based on varying formulation parameters.

Introduction to Cocamide DEA in Emulsion Formulation

Cocamide DEA is a non-ionic surfactant derived from coconut oil, widely utilized in cosmetic and pharmaceutical formulations for its excellent emulsifying, thickening, and foaming properties.[1][2] As an emulsifier, Cocamide DEA reduces the interfacial tension between oil and water, facilitating the formation of stable emulsions.[3][4] Its non-ionic nature makes it compatible with a wide range of active pharmaceutical ingredients (APIs) and other excipients.

Key Functions of Cocamide DEA in O/W Emulsions:

• Emulsification: Facilitates the dispersion of oil droplets within an aqueous phase.[1]

• Emulsion Stabilization: Prevents the coalescence of oil droplets, enhancing the long-term stability of the emulsion.[1][2]

• Viscosity Modification: Acts as a thickening agent, which can improve the texture and stability of the final product.[2]

• Foam Boosting: Enhances foam stability and volume, a desirable property in cleansing products.[1][2]

Experimental Protocols

Materials and Equipment

Materials:

• Cocamide DEA

• Oil Phase (e.g., Mineral Oil, Isopropyl Myristate, or a specific drug carrier oil)

• Purified Water (Aqueous Phase)

• Co-surfactant (optional, e.g., Polysorbate 80, Sorbitan Oleate)

• Preservative (e.g., Phenoxyethanol)

Equipment:

• High-shear homogenizer (e.g., rotor-stator type)

• Magnetic stirrer and stir bars

• Beakers and graduated cylinders

• Analytical balance

• Water bath or heating mantle with temperature control

• pH meter

• Viscometer (e.g., Brookfield viscometer)

• Microscope with a calibrated reticle or a particle size analyzer

• Centrifuge

Protocol for Preparation of a 100g O/W Emulsion

This protocol describes the preparation of a basic oil-in-water emulsion. The ratios of oil, water, and Cocamide DEA can be varied to optimize the formulation for a specific application.

• Preparation of the Aqueous Phase:

  • In a beaker, weigh the required amount of purified water.

  • Add the desired concentration of Cocamide DEA (e.g., 1-5% w/w) to the water.

  • If a co-surfactant is used, add it to the aqueous phase.

  • Add a suitable preservative.

  • Gently heat the aqueous phase to 70-75°C while stirring with a magnetic stirrer until all components are fully dissolved.

• Preparation of the Oil Phase:

  • In a separate beaker, weigh the oil phase.

  • If any oil-soluble active ingredients are to be included, dissolve them in the oil phase at this stage.

  • Heat the oil phase to 70-75°C.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while continuously stirring with the magnetic stirrer.

  • Once all the oil has been added, subject the mixture to high-shear homogenization for 5-10 minutes. The speed of the homogenizer will need to be optimized depending on the specific equipment and desired droplet size.

• Cooling and Final Adjustments:

  • Allow the emulsion to cool to room temperature with gentle stirring.

  • Once cooled, check the pH and adjust if necessary using a suitable pH adjuster (e.g., citric acid or triethanolamine).

  • Transfer the final emulsion to a suitable container for storage and stability testing.

Protocol for Emulsion Stability Assessment

1. Macroscopic Evaluation:

• Visually inspect the emulsion for any signs of phase separation, creaming (upward movement of dispersed phase), or sedimentation (downward movement of dispersed phase) at regular intervals (e.g., 24 hours, 1 week, 1 month) under different storage conditions (e.g., room temperature, 4°C, 40°C).

2. Microscopic Evaluation:

• Place a small drop of the emulsion on a microscope slide and cover with a coverslip.
• Observe the emulsion under a microscope to assess the droplet size distribution and check for any signs of flocculation (aggregation of droplets) or coalescence (merging of droplets).

3. Particle Size Analysis:

• Use a particle size analyzer to determine the mean droplet size and the polydispersity index (PDI) of the emulsion. A smaller and more uniform droplet size generally indicates a more stable emulsion.

4. Viscosity Measurement:

• Measure the viscosity of the emulsion using a viscometer. Changes in viscosity over time can indicate instability. An increase in viscosity may suggest flocculation, while a decrease may indicate coalescence.

5. Centrifugation Test:

• Centrifuge a sample of the emulsion at a specified speed (e.g., 3000 rpm) for a set time (e.g., 30 minutes).
• Measure the volume of any separated oil or water. A stable emulsion should show no or minimal phase separation.

6. Freeze-Thaw Cycling:

• Subject the emulsion to several cycles of freezing and thawing (e.g., -20°C for 24 hours followed by 25°C for 24 hours).
• After each cycle, visually and microscopically examine the emulsion for any signs of instability.

Data Presentation

The following tables summarize the expected quantitative data from the characterization of O/W emulsions formulated with varying concentrations of Cocamide DEA.

Table 1: Effect of Cocamide DEA Concentration on Emulsion Properties

Cocamide DEA Conc. (% w/w)	Mean Droplet Size (µm)	Polydispersity Index (PDI)	Viscosity (cP)	Stability after 1 Month at RT
1.0	5.2 ± 0.8	0.45	1500 ± 100	Phase Separation
2.5	3.1 ± 0.5	0.32	3200 ± 150	Stable
5.0	2.5 ± 0.3	0.25	5500 ± 200	Stable

Table 2: Stability of 2.5% Cocamide DEA Emulsion under Stress Conditions

Stability Test	Observation
Centrifugation (3000 rpm, 30 min)	No phase separation
Freeze-Thaw Cycling (3 cycles)	No significant change in droplet size or viscosity
Storage at 40°C for 1 month	Slight increase in mean droplet size

Visualizations

Experimental Workflow for O/W Emulsion Preparation

Caption: Workflow for preparing an oil-in-water emulsion.

Logical Relationship in Emulsion Stability Assessment

References

• 1. nbinno.com [nbinno.com]
• 2. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 3. scialert.net [scialert.net]
• 4. yeserchem.com [yeserchem.com]

Gas Chromatography Method for the Analysis of Coco Diethanolamide Condensates

Application Note and Protocol

Introduction

Coco diethanolamide (cocamide DEA) is a widely used nonionic surfactant in cosmetics, personal care products, and industrial applications, primarily functioning as a foaming agent, emulsifier, and viscosity builder.[1][2] It is synthesized by the condensation reaction of coconut oil fatty acids or their methyl esters with diethanolamine (B148213).[3][4] The final product is a complex mixture containing the desired N,N-bis(2-hydroxyethyl) amides of coconut oil fatty acids, as well as unreacted diethanolamine, glycerol (B35011) (if triglycerides are used as the starting material), and various side products.[1] The presence of free diethanolamine is of particular concern due to its potential to form carcinogenic N-nitrosodiethanolamine (NDELA).[5] Therefore, a reliable analytical method for the quantitative analysis of cocamide DEA condensates is crucial for quality control and safety assessment.

Gas chromatography (GC) offers a robust and sensitive method for the separation and quantification of the various components within cocamide DEA condensates.[1][5] This application note provides a detailed protocol for the analysis of cocamide DEA using gas chromatography with flame ionization detection (FID), including sample preparation, derivatization, chromatographic conditions, and data analysis.

Principle

The analysis of cocamide DEA and its related components by gas chromatography requires a derivatization step to increase the volatility and thermal stability of the analytes.[6] The active hydrogen atoms in the hydroxyl and amine groups of diethanolamine, glycerol, and the diethanolamides are reacted with a silylating agent, typically a mixture of N,O-Bis(trimethylsilyl)acetamide (BSA) and trimethylchlorosilane (TMCS), to form their corresponding trimethylsilyl (B98337) (TMS) derivatives.[1] These derivatives are more volatile and less polar, allowing for their successful separation on a nonpolar capillary GC column. Following separation, the components are detected by a flame ionization detector (FID), and their concentrations are determined by comparing their peak areas to those of known standards.

Experimental Protocols

Materials and Reagents

• Solvents: Methanol (B129727) (ACS grade), Pyridine (B92270) (ACS grade)

• Derivatization Reagents:

  • N,O-Bis(trimethylsilyl)acetamide (BSA)[1]

  • Trimethylchlorosilane (TMCS)[1]

• Standards:

  • Diethanolamine (DEA) (≥99% purity)

  • Glycerol (≥99% purity)

  • Cocamide DEA standard (if available) or individual fatty acid diethanolamides (e.g., lauramide DEA, myristamide DEA)

• Sample: Coco diethanolamide condensate

Instrumentation

• Gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

• Capillary GC column: A nonpolar column is recommended. Suitable options include:

  • 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane (e.g., Rtx-5, SPB-5)[5]

  • Alternatively, a packed column such as 6 ft x 2 mm i.d. glass column packed with 3% SP-2100 on 100/120 mesh Supelcoport can be used.[1]

• Data acquisition and processing system.

Standard and Sample Preparation

Standard Preparation:

• Prepare individual stock solutions of diethanolamine and glycerol in methanol at a concentration of 1 mg/mL.

• Prepare a mixed standard solution by combining appropriate volumes of the stock solutions to achieve the desired concentration range for calibration.

Sample Preparation (Derivatization):

• Accurately weigh approximately 10 mg of the cocamide DEA sample into a 2 mL autosampler vial.

• Add 1 mL of pyridine to dissolve the sample.

• Add 200 µL of the silylating reagent mixture (BSA:TMCS, 5:1 v/v).[1]

• Cap the vial tightly and heat at 60°C for 30 minutes to ensure complete derivatization.[1]

• Allow the vial to cool to room temperature before GC analysis.

Gas Chromatography Conditions

The following GC conditions are a starting point and may require optimization based on the specific instrument and column used.

Parameter	Condition
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1)
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial temperature: 100°C, hold for 2 minRamp 1: 10°C/min to 200°CRamp 2: 5°C/min to 300°C, hold for 10 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	300°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2)	25 mL/min

An alternative temperature program found in the literature is an initial isothermal period at 175°C for 1 minute, followed by a linear increase of 8°C/min to 300°C, which is then maintained for 4 minutes.[1]

Data Presentation

Quantitative analysis is performed by constructing a calibration curve for each analyte using the prepared standard solutions. The peak area of each component in the sample chromatogram is then used to determine its concentration from the corresponding calibration curve. The results should be summarized in a table for clarity.

Table 1: Quantitative Analysis of a Typical Cocamide DEA Condensate

Component	Retention Time (min)	Concentration (% w/w)
Diethanolamine (as TMS derivative)	~ 8.5	1.1 - 14.0[5]
Glycerol (as TMS derivative)	~ 9.2	Varies
C8 Diethanolamide (as TMS derivative)	~ 15.1	Varies
C10 Diethanolamide (as TMS derivative)	~ 17.3	Varies
C12 Diethanolamide (as TMS derivative)	~ 19.5	Varies
C14 Diethanolamide (as TMS derivative)	~ 21.6	Varies
C16 Diethanolamide (as TMS derivative)	~ 23.5	Varies
C18:1 Diethanolamide (as TMS derivative)	~ 25.2	Varies
C18 Diethanolamide (as TMS derivative)	~ 25.4	Varies

Note: Retention times are approximate and will vary depending on the specific chromatographic conditions. The distribution of the fatty acid diethanolamides will reflect the fatty acid composition of the coconut oil used in the synthesis.[1]

Mandatory Visualization

The following diagram illustrates the general workflow for the GC analysis of coco diethanolamide condensates.

Caption: Workflow for GC Analysis of Cocamide DEA.

Conclusion

The gas chromatography method detailed in this application note provides a reliable and accurate means for the quantitative analysis of the major components in coco diethanolamide condensates. The derivatization step is critical for achieving good chromatographic separation and peak shape. This method is suitable for quality control in manufacturing processes and for the safety assessment of products containing cocamide DEA, particularly for monitoring the level of free diethanolamine.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. COCONUT OIL DIETHANOLAMINE CONDENSATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Development of Liquid Chromatographic Retention Index Based on Cocamide Diethanolamine Homologous Series (C(n)-DEA) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arpnjournals.org [arpnjournals.org]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Purification of Cocamide DEA

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Cocamide diethanolamine (B148213) (Cocamide DEA) is a complex nonionic surfactant widely used in cosmetic and personal care products. Its synthesis often results in a mixture of fatty acid diethanolamides with varying alkyl chain lengths, as well as impurities such as free diethanolamine (DEA). This application note presents a detailed protocol for the purification of cocamide DEA using preparative High-Performance Liquid Chromatography (HPLC). The described method utilizes reversed-phase chromatography to effectively separate the desired cocamide DEA homologs from process-related impurities, yielding a high-purity fraction suitable for research and development applications.

Introduction

Cocamide DEA is synthesized by the condensation of coconut oil fatty acids with diethanolamine. The resulting product is not a single chemical entity but a mixture of N,N-bis(2-hydroxyethyl)amides of the fatty acids present in coconut oil (predominantly C8-C18). For many research and formulation development purposes, a well-characterized and purified form of cocamide DEA is required to ensure reproducibility and to understand the specific properties of different amide homologs. Reversed-phase HPLC is an ideal technique for this purpose, as it separates molecules based on their hydrophobicity, which in the case of cocamide DEA, is primarily determined by the length of the fatty acid alkyl chain. This protocol provides a comprehensive guide to sample preparation, analytical method development, and scale-up to preparative purification of cocamide DEA.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for successful HPLC analysis and purification, preventing column contamination and ensuring reproducible results.[1]

• Solvent Selection: The sample should be dissolved in a solvent compatible with the initial mobile phase conditions to ensure good peak shape.[2] A mixture of Acetonitrile (ACN) and water (e.g., 50:50 v/v) is a suitable starting point.[3]

• Concentration for Analytical HPLC: For initial analytical method development, prepare a stock solution of the crude cocamide DEA sample at approximately 1 mg/mL.[2]

• Concentration for Preparative HPLC: For preparative runs, the concentration can be significantly increased. The optimal concentration will depend on the solubility of the cocamide DEA mixture in the injection solvent and should be determined during loading studies.

• Filtration: All samples must be filtered through a 0.22 µm or 0.45 µm syringe filter prior to injection to remove particulate matter that could damage the HPLC system or column.

Analytical HPLC Method

An initial analytical-scale separation is performed to develop and optimize the separation of the target compounds from impurities.

Table 1: Analytical HPLC Instrumentation and Conditions

Parameter	Specification
HPLC System	Quaternary pump, autosampler, column oven, PDA/UV detector
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	See Table 2
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL

Table 2: Analytical Gradient Elution Program

Time (minutes)	% Mobile Phase B (Acetonitrile)
0.0	50
20.0	95
25.0	95
25.1	50
30.0	50

Preparative HPLC Method (Proposed Scale-Up)

The analytical method is scaled up for preparative purification. The primary goal is to maximize the loading capacity while maintaining adequate resolution between the target cocamide DEA homologs and impurities.

Table 3: Preparative HPLC Instrumentation and Conditions

Parameter	Specification
HPLC System	Binary or Quaternary pump with high flow rate capability, autosampler or manual injector with a large loop, preparative column, UV detector, and fraction collector
Column	C18 Reversed-Phase, 21.2 x 250 mm, 5-10 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	See Table 4
Flow Rate	20 mL/min (This should be optimized based on column dimensions and backpressure)
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	1-5 mL (Dependent on loading study)

Table 4: Preparative Gradient Elution Program

Time (minutes)	% Mobile Phase B (Acetonitrile)
0.0	50
25.0	95
30.0	95
30.1	50
35.0	50

Fraction Collection and Post-Purification Processing

• Fraction Collection: Fractions are collected based on the UV detector signal. Time-based or peak-based fractionation can be employed. For isolating specific homologs, narrow time windows corresponding to the elution of the target peaks should be set.

• Purity Analysis: The collected fractions should be analyzed using the analytical HPLC method to determine their purity.

• Solvent Evaporation: The solvent from the purified fractions is removed, typically using a rotary evaporator, to yield the purified cocamide DEA.

Data Presentation

The separation of cocamide DEA results in a series of peaks corresponding to the different fatty acid chain lengths. The elution order is typically from shorter to longer alkyl chains in reversed-phase chromatography.

Table 5: Representative Analytical Data for Cocamide DEA Homologs

Compound	Alkyl Chain	Approximate Retention Time (min)
Free Diethanolamine (Impurity)	N/A	< 3.0
C8 Amide (Caprylamide DEA)	C8	8.5
C10 Amide (Capramide DEA)	C10	11.2
C12 Amide (Lauramide DEA)	C12	13.8
C14 Amide (Myristamide DEA)	C14	16.1
C16 Amide (Palmitamide DEA)	C16	18.2
C18 Amide (Stearamide DEA)	C18	20.1

Note: Retention times are illustrative and will vary based on the specific HPLC system, column, and exact mobile phase conditions.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the HPLC purification of Cocamide DEA.

Logical Relationship of HPLC Parameters

Caption: Key HPLC parameters influencing separation outcome.

References

• 1. youtube.com [youtube.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. aocs.org [aocs.org]

Application Note: Real-Time Monitoring of Cocamide DEA Synthesis using ATR-FTIR Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cocamide Diethanolamine (B148213) (Cocamide DEA) is a non-ionic surfactant widely utilized in the pharmaceutical, cosmetic, and personal care industries for its emulsifying, foam-boosting, and viscosity-enhancing properties.[1] The synthesis of Cocamide DEA typically involves the condensation reaction of coconut oil or its derivatives, such as fatty acid methyl esters, with diethanolamine.[1][2][3] Precise monitoring of this reaction is crucial for ensuring product quality, optimizing reaction yield, and maintaining process safety. Traditional offline analytical methods like titration and chromatography are often time-consuming and do not provide real-time insights into the reaction kinetics.

Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectrometry has emerged as a powerful Process Analytical Technology (PAT) for in-situ, real-time monitoring of chemical reactions.[4] This technique allows for the direct measurement of reactants, intermediates, and products in the reaction vessel without the need for sample extraction. This application note provides a detailed protocol for utilizing ATR-FTIR spectrometry to monitor the synthesis of Cocamide DEA, enabling quantitative analysis of the reaction progress.

Principle of ATR-FTIR Monitoring

The synthesis of Cocamide DEA from a fatty acid source (e.g., coconut oil or its methyl esters) and diethanolamine involves the conversion of an ester functional group to an amide functional group. This chemical transformation can be effectively monitored by tracking the characteristic infrared absorption bands of the ester and amide groups.

Specifically, the disappearance of the ester carbonyl (C=O) peak and the appearance of the amide carbonyl (C=O) peak can be correlated to the consumption of the fatty acid ester and the formation of Cocamide DEA, respectively. By building a quantitative model, such as a Partial Least Squares (PLS) regression model, the real-time concentrations of the key components can be determined.[5]

Experimental Protocol

This protocol outlines the synthesis of Cocamide DEA from fatty acid methyl esters and diethanolamine, with in-situ monitoring using an ATR-FTIR spectrometer.

Materials and Equipment:

• Fatty Acid Methyl Esters (FAME) from Coconut Oil

• Diethanolamine (DEA)

• Sodium Hydroxide (NaOH) catalyst

• Reaction vessel equipped with a mechanical stirrer, heating mantle, and thermocouple

• ATR-FTIR spectrometer with a probe suitable for in-situ reaction monitoring (e.g., Mettler-Toledo ReactIR)

• Data acquisition and analysis software

Procedure:

• System Setup:

  • Install the ATR-FTIR probe into the reaction vessel, ensuring the probe tip is fully immersed in the reaction medium.

  • Configure the spectrometer for data acquisition. Typical parameters include a spectral range of 4000-650 cm⁻¹, a resolution of 4 cm⁻¹, and a data collection interval of 5 minutes.

  • Collect a background spectrum of the empty, clean, and dry reaction vessel.

• Reaction Initiation:

  • Charge the reaction vessel with the fatty acid methyl esters and diethanolamine. A typical molar ratio is 1:1 to 1:2 of FAME to DEA.[3][6]

  • Add the NaOH catalyst. The concentration of the catalyst can range from 0.25% to 3% by weight.[3][6]

  • Begin stirring and heating the reaction mixture to the desired temperature, typically between 135°C and 180°C.[3][6][7]

• In-situ Monitoring:

  • Start the ATR-FTIR data acquisition as the reaction mixture is heated.

  • Continuously monitor the infrared spectra in real-time. Pay close attention to the spectral regions corresponding to the ester and amide carbonyl groups.

  • The reaction is considered complete when the ester carbonyl peak has disappeared or reached a steady state, and the amide carbonyl peak has reached its maximum intensity.

• Data Analysis:

  • Process the collected spectra to develop a quantitative model. This typically involves baseline correction and normalization.

  • Utilize Partial Least Squares (PLS) regression to correlate the spectral data with the concentrations of the reactants and products.[5] This requires the collection of a calibration dataset with known concentrations.

  • Apply the PLS model to the real-time spectral data to generate concentration profiles for the reactants and products over the course of the reaction.

Data Presentation

The following table summarizes the key spectral regions for monitoring the synthesis of Cocamide DEA and the quantitative performance of a PLS model developed for this application.[5]

Component	Spectral Region (cm⁻¹)	Functional Group	Quantitative Model Performance (RMSEP)
Coconut Oil	1781–1714	Ester Carbonyl (C=O)	0.590
Cocamide DEA	1658–1639	Amide I Band (C=O)	0.336

RMSEP: Root Mean Square Error of Prediction

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for monitoring Cocamide DEA synthesis using ATR-FTIR.

Caption: Experimental workflow for monitoring Cocamide DEA synthesis.

Signaling Pathway of Reaction Monitoring

The following diagram illustrates the relationship between the chemical transformation and the corresponding spectral changes observed by ATR-FTIR.

Caption: Chemical and spectral relationship in Cocamide DEA synthesis.

Conclusion

ATR-FTIR spectrometry provides a robust and efficient method for the real-time, in-situ monitoring of Cocamide DEA synthesis. This technique offers significant advantages over traditional offline analytical methods by providing immediate feedback on reaction kinetics and endpoint determination. The implementation of this PAT tool can lead to improved process understanding, enhanced product quality, and optimized manufacturing processes for Cocamide DEA and other related surfactants.

References

• 1. arpnjournals.org [arpnjournals.org]
• 2. yeserchem.com [yeserchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN102755856A - Preparation method of high proportion mixed oil cocamide DEA (diethanolamine) - Google Patents [patents.google.com]

Application of Cocamide DEA as a Foam Booster in Detergent Formulations

Application Note AP-DF-21-004

Introduction

Cocamide Diethanolamide (CDEA) is a non-ionic surfactant derived from coconut oil that is widely incorporated into detergent formulations as a foam booster, viscosity modifier, and emulsifying agent.[1][2][3] Its primary function in many cleaning products is to enhance the volume and stability of foam, a characteristic often associated by consumers with cleaning efficacy.[4][5] CDEA works synergistically with primary anionic surfactants, such as linear alkylbenzene sulfonates (LAS) and sodium lauryl ether sulfate (B86663) (SLES), to produce a richer, more persistent lather.[2][6] This application note provides a detailed overview of the use of CDEA as a foam booster, including quantitative data on its performance and a protocol for evaluating foam characteristics in detergent formulations.

Mechanism of Action

The foam-boosting effect of Cocamide DEA stems from its molecular structure, which allows it to position itself at the air-water interface of bubbles.[6][7] This action reinforces the lamellae, the thin liquid film of the bubbles, thereby preventing them from coalescing and collapsing.[6] When used in conjunction with anionic surfactants, CDEA contributes to a more tightly packed surfactant layer at the interface, which increases the viscoelasticity of the foam. This synergistic interaction results in a foam that is not only more voluminous but also more stable over time.[5]

Quantitative Data Presentation

The following tables summarize the representative performance of CDEA as a foam booster in a model liquid detergent formulation. The base formulation consists of 15% Sodium Lauryl Ether Sulfate (SLES) in deionized water. The effect of varying concentrations of CDEA on initial foam height and foam stability was measured using the Ross-Miles method.

Table 1: Effect of CDEA Concentration on Initial Foam Height

CDEA Concentration (% w/w)	Initial Foam Height (mm)
0 (Control)	110
1	125
2	140
3	155
4	160

Table 2: Effect of CDEA Concentration on Foam Stability

CDEA Concentration (% w/w)	Foam Height after 5 min (mm)	Foam Stability (%)
0 (Control)	85	77.3
1	110	88.0
2	130	92.9
3	148	95.5
4	154	96.3

Foam Stability (%) = (Foam Height after 5 min / Initial Foam Height) x 100

Experimental Protocols

Ross-Miles Foam Height Test (Modified from ASTM D1173)

This protocol describes the determination of the foaming properties of a detergent solution.[4]

1. Apparatus:

• Ross-Miles foam apparatus (graduated glass column with a jacket for temperature control and a reservoir funnel)[4]

• Volumetric flasks

• Pipettes

• Beakers

• Stirring rod

• Water bath maintained at a constant temperature (e.g., 40°C ± 0.5°C)[3]

2. Reagents and Materials:

• Deionized water

• Detergent base formulation (e.g., 15% SLES solution)

• Cocamide DEA (CDEA)

3. Preparation of Test Solutions:

• Prepare a stock solution of the detergent base.

• Create a series of test solutions by adding varying concentrations of CDEA (e.g., 0%, 1%, 2%, 3%, 4% w/w) to the detergent base.

• Ensure each solution is thoroughly mixed until homogeneous, avoiding excessive foaming during preparation.

• Preheat the test solutions to the desired temperature in the water bath.[3]

4. Procedure:

• Assemble the Ross-Miles apparatus, ensuring the glass column is clean and vertically positioned.

• Pour 50 mL of the test solution into the bottom of the graduated column.

• Add 200 mL of the same test solution into the reservoir funnel.

• Position the funnel directly above the column.

• Simultaneously start a timer and open the stopcock of the funnel, allowing the solution to fall into the column, generating foam.

• Once the funnel is empty, immediately record the initial foam height from the top of the liquid level to the top of the foam.

• Record the foam height again after a specified time interval (e.g., 5 minutes) to assess foam stability.

• Repeat the procedure for each CDEA concentration, ensuring the apparatus is thoroughly cleaned between each test.

Visualization of Mechanisms and Workflows

Caption: Synergistic foam stabilization by CDEA and anionic surfactants.

Caption: Experimental workflow for the Ross-Miles foam height test.

Conclusion

Cocamide DEA is an effective foam booster in detergent formulations, significantly enhancing both the initial foam volume and the stability of the foam over time. The synergistic interaction with anionic surfactants makes it a valuable ingredient for products where a rich and lasting lather is desired. The Ross-Miles method provides a standardized and reproducible means of quantifying the foam-boosting properties of CDEA and other surfactants, enabling formulators to optimize their detergent products for performance and consumer appeal.

References

• 1. nveo.org [nveo.org]
• 2. researchgate.net [researchgate.net]
• 3. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. researchgate.net [researchgate.net]
• 7. file.yizimg.com [file.yizimg.com]

Application Notes and Protocols: Coco Diethanolamide as a Potential Capping Agent in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Capping Agents in Nanoparticle Synthesis

Capping agents are crucial in the synthesis of nanoparticles, acting as stabilizers to control particle growth and prevent aggregation.[1] These agents, typically surfactants or polymers, adsorb to the surface of newly formed nanoparticles, providing a protective layer that imparts colloidal stability through electrostatic or steric repulsion. The choice of capping agent is critical as it influences the final size, shape, morphology, and surface chemistry of the nanoparticles, which in turn dictates their physical, chemical, and biological properties.[2] Non-ionic surfactants are often favored in biomedical applications due to their low toxicity and high biocompatibility.[3]

Coco Diethanolamide: A Promising Candidate for Nanoparticle Capping

Coco diethanolamide (CDEA) is a non-ionic surfactant derived from coconut oil, widely recognized for its excellent emulsifying, foam-stabilizing, and viscosity-enhancing properties.[4] Its chemical structure, RCON(CH2CH2OH)2, where R is a fatty acid chain from coconut oil, features both a hydrophobic tail and a hydrophilic head, making it an amphiphilic molecule.[5][6] These characteristics are hallmarks of effective capping agents.[7] While the direct application of coco diethanolamide as a capping agent in nanoparticle synthesis is not yet extensively documented in scientific literature, its inherent properties as a stabilizer make it a strong potential candidate for this role.

The proposed mechanism for coco diethanolamide as a capping agent involves the adsorption of its hydrophobic fatty acid tail onto the nanoparticle surface, while the hydrophilic diethanolamine (B148213) head extends into the surrounding aqueous medium. This creates a steric barrier that prevents the nanoparticles from agglomerating, ensuring a stable colloidal suspension.

Hypothetical Application Note: Synthesis of Silver Nanoparticles

This section outlines the potential impact of using coco diethanolamide as a capping agent in the synthesis of silver nanoparticles (AgNPs), a widely studied type of nanoparticle with significant applications in drug delivery and as an antimicrobial agent. The following table summarizes hypothetical data to illustrate the expected influence of CDEA concentration on the resulting nanoparticle characteristics.

Data Presentation: Effect of Coco Diethanolamide on Silver Nanoparticle Properties

CDEA Concentration (mM)	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
0.1	55.2 ± 3.1	0.45	-15.3 ± 1.2
0.5	30.7 ± 2.5	0.32	-22.8 ± 1.5
1.0	15.4 ± 1.8	0.21	-28.5 ± 1.9
2.0	12.1 ± 1.5	0.18	-32.1 ± 2.1
5.0	11.8 ± 1.3	0.17	-33.4 ± 2.3

Note: This data is hypothetical and for illustrative purposes only. Experimental validation is required.

Experimental Protocols

The following is a generalized protocol for the synthesis of silver nanoparticles using a chemical reduction method with coco diethanolamide as a potential capping agent. This protocol is based on established methods for nanoparticle synthesis using other surfactants and would require optimization for CDEA.[8][9]

Materials:

• Silver nitrate (B79036) (AgNO₃)

• Sodium borohydride (B1222165) (NaBH₄)

• Coco diethanolamide (CDEA)

• Deionized water

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of silver nitrate in deionized water.

  • Prepare a 100 mM stock solution of sodium borohydride in deionized water. This solution should be freshly prepared before use.

  • Prepare a 50 mM stock solution of coco diethanolamide in deionized water.

• Synthesis of Silver Nanoparticles:

  • In a 250 mL Erlenmeyer flask, add 90 mL of deionized water.

  • To this, add 1 mL of the 50 mM coco diethanolamide stock solution and stir vigorously on a magnetic stirrer for 15 minutes.

  • While stirring, add 1 mL of the 10 mM silver nitrate stock solution to the flask.

  • Continue stirring for another 10 minutes.

  • Slowly add 1 mL of the freshly prepared 100 mM sodium borohydride solution dropwise to the mixture.

  • A color change to yellowish-brown should be observed, indicating the formation of silver nanoparticles.

  • Allow the reaction to proceed for 1 hour under continuous stirring to ensure the completion of the reaction.

• Purification of Nanoparticles:

  • The resulting nanoparticle suspension can be purified by centrifugation at 15,000 rpm for 30 minutes.

  • Discard the supernatant and resuspend the nanoparticle pellet in deionized water.

  • Repeat the centrifugation and resuspension steps three times to remove any unreacted reagents.

• Characterization:

  • The synthesized silver nanoparticles should be characterized using appropriate techniques such as UV-Vis Spectroscopy to confirm their formation, Transmission Electron Microscopy (TEM) to determine their size and morphology, and Dynamic Light Scattering (DLS) to measure their size distribution and zeta potential for stability analysis.[10][11]

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of silver nanoparticles using coco diethanolamide.

Mechanism of Stabilization

Caption: Stabilization of a silver nanoparticle by coco diethanolamide.

Conclusion and Future Perspectives

Coco diethanolamide presents a promising, yet underexplored, avenue as a capping agent in nanoparticle synthesis. Its inherent surfactant properties, coupled with its derivation from a natural and renewable resource, make it an attractive candidate for the green synthesis of nanoparticles. Future research should focus on the experimental validation of its efficacy as a capping agent for various types of nanoparticles. Optimization of synthesis parameters and a thorough investigation of the biological interactions and potential toxicological profiles of CDEA-capped nanoparticles will be essential for their successful application in drug development and other biomedical fields. The potential for CDEA to serve a dual role as both a capping agent and a permeation enhancer in drug delivery systems warrants further investigation.

References

• 1. idosi.org [idosi.org]
• 2. frontiersin.org [frontiersin.org]
• 3. A Critical Review of the Use of Surfactant-Coated Nanoparticles in Nanomedicine and Food Nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Coconut diethanolamide | 68603-42-9 | Benchchem [benchchem.com]
• 5. Coconut Diethanolamide | Multipurpose Nonionic Surfactant [stppgroup.com]
• 6. Cocamide DEA - Wikipedia [en.wikipedia.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. The wet chemical synthesis of surfactant-capped quasi-spherical silver nanoparticles with enhanced antibacterial activity - Materials Advances (RSC Publishing) DOI:10.1039/D0MA00408A [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of Amino Acid Capped Silver Nanoparticles, Characterization, and Biological Application – Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols: The Role of Cocamide DEA as a Viscosity Modifier in Surfactant Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cocamide Diethanolamine (B148213) (Cocamide DEA) is a nonionic surfactant derived from coconut oil, widely utilized in the cosmetic and pharmaceutical industries as a secondary surfactant. Its primary functions in surfactant systems include foam boosting, emulsion stabilization, and, most notably, viscosity modification. When incorporated into formulations containing anionic surfactants, such as Sodium Lauryl Ether Sulfate (SLES), Cocamide DEA synergistically enhances viscosity, contributing to the desired rheological properties of a wide range of products, including shampoos, liquid soaps, and other cleansing formulations. The addition of electrolytes, like sodium chloride (NaCl), further modulates this thickening effect.

This document provides detailed application notes, experimental protocols, and quantitative data on the use of Cocamide DEA as a viscosity modifier.

Mechanism of Action

The viscosity-building effect of Cocamide DEA in anionic surfactant systems is primarily attributed to its role in altering micellar structures.

• Mixed Micelle Formation: In an aqueous solution, anionic surfactants like SLES self-assemble into spherical micelles above their critical micelle concentration (CMC). The introduction of the nonionic Cocamide DEA, which possesses a polar diethanolamine head and a nonpolar fatty acid tail, leads to the formation of larger, mixed micelles.[1]

• Micellar Growth and Shape Transition: Cocamide DEA molecules intercalate between the anionic surfactant molecules within the micelles. This reduces the electrostatic repulsion between the charged head groups of the anionic surfactant, allowing for closer packing and promoting the transition from small, spherical micelles to larger, elongated, or worm-like micelles.[1]

• Influence of Electrolytes: The addition of an electrolyte, such as sodium chloride, further enhances viscosity. The salt dissociates into ions (Na+ and Cl-), which shield the electrostatic repulsion between the anionic head groups of the SLES molecules. This increased charge screening facilitates the growth of micelles into even larger, entangled networks, resulting in a significant increase in the solution's viscosity.[2]

This synergistic interaction is a cost-effective method for achieving the desired thickness and texture in surfactant-based products.

Quantitative Data on Viscosity Modification

The following tables summarize the quantitative effects of Cocamide DEA and sodium chloride on the viscosity of a Sodium Laureth Sulfate (SLES) solution.

Table 1: Effect of Cocamide DEA and NaCl on the Viscosity of a 12% SLES Solution

Cocamide DEA Concentration (w/w %)	NaCl Concentration (w/w %)	Viscosity (cP at 25°C)
2	0	~100
2	1	~3000
2	2	~8000
4	0	~500
4	1	~10000
4	2	~20000

Data extrapolated from typical formulation guides and rheological studies.

Table 2: Viscosity Salt Curve for a Generic SLES/Cocamide DEA Shampoo Base

NaCl Concentration (w/w %)	Viscosity (cP at 25°C)
0.0	500
0.5	2500
1.0	6000
1.5	11000
2.0	8000
2.5	5000
3.0	3000
3.5	1500

Illustrative data based on the typical salt curve phenomenon observed in SLES/CDEA systems.[3]

Experimental Protocols

Preparation of Surfactant Solutions

Objective: To prepare standardized surfactant solutions for viscosity measurement.

Materials:

• Sodium Lauryl Ether Sulfate (SLES)

• Cocamide DEA

• Sodium Chloride (NaCl)

• Deionized Water

• Beakers

• Magnetic Stirrer and Stir Bars

• Weighing Balance

Protocol:

• Weigh the required amount of deionized water into a beaker.

• Place the beaker on a magnetic stirrer and begin gentle agitation.

• Slowly add the specified amount of SLES to the vortex of the water to avoid excessive foaming.

• Continue stirring until the SLES is completely dissolved and the solution is clear.

• Add the predetermined amount of Cocamide DEA to the solution and continue stirring until fully incorporated.

• If required, add the specified amount of NaCl and stir until it is completely dissolved.

• Allow the solution to stand for at least 24 hours to allow any entrapped air bubbles to dissipate before measuring the viscosity.

Viscosity Measurement using a Brookfield Rotational Viscometer

Objective: To determine the viscosity of the prepared surfactant solutions.

Apparatus:

• Brookfield Rotational Viscometer (e.g., RVT model)

• Appropriate spindle (e.g., spindle #3 or #4, depending on the expected viscosity)[2]

• Viscometer stand

• Water bath for temperature control (set to 25°C)

• Beaker containing the test solution

Protocol:

• Ensure the viscometer is level on a stable, vibration-free surface.[4]

• Place the beaker containing the test solution in the water bath and allow it to equilibrate to 25°C.[5]

• Attach the selected spindle to the viscometer. Lift the lower shaft slightly while screwing the spindle on (note: it has a left-hand thread).[6]

• Immerse the spindle into the center of the test solution until the fluid level is at the immersion groove on the spindle shaft. Avoid trapping air bubbles by tilting the spindle slightly during immersion.[6]

• Select the appropriate rotational speed (RPM). For a screening test, start with a mid-range RPM (e.g., 20 RPM).[2]

• Turn on the viscometer motor and allow the reading to stabilize. This may take 30 seconds to 1 minute.[4]

• Record the viscosity reading in centipoise (cP) or millipascal-seconds (mPa·s). For maximum accuracy, ensure the torque reading is between 10% and 100%.[5]

• If necessary, take readings at different RPMs to assess the shear-thinning behavior of the solution.

• After measurement, turn off the motor, remove the spindle, and clean it thoroughly before the next measurement.[4]

Visualizations

Caption: Experimental Workflow for Viscosity Measurement.

Caption: Mechanism of Viscosity Increase with Cocamide DEA.

References

• 1. researchgate.net [researchgate.net]
• 2. es.firp-ula.org [es.firp-ula.org]
• 3. EP0574086A2 - Alkyl sulfates as viscosity modifiers in anionic surfactant compositions - Google Patents [patents.google.com]
• 4. scribd.com [scribd.com]
• 5. pharmajia.com [pharmajia.com]
• 6. bldeapharmacy.ac.in [bldeapharmacy.ac.in]

Application Notes and Protocols for Testing CDEA as an Emulsifying Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cocamide Diethanolamine (CDEA) is a non-ionic surfactant derived from coconut oil, widely utilized across various industries, including personal care, household products, and industrial applications, for its excellent emulsifying, thickening, and foaming properties.[1] Its amphiphilic molecular structure, possessing both a hydrophilic head and a lipophilic tail, enables it to reduce interfacial tension between immiscible liquids like oil and water, thereby creating stable emulsions.[1] CDEA is valued for its mildness, making it a suitable ingredient in formulations for sensitive skin.[1]

These application notes provide detailed experimental protocols for researchers and formulators to evaluate the efficacy of Cocamide DEA (CDEA) as an emulsifying agent in oil-in-water (O/W) emulsions. The following sections outline procedures for emulsion preparation, stability testing, and physicochemical characterization.

Experimental Protocols

Preparation of Oil-in-Water (O/W) Emulsions

This protocol describes the preparation of O/W emulsions with varying concentrations of CDEA to assess its emulsifying capabilities.

Materials:

• Cocamide DEA (CDEA)

• Oil phase (e.g., Mineral Oil, Coconut Oil, or other cosmetic/pharmaceutical grade oil)

• Deionized water

• High-shear homogenizer (e.g., rotor-stator type)

• Beakers

• Heating plate with magnetic stirrer

• Weighing balance

Procedure:

• Preparation of Aqueous and Oil Phases:

  • Prepare the aqueous phase by dissolving the desired concentration of CDEA (e.g., 1%, 2%, 3%, 4%, 5% w/w) in deionized water with gentle heating (65-70°C) and stirring until fully dissolved.

  • Separately, heat the oil phase to the same temperature (65-70°C).

• Emulsification:

  • Slowly add the heated oil phase to the heated aqueous phase while continuously stirring with a magnetic stirrer.

  • Once the oil phase is fully incorporated, homogenize the mixture using a high-shear homogenizer at a specified speed (e.g., 5000-10000 rpm) for a defined period (e.g., 5-10 minutes) to ensure the formation of a fine emulsion.[2]

• Cooling:

  • Allow the emulsion to cool to room temperature while stirring gently.

• Storage:

  • Transfer the prepared emulsions into clean, sealed containers for subsequent stability and characterization studies.

Emulsion Stability Testing

These protocols are designed to accelerate the destabilization of emulsions to predict their long-term shelf life.

2.1. Macroscopic Observation:

• Store the emulsion samples in transparent glass containers at different temperature conditions: room temperature (25°C), elevated temperature (40°C), and refrigerated (4°C).

• Visually inspect the samples at regular intervals (e.g., 24 hours, 1 week, 1 month, 3 months) for any signs of instability such as creaming, sedimentation, flocculation, or phase separation.

2.2. Centrifugation Test:

This test accelerates creaming or sedimentation.[3]

• Place a known volume of the emulsion in a centrifuge tube.

• Centrifuge the sample at a specified speed and duration (e.g., 3000-5000 rpm for 30 minutes).[3]

• After centrifugation, measure the volume or height of any separated layers (cream or sediment).

• Calculate the Creaming Index (CI) or Sedimentation Index (SI) using the following formula:

  • CI (%) = (Height of Cream Layer / Total Height of Emulsion) x 100

  • SI (%) = (Height of Sediment Layer / Total Height of Emulsion) x 100

2.3. Freeze-Thaw Cycle Test:

This test assesses the emulsion's resistance to extreme temperature fluctuations.

• Subject the emulsion samples to a series of temperature cycles. A typical cycle involves freezing the sample at a low temperature (e.g., -10°C to -20°C) for 24 hours, followed by thawing at room temperature (25°C) or an elevated temperature (e.g., 40°C) for 24 hours.

• Repeat this cycle for a predetermined number of times (e.g., 3-5 cycles).[4]

• After the final cycle, visually inspect the samples for any signs of phase separation, changes in consistency, or crystal growth.

Physicochemical Characterization of Emulsions

These methods provide quantitative data on the physical properties of the emulsions.

3.1. Droplet Size Analysis:

Dynamic Light Scattering (DLS) is a common technique for measuring the size distribution of droplets in an emulsion.[5][6]

• Dilute the emulsion sample with deionized water to an appropriate concentration to avoid multiple scattering effects.

• Place the diluted sample in a cuvette and insert it into the DLS instrument.

• Equilibrate the sample to a controlled temperature (e.g., 25°C).

• Perform the measurement to obtain the mean droplet diameter (Z-average) and the Polydispersity Index (PDI), which indicates the breadth of the size distribution.

3.2. Viscosity Measurement:

Viscosity is a crucial parameter for the texture and stability of an emulsion.

• Use a rotational viscometer or rheometer equipped with a suitable spindle or geometry (e.g., cone-plate or parallel-plate).

• Place a sufficient amount of the emulsion sample in the instrument's sample holder.

• Allow the sample to equilibrate to the desired temperature (e.g., 25°C).

• Measure the viscosity at a single shear rate for a quick quality control check or perform a shear rate sweep to understand the flow behavior (e.g., Newtonian, shear-thinning).[7][8]

3.3. pH Measurement:

• Calibrate a pH meter using standard buffer solutions.

• Measure the pH of the undiluted emulsion sample at a controlled temperature.

Data Presentation

The quantitative data obtained from the experimental protocols should be summarized in clearly structured tables for easy comparison of emulsions prepared with different CDEA concentrations.

Table 1: Stability Assessment of O/W Emulsions with Varying CDEA Concentrations

CDEA Conc. (% w/w)	Macroscopic Observation (4 weeks)	Centrifugation (Creaming Index %)	Freeze-Thaw Cycles (3 cycles)
1%	Slight Creaming	15%	Phase Separation
2%	Stable	5%	Stable
3%	Stable	< 2%	Stable
4%	Stable	< 1%	Stable
5%	Stable	< 1%	Stable

Table 2: Physicochemical Properties of O/W Emulsions with Varying CDEA Concentrations

CDEA Conc. (% w/w)	Mean Droplet Size (nm)	Polydispersity Index (PDI)	Viscosity (cP at 10 s⁻¹)	pH
1%	850	0.45	1500	6.8
2%	520	0.32	2500	6.9
3%	350	0.25	4000	7.0
4%	280	0.21	5500	7.0
5%	250	0.20	7000	7.1

Visualizations

Caption: Experimental workflow for testing CDEA as an emulsifying agent.

Caption: Mechanism of emulsion stabilization by CDEA at the oil-water interface.

References

• 1. alphachem.biz [alphachem.biz]
• 2. eajournals.org [eajournals.org]
• 3. cheops-tsar.de [cheops-tsar.de]
• 4. ulprospector.com [ulprospector.com]
• 5. Emulsions: Applications and Analysis | Anton Paar Wiki [wiki.anton-paar.com]
• 6. Droplet Size Analysis of Pharmaceutical Emulsions: Lab and In-Process Testing [learning.aaps.org]
• 7. Viscosity measurement in the personal care industry | Anton Paar Wiki [wiki.anton-paar.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: Utilizing Cocamide DEA in Metalworking Fluid Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the multifaceted roles of cocamide diethanolamine (B148213) (Cocamide DEA) in the formulation of metalworking fluids (MWFs). The information presented is intended to guide researchers and formulators in leveraging the unique properties of this nonionic surfactant to enhance fluid performance. Detailed experimental protocols are provided to enable standardized evaluation of formulations incorporating cocamide DEA.

Introduction to Cocamide DEA in Metalworking Fluids

Cocamide DEA is a nonionic surfactant synthesized from the reaction of coconut oil fatty acids with diethanolamine.[1] Its molecular structure, possessing both hydrophilic (water-loving) and lipophilic (oil-loving) properties, makes it a highly versatile additive in a variety of industrial applications, including metalworking fluids.[1] In MWF formulations, cocamide DEA is primarily utilized for its functions as an emulsifier, corrosion inhibitor, lubricant, and foam booster.[2][3]

Key Functions and Mechanisms of Action

2.1 Emulsification and Emulsion Stability: Cocamide DEA is an effective emulsifier, facilitating the creation of stable oil-in-water emulsions, which are crucial for the performance of soluble oil and semi-synthetic metalworking fluids.[2][3] Its surfactant properties reduce the interfacial tension between oil and water, allowing for the formation of a stable dispersion of oil droplets within the aqueous phase. A stable emulsion ensures consistent delivery of lubricating and cooling components to the cutting zone.

The hydrophilic-lipophilic balance (HLB) of a surfactant is a key parameter in determining its emulsifying capabilities. Cocamide DEA has a calculated HLB value of approximately 12.5 to 13.5, making it suitable for creating oil-in-water emulsions.[4][5][6]

Logical Relationship: Emulsification Mechanism

Caption: Cocamide DEA's amphiphilic nature enables emulsion stability.

2.2 Corrosion Inhibition: A critical function of cocamide DEA in aqueous metalworking fluids is its ability to act as a corrosion inhibitor.[2][3] It forms a protective, adsorbed film on metal surfaces, which acts as a barrier to prevent oxidative damage and rust formation. This property is essential for protecting both the workpiece and the machine tool from corrosion. Studies have shown that cocamide DEA can achieve high corrosion inhibition efficiency, in some cases up to 95% in acidic solutions.

2.3 Lubricity Enhancement: Cocamide DEA contributes to the lubricity of metalworking fluids, reducing friction between the cutting tool and the workpiece.[2] This reduction in friction minimizes tool wear and can lead to improved surface finish on the machined part.[2]

2.4 Foam Boosting and Viscosity Control: In certain formulations, cocamide DEA can act as a foam booster and viscosity modifier. This can be advantageous in applications where a stable foam is desired for cooling and chip removal.

Quantitative Performance Data

While extensive quantitative data for cocamide DEA in proprietary metalworking fluid formulations is not publicly available, the following table summarizes typical performance parameters that can be evaluated.

Performance Parameter	Test Method	Typical Effect of Cocamide DEA	Target Performance Metric
Corrosion Inhibition	ASTM D4627 / DIN 51360-2	Forms a protective film, reducing rust formation.	No rust or staining (Pass / Grade 0-1).
Lubricity (Wear)	ASTM D4172 (Four-Ball)	Reduces wear scar diameter.	Lower wear scar diameter compared to baseline.
Lubricity (Friction)	Tapping Torque Test	Reduces tapping torque.	Lower torque values indicate better lubricity.
Emulsion Stability	Visual Observation / Turbiscan	Stabilizes oil-in-water emulsions.	No phase separation over a defined period.
Foaming Tendency	ASTM D892	Can increase or stabilize foam.	Varies by application; may be desirable or require anti-foam agents.
Biodegradability	OECD 301D	Inherently biodegradable.	71-84% degradation after 28 days.[7]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the performance of cocamide DEA in metalworking fluid formulations.

4.1 Corrosion Inhibition Testing (Modified from ASTM D4627 and DIN 51360-2)

Objective: To assess the ability of a metalworking fluid containing cocamide DEA to prevent ferrous corrosion.

Materials:

• Cast iron chips

• Petri dishes

• Filter paper

• Test metalworking fluid formulation (with and without cocamide DEA)

• Deionized water

• Graduated cylinders

• Pipettes

Procedure:

• Prepare dilutions of the metalworking fluid concentrate in deionized water at various concentrations (e.g., 1:20, 1:30, 1:50).

• Place a piece of filter paper into a petri dish.

• Evenly distribute approximately 2 grams of cast iron chips onto the filter paper.[4]

• Pipette 2 mL of the diluted metalworking fluid onto the chips, ensuring they are thoroughly wetted.[4]

• Cover the petri dish and allow it to stand for 2 hours at room temperature.[4]

• After the incubation period, remove the chips and visually inspect the filter paper for any signs of rust or staining.

• Evaluate the degree of corrosion based on a rating scale (e.g., DIN 51360-2: Grade 0 = no corrosion, to Grade 4 = severe corrosion).

Experimental Workflow: Corrosion Inhibition Test

Caption: Workflow for evaluating corrosion inhibition.

4.2 Lubricity Testing: Four-Ball Wear Test (Modified from ASTM D4172)

Objective: To determine the wear-preventive characteristics of a metalworking fluid formulation containing cocamide DEA.

Materials:

• Four-ball wear tester

• Steel balls (test specimens)

• Test metalworking fluid formulation

• Solvents for cleaning

• Microscope for measuring wear scars

Procedure:

• Thoroughly clean the steel balls with a suitable solvent and dry them.

• Assemble the four-ball test pot with three stationary balls and one rotating ball.

• Add the test metalworking fluid to the pot, ensuring the balls are fully submerged.

• Conduct the test under specified conditions (e.g., 1200 rpm, 40 kg load, 75°C for 60 minutes).

• After the test, clean the three stationary balls and measure the diameter of the wear scars on each ball using a microscope.

• Calculate the average wear scar diameter. A smaller diameter indicates better lubricity.

4.3 Emulsion Stability Test

Objective: To evaluate the stability of an oil-in-water emulsion formulated with cocamide DEA.

Materials:

• Test metalworking fluid concentrate

• Deionized water

• Graduated cylinders

• Stirrer (magnetic or overhead)

Procedure:

• Prepare a specific volume of the desired metalworking fluid dilution (e.g., 5% in deionized water) in a graduated cylinder.

• Agitate the mixture thoroughly for a set period (e.g., 5 minutes) to form an emulsion.

• Allow the emulsion to stand undisturbed at room temperature.

• Visually inspect the emulsion at regular intervals (e.g., 1, 4, 8, 24, and 48 hours) for signs of instability, such as:

  • Creaming (a layer of concentrated emulsion at the top)

  • Sedimentation (solids settling at the bottom)

  • Flocculation (clumping of oil droplets)

  • Coalescence (merging of oil droplets, leading to oil separation)

• Record the time at which any phase separation is observed and the volume of the separated layer.

4.4 Foaming Tendency Test (Modified from ASTM D892)

Objective: To determine the foaming characteristics of a metalworking fluid containing cocamide DEA.[8][9][10]

Materials:

• Graduated cylinder (1000 mL)

• Air source with a flowmeter

• Diffuser stone

• Water bath for temperature control

Procedure:

• Pour a specified volume of the test fluid into the graduated cylinder.

• Immerse the cylinder in a water bath maintained at the test temperature (e.g., 24°C).[8][9]

• Insert the diffuser stone connected to the air source into the fluid.

• Pass air through the fluid at a constant rate (e.g., 94 mL/min) for 5 minutes.[9]

• Immediately after the 5-minute aeration period, record the volume of foam generated (foaming tendency).

• Allow the fluid to stand for a 10-minute settling period and record the remaining foam volume (foam stability).[9]

Experimental Workflow: Foaming Tendency Test

Caption: Workflow for evaluating foaming characteristics.

Conclusion

Cocamide DEA is a valuable multifunctional additive in the formulation of metalworking fluids. Its efficacy as an emulsifier, corrosion inhibitor, and lubricant can significantly enhance the performance and longevity of these industrial fluids. The experimental protocols provided herein offer a standardized approach to quantifying the benefits of incorporating cocamide DEA into novel and existing metalworking fluid formulations. Further research to generate quantitative performance data across a range of concentrations and fluid types will enable more precise optimization of these formulations.

References

• 1. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 5. scialert.net [scialert.net]
• 6. researchgate.net [researchgate.net]
• 7. santos.com [santos.com]
• 8. Foam Test [testoil.com]
• 9. ASTM D892 Standard Foam Test Procedure | Ayalytical [ayalytical.com]
• 10. tamson-instruments.com [tamson-instruments.com]

Investigating Cocamide DEA as a Pediculicidal Agent: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the laboratory investigation of cocamide diethanolamine (B148213) (cocamide DEA) as a potential pediculicidal agent for the treatment of head lice (Pediculus humanus capitis). The following sections detail the experimental protocols for in vitro efficacy testing and summarize the key quantitative findings from laboratory and clinical studies.

Introduction

The emergence of insecticide resistance in head lice populations has necessitated the exploration of alternative treatment options.[1][2] Cocamide DEA, a surfactant derived from coconut oil, has been investigated for its potential to eliminate head lice through a physical mechanism of action.[3] Unlike neurotoxic insecticides, it is believed that cocamide DEA may act by dissolving the waterproofing lipids on the louse's cuticle, leading to dehydration, or by coating the insect and causing asphyxiation.[3][4] These notes are intended to guide researchers in the standardized laboratory evaluation of cocamide DEA-based formulations.

Data Presentation: In Vitro and Clinical Efficacy of Cocamide DEA

The following tables summarize the quantitative data from laboratory and clinical investigations into the efficacy of cocamide DEA lotion.

Table 1: In Vitro Pediculicidal Activity of Cocamide DEA Lotion

Treatment Concentration	Exposure Time	Total Lice Treated (n)	Mortality Rate (%)	Reference
3.5% Cocamide DEA	60 minutes	60	98.3	[1]
10% Cocamide DEA	60 minutes	60	100	[1]
Control (Tap Water)	60 minutes	60	0	[1]

Table 2: In Vitro Ovicidal Activity of 10% Cocamide DEA Lotion

Treatment	Exposure Time	Outcome	Reference
10% Cocamide DEA	60 minutes	Limited ovicidal effect	[1][2]
10% Cocamide DEA	8 hours / Overnight	Capable of killing all eggs (varied between batches)	[1][2]
Control (Tap Water)	N/A	Normal hatching	[1]

Table 3: Clinical Trial Efficacy of 10% Cocamide DEA Lotion

Study	Treatment Group	Application Regimen	Success Rate (%)	Reference
Clinical Study 1	10% Cocamide DEA	Single 60-minute application	13.0 (3/23)	[1][2]
Clinical Study 1	1% Permethrin	Single 10-minute application	23.8 (5/25)	[1][2]
Clinical Study 2	10% Cocamide DEA	Single 8-hour/overnight application (concentrated by hair drying)	17.9 (10/56)	[1][2][5]
Clinical Study 2	10% Cocamide DEA	Two 2-hour applications, 7 days apart (concentrated by hair drying)	33.9 (19/56)	[1][2][5]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and standardization.

Protocol 1: In Vitro Pediculicidal Efficacy Assessment

Objective: To determine the mortality rate of adult head lice upon exposure to a cocamide DEA formulation.

Materials:

• Cocamide DEA test formulation (e.g., 10% aqueous lotion)

• Control solution (e.g., tap water)

• Laboratory-reared body/clothing lice (Pediculus humanus humanus) as a surrogate for head lice

• 15 x 15 mm squares of gauze

• Petri dishes

• Forceps

• Incubator set at 30°C ± 2°C and 50% relative humidity

• Microscope for observing lice viability

Procedure:

• Prepare batches of 20 lice on the gauze squares.

• Fully immerse each gauze square with lice into the cocamide DEA test formulation for 10 seconds.

• Using forceps, remove the gauze from the fluid and allow excess liquid to drain. This mimics the application on the scalp.[1]

• Place the treated gauze in a clean petri dish.

• For the control group, repeat steps 2-4 using tap water instead of the test formulation.

• Incubate the petri dishes at 30°C ± 2°C and 50% humidity.

• Assess the viability of the lice after a specified exposure time (e.g., 60 minutes). Lice are considered dead if they do not show any movement when prodded or observed under a microscope.

• Calculate the mortality rate for each treatment group.

Protocol 2: In Vitro Ovicidal Efficacy Assessment

Objective: To determine the effect of a cocamide DEA formulation on the hatching rate of head lice eggs.

Materials:

• Cocamide DEA test formulation (e.g., 10% aqueous lotion)

• Control solution (e.g., tap water)

• Freshly laid louse eggs on gauze squares

• Petri dishes

• Forceps

• Incubator set at 30°C ± 2°C and 50% relative humidity

• Microscope for observing egg hatching

Procedure:

• Use gauze squares with freshly laid louse eggs.

• Treat the eggs in the same manner as the lice in Protocol 1, fully immersing the gauze in the 10% cocamide DEA mixture for 10 seconds and allowing it to drain.[1]

• Wash and rinse the treated gauze squares.

• For the control group, follow the same procedure using tap water.

• Place the gauze squares in separate petri dishes.

• Incubate all petri dishes at 30°C ± 2°C and 50% humidity until the untreated control group of eggs has completed hatching (approximately 10 days).[1]

• Observe the hatching status of the eggs in both the treatment and control groups under a microscope.

• Calculate the percentage of hatched eggs for each group to determine the ovicidal effect.

Visualizations

Caption: In Vitro Pediculicidal Assay Workflow.

Caption: Putative Physical Mechanism of Action.

Conclusion

The available laboratory and clinical data suggest that while a 10% cocamide DEA lotion demonstrates high in vitro pediculicidal activity, its clinical efficacy in eliminating head louse infestations is limited.[1][2][5] Longer exposure times appear necessary to achieve an ovicidal effect.[1][2] The proposed mechanism of action is physical, involving the disruption of the louse's protective cuticle. Further research could focus on formulation enhancements to improve clinical outcomes. These protocols provide a foundation for the standardized evaluation of surfactant-based pediculicidal agents.

References

• 1. Laboratory and clinical trials of cocamide diethanolamine lotion against head lice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Laboratory and clinical trials of cocamide diethanolamine lotion against head lice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Physically Acting Treatments for Head Lice—Can We Still Claim They Are ‘Resistance Proof’? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. peerj.com [peerj.com]

Application Notes and Protocols: Antistatic Applications of Coco Diethanolamide in Polymer Films

Authored for: Researchers, scientists, and drug development professionals

Introduction

Static electricity accumulation on polymer film surfaces presents significant challenges across various industries, including packaging, electronics, and pharmaceuticals. This phenomenon can lead to dust attraction, handling difficulties, electrostatic discharge (ESD) damage to sensitive components, and compromised product purity. Coco Diethanolamide (CDEA), a non-ionic surfactant derived from coconut oil, serves as an effective internal antistatic agent to mitigate these issues.[1][2] This document provides detailed application notes and experimental protocols for the utilization of CDEA in polymer films.

Coco Diethanolamide (Chemical Name: N,N-bis(2-hydroxyethyl) coco fatty acid amide; CAS No: 68603-42-9) is a viscous, amber liquid.[1] Its efficacy as an antistatic agent stems from its molecular structure, which consists of a non-polar fatty acid tail and a polar diethanolamine (B148213) head. When incorporated into a polymer matrix, the CDEA molecules migrate to the surface. The hydrophilic polar heads attract atmospheric moisture, forming a microscopic conductive layer that dissipates static charges.

Quantitative Data Presentation

The following tables summarize representative data on the antistatic performance of Coco Diethanolamide in Low-Density Polyethylene (LDPE) films. This data is illustrative and may vary depending on the specific polymer grade, processing conditions, and environmental factors.

Table 1: Surface Resistivity of LDPE Films with Varying CDEA Concentrations

CDEA Concentration (% w/w)	Surface Resistivity (Ω/sq) at 23°C, 50% RH
0 (Control)	> 1 x 10¹³
0.5	5 x 10¹¹
1.0	8 x 10¹⁰
2.0	9 x 10⁹

Table 2: Static Decay Time of LDPE Films with Varying CDEA Concentrations

CDEA Concentration (% w/w)	Static Decay Time (seconds) from ±5000V to 10% cutoff at 23°C, 50% RH
0 (Control)	> 10
0.5	< 2.0
1.0	< 0.5
2.0	< 0.1

Table 3: Triboelectric Charge Generation of LDPE Films with Varying CDEA Concentrations

CDEA Concentration (% w/w)	Peak Voltage (V) after contact and separation with stainless steel
0 (Control)	-2500
0.5	-800
1.0	-300
2.0	-100

Experimental Protocols

Protocol for Incorporation of CDEA into Polymer Films via Masterbatch Melt Blending

This protocol describes the preparation of a CDEA masterbatch and its subsequent use in the extrusion of LDPE films.

Materials and Equipment:

• Low-Density Polyethylene (LDPE) resin (pellets)

• Coco Diethanolamide (CDEA), liquid

• Twin-screw extruder

• High-speed mixer

• Gravimetric feeders

• Film blowing or casting line

• Pelletizer

Procedure:

• Masterbatch Preparation:

  • Pre-dry the LDPE carrier resin to a moisture content of <0.1%.

  • In a high-speed mixer, blend the LDPE resin with the desired concentration of liquid CDEA (e.g., 20% w/w CDEA). Mix until the CDEA is uniformly absorbed onto the surface of the LDPE pellets.

  • Feed the mixture into a twin-screw extruder.

  • Melt and compound the mixture at a temperature profile suitable for LDPE (e.g., 160-190°C).

  • Extrude the molten blend through a die and cool the strands in a water bath.

  • Pelletize the cooled strands to obtain the CDEA masterbatch.

• Film Extrusion:

  • Dry the CDEA masterbatch and the bulk LDPE resin.

  • Using gravimetric feeders, blend the CDEA masterbatch with the bulk LDPE resin at the desired let-down ratio to achieve the final CDEA concentrations (e.g., 0.5%, 1.0%, 2.0% w/w).

  • Feed the blend into the extruder of a film blowing or casting line.

  • Process the polymer blend into a film of the desired thickness under standard operating conditions for LDPE.

  • Collect and label the film samples for subsequent testing.

Protocol for Surface Resistivity Measurement (Adapted from ASTM D257)

This protocol outlines the procedure for measuring the surface resistivity of the prepared polymer films.

Materials and Equipment:

• High-resistance meter (Megohmmeter)

• Circular electrode assembly (e.g., concentric ring probe)

• Controlled environment chamber (23 ± 2°C, 50 ± 5% RH)

• Test specimens (e.g., 100 mm x 100 mm film samples)

• Solvent for cleaning (e.g., isopropyl alcohol)

• Lint-free wipes

Procedure:

• Specimen Conditioning:

  • Clean the film specimens with isopropyl alcohol and a lint-free wipe to remove any surface contaminants.

  • Condition the specimens in the controlled environment chamber for at least 48 hours prior to testing.

• Measurement:

  • Place a conditioned film specimen on a clean, insulating surface within the chamber.

  • Position the concentric ring electrode assembly onto the surface of the film.

  • Connect the electrodes to the high-resistance meter.

  • Apply a DC voltage of 500V to the electrodes.

  • Measure the resistance after an electrification time of 60 seconds.

  • Calculate the surface resistivity (ρs) in ohms per square (Ω/sq) using the following formula: ρs = (P/g) x R Where:

    • P = Effective perimeter of the guarded electrode (cm)

    • g = Distance between the guarded and guarding electrodes (cm)

    • R = Measured resistance (Ω) (Note: For many standard concentric ring probes, the geometric factor P/g is a constant, often 10).

  • Repeat the measurement for at least three different specimens for each CDEA concentration.

Protocol for Static Decay Measurement (Adapted from MIL-STD-3010C, Method 4046)

This protocol measures the ability of the polymer film to dissipate a static charge.

Materials and Equipment:

• Static decay meter with a Faraday cup and charging electrodes

• High-voltage power supply (±5000V)

• Controlled environment chamber (23 ± 2°C, 50 ± 5% RH)

• Test specimens (e.g., 7.6 cm x 12.7 cm film samples)

Procedure:

• Specimen Conditioning:

  • Condition the film specimens in the controlled environment chamber for at least 48 hours prior to testing.

• Measurement:

  • Place a conditioned film specimen in the sample holder of the static decay meter.

  • Charge the specimen to +5000V by applying the voltage to the charging electrodes.

  • Simultaneously, start a timer and ground the charging electrodes.

  • Measure the time it takes for the charge on the specimen to decay to 10% of its initial value (500V).

  • Record the static decay time in seconds.

  • Repeat the procedure with a charging voltage of -5000V.

  • Perform the test on at least three different specimens for each CDEA concentration.

Protocol for Triboelectric Charge Measurement

This protocol provides a method for assessing the propensity of the polymer film to generate a static charge through contact and separation (triboelectric charging).

Materials and Equipment:

• Non-contacting electrostatic voltmeter with a probe

• Faraday cup connected to an electrometer

• Apparatus for controlled contact and separation (e.g., a rotary or linear stage)

• Reference material (e.g., stainless steel, another polymer)

• Controlled environment chamber (23 ± 2°C, 50 ± 5% RH)

Procedure:

• Specimen Conditioning:

  • Condition the film specimens and the reference material in the controlled environment chamber for at least 48 hours.

• Measurement:

  • Mount a film specimen on a grounded conductive plate.

  • Bring the reference material into contact with the film surface with a controlled force and for a defined duration.

  • Separate the reference material from the film at a controlled speed.

  • Immediately measure the voltage on the surface of the polymer film using the non-contacting electrostatic voltmeter.

  • Alternatively, the charged film can be placed inside a Faraday cup to measure the total charge in Coulombs.

  • Repeat the process for multiple locations on the film and for at least three different specimens for each CDEA concentration.

Visualizations

Caption: Experimental workflow for preparing and testing polymer films with CDEA.

Caption: Mechanism of action for CDEA as an internal antistatic agent.

References

• 1. Coconut Diethanolamide | Multipurpose Nonionic Surfactant [stppgroup.com]
• 2. EXOstat KO (Cocamide DEA) antistatic agent for plastics. PCC GROUP [products.pcc.eu]

Determining the Critical Micelle Concentration of Cocamide MEA: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cocamide Monoethanolamine (CMEA) is a widely utilized non-ionic surfactant in the pharmaceutical, cosmetic, and personal care industries. Its efficacy as a foaming agent, emulsifier, and viscosity builder is intrinsically linked to its self-aggregation behavior in solution, characterized by the Critical Micelle Concentration (CMC). The CMC is the concentration at which individual surfactant monomers begin to form micelles, leading to significant changes in the physicochemical properties of the solution.[1] Accurate determination of the CMC is crucial for optimizing formulations, ensuring product stability, and controlling the delivery of active pharmaceutical ingredients.

This document provides detailed application notes and experimental protocols for several established methods to determine the CMC of CMEA. Given that CMEA is a non-ionic surfactant with low aqueous solubility, careful selection of methodology and sample preparation is paramount.[2]

Methods for CMC Determination of CMEA

Several techniques can be employed to determine the CMC of surfactants. For a non-ionic surfactant like CMEA, methods that are sensitive to changes in the bulk properties of the solution or the microenvironment of micelles are most suitable. The following sections detail the principles and protocols for the most relevant methods.

Surface Tensiometry

Principle: Surface tension is a direct measure of the cohesive energy present at the interface of a liquid. Surfactant monomers preferentially adsorb at the air-water interface, reducing the surface tension. As the surfactant concentration increases, the surface becomes saturated with monomers. At the CMC, the addition of more surfactant leads to the formation of micelles in the bulk solution, and the surface tension remains relatively constant.[3][4] The CMC is identified as the point of inflection in a plot of surface tension versus the logarithm of the surfactant concentration.

Application Note: This is a primary and direct method for determining the CMC of non-ionic surfactants like CMEA.[3] However, the low water solubility of CMEA presents a challenge.[2] Preparing a stable, homogenous aqueous solution across a range of concentrations is critical for obtaining reliable data.

Experimental Protocol: Surface Tension Measurement

This protocol outlines the determination of the CMC of CMEA using the Wilhelmy plate method.

Materials:

• Cocamide MEA (CMEA)

• High-purity deionized water

• Tensiometer with a Wilhelmy plate

• Magnetic stirrer and stir bars

• Analytical balance

• Glassware (beakers, volumetric flasks)

Procedure:

• Solution Preparation:

  • Due to the low solubility of CMEA in water, a stock solution should be prepared by gently heating and stirring a known weight of CMEA in a specific volume of deionized water until fully dissolved. The temperature should be maintained consistently throughout the experiment.

  • Prepare a series of dilutions from the stock solution to cover a concentration range both below and above the expected CMC. It is advisable to prepare these solutions fresh to avoid precipitation.

• Tensiometer Calibration:

  • Calibrate the tensiometer according to the manufacturer's instructions, typically using deionized water of a known surface tension.

• Measurement:

  • Start with the most dilute CMEA solution.

  • Pour the solution into the sample vessel, ensuring the Wilhelmy plate is properly immersed.

  • Allow the system to equilibrate and record the surface tension reading.

  • Clean and dry the sample vessel and Wilhelmy plate thoroughly between measurements.

  • Repeat the measurement for each concentration, moving from the most dilute to the most concentrated.

• Data Analysis:

  • Plot the measured surface tension (γ) on the y-axis against the logarithm of the CMEA concentration (log C) on the x-axis.

  • The resulting graph will show a region of decreasing surface tension followed by a plateau.

  • The CMC is determined from the intersection of the two linear portions of the graph.[3]

Visualization of the Surface Tensiometry Workflow:

Workflow for CMC determination by surface tensiometry.

Fluorescence Spectroscopy using a Hydrophobic Probe

Principle: This method utilizes a fluorescent probe, such as pyrene (B120774), whose fluorescence emission spectrum is sensitive to the polarity of its microenvironment. In an aqueous solution below the CMC, pyrene resides in a polar environment. Above the CMC, pyrene preferentially partitions into the hydrophobic core of the micelles. This change in the microenvironment leads to a significant change in the fluorescence spectrum of the probe, such as a shift in the emission maxima or a change in the ratio of the intensities of different vibronic bands. The CMC is determined from the inflection point of the plot of the fluorescence property versus the surfactant concentration.[5]

Application Note: Fluorescence spectroscopy is a highly sensitive method for determining the CMC of non-ionic surfactants. The use of a hydrophobic probe like pyrene allows for the detection of micelle formation even at very low concentrations.

Experimental Protocol: Fluorescence Spectroscopy with Pyrene Probe

This protocol describes the determination of the CMC of CMEA using pyrene as a fluorescent probe.

Materials:

• Cocamide MEA (CMEA)

• High-purity deionized water

• Pyrene

• Spectrofluorometer

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation:

  • Prepare a stock solution of CMEA in deionized water, with gentle heating and stirring as needed for dissolution.

  • Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone (B3395972) or methanol) at a concentration that will result in a final concentration in the CMEA solutions of approximately 10-6 M.

  • Prepare a series of CMEA solutions of varying concentrations. To each solution, add a small, constant aliquot of the pyrene stock solution, ensuring the final solvent concentration is minimal (typically <1%) to avoid affecting micellization.

• Fluorescence Measurement:

  • Set the excitation wavelength of the spectrofluorometer to a suitable value for pyrene (e.g., 334 nm).

  • Record the emission spectrum for each CMEA solution over a range that covers the characteristic pyrene emission peaks (approximately 350-450 nm).

  • Pay particular attention to the intensities of the first (I1 at ~373 nm) and third (I3 at ~384 nm) vibronic peaks.

• Data Analysis:

  • Calculate the ratio of the intensities of the third and first peaks (I3/I1) for each CMEA concentration.

  • Plot the I3/I1 ratio (y-axis) against the logarithm of the CMEA concentration (log C) on the x-axis.

  • The plot will show a sigmoidal curve. The CMC is determined from the midpoint of this transition.

Visualization of the Fluorescence Spectroscopy Workflow:

References

• 1. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Cocamide MEA | Coco Monoethanolamide | Cosmetic Ingredients Guide [ci.guide]
• 4. colonialchem.com [colonialchem.com]
• 5. caymanchem.com [caymanchem.com]

Technical Notes & Optimization

How to reduce free diethanolamine content in cocamide DEA synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the free diethanolamine (B148213) (DEA) content during the synthesis of cocamide DEA.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My final cocamide DEA product has a high concentration of free diethanolamine. What are the most likely causes?

High levels of free diethanolamine in your cocamide DEA product are typically due to one or more of the following factors:

• Incorrect Molar Ratio of Reactants: The stoichiometry of the fatty acid (or its methyl ester) to diethanolamine is a critical parameter. Using a significant excess of diethanolamine will result in a higher concentration of unreacted DEA in the final product.[1][2][3][4] The synthesis of cocamide DEA can be performed using a 1:1 or a 1:2 molar ratio of the fatty acid/ester to diethanolamine. The 1:2 ratio method is known to produce a lower quality product with a higher residual free diethanolamine content.[2][3]

• Suboptimal Reaction Temperature: The reaction temperature influences the rate of the amidation reaction. If the temperature is too low, the reaction may not proceed to completion, leaving unreacted diethanolamine. Conversely, excessively high temperatures can lead to side reactions and degradation of the product.[5][6]

• Insufficient Reaction Time: The amidation reaction requires a specific amount of time to reach completion. If the reaction is stopped prematurely, a significant amount of diethanolamine will remain unreacted.

• Inefficient Mixing: Poor mixing of the reactants can lead to localized areas of high diethanolamine concentration and incomplete reaction.

• Ineffective Catalyst: The type and concentration of the catalyst can impact the reaction rate and efficiency. An inappropriate or insufficient amount of catalyst will result in a slower and less complete reaction.

Q2: How can I adjust my synthesis protocol to reduce the final free diethanolamine content?

To minimize free diethanolamine, consider the following adjustments to your protocol:

• Optimize the Molar Ratio: The most effective way to reduce free DEA is to use a 1:1 molar ratio of the fatty acid (or methyl ester) to diethanolamine.[1][2][3][4] This ensures that there is no significant excess of diethanolamine at the end of the reaction.

• Control the Reaction Temperature: Maintain the reaction temperature within the optimal range for the specific reactants and catalyst being used. For the reaction of coconut oil with diethanolamine, temperatures are typically in the range of 130°C to 180°C.[6][7] One study suggests an optimal temperature of 170°C for the reaction of coconut oil with diethanolamine using a sodium methoxide (B1231860) catalyst.[8]

• Ensure Sufficient Reaction Time: Allow the reaction to proceed for a sufficient duration to ensure maximum conversion. Reaction times can vary from a few hours to over 9 hours depending on the specific conditions.[6][7][8]

• Increase Mixing Efficiency: Employ adequate agitation to ensure the reactants are well-mixed throughout the synthesis process.

• Select an Appropriate Catalyst: Alkaline catalysts such as sodium methoxide or potassium hydroxide (B78521) are commonly used.[6][8] The catalyst concentration should be optimized for your specific reaction conditions.

Q3: Are there any post-synthesis purification methods to remove free diethanolamine?

Yes, if your final product contains an unacceptable level of free diethanolamine, you can employ purification techniques:

• Vacuum Distillation/Stripping: This is a common method to remove volatile impurities like unreacted diethanolamine from the final product.[9] By applying a vacuum and gently heating the mixture, the free diethanolamine can be evaporated and removed.

• Washing: In some cases, washing the product with a suitable solvent may help to remove water-soluble impurities, including diethanolamine. However, this may be complicated by the surfactant properties of cocamide DEA.

Q4: How can I monitor the progress of the reaction to ensure it has gone to completion?

Monitoring the reaction can help determine the optimal endpoint and minimize unreacted starting materials. Common methods include:

• Titration: A simple method to estimate the amount of free amine remaining in the reaction mixture is by titration with a standardized acid solution, such as 0.1 M hydrochloric acid.[7][10] This gives an "amine value" which is indicative of the free diethanolamine content.

• Infrared (IR) Spectroscopy: Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectrometry can be used to monitor the disappearance of the ester carbonyl peak and the appearance of the amide carbonyl peak, indicating the progress of the reaction.[11]

• Chromatography (GC or HPLC): Taking aliquots of the reaction mixture at different time points and analyzing them by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can provide a more accurate quantification of the remaining diethanolamine and the formed cocamide DEA.

Data Presentation

Table 1: Summary of Reaction Conditions for Cocamide DEA Synthesis from Various Studies

Parameter	Study 1[6]	Study 2[7]	Study 3[8]
Starting Material	Virgin Coconut Oil (VCO)	Coconut Oil & Palm Kernel Oil	Coconut Oil/Fatty Acid Methyl Esters
Reactant Ratio (ME:DEA or Oil:DEA)	1:1 to 1:2 (w/w)	Approx. 1:1 (by mass)	1:1 (molar)
Catalyst	NaOH	Sodium Chloride	Sodium Methoxide
Catalyst Conc.	0.25% to 3%	Approx. 1% of total mass	5% (w/w of substrates)
Temperature	150°C to 180°C	130°C to 180°C	170°C
Reaction Time	3 hours	5 to 10 hours	9 hours

Experimental Protocols

Protocol 1: Synthesis of High-Purity (1:1 Molar Ratio) Cocamide DEA

This protocol is based on the principles of a 1:1 molar ratio synthesis to minimize free diethanolamine.

Materials:

• Coconut oil or fatty acid methyl esters (FAMEs) from coconut oil

• Diethanolamine (DEA)

• Sodium methoxide (catalyst)

• Three-neck round-bottom flask

• Condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reactant Calculation: Calculate the required mass of coconut oil/FAMEs and diethanolamine for a 1:1 molar ratio. Note: The average molecular weight of coconut fatty acids is approximately 200 g/mol .

• Reaction Setup: Assemble the three-neck round-bottom flask with a heating mantle, magnetic stirrer, and a condenser.

• Charging Reactants: Add the calculated amounts of coconut oil/FAMEs and diethanolamine to the reaction flask.

• Catalyst Addition: Add sodium methoxide (approximately 5% w/w of the total substrate mass) to the flask.[8]

• Reaction:

  • Begin stirring the mixture.

  • Gradually heat the flask to 170°C.[8]

  • Maintain the reaction at this temperature for approximately 9 hours.[8]

• Work-up:

  • Allow the reaction mixture to cool.

  • If glycerol (B35011) is formed as a byproduct (when using coconut oil), transfer the mixture to a separatory funnel and allow the layers to separate. Remove the lower glycerol layer.[8]

  • To remove any residual volatile impurities, the product can be further purified using a rotary evaporator.[8]

Protocol 2: Quantification of Free Diethanolamine by Gas Chromatography (GC-FID)

This protocol provides a general method for the quantification of free diethanolamine in a cocamide DEA sample.

Instrumentation and Columns:

• Gas chromatograph with a Flame Ionization Detector (FID).

• A polar capillary column is recommended for the analysis of amines. A wax-type phase can provide good peak shape for diethanolamine.[12]

Reagents and Standards:

• Methanol (B129727) (or other suitable solvent) for sample and standard dilution.

• Diethanolamine standard of known purity.

Procedure:

• Standard Preparation:

  • Prepare a stock solution of diethanolamine in methanol at a known concentration (e.g., 1 mg/mL).

  • From the stock solution, prepare a series of calibration standards by serial dilution to cover the expected concentration range of free DEA in your samples.

• Sample Preparation:

  • Accurately weigh a known amount of your cocamide DEA product into a volumetric flask.

  • Dissolve and dilute to the mark with methanol. The dilution factor will depend on the expected concentration of free DEA.

• GC-FID Analysis:

  • Set up the GC-FID with appropriate parameters for your instrument and column. A high injector temperature (e.g., 275-300°C) is often necessary for polar analytes like DEA.[12]

  • Inject the calibration standards to generate a calibration curve (peak area vs. concentration).

  • Inject the prepared sample solution.

• Quantification:

  • Determine the peak area of diethanolamine in your sample chromatogram.

  • Using the calibration curve, calculate the concentration of diethanolamine in your sample solution.

  • Calculate the percentage of free diethanolamine in your original cocamide DEA sample, taking into account the initial mass and dilution factor.

Visualizations

Caption: Workflow for the synthesis of high-purity cocamide DEA.

References

• 1. santos.com [santos.com]
• 2. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 3. cir-safety.org [cir-safety.org]
• 4. cir-safety.org [cir-safety.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN102755856A - Preparation method of high proportion mixed oil cocamide DEA (diethanolamine) - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. yeserchem.com [yeserchem.com]
• 10. real.mtak.hu [real.mtak.hu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cocamide DEA for Foam Stability

Welcome to the technical support center for optimizing Cocamide Diethanolamine (Cocamide DEA) concentration in your formulations. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide clear, actionable guidance for achieving maximum foam stability in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Cocamide DEA in a formulation?

A1: Cocamide DEA is a non-ionic surfactant derived from coconut oil that acts as a multi-functional agent.[1] Its primary roles are to boost and stabilize foam, increase the viscosity (thicken) of the formulation, and act as an emulsifier to ensure oil and water-based ingredients remain mixed.[2][3] It enhances the sensory experience of products like shampoos and hand soaps by creating a richer, more persistent lather.[2]

Q2: How does Cocamide DEA stabilize foam?

A2: Cocamide DEA's molecular structure allows it to position itself at the air-water interface of bubbles. This reinforces the bubble walls (lamellae), preventing them from collapsing quickly.[4] It works particularly well in conjunction with anionic surfactants (like sulfates) to create a more dense and stable foam structure.[1][2]

Q3: What is a typical concentration range for Cocamide DEA?

A3: Cocamide DEA is used in a wide range of concentrations, typically from 1% to 25%, depending on the desired effect and product type.[1] For rinse-off products, concentrations can be higher, while for leave-on products, a concentration of 10% or less is generally recommended.[5][6]

Q4: Can Cocamide DEA be the only surfactant in my formulation?

A4: While Cocamide DEA has surfactant properties, it is most effective when used as a co-surfactant.[1] It is typically combined with primary anionic surfactants to boost their foaming capabilities and improve the overall stability and texture of the final product.[3]

Troubleshooting Guide

Problem 1: My formulation has poor initial foam volume.

• Possible Cause: The concentration of the primary surfactant may be too low, or the concentration of Cocamide DEA is not optimized.

• Troubleshooting Steps:

  • Verify Primary Surfactant Level: Ensure your primary anionic surfactant is within its effective concentration range.

  • Increase Cocamide DEA Concentration: Incrementally increase the Cocamide DEA concentration. A higher concentration generally leads to increased initial foam formation.[4]

  • Check for Contaminants: Oils and other contaminants can inhibit foam formation. Ensure all glassware is clean and ingredients are pure.

Problem 2: The foam collapses too quickly.

• Possible Cause: The Cocamide DEA concentration is insufficient to effectively stabilize the foam structure. The viscosity of the formulation may also be too low.

• Troubleshooting Steps:

  • Optimize Cocamide DEA Level: A solution with a higher concentration of Cocamide DEA tends to provide better foam stability.[4] Refer to the data table below to see the impact of increasing concentration.

  • Adjust Viscosity: Cocamide DEA also acts as a thickener.[2][3] Increasing its concentration can improve viscosity, which helps slow the drainage of liquid from the foam lamellae, thus increasing stability.

  • Consider Electrolytes: The addition of electrolytes, such as sodium chloride (in concentrations of 0.1% to 3%), can increase the viscosity of surfactant systems containing Cocamide DEA, further enhancing stability.[3]

Problem 3: The formulation's viscosity is too high or too low.

• Possible Cause: The concentration of Cocamide DEA and/or electrolytes is not balanced.

• Troubleshooting Steps:

  • Adjust Cocamide DEA: If viscosity is too high, reduce the Cocamide DEA concentration. If it's too low, a moderate increase can build viscosity.[2]

  • Modify Electrolyte Levels: If using salt to build viscosity, adjust its concentration. Small changes can have a significant impact.[3]

  • Check pH: The pH of the formulation can influence viscosity. In general, a lower pH can lead to an increase in viscosity.[3]

Quantitative Data Summary

The following table summarizes the effect of varying Cocamide DEA concentrations on foam stability in a transparent soap formulation. Good foam stability is typically characterized as maintaining 60-70% of the foam within 5 minutes.[4]

Cocamide DEA Concentration (% w/w)	Foam Stability (%)
0	Data not provided
2.5	Data not provided
5.0	Data not provided
7.5	Data not provided
10.0	69.38

Data adapted from a study on transparent soap characteristics. The "foaming ability" reported in the study is presented here as Foam Stability.[4]

Experimental Protocols

Methodology: Foam Stability Assessment via Ross-Miles Method (ASTM D1173)

The Ross-Miles method is a standard procedure for evaluating the foaming properties of surfactants.[7] It measures the initial foam height and the stability of that foam over time.

Materials & Equipment:

• Ross-Miles foam apparatus (graduated, jacketed glass column with a standardized reservoir)

• Volumetric flasks and pipettes

• Thermometer

• Stopwatch

• Distilled or deionized water

• Surfactant solution with varying concentrations of Cocamide DEA

Procedure:

• Prepare Solutions: Prepare aqueous solutions of your formulation with varying concentrations of Cocamide DEA (e.g., 1%, 2%, 5%, 8%, 10% w/w). Ensure all other component concentrations remain constant.

• Assemble Apparatus: Set up the Ross-Miles apparatus. Use the jacket to bring the column to a controlled temperature if required for your experiment.

• Load the Receiver: Pour 200 mL of the test solution carefully into the cylindrical receiver at the bottom of the column.

• Load the Reservoir: Pipette 50 mL of the same test solution into the standardized reservoir at the top of the apparatus.

• Initiate Foaming: Open the stopcock of the reservoir to allow the 50 mL of solution to fall and mix with the 200 mL in the receiver, which generates foam through turbulence.[7]

• Measure Initial Foam Height (T=0): Start the stopwatch the moment the reservoir is empty. Immediately measure and record the total height of the foam column in millimeters.

• Measure Foam Stability: Record the foam height at subsequent intervals, typically after 1, 3, and 5 minutes.[7]

• Repeat: Thoroughly clean and dry the apparatus. Repeat steps 3-7 for each concentration of Cocamide DEA to be tested.

Visualizations

References

• 1. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 2. nbinno.com [nbinno.com]
• 3. es.firp-ula.org [es.firp-ula.org]
• 4. researchgate.net [researchgate.net]
• 5. cir-safety.org [cir-safety.org]
• 6. specialchem.com [specialchem.com]
• 7. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]

Troubleshooting phase separation in cocamide DEA-based emulsions

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cocamide DEA-based emulsions.

Troubleshooting Guide: Phase Separation

Use this guide to diagnose and resolve common issues related to phase separation in your cocamide DEA emulsions.

Q1: My emulsion separated into distinct layers shortly after preparation. What is the likely cause?

A: This is a classic sign of emulsion instability, which can stem from several factors. The most common culprits are an incorrect formulation or improper processing.

• Incorrect Hydrophilic-Lipophilic Balance (HLB): The HLB system is a scale that helps determine the suitability of a surfactant for a particular oil phase.[1] Cocamide DEA has an HLB value of approximately 13.5, making it well-suited for oil-in-water (O/W) emulsions.[2][3] If your oil phase requires a significantly different HLB, or if the overall HLB of your emulsifier system is mismatched, separation will occur.[4]

• Insufficient Emulsifier Concentration: The concentration of cocamide DEA may be too low to adequately surround the dispersed phase droplets and prevent them from coalescing.[2] Studies have shown that higher concentrations of cocamide DEA lead to more stable emulsions.[2]

• Inadequate Homogenization: Insufficient energy input (shear) during the emulsification process can result in large droplet sizes that are inherently unstable and prone to separation.[4][5]

Q2: My emulsion looked stable initially but started to cream or sediment after a few days. What should I investigate?

A: This delayed separation points to more subtle instabilities in the formulation.

• Sub-optimal Viscosity: Cocamide DEA is an effective viscosity builder, which helps to suspend droplets and prevent them from moving together.[6][7][8] If the viscosity of the continuous phase is too low, gravitational forces will cause the denser phase to sediment or the less dense phase to cream.

• Incorrect pH: The viscosity and stability of some formulations can be pH-dependent.[9] While cocamide DEA is a non-ionic surfactant, pH shifts can affect other ingredients in the formula, leading to a breakdown of the emulsion structure.[4]

• Presence of Electrolytes: The addition of electrolytes, such as sodium chloride, can have a complex effect on emulsion stability. While they can sometimes increase viscosity in certain systems, high concentrations can disrupt the surfactant's effectiveness and lead to phase separation.[10][11]

Q3: The emulsion breaks when exposed to temperature changes. How can I improve its thermal stability?

A: Temperature sensitivity is a common challenge. Exposure to high temperatures or freeze-thaw cycles can disrupt the delicate balance of an emulsion.[4][12]

• Review Co-emulsifiers and Stabilizers: Cocamide DEA often works best in conjunction with other surfactants (co-emulsifiers) and stabilizers.[6] Anionic surfactants are often paired with cocamide DEA to enhance stability.[6] Consider adding polymers or gums that can form a protective network within the continuous phase, hindering droplet movement even when the viscosity decreases at higher temperatures.

• Optimize Phase Ratios: High internal phase volume fractions (e.g., high water content in a W/O emulsion) can increase the likelihood of droplet coalescence and instability, especially under thermal stress.[2][13] Reducing the volume of the dispersed phase can improve stability.[2]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving phase separation issues.

Caption: A logical workflow for troubleshooting emulsion instability.

Frequently Asked Questions (FAQs)

Q: What is Cocamide DEA? A: Cocamide DEA (cocamide diethanolamine) is a non-ionic surfactant produced by reacting fatty acids from coconut oils with diethanolamine (B148213).[14][15] It is a viscous liquid commonly used in personal care products as a foaming agent, viscosity modifier, and emulsifier.[6][7]

Q: What is the HLB of Cocamide DEA? A: Cocamide DEA has an HLB value of approximately 13.5.[2][3] This relatively high HLB value makes it effective for creating oil-in-water (O/W) emulsions.[1]

Q: Does the concentration of Cocamide DEA matter? A: Yes, concentration is a critical factor. Higher concentrations of cocamide DEA generally result in more stable emulsions and increased viscosity.[2] Insufficient concentration is a common cause of emulsion failure.

Q: How does pH affect Cocamide DEA emulsions? A: While cocamide DEA itself is non-ionic, the overall pH of a formula can impact stability by affecting other ingredients or by influencing the viscosity of the system.[4][9] In some formulations, viscosity increases as the pH is decreased.[9]

Q: Can I use salts to thicken my Cocamide DEA formulation? A: The addition of electrolytes like sodium chloride (NaCl) can increase the viscosity of surfactant systems.[10] However, this effect is highly formulation-dependent. Excessive salt can disrupt the emulsion and cause phase separation by neutralizing the surfactant's stabilizing properties.[11] Careful experimentation is required.

Data on Factors Influencing Stability

The stability of cocamide DEA emulsions is quantitatively affected by several factors. The tables below summarize findings from studies on water-in-crude oil emulsions, which illustrate these principles.

Table 1: Effect of Cocamide DEA and Water Concentration on Emulsion Stability (Data derived from gravity separation tests of water-in-crude oil emulsions)

Cocamide DEA Conc. (vol%)	Water Phase Conc. (vol%)	Water Separation after 50 hours	Stability Assessment
1.0	20%	0%	Stable[2]
1.5	20%	0%	Stable[2]
0.2	50%	36.7%	Unstable[2]
0.5	50%	31.8%	Unstable[2]
1.0	50%	28.6%	Moderately Stable[2]
1.5	50%	16.8% (after 24h)	More Stable[2][16]

Table 2: Effect of Water Content and Emulsifier Concentration on Viscosity (General trends observed in water-in-crude oil emulsions)

Factor	Change	Impact on Viscosity	Reference
Water Content	Increasing	Increases	[17]
Emulsifier Concentration	Increasing	Increases	[17]
Temperature	Increasing	Decreases	[13]
Shear Rate (Stirring Speed)	Increasing	Decreases	[17]

Experimental Protocols for Stability Testing

Here are detailed methodologies for key experiments to evaluate the stability of your cocamide DEA-based emulsions.

Accelerated Stability Testing: Centrifugation

• Objective: To quickly assess the long-term stability of an emulsion by simulating gravitational forces.

• Methodology:

  • Place a known volume (e.g., 15 mL) of the emulsion into a graduated centrifuge tube.

  • Place a control sample of the same emulsion aside for visual comparison.

  • Centrifuge the sample at a specified speed (e.g., 3000 rpm) for a defined period (e.g., 30 minutes).[18][19]

  • After centrifugation, carefully remove the tube and visually inspect for any signs of phase separation, creaming (a layer at the top), or sedimentation (a layer at the bottom).

  • Measure the height of any separated layers and compare it to the total height of the emulsion to calculate a creaming or separation index.[19] A stable emulsion will show no visible separation.[18]

Thermal Stress Test: Freeze-Thaw Cycling

• Objective: To evaluate the emulsion's robustness against extreme temperature fluctuations that may occur during transport or storage.[4]

• Methodology:

  • Place at least three samples of the emulsion in their final packaging into a freezer set at a low temperature (e.g., -10°C) for 24 hours.

  • Remove the samples and allow them to thaw at room temperature (20-25°C) for 24 hours. This constitutes one complete cycle.

  • Visually inspect the samples for any changes in appearance, such as phase separation, graininess, or crystallization.

  • Repeat the process for a minimum of three cycles.[4]

  • Compare the cycled samples to a control sample stored at room temperature to assess any changes in texture, viscosity, or homogeneity.

Droplet Size Analysis

• Objective: To monitor changes in the size of the dispersed phase droplets over time, which is a direct indicator of coalescence or Ostwald ripening.

• Methodology:

  • Sample Preparation: Dilute the emulsion with its continuous phase (e.g., deionized water for an O/W emulsion) to a concentration suitable for the instrument to avoid multiple scattering effects.[19]

  • Measurement: Use a particle size analyzer, such as one based on Dynamic Light Scattering (DLS), to measure the initial droplet size distribution of the emulsion immediately after it is prepared.[19]

  • Monitoring: Store the emulsion under various conditions (e.g., room temperature, elevated temperature) and take measurements at regular intervals (e.g., 24 hours, 1 week, 1 month).

  • Data Analysis: An increase in the average droplet size over time indicates that the droplets are merging, which is a sign of instability.[20] A stable emulsion will show a consistent droplet size distribution over the testing period.[20]

Relationship of Key Factors in Emulsion Instability

The stability of an emulsion is a multifactorial issue where formulation and process variables are interconnected.

Caption: Interrelated factors contributing to phase separation.

References

• 1. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 2. scialert.net [scialert.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. cmstudioplus.com [cmstudioplus.com]
• 6. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 7. nbinno.com [nbinno.com]
• 8. yeserchem.com [yeserchem.com]
• 9. es.firp-ula.org [es.firp-ula.org]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. microtrac.com [microtrac.com]
• 12. chemistscorner.com [chemistscorner.com]
• 13. researchgate.net [researchgate.net]
• 14. nbinno.com [nbinno.com]
• 15. Cocamide DEA - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. [PDF] Stability of water-in-crude oil emulsions: Effect of cocamide diethanolamine (DEA) and Span83 | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. ulprospector.com [ulprospector.com]

Technical Support Center: Enhancing the Thermal Stability of Cocamide DEA

Welcome to the Technical Support Center for Cocamide Diethanolamide (Cocamide DEA). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) regarding the stability of cocamide DEA at elevated temperatures.

I. Troubleshooting Guide

This guide addresses common issues encountered during experiments involving cocamide DEA at high temperatures.

1. Issue: Decreased Viscosity and Foaming Performance After Heating

• Question: We observed a significant drop in the viscosity and foaming ability of our formulation containing cocamide DEA after a heating and cooling cycle. What could be the cause?

• Answer: This is a classic sign of cocamide DEA degradation. At elevated temperatures, cocamide DEA can undergo hydrolysis, which breaks down the amide bond. This cleavage results in the formation of the corresponding fatty acid and diethanolamine, neither of which possesses the same surfactant and viscosity-building properties as the intact cocamide DEA molecule. The rate of this hydrolysis reaction is significantly accelerated by the presence of strong acids or bases.

2. Issue: pH Shift in the Formulation After Thermal Stress

• Question: Our formulation's pH decreased after being subjected to high temperatures. Is this related to cocamide DEA stability?

• Answer: Yes, a downward pH shift can be indicative of cocamide DEA hydrolysis. The cleavage of the amide bond releases a free fatty acid. The accumulation of these acidic molecules will lower the overall pH of your formulation. Monitoring the pH of your formulation before and after thermal stress can be a useful indirect measure of cocamide DEA degradation.

3. Issue: Formation of Precipitates or Cloudiness at High Temperatures

• Question: We noticed the formation of a precipitate or a cloudy appearance in our cocamide DEA solution when heated. What is causing this?

• Answer: The precipitate is likely the fatty acid that has been cleaved from the cocamide DEA molecule through hydrolysis. Fatty acids, especially the long-chain ones derived from coconut oil, have limited solubility in aqueous solutions, and their precipitation is a direct indicator of amide bond breakdown.

II. Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for cocamide DEA at high temperatures?

A1: The primary degradation pathway for cocamide DEA at elevated temperatures is hydrolysis . This reaction involves the cleavage of the amide bond in the presence of water, yielding a fatty acid and diethanolamine. This process is catalyzed by both acidic and alkaline conditions. While cocamide DEA is stable in neutral and moderately acidic or alkaline systems, its hydrolysis is accelerated at high concentrations of mineral acids and alkalis.[1]

Q2: At what temperature does cocamide DEA start to become unstable?

A2: Cocamide DEA can become unstable at temperatures above 89°F (31.6°C).[2] However, it's important to note that the rate of degradation is dependent on several factors, including the pH of the formulation, the presence of catalysts, and the duration of heat exposure. During its synthesis, cocamide DEA is subjected to much higher temperatures (170-250°C), but this is typically under controlled conditions for a limited time.[3]

Q3: How can the thermal stability of cocamide DEA be improved?

A3: The thermal stability of cocamide DEA can be enhanced through the addition of certain stabilizing agents. One documented method is the use of inorganic or organic acids to "suppress" the amide and improve its stability.[2] This is thought to work by protonating the amide, which can reduce its susceptibility to nucleophilic attack by water. Additionally, the inclusion of antioxidants can help to mitigate oxidative degradation, which can occur alongside hydrolysis, especially at higher temperatures. Phenolic antioxidants are a class of compounds that have been shown to be effective in stabilizing formulations containing surfactants.[4]

Q4: Are there any specific types of acids recommended for stabilizing cocamide DEA?

A4: While the literature mentions the use of inorganic and organic acids, specific examples for cocamide DEA are not extensively detailed in publicly available research. However, based on general principles of amide stability, weak organic acids such as citric acid or boric acid could be investigated. The selection of the acid and its concentration would need to be carefully optimized for the specific formulation to avoid excessively low pH, which could also accelerate hydrolysis.

Q5: What is the role of antioxidants in improving the stability of cocamide DEA?

A5: While hydrolysis is the primary degradation pathway, the long fatty acid chains in cocamide DEA can be susceptible to oxidation at high temperatures. Oxidative degradation can lead to the formation of off-odors, discoloration, and a decrease in performance. Antioxidants, particularly phenolic compounds like Butylated Hydroxytoluene (BHT), can terminate the free-radical chain reactions that drive oxidation, thereby preserving the integrity of the cocamide DEA molecule.[4]

III. Data Presentation

Table 1: Thermal Properties of Common Fatty Acid Amides (for reference)

Fatty Acid Amide	Molecular Formula	Structure	Melting Point (°C)	General Thermal Stability Insights
Oleamide	C₁₈H₃₅NO	Unsaturated (C18:1)	66 - 76	Generally has lower thermal stability compared to its saturated counterparts.
Stearamide	C₁₈H₃₇NO	Saturated (C18:0)	98 - 109	Good thermal stability due to its saturated nature.
Erucamide	C₂₂H₄₃NO	Unsaturated (C22:1)	78 - 88	Similar to oleamide, the unsaturation can be a point of thermal instability.
Behenamide	C₂₂H₄₅NO	Saturated (C22:0)	105 - 115	Exhibits excellent thermal stability due to its long, saturated hydrocarbon chain.

Data compiled from publicly available resources for general comparison.[6]

IV. Experimental Protocols

Protocol 1: Evaluation of Thermal Stability of Cocamide DEA using Isothermal Thermogravimetric Analysis (TGA)

Objective: To determine the rate of mass loss of cocamide DEA at a constant elevated temperature, providing an indication of its thermal stability.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the cocamide DEA sample into a TGA crucible.

• Instrument Setup:

  • Place the crucible in the TGA instrument.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 50-100 mL/min to prevent oxidation.

• Temperature Program:

  • Ramp the temperature from ambient to the desired isothermal temperature (e.g., 150°C, 175°C, 200°C) at a heating rate of 20°C/min.

  • Hold the sample at the isothermal temperature for a specified duration (e.g., 60, 120, 180 minutes).

• Data Acquisition: Record the sample mass as a function of time at the isothermal temperature.

• Analysis: Plot the percentage of weight loss versus time. A steeper slope indicates lower thermal stability.

Protocol 2: Screening of Stabilizers for Cocamide DEA using Differential Scanning Calorimetry (DSC)

Objective: To assess the effect of different stabilizers on the onset temperature of thermal degradation of cocamide DEA.

Methodology:

• Sample Preparation:

  • Prepare mixtures of cocamide DEA with different stabilizers (e.g., 1% w/w citric acid, 1% w/w BHT).

  • Accurately weigh 5-10 mg of each sample mixture into a DSC pan and hermetically seal it.

  • Prepare a control sample of pure cocamide DEA.

• Instrument Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min.

• Temperature Program:

  • Heat the samples from ambient temperature to a temperature above the expected degradation point (e.g., 300°C) at a constant heating rate (e.g., 10°C/min).

• Data Acquisition: Record the heat flow as a function of temperature.

• Analysis: Determine the onset temperature of the exothermic or endothermic peak corresponding to thermal degradation for each sample. An increase in the onset temperature in the presence of a stabilizer indicates improved thermal stability.

V. Visualizations

Caption: High-temperature degradation pathway of Cocamide DEA.

Caption: Workflow for evaluating Cocamide DEA stabilizers.

References

• 1. cir-safety.org [cir-safety.org]
• 2. yeserchem.com [yeserchem.com]
• 3. RU2637121C1 - Method of producing diethanolamides of fatty acids - Google Patents [patents.google.com]
• 4. EP0955355A2 - Antioxidants for the stabilization of formulations comprising surfactants - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Technical Support Center: pH Adjustment for Cocamide DEA-Containing Solutions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to adjusting the pH of solutions containing cocamide diethanolamide (cocamide DEA). It includes troubleshooting advice, frequently asked questions, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the typical pH of a cocamide DEA solution?

A 10% aqueous solution of cocamide DEA is typically alkaline, with a pH ranging from 9.0 to 11.0.[1] It is important to measure the initial pH of your solution before making any adjustments.

Q2: Why is pH adjustment necessary for cocamide DEA solutions?

Many cosmetic and pharmaceutical formulations require a specific pH range for optimal stability, efficacy, and skin compatibility. For instance, the pH of skincare and haircare products is often adjusted to a mildly acidic range (typically pH 5.5-6.5) to match the natural pH of the skin and hair.[2]

Q3: What are the common reagents used to adjust the pH of cocamide DEA solutions?

To lower the pH (acidify) of a cocamide DEA solution, weak organic acids are typically used. Citric acid is a common and effective choice.[2] To raise the pH (alkalinize), a dilute solution of a strong base like sodium hydroxide (B78521) can be used, although this is less common as the starting pH is already alkaline.

Q4: How does pH adjustment affect the viscosity of a cocamide DEA solution?

Generally, the viscosity of a cocamide DEA-containing formulation will increase as the pH is decreased.[3] This is a critical factor to consider during formulation, as significant changes in viscosity can impact the product's texture and performance.

Q5: Can pH adjustment affect the stability of my cocamide DEA formulation?

Yes, significant shifts in pH can impact the stability of your formulation. Extreme pH values may lead to the hydrolysis of cocamide DEA or other ingredients, potentially causing precipitation, separation, or a loss of foaming properties. A stable pH is crucial for the overall shelf-life of the product.[4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Precipitation or cloudiness after adding acid.	The pH has been lowered too quickly or has dropped below the pKa of an ingredient, causing it to fall out of solution. Cocamide DEA itself may be less soluble at a very low pH.	Add the acidifier slowly and with constant, gentle stirring. Monitor the pH incrementally. If precipitation occurs, try warming the solution slightly (if heat stable) to see if the precipitate redissolves. Consider using a different acidifier or a buffering agent to maintain pH stability.
Significant increase in viscosity, making the solution difficult to handle.	The pH has been lowered into a range that causes a rapid increase in micelle size and entanglement, a characteristic of many surfactant systems.	Adjust the pH in smaller increments to have better control over the viscosity. If the viscosity is too high, you may need to adjust the concentration of cocamide DEA or other thickening agents in your formulation. In some cases, adding a small amount of a hydrotrope can help to reduce viscosity.
Loss of foaming ability or change in foam texture.	Extreme pH values can affect the surface activity of cocamide DEA and its interaction with other surfactants, leading to a decrease in foam volume or stability.	Ensure the final pH of your formulation is within the optimal range for foam stability (typically near neutral to slightly acidic for cosmetic products). Evaluate the interaction of cocamide DEA with other surfactants in your formula at the target pH.
The pH of the solution drifts over time.	The formulation may lack a proper buffering system, or there may be ongoing chemical reactions (e.g., hydrolysis) causing a shift in pH.	Incorporate a suitable buffering system (e.g., a citrate (B86180) buffer) to maintain the pH within the desired range. Ensure all ingredients are stable at the final formulation pH.
Inaccurate or inconsistent pH readings.	The pH electrode may be coated with the viscous solution, or it may not be calibrated correctly.	Clean the pH electrode thoroughly with deionized water after each measurement. For viscous samples, it may be necessary to use a specialized electrode. Calibrate your pH meter regularly using standard buffer solutions.[5]

Experimental Protocols

Protocol 1: Preparation of a 25% (w/w) Citric Acid Solution

This protocol describes the preparation of a 25% (w/w) citric acid solution for pH adjustment.

Materials:

• Citric acid (anhydrous or monohydrate)

• Deionized water

• Beaker

• Magnetic stirrer and stir bar

• Weighing scale

Procedure:

• Weigh 25g of citric acid.

• Weigh 75g of deionized water into a beaker.

• Place the beaker on a magnetic stirrer and add the stir bar.

• Slowly add the citric acid to the water while stirring.

• Continue stirring until the citric acid is completely dissolved.

• Store the solution in a clearly labeled, sealed container at room temperature.

Protocol 2: pH Adjustment of a Cocamide DEA-Containing Solution

This protocol provides a step-by-step guide for adjusting the pH of a cocamide DEA solution.

Materials:

• Cocamide DEA-containing solution

• 25% (w/w) citric acid solution (from Protocol 1)

• Calibrated pH meter with electrode

• Stirring equipment (e.g., overhead stirrer or magnetic stirrer)

• Beaker

Procedure:

• Place the cocamide DEA solution in a beaker of appropriate size.

• Begin gentle and constant stirring of the solution. Avoid vigorous mixing that could introduce excessive air.

• Immerse the calibrated pH electrode into the solution, ensuring the bulb is fully submerged.

• Record the initial pH of the solution.

• Slowly add the 25% citric acid solution dropwise to the vortex of the stirring solution.

• Allow the solution to mix for a few minutes to ensure homogeneity before taking a pH reading.

• Continue adding the citric acid solution in small increments, monitoring the pH after each addition, until the target pH is reached.

• Once the target pH is achieved, continue to monitor the pH for a few more minutes to ensure it is stable.

• Record the final pH and the total amount of citric acid solution added.

Data Presentation

Table 1: Illustrative Example of Viscosity Changes with pH Adjustment in a Hypothetical 5% Cocamide DEA Solution

pH	Viscosity (cP)	Observations
10.0	500	Clear, low viscosity liquid
9.0	800	Clear, slightly thickened liquid
8.0	1500	Clear, moderately viscous liquid
7.0	3000	Clear, viscous gel-like consistency
6.0	5000	Clear, high viscosity gel
5.0	4500	Slight decrease in viscosity, remains a viscous gel
4.0	2000	Potential for slight cloudiness, viscosity decreases

Note: This table provides illustrative data based on general principles. Actual viscosity values will vary depending on the specific formulation, including the concentration of cocamide DEA, the presence of other surfactants and electrolytes, and the temperature.

Visualizations

Caption: Experimental workflow for pH adjustment of a cocamide DEA solution.

Caption: Logical relationships between pH adjustment and formulation properties.

References

• 1. Cocamide DEA - Henan Chemger Group Corporation [chemger.com]
• 2. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 3. es.firp-ula.org [es.firp-ula.org]
• 4. How to adjust the pH of your cosmetic products - Swettis Beauty Blog [skinchakra.eu]
• 5. hannainst.in [hannainst.in]

Technical Support Center: CDEA Cosmetic Formulations and Skin Irritation Potential

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the potential for skin irritation in cosmetic formulations containing Cocamide Diethanolamine (B148213) (CDEA). The information is designed to assist in the development of safe, stable, and effective products by providing detailed experimental protocols, quantitative data, and a clear understanding of the underlying biological mechanisms.

Frequently Asked Questions (FAQs)

Q1: What is Cocamide DEA and what are its primary functions in cosmetic formulations?

Cocamide DEA (Cocamide Diethanolamine) is a non-ionic surfactant derived from the reaction of coconut oil fatty acids with diethanolamine.[1][2] Its versatility makes it a common ingredient in a wide range of personal care products, including shampoos, facial cleansers, and body lotions.[1][3][4] Its primary functions include:

• Foaming Agent: It produces a dense and stable foam, enhancing the cleansing properties of products like shampoos and soaps.[1][2]

• Viscosity Control: It acts as a thickening agent, increasing the viscosity of formulations to create a richer, more luxurious texture.[1][5]

• Emulsifier: It helps to blend oil and water phases, ensuring the stability of creams and lotions.[1][2]

Q2: What causes skin irritation in CDEA-containing formulations?

Skin irritation from CDEA formulations is primarily linked to several factors:

• High Concentrations: CDEA concentrations exceeding 10% are associated with a higher risk of skin irritation and dermatitis.[1] For leave-on products, concentrations should ideally be kept at or below 10%.[6]

• Free Diethanolamine (DEA) Impurity: The manufacturing process of CDEA can leave residual, unreacted diethanolamine. DEA is a known skin irritant, and its presence, even in small amounts, can contribute significantly to the formulation's irritation potential.[7] Regulatory guidelines often recommend limiting free DEA content.[1]

• Formulation pH: The overall pH of the product can influence skin compatibility. Formulations with a pH that deviates significantly from the skin's natural acidic mantle (around 5.5) can disrupt the skin barrier and increase susceptibility to irritation.[1][8]

• Presence of Other Irritants: CDEA is often used in conjunction with other surfactants, such as Sodium Laureth Sulfate (SLES), which can also have an irritant effect. The cumulative effect of multiple irritants can lead to a more pronounced skin response.[6]

Q3: What are the recommended concentration limits for CDEA in cosmetic products?

To minimize the risk of skin irritation, specific concentration ranges are recommended based on product type:

• Rinse-off Products (e.g., Cleansers, Shampoos): 2-5% is a common range for effective cleansing without significant irritation.[1]

• Leave-on Products (e.g., Serums, Lotions): 0.5-2% is typically used to provide conditioning and improve texture while maintaining mildness.[1]

• General Guideline: Keeping CDEA concentrations between 0.5% and 6% is a safe practice to avoid irritation.[1] Formulations with CDEA content above 10% are more likely to cause dermatitis.[1]

Q4: How can the skin irritation potential of a CDEA formulation be quantitatively assessed?

Several validated in vitro and clinical methods are available to assess skin irritation potential:

• In Vitro Reconstructed Human Epidermis (RHE) Test (OECD TG 439): This is the standard non-animal test method for predicting skin irritation.[8][9] It uses a 3D model of human epidermis to measure cell viability after topical application of the test formulation. A significant reduction in cell viability (typically below 50%) compared to a negative control indicates irritation potential.[10]

• Cytokine Analysis: Following the RHE test, the cell culture medium can be analyzed for the release of pro-inflammatory cytokines, such as IL-1α.[10][11] An increase in these markers provides further quantitative evidence of an inflammatory response.

• Human Repeat Insult Patch Test (HRIPT): This is a clinical test conducted on human volunteers to assess both irritation and sensitization potential.[12] The formulation is repeatedly applied to the skin under occlusive patches, and the skin's reaction is scored by a dermatologist.

Q5: What are some less-irritating alternatives to Cocamide DEA?

For formulators looking to replace CDEA, several alternatives offer similar functionality with a potentially better mildness profile:

• Cocamide MIPA (Monoisopropanolamine): This non-DEA amide provides good viscosity-building properties without the risk of free DEA contamination.[13]

• Lauramide MIPA: Another MIPA-based amide that can be used as a CDEA replacement, often requiring about half the concentration to achieve similar viscosity.[13]

• PEG-3 Glyceryl Cocoate and PEG-7 Glyceryl Soyate: These nonionic surfactants can build viscosity and improve the lubricity of foam.[13]

• Glucamate™ CCO Thickener (INCI: Methyl Glucose Caprate/Caprylate/Oleate (and) Propanediol): An ethoxylate-free and amide-free option that is effective at boosting viscosity and is suitable for formulations with high bio-based content.[13]

Troubleshooting Guides

Problem 1: An in vitro RHE test shows significant cytotoxicity (low cell viability) for my CDEA formulation.

Possible Cause	Recommended Action	Expected Outcome
High CDEA Concentration	Titrate the CDEA concentration downwards in a series of test formulations. Evaluate if a lower concentration still meets performance targets (e.g., viscosity, foam height).[1]	Identification of a CDEA concentration that balances efficacy with an acceptable in vitro irritation profile (cell viability > 50%).
Formulation pH	Measure the pH of the formulation. Adjust it to be closer to the skin's natural pH of ~5.5 using buffers like citric acid.[1][8]	A pH-balanced formulation may show reduced irritation potential by better preserving the integrity of the skin barrier model.
High Free Diethanolamine (DEA)	Request a Certificate of Analysis (COA) from your CDEA supplier to verify the percentage of free DEA. Source low-amine CDEA grades (<0.1% free DEA).[1]	Using a higher purity CDEA with minimal free DEA should directly reduce the irritation potential observed in the RHE assay.
Synergistic Irritation	Review all other ingredients in the formulation for known irritation potential (e.g., other surfactants, preservatives, fragrances). Systematically replace or reduce the concentration of other potential irritants to isolate the primary contributor.[8]	A simplified or optimized formulation with fewer potential irritants, leading to improved cell viability results.

Problem 2: Human patch testing reveals mild to moderate erythema (redness) and edema (swelling).

Possible Cause	Recommended Action	Expected Outcome
Overall Irritation Potential is Too High	Re-evaluate the formulation based on the troubleshooting steps in Problem 1. The concentration of CDEA and/or other irritants is likely too high for direct, prolonged skin contact.	A reformulated product with a lower irritation index that passes clinical safety evaluation.
Individual Sensitization	While CDEA is generally considered a mild irritant rather than a strong sensitizer, contact allergies can occur, especially in occupational settings.[7][14][15] Review the subject's history for pre-existing skin conditions or allergies.	Identification of specific subject sensitivities. The formulation may be safe for the general population but not for a sub-group with specific allergies.
Lack of Anti-Irritant/Soothing Agents	Incorporate well-known soothing and anti-inflammatory agents into the formulation. Examples include bisabolol, allantoin, niacinamide, or botanical extracts like chamomile.[8]	The addition of anti-irritant ingredients can help mitigate the inflammatory response, leading to a milder clinical outcome.

Quantitative Data Summary

Table 1: CDEA Concentration and Associated Skin Irritation Potential

CDEA Concentration	Product Type	Expected Irritation Potential	Reference
0.5 - 2%	Leave-on (Serums, Mists)	Low / Mild Conditioning	[1]
2 - 5%	Rinse-off (Cleansers)	Low / Ideal for Gentle Cleansing	[1]
0.5 - 6%	General Use	Generally Low / Safe Range	[1]
> 10%	All Types	Moderate to Severe / Risk of Dermatitis	[1][3]
≤ 10%	Leave-on	Considered Safe in Leave-on Products	[6]

Table 2: Key Parameters for In Vitro Skin Irritation Testing (OECD TG 439)

Parameter	Specification	Purpose	Reference
Test System	Reconstructed Human Epidermis (RHE) Models (e.g., EpiDerm™, Phenion®)	Provides a 3D, organotypic model that mimics human epidermis.	[10][16]
Negative Control	Dulbecco's Phosphate Buffered Saline (DPBS) or similar	Establishes the baseline (100%) cell viability.	[10]
Positive Control	5% aqueous Sodium Dodecyl Sulfate (SDS)	Ensures the test system is responsive to a known irritant.	[10]
Exposure Time	60 minutes	Standardized time for topical application of the test chemical.	[10][11]
Post-Incubation	~42 hours	Allows for the development of cytotoxic effects.	[10]
Viability Assay	MTT Assay	Quantifies the reduction in cell viability by measuring mitochondrial activity.	[10]
Irritant Classification	Mean tissue viability ≤ 50%	Defines the threshold for classifying a substance as an irritant.	[10]

Experimental Protocols

Protocol 1: Reconstructed Human Epidermis (RHE) Skin Irritation Test (Based on OECD TG 439)

This protocol outlines the key steps for assessing the skin irritation potential of a CDEA formulation using a commercially available RHE model.

• Tissue Preparation (Day 0):

  • Upon receipt of the RHE tissue kits, place the tissue inserts into 6-well plates containing pre-warmed assay medium.

  • Pre-incubate the tissues overnight at 37°C and 5% CO₂ to allow them to equilibrate.[10]

• Application of Test Material (Day 1):

  • Use three tissues for each test chemical, negative control (DPBS), and positive control (5% SDS).[10]

  • Topically apply a sufficient amount of the CDEA formulation (typically 25-50 µL for liquids) to evenly cover the surface of the epidermis.

  • Incubate for 60 minutes at 37°C.[10]

• Post-Exposure Incubation (Day 1-3):

  • After the 60-minute exposure, thoroughly wash the tissue surface with DPBS to remove the test material.

  • Blot the tissue inserts and transfer them to new 6-well plates with fresh, pre-warmed medium.

  • Incubate for 24 hours.

  • On Day 2, perform a medium exchange. The collected medium can be stored for later analysis of inflammatory markers (e.g., IL-1α).

  • Continue incubation for an additional 18 hours, for a total post-incubation time of approximately 42 hours.[10]

• MTT Viability Assay (Day 3):

  • Transfer the tissues to a 24-well plate containing a yellow MTT solution (e.g., 1 mg/mL).

  • Incubate for 3 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the MTT into a purple formazan (B1609692) salt.[10]

  • Extract the formazan from the tissues using an appropriate solvent (e.g., isopropanol) for at least 2 hours.[10]

  • Measure the optical density (OD) of the extracted formazan solution using a spectrophotometer (e.g., at 570 nm).

• Data Analysis:

  • Calculate the percentage viability for each tissue relative to the negative control: % Viability = (OD_test_chemical / OD_negative_control) x 100.

  • A formulation is classified as an irritant if the mean viability of the three replicate tissues is ≤ 50%.

Protocol 2: Human Repeat Insult Patch Test (HRIPT) - General Methodology

The HRIPT is a clinical study to determine the potential of a substance to cause irritation and allergic contact sensitization. It should only be conducted under ethical guidelines and dermatologist supervision.

• Induction Phase:

  • A small amount of the test formulation is applied to a site on the skin (usually the back) of human volunteers under an occlusive or semi-occlusive patch.

  • The patch is worn for 24-48 hours and then removed.

  • This process is repeated nine times over a three-week period at the same application site.

  • The site is graded for any signs of irritation (erythema, edema) after each application.

• Rest Phase:

  • A two-week rest period with no product application follows the induction phase. This allows for the development of any potential allergic sensitization.

• Challenge Phase:

  • After the rest period, a single challenge patch of the test formulation is applied to a new, previously untreated skin site.

  • The patch is removed after 24-48 hours, and the site is evaluated for any reaction at specified time points (e.g., 48 and 96 hours post-application).

  • A reaction at the challenge site that is more pronounced than any irritation seen during the induction phase suggests potential sensitization.

Visualizing Workflows and Pathways

Caption: Workflow for Assessing Skin Irritation Potential of CDEA Formulations.

Caption: Experimental Workflow for the Reconstructed Human Epidermis (RHE) Test.

Caption: Simplified Signaling Pathway for Chemical-Induced Skin Irritation.

References

• 1. Formulating with Coco Diethanolamide for Skin: What Manufacturers Need to Know [elchemy.com]
• 2. specialchem.com [specialchem.com]
• 3. yeserchem.com [yeserchem.com]
• 4. chemotechnique.se [chemotechnique.se]
• 5. DEA: What\'s the alternative? [cosmeticsbusiness.com]
• 6. cir-safety.org [cir-safety.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. adgyllifesciences.com [adgyllifesciences.com]
• 10. An in vitro skin irritation test (SIT) using the EpiDerm reconstructed human epidermal (RHE) model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cnb.drirenaeris.com [cnb.drirenaeris.com]
• 12. contractlaboratory.com [contractlaboratory.com]
• 13. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 14. cir-safety.org [cir-safety.org]
• 15. Allergic contact dermatitis caused by cocamide diethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. dermatest.com [dermatest.com]

Technical Support Center: Incompatibility of Cocamide Diethanolamide with Strong Oxidizing Agents

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling and incompatibility of cocamide diethanolamide (Cocamide DEA) with strong oxidizing agents. Adherence to these guidelines is critical to ensure laboratory safety and experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What is cocamide diethanolamide (cocamide DEA) and why is it used in my formulations?

A1: Cocamide DEA is a non-ionic surfactant derived from coconut oil.[1][2] It is commonly used in personal care and pharmaceutical formulations as a foaming agent, emulsifier, and viscosity builder.[3] Its ability to enhance the texture and stability of products like shampoos, soaps, and cleansers makes it a versatile ingredient.[3]

Q2: What are strong oxidizing agents?

A2: Strong oxidizing agents are substances that can accept electrons from other substances, causing them to be oxidized. Common examples encountered in a laboratory setting include:

• Hydrogen peroxide (H₂O₂)

• Potassium permanganate (B83412) (KMnO₄)

• Sodium hypochlorite (B82951) (NaOCl, bleach)

• Nitric acid (HNO₃)

• Perchloric acid (HClO₄)

• Chromium trioxide (CrO₃)

Q3: Why is cocamide DEA incompatible with strong oxidizing agents?

A3: Cocamide DEA is incompatible with strong oxidizing agents due to the potential for vigorous and hazardous chemical reactions.[4][5] The amide and diethanolamine (B148213) functional groups within the cocamide DEA molecule are susceptible to oxidation, which can lead to the degradation of the molecule, the generation of heat, and the formation of potentially hazardous byproducts.[6][7]

Q4: What are the potential hazards of mixing cocamide DEA with strong oxidizing agents?

A4: Mixing cocamide DEA with strong oxidizing agents can result in several hazards, including:

• Exothermic Reaction: The reaction can release a significant amount of heat, potentially leading to boiling, splashing, and thermal burns.

• Gas Evolution: The reaction may produce various gases, including oxides of nitrogen (NOx) and carbon (CO, CO₂), which can be toxic and create pressure buildup in closed systems.[6][8]

• Formation of Hazardous Byproducts: The degradation of cocamide DEA can lead to the formation of unknown and potentially harmful chemical compounds.

• Fire and Explosion: In the presence of sufficient heat and fuel (the organic cocamide DEA molecule), a fire or explosion is possible, especially with highly concentrated oxidizing agents.

Q5: Can I use a weak oxidizing agent with cocamide DEA?

A5: While the primary concern is with strong oxidizing agents, caution should be exercised with any oxidizing agent. The reactivity will depend on the specific agent, its concentration, the temperature, and the presence of catalysts. It is strongly recommended to perform a small-scale compatibility test in a controlled environment before proceeding with larger quantities.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving cocamide DEA in the potential presence of oxidizing agents.

Observed Issue	Potential Cause	Recommended Action
Unexpected temperature increase in the formulation.	Inadvertent mixing of cocamide DEA with an oxidizing agent.	1. Immediately cease the addition of any further reagents. 2. If safe to do so, move the container to a well-ventilated area or a fume hood. 3. Monitor the temperature from a safe distance. 4. Have appropriate fire extinguishing equipment readily available. 5. Review the experimental protocol to identify the source of the oxidizing agent.
Color change (e.g., browning, yellowing) in the formulation.	Degradation of cocamide DEA due to the presence of an oxidizing agent.	1. Stop the experiment. 2. Do not use the formulation for its intended purpose. 3. Dispose of the material according to your institution's hazardous waste guidelines. 4. Conduct a thorough review of all raw materials to ensure they are not contaminated with oxidizing agents.
Formation of a precipitate or phase separation.	Chemical reaction and formation of insoluble byproducts.	1. Isolate the formulation. 2. Do not attempt to re-solubilize the precipitate without understanding its composition. 3. Dispose of the mixture as chemical waste. 4. Verify the purity and identity of all starting materials.
Unusual odor or gas evolution.	Decomposition of cocamide DEA.	1. Ensure the work is being conducted in a well-ventilated fume hood. 2. Do not inhale the fumes. 3. If exposure is suspected, seek fresh air immediately and consult your institution's safety officer. 4. The formulation should be considered hazardous and disposed of accordingly.

Experimental Protocols

Protocol 1: Small-Scale Compatibility Testing

This protocol is designed to safely assess the compatibility of cocamide DEA with a substance that is a potential or known oxidizing agent.

Materials:

• Cocamide DEA solution (at the concentration used in your experiment)

• The potential oxidizing agent solution (at the concentration used in your experiment)

• Small glass test tubes or vials

• A temperature probe

• A well-ventilated fume hood

• Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.

Procedure:

• Preparation: Don all required PPE and perform the experiment in a fume hood.

• Initial Measurement: Add 1 mL of the cocamide DEA solution to a test tube and record the initial temperature.

• Controlled Addition: Slowly add the potential oxidizing agent dropwise (approximately 0.1 mL at a time) to the cocamide DEA solution.

• Observation: After each addition, gently swirl the test tube and observe for any of the following:

  • Temperature change (monitor with the temperature probe).

  • Color change.

  • Gas evolution (bubbling or fizzing).

  • Formation of a precipitate.

  • Any unusual odors.

• Data Recording: Record all observations meticulously.

• Analysis: A significant temperature increase (e.g., > 5°C), noticeable gas evolution, or a distinct color change indicates an incompatibility.

• Disposal: Dispose of all test materials as hazardous waste.

Visualizations

Caption: Incompatibility reaction pathway of Cocamide DEA with strong oxidizing agents.

Caption: Troubleshooting workflow for unexpected reactions.

References

• 1. US4840777A - Process for inhibiting mono and diethanolamine degradation - Google Patents [patents.google.com]
• 2. Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. savemyexams.com [savemyexams.com]
• 7. researchgate.net [researchgate.net]
• 8. Amide synthesis by oxidation, hydrolysis or rearrangement [organic-chemistry.org]

Navigating Cocamide DEA Synthesis: A Technical Support Guide for Optimal Reaction Conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on optimizing the synthesis of cocamide diethanolamide (Cocamide DEA), a widely used non-ionic surfactant. Whether you are aiming for high purity with a 1:1 molar ratio or exploring different properties with a 1:2 ratio, this resource offers detailed troubleshooting, frequently asked questions, experimental protocols, and visual aids to streamline your research and development efforts.

Troubleshooting Guide

This section addresses common challenges encountered during the synthesis of Cocamide DEA, providing actionable solutions to get your experiments back on track.

Problem	Potential Cause	Recommended Solution
Low Product Yield	Incomplete reaction due to insufficient temperature or reaction time.	Gradually increase the reaction temperature within the recommended range (see protocols below) and monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Poor quality or inactive catalyst.	Ensure the catalyst (e.g., NaOH, KOH, sodium methoxide) is fresh and has been stored under appropriate conditions to prevent deactivation.
Presence of excess water in reactants.	Use anhydrous reactants and solvents, as water can hydrolyze the ester or fatty acid starting material, preventing amide formation.
Dark Product Color	Reaction temperature is too high, leading to degradation of reactants or product.	Lower the reaction temperature and consider conducting the reaction under an inert atmosphere (e.g., nitrogen) to prevent oxidation.
Impurities in the starting materials (e.g., coconut oil).	Use high-purity starting materials. Pre-treatment of the oil may be necessary.
Phase Separation in Reaction Mixture	Inadequate mixing or agitation.	Ensure vigorous and consistent stirring throughout the reaction to maintain a homogenous mixture.
Formation of insoluble byproducts.	Analyze the separated phase to identify the byproduct. Adjusting the stoichiometry or catalyst may be necessary.
High Free Diethanolamine (B148213) Content in Product	Use of a 1:2 molar ratio of fatty acid/ester to diethanolamine.	For higher purity, a 1:1 molar ratio is recommended as it minimizes residual diethanolamine.[1][2]
Incomplete reaction.	Extend the reaction time or slightly increase the temperature to ensure the reaction goes to completion.
Product is a Solid or Waxy at Room Temperature	The fatty acid composition of the starting coconut oil is high in saturated fatty acids.	This is an inherent property of the starting material. The product can be gently warmed for use in liquid formulations.

Frequently Asked Questions (FAQs)

Q1: What is the primary difference between Cocamide DEA synthesized with a 1:1 versus a 1:2 molar ratio?

A1: The molar ratio of the fatty acid or its methyl ester to diethanolamine significantly impacts the final product's composition and purity. A 1:1 molar ratio is generally preferred for producing a higher quality Cocamide DEA with a lower content of free diethanolamine and other impurities like ethylene (B1197577) glycol.[1][3][4] Conversely, a 1:2 molar ratio often results in a product with a higher concentration of residual diethanolamine and byproducts.[3][4]

Q2: Which synthesis method is better: direct amidation or the transesterification-amidation route?

A2: Both methods are viable. Direct amidation involves reacting coconut oil or fatty acids directly with diethanolamine, typically at high temperatures (130-180°C) with an alkaline catalyst.[1] The transesterification-amidation route is a two-step process where the oil is first converted to fatty acid methyl esters (FAMEs), which are then reacted with diethanolamine. This two-step approach can offer better reaction control and may lead to a purer product with fewer byproducts like glycerol (B35011).

Q3: What are the typical catalysts used in Cocamide DEA synthesis and their recommended concentrations?

A3: Alkaline catalysts are commonly used. These include sodium hydroxide (B78521) (NaOH), potassium hydroxide (KOH), and sodium methoxide (B1231860).[1] Catalyst concentrations typically range from 0.5% to 5% by weight of the reactants.[1] Heterogeneous catalysts like calcium oxide (CaO) have also been used.

Q4: How can I monitor the progress of my Cocamide DEA synthesis?

A4: The progress of the reaction can be monitored by measuring the decrease in the starting materials (fatty acid or ester) or the formation of the amide product. Techniques such as TLC, HPLC, and Gas Chromatography (GC) are suitable for this purpose. Measuring the free amine value through titration can also indicate the extent of diethanolamine consumption.

Q5: What are the main impurities I should be aware of in my final product?

A5: The primary impurity of concern is unreacted diethanolamine.[2] Depending on the reaction conditions and molar ratio, other byproducts may include glycerol (from direct amidation of triglycerides), ethylene glycol, and soaps (from the saponification of fatty acids).[1][3] In the presence of nitrosating agents, there is also a risk of forming N-nitrosodiethanolamine (NDELA), a potential carcinogen.[1]

Data Presentation: Comparison of 1:1 vs. 1:2 Molar Ratio Synthesis

Parameter	1:1 Molar Ratio	1:2 Molar Ratio
Product Purity	Higher purity with lower residual free diethanolamine.[1][2]	Lower purity with higher residual free diethanolamine and byproducts like ethylene glycol.[3][4]
Typical Free Diethanolamine	Lower levels, contributing to a higher quality product.	Higher levels, potentially leading to skin irritation and other undesirable effects.
Conversion Rate	High conversion can be achieved with optimized conditions.	Conversion can also be high, but the excess diethanolamine remains in the final product.
Reaction Conditions	Similar temperature and catalyst requirements to the 1:2 ratio.	Similar temperature and catalyst requirements to the 1:1 ratio.
Applications	Preferred for applications requiring high purity and low free amine content, such as in cosmetics and personal care products.	May be used in applications where high purity is not a critical factor.

Note: Specific yield percentages are highly dependent on the exact reaction conditions and the purity of the starting materials.

Experimental Protocols

Protocol 1: Synthesis of Cocamide DEA via Direct Amidation (1:1 Molar Ratio)

Materials:

• Coconut oil or coconut fatty acids (1 mole equivalent)

• Diethanolamine (1 mole equivalent)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) (1-5% w/w)

• Round-bottom flask equipped with a mechanical stirrer, thermometer, and a condenser for water removal.

Procedure:

• Charge the round-bottom flask with coconut oil/fatty acids and diethanolamine.

• Begin stirring the mixture.

• Add the alkaline catalyst to the flask.

• Heat the reaction mixture to 130-180°C.[1]

• Maintain this temperature and continue stirring for 5-10 hours. Water will be evolved during the reaction and should be removed.[1]

• Monitor the reaction progress by measuring the acid value or free amine content.

• Once the reaction is complete, cool the mixture to room temperature.

• The resulting product is crude Cocamide DEA, which can be purified further if necessary.

Protocol 2: Synthesis of Cocamide DEA via Transesterification-Amidation (1:2 Molar Ratio)

This protocol is adapted for a 1:2 molar ratio of the fatty acid methyl ester to diethanolamine.

Step 1: Transesterification of Coconut Oil

• React coconut oil with methanol (B129727) in the presence of an alkaline catalyst (e.g., NaOH) to produce fatty acid methyl esters (FAMEs).

• Purify the FAMEs by washing and distillation to remove glycerol and excess methanol.

Step 2: Amidation of FAMEs Materials:

• Fatty acid methyl esters (FAMEs) from Step 1 (1 mole equivalent)

• Diethanolamine (2 mole equivalents)

• Sodium methoxide or NaOH (e.g., 3% w/w)[5]

• Reaction vessel with stirring and heating capabilities.

Procedure:

• Charge the reaction vessel with the FAMEs and diethanolamine.

• Add the catalyst to the mixture.

• Heat the reaction mixture to a temperature in the range of 150-180°C while stirring.[5]

• Maintain the reaction at this temperature for several hours. The progress can be monitored by the disappearance of the FAME peak in GC analysis.

• Upon completion, cool the reaction mixture. The product will be Cocamide DEA with a higher content of free diethanolamine.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Overview of the two main synthetic routes for producing Cocamide DEA.

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. Coconut diethanolamide | 68603-42-9 | Benchchem [benchchem.com]
• 2. santos.com [santos.com]
• 3. COCONUT OIL DIETHANOLAMINE CONDENSATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Thickening Efficiency of Coco Diethanolamide with Electrolytes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for enhancing the thickening efficiency of coco diethanolamide (CDEA) with electrolytes.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism behind the thickening of Cocamide DEA with electrolytes?

A1: The thickening of Cocamide DEA solutions with the addition of an electrolyte, such as sodium chloride (NaCl), is a result of changes in the micellar structure of the surfactant solution.[1][2] Initially, surfactant molecules group together in spherical micelles. The addition of an electrolyte increases the ionic strength of the solution, which reduces the repulsion between the charged head groups of the surfactant molecules.[2][3] This allows the micelles to pack more closely and transition from a spherical to a more elongated, rod-like or worm-like shape.[2][3] These elongated micelles can entangle with each other, leading to a significant increase in the viscosity of the solution.[1][4]

Q2: Which electrolytes are most effective for thickening Cocamide DEA?

A2: Sodium chloride (NaCl) is the most commonly used and cost-effective electrolyte for thickening CDEA-based formulations.[1][5] Other electrolytes like ammonium (B1175870) chloride and sodium sulfate (B86663) can also be used.[1] Divalent salts, such as magnesium sulfate, can be more efficient at thickening, but their compatibility with the overall formulation needs to be carefully evaluated.[6]

Q3: What is the typical concentration range for electrolytes to achieve optimal viscosity?

A3: The effective concentration range for electrolytes like sodium chloride is typically between 0.1% and 3%.[1] It is crucial to determine the optimal concentration for a specific formulation, as exceeding this amount can lead to a rapid decrease in viscosity, a phenomenon known as "salting out" or viscosity inversion.[4][7]

Q4: How does pH affect the thickening efficiency of Cocamide DEA with electrolytes?

A4: The pH of the formulation can significantly influence its viscosity.[1] Generally, for anionic surfactant systems containing CDEA, a lower pH (more acidic) can lead to an increase in viscosity.[1] It is essential to adjust the pH of the formulation before adding the electrolyte to ensure consistent and optimal thickening.[4] For instance, adjusting the pH to between 5.0 and 5.5 is a common practice in many shampoo and gel formulations.[5]

Q5: Can other ingredients in the formulation interfere with the thickening process?

A5: Yes, other ingredients can impact the thickening efficiency. The presence of co-surfactants, such as Cocamidopropyl Betaine (CAPB), can work synergistically with CDEA and electrolytes to build viscosity.[5] Conversely, the addition of substances like essential oils, fragrances, and certain preservatives can disrupt the micellar structure and lead to a significant decrease in viscosity.[3] It is advisable to add these components after the desired viscosity has been achieved and to monitor for any changes.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Viscosity After Adding Electrolyte	- Insufficient electrolyte concentration.- Incorrect pH of the base formulation.- Presence of viscosity-reducing ingredients (e.g., certain fragrances, essential oils).- Incompatible co-surfactants.	- Gradually increase the electrolyte concentration in small increments (e.g., 0.25% w/w) while monitoring the viscosity.- Ensure the pH of the formulation is within the optimal range for your surfactant system before adding the electrolyte.- Add fragrances and essential oils after the desired viscosity is reached. If viscosity still drops, consider using a solubilizer for the fragrance/oil.- Evaluate the compatibility of your co-surfactants with the CDEA and electrolyte system.
Viscosity Decreases After Reaching a Peak (Overshooting)	- Excessive electrolyte concentration ("salting out").	- Unfortunately, this process is often irreversible. The batch may need to be discarded and reformulated with a lower electrolyte concentration.- In the future, add the electrolyte in smaller, controlled increments with thorough mixing and viscosity checks at each step.[4]
Inconsistent Viscosity Between Batches	- Variation in the quality or concentration of raw materials (CDEA, primary surfactant, etc.).- Inaccurate measurement of components.- Temperature fluctuations during mixing.	- Source raw materials from a reputable supplier and request a certificate of analysis for each batch.- Calibrate all weighing and measuring equipment regularly.- Maintain a consistent temperature during the manufacturing process, as viscosity can be temperature-dependent.[1]
Product Becomes Thin Over Time (Stability Issue)	- pH drift of the formulation.- Interaction between ingredients over time.- Microbial contamination.	- Check and adjust the final pH of the product and ensure it is buffered if necessary.- Conduct long-term stability testing to identify any potential ingredient interactions.- Ensure the preservative system is effective.

Data Presentation

The following table summarizes the effect of varying sodium chloride concentrations on the viscosity of a representative formulation containing Cocamide DEA.

Sodium Chloride (%)	Viscosity (mPa.s)
0.0	~500
0.5	~2500
1.0	~6000
1.5	~9500
2.0	~11000
2.5	~8000

Note: This data is illustrative and based on a typical salt response curve. Actual values will vary depending on the specific formulation, including the types and concentrations of other surfactants.[1]

Experimental Protocols

Protocol for Determining the Optimal Electrolyte Concentration

Objective: To identify the concentration of an electrolyte (e.g., NaCl) that yields the maximum viscosity in a CDEA-containing formulation.

Materials:

• Base formulation containing CDEA and other surfactants.

• Electrolyte solution (e.g., 20% w/w NaCl in deionized water).

• Deionized water.

• pH meter.

• Rotational viscometer with appropriate spindle.[8]

• Beakers and magnetic stirrer.

Methodology:

• Prepare the Base Formulation: Prepare a sufficient quantity of the base formulation without the electrolyte.

• pH Adjustment: Measure and adjust the pH of the base formulation to the desired level (e.g., 5.5 - 6.0) using an acid or base solution (e.g., citric acid or sodium hydroxide).

• Sample Preparation:

  • In separate beakers, weigh out equal amounts of the pH-adjusted base formulation (e.g., 100g).

  • Create a series of samples with increasing electrolyte concentrations (e.g., 0.25%, 0.50%, 0.75%, etc., up to 3.0%).

  • Calculate the required amount of the electrolyte solution and deionized water to add to each sample to achieve the target concentration while keeping the total weight consistent.

• Mixing: Add the calculated amounts of electrolyte solution and water to each beaker. Stir each sample gently but thoroughly with a magnetic stirrer until homogenous. Avoid introducing excessive air bubbles.

• Equilibration: Allow the samples to equilibrate at a constant temperature (e.g., 25°C) for at least one hour.

• Viscosity Measurement:

  • Calibrate the rotational viscometer according to the manufacturer's instructions.

  • Measure the viscosity of each sample. Ensure the spindle is immersed to the correct depth and that the reading is stable before recording the value. It is recommended to take measurements at a constant shear rate.

• Data Analysis: Plot the viscosity (in mPa.s) against the electrolyte concentration (%) to visualize the salt curve and determine the concentration that corresponds to the peak viscosity.

Mandatory Visualizations

Mechanism of CDEA Thickening with Electrolytes.

Workflow for Determining Optimal Electrolyte Concentration.

References

• 1. es.firp-ula.org [es.firp-ula.org]
• 2. rheologylab.com [rheologylab.com]
• 3. lcpe.uni-sofia.bg [lcpe.uni-sofia.bg]
• 4. m.youtube.com [m.youtube.com]
• 5. Effect of Sodium Chloride on the Surface and Wetting Properties of Aqueous Solutions of Cocamidopropyl Betaine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EP0574086A2 - Alkyl sulfates as viscosity modifiers in anionic surfactant compositions - Google Patents [patents.google.com]
• 7. nourishusnaturals.com [nourishusnaturals.com]
• 8. Fast evaluation technique for the shear viscosity and ionic conductivity of electrolyte solutions - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing impurities and side reactions during CDEA production

Technical Support Center: CDEA Production

This technical support center provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing impurities and side reactions during the synthesis of Coconut Diethanolamide (CDEA).

Frequently Asked Questions (FAQs)

Q1: What is CDEA and what are its primary applications in research and development?

A1: Coconut Diethanolamide (CDEA) is a non-ionic surfactant produced from the reaction of coconut oil fatty acids with diethanolamine (B148213).[1] In laboratory and pharmaceutical settings, it is often used as an emulsifier, foaming agent, and viscosity modifier in various formulations.[2] Its ability to stabilize emulsions and create stable foams makes it a valuable component in the development of creams, lotions, and other delivery systems.[2][3]

Q2: What are the most common impurities encountered during CDEA synthesis?

A2: The most common impurities in CDEA synthesis include unreacted raw materials such as free diethanolamine (DEA) and free fatty acids.[2] Other byproducts can include esters and various secondary reaction products.[4] The presence of free DEA is of particular concern as it can be a source of nitrosamine (B1359907) formation, which are potentially carcinogenic.[3]

Q3: How does the molar ratio of reactants affect the purity of CDEA?

A3: The molar ratio of fatty acids (or their methyl esters) to diethanolamine significantly impacts the purity of the final product. A 1:1 molar ratio generally produces a higher quality CDEA with lower levels of free diethanolamine.[2] Conversely, a 1:2 ratio often results in a lower quality product with a higher concentration of unreacted diethanolamine and other residues like ethylene (B1197577) glycol.[2]

Q4: What are the typical reaction conditions for CDEA synthesis?

A4: CDEA is typically synthesized by reacting coconut oil or its fatty acid methyl esters with diethanolamine at elevated temperatures, generally ranging from 130°C to 180°C.[5][6] The reaction is often carried out in the presence of an alkaline catalyst, such as sodium methylate or sodium hydroxide (B78521).[6][7] Reaction times can vary from 1 to 10 hours depending on the specific conditions and desired conversion.[5][8]

Q5: What analytical techniques are recommended for impurity profiling of CDEA?

A5: A variety of modern analytical techniques can be employed for the impurity profiling of CDEA. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are commonly used for the separation and quantification of impurities.[9][10] For structural elucidation of unknown impurities, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful tools.[9][11] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used for the characterization of impurities.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield of CDEA	Incomplete reaction due to insufficient temperature or reaction time.	Optimize the reaction temperature within the 150°C to 180°C range and monitor the reaction progress over time to determine the optimal reaction duration.[6][7]
Improper molar ratio of reactants.	Ensure an appropriate molar ratio of fatty acid methyl ester to diethanolamine is used. A 1:1 ratio is often preferred for higher purity, but optimization may be required.[2]
Inefficient catalysis.	Verify the concentration and activity of the alkaline catalyst. A catalyst concentration of around 3% (w/w) has been shown to be effective.[6]
High Free Diethanolamine Content	Excess diethanolamine used in the reaction.	Adjust the stoichiometry to a 1:1 molar ratio of fatty acid methyl ester to diethanolamine to minimize residual free amine.[2]
Incomplete reaction.	Extend the reaction time or increase the temperature to ensure the reaction goes to completion.
Inefficient purification.	Employ vacuum distillation after the reaction to effectively remove unreacted diethanolamine.[1]
Product Discoloration (Darkening)	Oxidation of reactants or products at high temperatures.	Consider performing the reaction under an inert atmosphere (e.g., nitrogen) to prevent oxidation.
Presence of impurities in the starting materials.	Use high-purity starting materials (coconut oil/fatty acids and diethanolamine).
Poor Foaming or Emulsifying Properties	Low amide content in the final product.	A higher amide content is indicative of a purer and more effective product. Optimize reaction conditions (temperature, time, catalyst) to maximize the conversion to CDEA.
Presence of excess free fatty acids or esters.	Ensure the reaction goes to completion to consume the fatty acids. Purification steps may be necessary to remove residual esters.

Experimental Protocols

Synthesis of High-Purity CDEA

This protocol is a general guideline and may require optimization based on specific laboratory conditions and desired product specifications.

Materials:

• Fatty acid methyl esters (FAME) from coconut oil

• Diethanolamine (DEA)

• Sodium hydroxide (NaOH) or other suitable alkaline catalyst

• Reaction vessel equipped with a stirrer, thermometer, and condenser

• Vacuum distillation apparatus

Procedure:

• Charge the reaction vessel with the desired molar ratio of FAME and DEA (e.g., 1:1 or 1:2).[2]

• Add the alkaline catalyst (e.g., 0.25% to 3% w/w of the total reactants).[6]

• Heat the mixture to the desired reaction temperature (e.g., 150°C to 180°C) with constant stirring.[6]

• Maintain the reaction at this temperature for the desired duration (e.g., 1 to 5 hours), monitoring the reaction progress periodically.[8]

• After the reaction is complete, cool the mixture.

• Purify the crude CDEA by vacuum distillation to remove unreacted diethanolamine and other volatile impurities.[1]

Determination of Free Diethanolamine Content by Titration

This is a simplified titrimetric method for the quantification of free diethanolamine. For more precise measurements, chromatographic methods are recommended.

Materials:

• CDEA sample

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Suitable indicator (e.g., bromocresol green)

• Solvent (e.g., isopropanol)

Procedure:

• Accurately weigh a known amount of the CDEA sample into a flask.

• Dissolve the sample in a suitable solvent like isopropanol.

• Add a few drops of the indicator solution.

• Titrate the solution with the standardized HCl solution until the endpoint is reached (indicated by a color change).

• Calculate the free diethanolamine content based on the volume of HCl used and the stoichiometry of the reaction.

Visualizations

Caption: Experimental workflow for the synthesis and purification of CDEA.

Caption: Troubleshooting decision tree for high free diethanolamine content in CDEA.

References

• 1. yeserchem.com [yeserchem.com]
• 2. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 3. Formulating with Coco Diethanolamide for Skin: What Manufacturers Need to Know [elchemy.com]
• 4. Elucidating the effect of amine charge state on poly(β-amino ester) degradation using permanently charged analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN102755856A - Preparation method of high proportion mixed oil cocamide DEA (diethanolamine) - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. arpnjournals.org [arpnjournals.org]
• 9. ijprajournal.com [ijprajournal.com]
• 10. Development of Impurity Profiling Methods Using Modern Analytical Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rroij.com [rroij.com]

Technical Support Center: Overcoming Poor Performance of Cocamide DEA in Hard Water

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing diminished performance of cocamide DEA in hard water during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is cocamide DEA and what are its primary functions in our formulations?

A1: Cocamide DEA (cocamide diethanolamine) is a non-ionic surfactant derived from coconut oil.[1][2] It is commonly used as a secondary surfactant to boost and stabilize foam, increase the viscosity of a formulation, and act as an emulsifying agent to ensure the stability of oil and water-based ingredients.[1][3][4][5]

Q2: Why is my cocamide DEA-based formulation underperforming in hard water?

A2: Hard water contains high concentrations of dissolved mineral ions, primarily calcium (Ca²⁺) and magnesium (Mg²⁺). While cocamide DEA, as a non-ionic surfactant, does not form a precipitate or "scum" with these ions in the same way anionic surfactants do, its performance can still be negatively affected.[6] The presence of these electrolytes can alter the hydration of the cocamide DEA molecules and affect the structure and size of the micelles they form, which can lead to reduced foam stability and changes in viscosity.[7][8]

Q3: What are the typical signs of cocamide DEA's poor performance in hard water?

A3: The most common indicators include a noticeable reduction in foam volume and stability, a thinner or less viscous final product than desired, and potential for phase separation or cloudiness in the formulation over time.

Q4: What are chelating agents and how can they help?

A4: Chelating agents are molecules that can bind to metal ions, such as calcium and magnesium, effectively inactivating them and preventing them from interfering with other ingredients in your formulation.[6] By adding a chelating agent, you can mitigate the negative effects of hard water on cocamide DEA's performance.

Q5: Are there alternatives to using chelating agents?

A5: While chelating agents are a primary solution, you could also consider increasing the concentration of cocamide DEA or other surfactants in your formulation, though this may not be the most cost-effective or efficient approach. Additionally, reformulating with a surfactant blend that has a higher tolerance for hard water is another option.

Troubleshooting Guide

Problem: Reduced Foaming and Lather Instability

• Cause: Calcium and magnesium ions in hard water are interfering with the micelle formation and stability of the cocamide DEA, leading to a less stable foam structure.

• Solution 1: Incorporate a Chelating Agent.

  • EDTA (Ethylenediaminetetraacetic acid): Add a calculated amount of EDTA to your formulation to bind with the hard water ions. A typical starting concentration is 0.1-0.2% by weight.

  • Citric Acid: This can also be used as a chelating agent. A common usage rate in liquid soap formulations is 0.5-1% of the final solution weight.[9]

• Solution 2: Adjust Surfactant Concentration.

  • A modest increase in the concentration of cocamide DEA or the primary anionic surfactant in your formulation may help to overcome the effects of hard water.

Problem: Decreased Viscosity of the Formulation

• Cause: The electrolyte content of hard water can disrupt the intermolecular associations between cocamide DEA and other surfactants, which are responsible for building viscosity.[10]

• Solution 1: Add a Chelating Agent.

  • By sequestering the hard water ions, chelating agents like EDTA or citric acid can help maintain the intended viscosity of your formulation.

• Solution 2: Utilize an Electrolyte for Thickening.

  • In some systems, the addition of sodium chloride (NaCl) can increase viscosity. However, this must be tested carefully, as the interaction with hard water ions can be complex.

• Solution 3: pH Adjustment.

  • The viscosity of some surfactant systems can be influenced by pH. Ensure the pH of your final formulation is within the optimal range for your specific surfactant blend.

Quantitative Data Summary

The following table provides a summary of expected performance changes for a typical cocamide DEA-based formulation in waters of varying hardness, and the potential improvements with the addition of a chelating agent.

Water Hardness (ppm CaCO₃)	Foam Height (mm) - No Chelating Agent	Foam Stability (t₁/₂) - No Chelating Agent	Viscosity (cP) - No Chelating Agent	Foam Height (mm) - With Chelating Agent (e.g., 0.2% EDTA)	Foam Stability (t₁/₂) - With Chelating Agent (e.g., 0.2% EDTA)	Viscosity (cP) - With Chelating Agent (e.g., 0.2% EDTA)
0 (Distilled Water)	150	> 5 min	2500	150	> 5 min	2500
100 (Moderately Hard)	120	~ 3 min	2000	145	> 5 min	2400
200 (Hard)	90	< 2 min	1500	140	~ 5 min	2300
300 (Very Hard)	60	< 1 min	1000	135	~ 4 min	2200

Note: These are representative values and actual results may vary depending on the specific formulation.

Experimental Protocols

Preparation of Standard Hard Water

Objective: To prepare synthetic hard water of a desired hardness level for testing surfactant performance.

Materials:

• Calcium chloride (CaCl₂)

• Magnesium sulfate (B86663) (MgSO₄·7H₂O)

• Deionized water

• Volumetric flasks

• Analytical balance

Procedure:

• Prepare Stock Solutions:

  • Solution A (for Calcium): Dissolve 2.77 g of CaCl₂ in 1 liter of deionized water.

  • Solution B (for Magnesium): Dissolve 2.03 g of MgSO₄·7H₂O in 1 liter of deionized water.

• Prepare Hard Water: For every 1 liter of hard water at a desired hardness level (in ppm CaCO₃), add the corresponding volume of stock solutions as indicated in the table below to a volumetric flask and bring to volume with deionized water.

Desired Hardness (ppm CaCO₃)	Volume of Solution A (mL/L)	Volume of Solution B (mL/L)
100	10	10
200	20	20
300	30	30

Foam Height and Stability Test (Adapted from Ross-Miles Method - ASTM D1173)

Objective: To measure the initial foam height and the stability of the foam over time.[11][12]

Apparatus:

• 250 mL graduated cylinders with stoppers

• Pipettes

• Stopwatch

Procedure:

• Prepare a 1% solution of the cocamide DEA formulation in both deionized water and the prepared hard water samples.

• Pour 50 mL of the test solution into a 250 mL graduated cylinder.

• From a height of 90 cm, pour an additional 200 mL of the same test solution into the graduated cylinder.

• Immediately after pouring is complete, record the initial foam height in millimeters.

• Start a stopwatch and record the foam height at 1, 3, and 5-minute intervals.

• Foam stability can be reported as the time it takes for the foam to collapse to half its initial height (t₁/₂).

Viscosity Measurement

Objective: To measure the viscosity of the cocamide DEA formulation in different water hardness conditions.

Apparatus:

• Brookfield Viscometer (or equivalent rotational viscometer)

• Appropriate spindle for the expected viscosity range

• Beakers

• Water bath for temperature control

Procedure:

• Prepare the cocamide DEA formulation using deionized water and the various prepared hard water samples.

• Allow the samples to equilibrate to a constant temperature (e.g., 25°C) in a water bath.

• Following the viscometer's operating instructions, select an appropriate spindle and rotational speed.

• Immerse the spindle into the sample to the indicated depth.

• Allow the reading to stabilize before recording the viscosity in centipoise (cP).

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 3. Citric acid - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. beamreach.org [beamreach.org]
• 6. organic chemistry - If we add surfactant in soft and hard water, which will require more surfactant and why? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. researchgate.net [researchgate.net]
• 8. Adsorption and desorption behavior of ionic and nonionic surfactants on polymer surfaces - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 9. ultimateguidetosoap.com [ultimateguidetosoap.com]
• 10. es.firp-ula.org [es.firp-ula.org]
• 11. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 12. ASTM D1173-07 | KRÜSS Scientific [kruss-scientific.com]

Technical Support Center: CDEA (N-nitrosodiethanolamine) Stability

This technical support center provides guidance on the proper storage and handling of N-nitrosodiethanolamine (CDEA) to prevent its degradation. It includes troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is CDEA and why is its degradation a concern?

A1: N-nitrosodiethanolamine (CDEA or NDELA) is a semi-volatile organic compound classified as a probable human carcinogen. Its degradation can lead to inaccurate experimental results and potential safety hazards. Understanding and preventing its degradation is crucial for reliable research in toxicology and drug development.

Q2: What are the primary factors that cause CDEA degradation?

A2: CDEA is sensitive to several environmental factors. The primary drivers of its degradation are:

• Light: Exposure to light, especially ultraviolet (UV) light, causes rapid photolytic degradation.[1]

• Temperature: Elevated temperatures accelerate the rate of chemical degradation.

• pH: CDEA is less stable in strongly acidic conditions, which can catalyze the cleavage of the N-nitroso bond.[2] It is relatively more stable in neutral and alkaline solutions when protected from light.[2]

Q3: How should CDEA be stored to ensure its stability?

A3: To maintain the integrity of CDEA, it should be stored under the following conditions:

• Temperature: Store at -20°C or -80°C for long-term stability.

• Light: Protect from light by using amber vials or by wrapping containers in aluminum foil.[2]

• Atmosphere: For highly sensitive applications, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Container: Use tightly sealed, dark containers for storing both pure CDEA and its solutions.[3]

Q4: What are the best practices for handling CDEA in the laboratory?

A4: Due to its carcinogenic nature, all handling of CDEA should be performed with appropriate safety precautions:

• Engineering Controls: All work, including weighing and solution preparation, must be conducted in a certified chemical fume hood or a biological safety cabinet.

• Personal Protective Equipment (PPE): Wear double nitrile or latex gloves, a lab coat, and safety goggles.

• Solution Preparation: Prepare fresh solutions of CDEA immediately before use to minimize degradation.[2] When preparing aqueous solutions, use high-purity water and consider using a buffer to maintain a neutral or slightly alkaline pH if your experiment allows.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving CDEA.

Issue 1: Inconsistent or lower-than-expected CDEA concentration in my standards or samples.

• Possible Cause 1: Photodegradation.

  • Troubleshooting Step: Ensure that all solutions containing CDEA are protected from light at all stages of the experiment. Use amber vials and cover racks with aluminum foil during incubations and while on the benchtop.

• Possible Cause 2: Degradation due to acidic pH.

  • Troubleshooting Step: Verify the pH of your solutions using a calibrated pH meter. If your experimental design permits, adjust the pH to a neutral or slightly alkaline value. For acidic conditions, prepare fresh solutions immediately before use and minimize the time the CDEA is in the acidic medium.[2]

• Possible Cause 3: Thermal degradation.

  • Troubleshooting Step: Avoid exposing CDEA solutions to elevated temperatures for extended periods. If experiments must be conducted at higher temperatures, perform a time-course study to determine the stability of CDEA under your specific conditions.

Issue 2: Appearance of unknown peaks in my chromatogram.

• Possible Cause 1: CDEA degradation products.

  • Troubleshooting Step: The degradation of CDEA can lead to the formation of byproducts. Under acidic conditions, denitrosation can occur, leading to the formation of diethylamine (B46881) and a nitrosating agent.[2] In the presence of UV light, degradation products can include nitrite (B80452) (NO₂⁻) and nitrate (B79036) (NO₃⁻).[2] Use a validated, stability-indicating analytical method to identify and quantify these degradation products.

• Possible Cause 2: Contamination.

  • Troubleshooting Step: Ensure that all glassware is scrupulously clean and that solvents and reagents are of high purity and free from contaminants.

Issue 3: Poor reproducibility of experimental results.

• Possible Cause 1: Inconsistent sample handling and storage.

  • Troubleshooting Step: Develop and strictly adhere to a standard operating procedure (SOP) for the storage and handling of CDEA. This should include details on temperature, light protection, and the age of the solutions.

• Possible Cause 2: Repeated freeze-thaw cycles.

  • Troubleshooting Step: Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

Factors Affecting CDEA Stability

Factor	Condition	Effect on CDEA Stability	Recommendations
Light	UV and visible light	Accelerates photolytic degradation.[1][4][5]	Store in amber vials or protect from light with aluminum foil.[2] Minimize exposure to ambient light during handling.
Temperature	Elevated temperatures (e.g., >25°C)	Increases the rate of thermal degradation.[4][5]	Store stock solutions at -20°C or -80°C. Perform experiments at controlled, lower temperatures if possible.
pH	Acidic (e.g., pH < 4)	Promotes acid-catalyzed hydrolysis and denitrosation.[2]	Maintain neutral or slightly alkaline pH if compatible with the experiment. Prepare fresh acidic solutions immediately before use.
Oxidizing Agents	Presence of strong oxidizers	Can degrade CDEA.[2]	Use high-purity solvents and reagents. Consider purging solutions with an inert gas to remove dissolved oxygen.

Experimental Protocols

Protocol 1: Analysis of CDEA by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is suitable for the sensitive quantification of CDEA in various matrices.

• Instrumentation:

  • Liquid Chromatograph with a tandem mass spectrometer.

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Heated Electrospray Ionization (HESI).[1][2]

  • Column: A C18 or a cation exchange column can be used. For example, an XSelect HSS T3 (3.5 µm, 3 mm i.d. × 15 cm) or equivalent.[1]

• Reagents:

  • Methanol, Acetonitrile (HPLC grade)

  • Formic acid (HPLC grade)

  • Deionized water (resistivity ≥ 18 MΩ•cm)

  • CDEA reference standard

  • CDEA-d8 isotope-labeled internal standard

• Mobile Phase:

  • A common mobile phase is a gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile/methanol.

• Procedure:

  • Standard Preparation: Prepare a stock solution of CDEA in methanol. Create a series of working standards by diluting the stock solution with the initial mobile phase composition. Prepare an internal standard solution (e.g., CDEA-d8).

  • Sample Preparation: The sample preparation will depend on the matrix. For aqueous samples, a simple dilution may be sufficient. For more complex matrices like cosmetics, a solid-phase extraction (SPE) cleanup using a C18 cartridge may be necessary.

  • LC-MS/MS Analysis:

    • Set the column temperature (e.g., 40°C).

    • Set the flow rate (e.g., 0.4 mL/min).

    • Inject the sample and standards.

    • Monitor the appropriate multiple reaction monitoring (MRM) transitions for CDEA (e.g., m/z 135.1 → 74.1 for quantification and m/z 135.1 → 104.0 for confirmation) and the internal standard.[2][5]

• Data Analysis:

  • Quantify CDEA concentration by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Protocol 2: Screening of CDEA by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method can be used for screening samples for the presence of CDEA.

• Instrumentation:

  • HPLC system with a UV detector.

  • Column: A normal-phase column (e.g., DuPont Zorbax CN, 4.6-mm i.d. × 25 cm) or a reversed-phase C18 column.[3]

• Reagents:

  • 2-propanol, isooctane (B107328), acetone (B3395972) (HPLC quality)

  • CDEA reference standard

• Mobile Phase (Normal Phase):

  • A mixture of isooctane and acetone (e.g., 60:40 v/v).[3]

• Procedure:

  • Standard Preparation: Prepare a stock solution of CDEA in 2-propanol. Prepare working standards by diluting the stock solution.

  • Sample Preparation: For bulk samples, dissolve a known weight in 2-propanol.

  • HPLC-UV Analysis:

    • Set the flow rate (e.g., 1 mL/min).[3]

    • Set the UV detector to the appropriate wavelength (e.g., 230 nm).

    • Inject the sample and standards.

• Data Analysis:

  • Identify the CDEA peak by comparing the retention time with that of the standard. Quantify using an external standard calibration curve.

Visualizations

Caption: Factors leading to CDEA degradation and resulting products.

Caption: A general workflow for assessing the stability of CDEA.

Caption: A troubleshooting decision tree for CDEA degradation issues.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. osha.gov [osha.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Improving the yield of the amidation reaction of coconut oil

Welcome to the Technical Support Center for the amidation of coconut oil. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to optimize the yield and purity of coconut oil amides.

Troubleshooting Guide

This section addresses common issues encountered during the amidation of coconut oil and its derivatives.

Issue 1: Low or No Amide Yield

Description: The final product weight is significantly lower than the theoretical yield, or analytical methods (e.g., FTIR, GC) show a low concentration of the desired amide.

Potential Cause	Troubleshooting/Optimization Steps
Sub-optimal Reaction Temperature	- Too Low: The reaction rate may be too slow. Gradually increase the temperature in 10°C increments. For direct amidation of coconut oil with diethanolamine (B148213) using an alkaline catalyst, temperatures between 120-160°C are common. For amidation of Fatty Acid Methyl Esters (FAME), temperatures can be lower, around 70-120°C.[1][2] - Too High: This can lead to degradation of reactants or products and promote side reactions, such as the formation of ester-amides or piperazine (B1678402) derivatives, which can reduce the yield of the desired amide.[1][3]
Incorrect Molar Ratio of Reactants	- Insufficient Amine: Ensure the amine (e.g., diethanolamine, monoethanolamine) is used in a sufficient molar excess to drive the reaction equilibrium towards the product. For direct amidation of triglycerides, a molar ratio of amine to oil of at least 3:1 (and often higher) is recommended to account for the three fatty acid chains per triglyceride molecule. For FAME amidation, ratios of amine to ester from 1.2:1 to 6:1 have been reported to be effective.[4] - Excessive Amine: While a moderate excess is beneficial, a very large excess can make purification difficult and may not significantly improve the yield beyond a certain point.[4]
Catalyst Inactivity or Inappropriate Choice	- Catalyst Type: The choice of catalyst is crucial. Alkaline catalysts like sodium methoxide, potassium hydroxide (B78521), or sodium hydroxide are effective but can promote saponification if water or free fatty acids are present.[2][5][6] Heterogeneous catalysts like CaO or ZnO can be easier to separate and may be less prone to side reactions.[7][8] Lipases are used for enzymatic synthesis under milder conditions but may require longer reaction times.[9][10][11] - Catalyst Concentration: The catalyst concentration should be optimized. For alkaline catalysts, a concentration of 0.5-3% by weight of the oil or FAME is a typical starting point.[2] Insufficient catalyst will result in a slow reaction, while excessive amounts can increase the likelihood of side reactions.
Presence of Water and/or Free Fatty Acids (FFAs) in Coconut Oil	- Water: Water can hydrolyze the triglyceride or FAME starting material and can promote saponification in the presence of a base catalyst, consuming the catalyst and reducing the yield.[5][6] Use anhydrous reagents and ensure the coconut oil is dried before use (e.g., by heating under vacuum). - Free Fatty Acids (FFAs): FFAs will react with basic catalysts to form soaps, which deactivates the catalyst.[6] If the FFA content of the coconut oil is high, consider using a two-step process (esterification followed by amidation) or an acid-tolerant catalyst.
Insufficient Reaction Time	- Monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or FTIR spectroscopy to determine the optimal reaction time.[12] Reactions can take several hours to reach completion.[2]
Poor Mixing/Agitation	- In a heterogeneous reaction mixture, efficient stirring is essential to ensure good contact between the reactants and the catalyst. Use a suitable mechanical stirrer and ensure vigorous agitation throughout the reaction.[7]
Reversible Reaction and Byproduct Removal	- The amidation of esters is a reversible reaction where the removal of the alcohol byproduct (methanol or glycerol) can drive the reaction to completion.[13][14] For laboratory-scale reactions, applying a vacuum or using a Dean-Stark apparatus to remove the byproduct can significantly improve the yield.

Issue 2: Product is Dark in Color

Description: The final amide product has an undesirable dark brown or yellow color.

Potential Cause	Troubleshooting/Optimization Steps
High Reaction Temperature	- Overheating can cause thermal degradation of the reactants or products.[1] Reduce the reaction temperature and consider extending the reaction time to compensate.
Oxidation	- The reactants or products may be susceptible to oxidation at high temperatures in the presence of air. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Impurities in Starting Materials	- Use refined, bleached, and deodorized (RBD) coconut oil to minimize color-forming impurities.

Issue 3: Product is Difficult to Purify

Description: The crude product is a complex mixture, and isolation of the pure amide is challenging.

Potential Cause	Troubleshooting/Optimization Steps
Formation of Side Products	- Saponification: If a basic catalyst was used, the formation of soaps can lead to emulsification during workup. To minimize this, ensure starting materials are dry and have low FFA content.[5][6] During workup, washing with brine can help break emulsions. - Ester-Amide Formation: At higher temperatures, the hydroxyl group of the alkanolamine can react to form ester-amides, which can be difficult to separate from the desired di-amide.[1][3] Using a lower reaction temperature can help minimize this side reaction.
Unreacted Starting Material	- If the reaction has not gone to completion, purification will be more complex. Optimize the reaction conditions (temperature, time, catalyst, molar ratio) to maximize conversion.
Inappropriate Purification Method	- Washing: Wash the crude product with warm water to remove glycerol (B35011) and excess amine. Multiple washes may be necessary. - Recrystallization: If the amide is a solid at room temperature, recrystallization from a suitable solvent (e.g., ethanol, acetone) can be an effective purification method.[15] - Distillation: For volatile amides, vacuum distillation can be used for purification.

Frequently Asked Questions (FAQs)

Q1: What is the difference between direct amidation of coconut oil and amidation of coconut FAME?

A1: Direct amidation involves reacting coconut oil (triglycerides) directly with an amine. This is a one-step process but produces glycerol as a byproduct, which needs to be removed. Amidation of coconut FAME (fatty acid methyl esters) is a two-step process. First, the coconut oil is transesterified to produce FAME, which is then reacted with the amine. This method often proceeds under milder conditions and produces methanol (B129727) as a byproduct, which can be easier to remove than glycerol.[4]

Q2: Which catalyst is best for the amidation of coconut oil?

A2: The "best" catalyst depends on your specific requirements.

• Alkaline catalysts (e.g., NaOH, KOH, sodium methoxide) are cost-effective and efficient but are sensitive to water and free fatty acids, which can lead to saponification.[2]

• Heterogeneous catalysts (e.g., CaO, ZnO) offer easier separation from the reaction mixture and can be reused, making the process more environmentally friendly.[7][8]

• Enzymatic catalysts (e.g., lipases) are highly specific and operate under mild conditions, which can prevent the formation of byproducts and lead to a purer product. However, enzymes can be more expensive and may require longer reaction times.[9][10]

Q3: How can I monitor the progress of my amidation reaction?

A3: Several techniques can be used to monitor the reaction:

• FTIR Spectroscopy: You can monitor the disappearance of the ester carbonyl peak (around 1740 cm⁻¹) of the coconut oil or FAME and the appearance of the amide carbonyl peak (around 1640 cm⁻¹).[12]

• Thin Layer Chromatography (TLC): TLC can be used to qualitatively track the consumption of the starting material and the formation of the product.

• Gas Chromatography (GC): GC can be used for quantitative analysis of the reaction mixture to determine the concentration of reactants and products over time.[16]

• Titration: The consumption of amine can be monitored by titrating aliquots of the reaction mixture.

Q4: What are the main side reactions to be aware of?

A4: The main side reactions include:

• Saponification: The hydrolysis of the ester linkages in the starting material by a base catalyst to form soap. This is promoted by the presence of water.[5][6]

• Ester-Amide Formation: The reaction of the hydroxyl group of the alkanolamine with the fatty acid or ester, which competes with the desired amidation reaction. This is more prevalent at higher temperatures.[1][3]

• Piperazine Formation: Self-condensation of diethanolamine at elevated temperatures can form N,N'-bis(2-hydroxyethyl)piperazine.[3]

Q5: What is a typical yield for the amidation of coconut oil?

A5: The yield can vary widely depending on the method and reaction conditions. With optimized conditions, yields can be quite high. For example, amidation of coconut FAME with monoethanolamine using a CaO catalyst has been reported with yields up to 97.57%.[7] Direct amidation of coconut oil can also achieve high conversions, often above 80-90%, under optimized conditions.[4]

Data Presentation

Table 1: Comparison of Reaction Conditions for Amidation of Coconut Oil and Derivatives

Starting Material	Amine	Catalyst	Temperature (°C)	Molar Ratio (Amine:Ester/Oil)	Reaction Time (h)	Yield (%)	Reference
Coconut Oil FAME	Monoethanolamine	CaO	118-122	2.1-2.3 : 1	-	High	[17]
Coconut Oil FAME	Diethanolamine	CaO	70-75	6 : 1	3	up to 97.57	[7]
Coconut Oil FAME	Diethanolamine	CaO	70	4 : 1	4	84.65	[4]
Coconut Oil	Diethanolamine	NaOH	160	2 : 1 (w/w)	3	82.37	[2]
Coconut Oil	Diethanolamine	None	140	10-30% (w/w)	5	-	[18]
Coconut Oil	Monoethanolamine	Sodium Ethoxide	60-90	1.2 : 1	6-10	>90	[15]

Experimental Protocols

Protocol 1: Direct Amidation of Coconut Oil with Diethanolamine (Alkaline Catalyst)

Materials:

• Refined, Bleached, and Deodorized (RBD) Coconut Oil

• Diethanolamine (DEA)

• Sodium Hydroxide (NaOH) or Sodium Methoxide (NaOMe)

• Nitrogen gas supply

• Round-bottom flask equipped with a mechanical stirrer, thermometer, and condenser

Procedure:

• Set up the reaction apparatus in a fume hood. Ensure all glassware is dry.

• Charge the round-bottom flask with coconut oil and diethanolamine. A typical molar ratio is 1:4 (oil:DEA).

• Add the alkaline catalyst (e.g., 0.5-2% w/w of the coconut oil).

• Begin vigorous stirring and start purging the system with nitrogen gas.

• Heat the reaction mixture to the desired temperature (e.g., 140-160°C).

• Maintain the reaction at this temperature for the desired time (e.g., 3-6 hours). Monitor the reaction progress by FTIR or TLC.

• After the reaction is complete, cool the mixture to below 100°C.

• Workup and Purification:

  • Neutralize the catalyst with an acid (e.g., phosphoric acid or a dilute solution of a strong acid).

  • Transfer the mixture to a separatory funnel. The glycerol byproduct will form a lower layer.

  • Separate the upper amide layer.

  • Wash the amide layer with warm water or brine to remove any remaining glycerol, excess diethanolamine, and salts. Repeat the washing step 2-3 times.

  • Dry the amide layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove any residual water or volatile impurities by heating under vacuum.

Protocol 2: Amidation of Coconut Fatty Acid Methyl Esters (FAME) with Monoethanolamine (Heterogeneous Catalyst)

Materials:

• Coconut FAME (pre-synthesized via transesterification of coconut oil)

• Monoethanolamine (MEA)

• Calcium Oxide (CaO) powder

• Nitrogen gas supply

• Three-neck round-bottom flask with a mechanical stirrer, thermometer, and condenser

Procedure:

• Activate the CaO catalyst by heating it at a high temperature (e.g., 500-900°C) for several hours and then allowing it to cool in a desiccator.

• Set up the reaction apparatus under a nitrogen atmosphere.

• Charge the flask with coconut FAME and monoethanolamine. A typical molar ratio is 1:2.2 (FAME:MEA).[17]

• Add the activated CaO catalyst (e.g., 2-3% w/w of the FAME).

• Commence strong mechanical stirring.

• Heat the mixture to the target temperature (e.g., 120°C).[17]

• Maintain the reaction for the specified duration (e.g., 4-8 hours), monitoring as needed.

• Upon completion, cool the reaction mixture.

• Workup and Purification:

  • Filter the reaction mixture to remove the solid CaO catalyst. The catalyst can be washed with a solvent (e.g., ethanol), dried, and potentially reused.

  • Remove the excess monoethanolamine and any solvent used for washing the catalyst under reduced pressure using a rotary evaporator.

  • The resulting product is the crude fatty acid monoethanolamide, which can be further purified if necessary.

Protocol 3: Enzymatic Amidation of Coconut Oil Fatty Acids

Materials:

• Coconut oil fatty acids (obtained from the hydrolysis of coconut oil)

• An appropriate amine (e.g., ethanolamine)

• Immobilized Lipase (B570770) (e.g., Candida antarctica lipase B - CALB)

• Anhydrous organic solvent (e.g., cyclopentyl methyl ether or 2-methyl-2-butanol)

• Molecular sieves (3 Å)

• Shaker incubator

Procedure:

• Activate the molecular sieves by heating them in an oven.

• In a sealed vial, dissolve the coconut oil fatty acids and the amine in the anhydrous organic solvent. An equimolar ratio of fatty acid to amine is a good starting point.

• Add the immobilized lipase (e.g., 50 mg per mmol of fatty acid) and the activated molecular sieves to the reaction mixture.[10]

• Place the vial in a shaker incubator set to the optimal temperature for the enzyme (e.g., 60°C).[10]

• Allow the reaction to proceed with shaking for 24-48 hours.

• Monitor the reaction by taking small aliquots and analyzing them by TLC or GC.

• Workup and Purification:

  • Once the reaction is complete, filter off the immobilized enzyme and the molecular sieves. The enzyme can be washed with fresh solvent, dried, and reused.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude amide product.

  • The product is often of high purity due to the specificity of the enzyme, and further purification may not be necessary.

Visualizations

Caption: Troubleshooting workflow for low yield in coconut oil amidation.

Caption: General experimental workflow for the amidation of coconut oil.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. arpnjournals.org [arpnjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Bot Verification [rasayanjournal.co.in]
• 8. daneshyari.com [daneshyari.com]
• 9. Hydrolysis Activity of Virgin Coconut Oil Using Lipase from Different Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Hydrolysis Activity of Virgin Coconut Oil Using Lipase from Different Sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Amidation Reaction System: Kinetic Studies and Improvement by Product Removal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. On the Use of Triarylsilanols as Catalysts for Direct Amidation of Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. [PDF] SIMULTANEOUSLY TRANS-ESTERIFICATION AND AMIDIFICATION OF COCONUT OIL INTO COCAMIDE-DEA USING HETEROGENEOUS CATALYST | Semantic Scholar [semanticscholar.org]
• 16. 2024.sci-hub.se [2024.sci-hub.se]
• 17. Coconut Diethanolamide | Multipurpose Nonionic Surfactant [stppgroup.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Refining Purification Methods for Research-Grade Cocamide DEA

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of research-grade cocamide diethanolamine (B148213) (DEA).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of cocamide DEA.

Problem	Potential Cause	Recommended Solution
Low Purity After Synthesis	Incomplete reaction, leading to residual starting materials (coconut fatty acids, diethanolamine).[1][2]	- Ensure the molar ratio of reactants is optimized; a 1:1 molar ratio of fatty acids (or their methyl esters) to diethanolamine generally yields a higher purity product.[2][3]- Consider increasing the reaction temperature or time to drive the reaction to completion.[4][5]- Utilize a catalyst, such as an alkaline catalyst, to improve reaction efficiency.[1]
Presence of Free Diethanolamine in Purified Product	Inefficient purification method.	- Implement a multi-step purification process, such as a combination of extraction and chromatography.- For column chromatography, use a polar stationary phase that can effectively retain the more polar diethanolamine.- Consider a washing step with a dilute acidic solution to protonate and extract the basic diethanolamine, ensuring the cocamide DEA is not acid-sensitive.
Yellow or Amber Coloration of Final Product	Presence of impurities or degradation products.	- Utilize activated carbon treatment to adsorb colored impurities.- Employ column chromatography with a suitable stationary and mobile phase to separate the colored compounds.- Ensure storage conditions are appropriate to prevent degradation; store in a cool, dry, and dark place in a tightly sealed container.
Poor Separation During Column Chromatography	Inappropriate choice of stationary or mobile phase.	- For normal-phase chromatography, consider silica (B1680970) gel or alumina (B75360) as the stationary phase with a non-polar mobile phase (e.g., hexane (B92381)/ethyl acetate).- For reversed-phase chromatography, a C18 column with a polar mobile phase (e.g., methanol/water or acetonitrile/water) can be effective for separating non-ionic surfactants.[6]- A gradient elution may be necessary to effectively separate all components.
Product Decomposition During Purification	Exposure to high temperatures or incompatible chemicals.	- Avoid excessive heating during solvent evaporation; use a rotary evaporator at reduced pressure.- Ensure all solvents and reagents used in the purification process are compatible with amides.[7]

Frequently Asked Questions (FAQs)

1. What are the common impurities in research-grade cocamide DEA?

Common impurities include unreacted starting materials such as coconut fatty acids and free diethanolamine.[1] Another significant impurity of concern is N-nitrosodiethanolamine (NDELA), which can form in the presence of nitrosating agents.[8]

2. What analytical techniques are recommended for assessing the purity of cocamide DEA?

High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used to determine the composition and purity of cocamide DEA.[1] LC-MS/MS is a sensitive method for quantifying cocamide DEA and its impurities.[9]

3. What are the recommended storage conditions for purified cocamide DEA?

Research-grade cocamide DEA should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible materials like strong oxidizing agents.[10]

4. Can recrystallization be used to purify cocamide DEA?

Yes, recrystallization is a viable method for purifying fatty acid amides.[11] Suitable solvents to explore include heptane/tert-butyl methyl ether mixtures, ethanol, acetone, or acetonitrile.[11][12] The process involves dissolving the crude cocamide DEA in a minimum amount of hot solvent and allowing it to slowly cool to form crystals.

5. Is cocamide DEA stable under acidic or basic conditions?

Cocamide DEA is an amide and can be susceptible to hydrolysis under strong acidic or basic conditions, especially at elevated temperatures. Mild acidic or basic washes during extraction may be tolerated, but prolonged exposure should be avoided.

Experimental Protocols

General Protocol for Column Chromatography Purification of Cocamide DEA

This protocol is a general guideline and may require optimization based on the specific impurity profile of the crude product.

• Column Preparation:

  • Select a suitable stationary phase (e.g., silica gel for normal-phase or C18 for reversed-phase).

  • Pack the column with the chosen stationary phase as a slurry in the initial mobile phase.

  • Equilibrate the column by running the initial mobile phase through it until the baseline is stable.

• Sample Preparation:

  • Dissolve the crude cocamide DEA in a minimal amount of the initial mobile phase.

  • If the sample is not fully soluble, it can be adsorbed onto a small amount of the stationary phase and dry-loaded onto the column.

• Elution:

  • Load the prepared sample onto the top of the column.

  • Begin elution with the mobile phase. A gradient elution is often effective, starting with a less polar solvent system and gradually increasing the polarity for normal-phase, or the reverse for reversed-phase.

  • For example, in a normal-phase system, start with 100% hexane and gradually increase the percentage of ethyl acetate.

• Fraction Collection and Analysis:

  • Collect fractions as the solvent elutes from the column.

  • Analyze the fractions by a suitable method (e.g., TLC, HPLC) to identify those containing the purified cocamide DEA.

• Solvent Removal:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature to obtain the purified cocamide DEA.

General Protocol for Recrystallization of Cocamide DEA

This protocol provides a general framework for purification by recrystallization. Solvent selection is critical and may require screening.

• Solvent Selection:

  • Test the solubility of the crude cocamide DEA in various solvents (e.g., ethanol, acetonitrile, heptane/tBuOMe) at room temperature and at their boiling points.

  • An ideal solvent will dissolve the cocamide DEA when hot but not when cold, while impurities remain either soluble or insoluble at both temperatures.

• Dissolution:

  • Place the crude cocamide DEA in an Erlenmeyer flask.

  • Add a minimal amount of the selected solvent and heat the mixture with stirring until the cocamide DEA is completely dissolved.

• Crystallization:

  • Allow the solution to cool slowly to room temperature. Crystal formation should be observed.

  • For maximum yield, the flask can be placed in an ice bath after it has reached room temperature.

• Crystal Collection:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying:

  • Dry the purified crystals in a vacuum oven at a temperature below the melting point of cocamide DEA to remove any residual solvent.

Quantitative Data Summary

Parameter	Typical Values	Analytical Method	Reference
Free Diethanolamine	1.1% - 14.0% in commercial samples	Gas Chromatography (GC)	[13]
Recovery of DEA (fortified samples)	94% - 100%	Gas Chromatography (GC)	[13]
N-Nitrosodiethanolamine (NDELA)	Below detection limit to low ppb levels	LC-TEA (Thermal Energy Analyzer)	[13]
Recovery of NDELA (fortified samples)	93% - 94%	LC-TEA	[13]
Conversion to Cocamide DEA (synthesis)	~85%	Gas Chromatography (GC)	[14]

Visualizations

Caption: General experimental workflow for cocamide DEA purification.

Caption: Logical troubleshooting flow for cocamide DEA purification.

References

• 1. COCONUT OIL DIETHANOLAMINE CONDENSATE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 3. cir-safety.org [cir-safety.org]
• 4. CN102755856A - Preparation method of high proportion mixed oil cocamide DEA (diethanolamine) - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. jocpr.com [jocpr.com]
• 7. benchchem.com [benchchem.com]
• 8. cir-safety.org [cir-safety.org]
• 9. Cocamide Diethanolamine (DEA) - analysis - Analytice [analytice.com]
• 10. yeserchem.com [yeserchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]
• 14. arpnjournals.org [arpnjournals.org]

Reference Data & Comparative Studies

Cocamide DEA vs. Cocamide MEa: A Comparative Analysis of Thickening Efficacy in Cosmetic Formulations

For researchers, scientists, and drug development professionals, the selection of appropriate excipients is paramount to achieving desired product performance and stability. This guide provides a detailed comparative analysis of two widely used nonionic surfactants, Cocamide Diethanolamine (Cocamide DEA) and Cocamide Monoethanolamine (Cocamide MEA), with a focus on their roles as thickening agents in cosmetic and personal care formulations. This analysis is supported by experimental data on their viscosity-building capabilities and foam-boosting properties, alongside detailed experimental protocols for reproducible evaluation.

Executive Summary

Cocamide DEA and Cocamide MEA are both derived from coconut oil and are staples in the formulation of shampoos, body washes, and other cleansing products. Their primary functions are to increase viscosity and enhance foam stability. While chemically similar, their distinct molecular structures lead to notable differences in their physical properties, thickening efficiency, foaming characteristics, and safety profiles. Cocamide MEA is generally considered to have a superior thickening effect, while Cocamide DEA is often credited with producing a more voluminous foam. However, safety considerations surrounding Cocamide DEA, particularly the potential for nitrosamine (B1359907) formation, have led formulators to seek alternatives like Cocamide MEA.

Chemical and Physical Properties

Cocamide DEA is the diethanolamide of coconut fatty acids, while Cocamide MEA is the monoethanolamide. This structural difference accounts for their differing physical states at room temperature.[1]

Property	Cocamide DEA	Cocamide MEA
INCI Name	Cocamide DEA	Cocamide MEA
Chemical Structure	R-C(O)N(CH₂CH₂OH)₂	R-C(O)NHCH₂CH₂OH
Appearance	Viscous, amber-colored liquid[1]	Waxy, off-white solid flakes[1]
Solubility	Soluble in water	Requires heating to dissolve in water

Thickening Mechanism

Both Cocamide DEA and Cocamide MEA are not primary thickeners but rather viscosity modifiers that work in synergy with primary surfactants, such as sodium lauryl sulfate (B86663) (SLS) and sodium laureth sulfate (SLES). They integrate into the surfactant micelles, promoting a change in their structure from spherical to elongated, rod-like micelles. These elongated micelles entangle with each other, leading to an increase in the viscosity of the formulation. The addition of electrolytes, like sodium chloride, further enhances this effect by reducing the repulsion between the charged heads of the anionic surfactants, allowing the micelles to pack more tightly and grow in size.[2]

Figure 1: Thickening mechanism of alkanolamides in surfactant systems.

Comparative Performance Analysis

Viscosity Building

Experimental data indicates that Cocamide MEA generally exhibits a more pronounced thickening effect compared to Cocamide DEA. A study comparing the viscosity response of formulations containing either Cocamide DEA or Cocamide MEA upon the addition of sodium chloride demonstrates this difference.

Table 1: Viscosity (cP) of Formulations with Varying NaCl Concentrations [2]

NaCl (% w/w)	Formulation with 1.5% Cocamide DEA	Formulation with 1.5% Cocamide MEA
0.0	~500	~800
0.5	~2000	~3500
1.0	~5000	~7000
1.5	~8000	~10000
2.0	~9500	~11000
2.5	~8500	~9000
3.0	~6000	~6500

Base Formulation: Water, 35.0% Sodium Lauryl Sulfate (SLS), 35.0% Sodium Laureth Sulfate (SLES), 14.5% Cocamidopropyl Betaine.

The data clearly shows that at each concentration of sodium chloride, the formulation containing Cocamide MEA achieves a higher viscosity than the one with Cocamide DEA.[2] It is also noteworthy that both alkanolamides shift the salt curve, reducing the amount of sodium chloride needed to reach maximum viscosity compared to a formulation without them.[2]

Foam Boosting and Stability

While Cocamide MEA excels in thickening, Cocamide DEA is often recognized for its superior foam-boosting properties, producing a richer and more voluminous lather.[3] However, the foam stability of Cocamide MEA is considered comparable to that of Cocamide DEA.

Table 2: Ross-Miles Foam Height Data

Surfactant System	Thickener	Initial Foam Height (mm)	Foam Height after 5 min (mm)
10% SLES/Betaine	Cocamide DEA	180	165
10% SLES/Betaine	Alternative A	175	160
10% ALES/ALS	Cocamide DEA	170	155
10% ALES/ALS	Alternative B	168	152

Note: This table presents illustrative data based on typical Ross-Miles foam test results comparing Cocamide DEA with alternatives. Direct side-by-side quantitative data for Cocamide MEA in the same study was not available in the searched literature. However, qualitative sources suggest Cocamide MEA has slightly less foaming capacity than Cocamide DEA but comparable stability.

Safety and Regulatory Considerations

A significant factor driving the preference for Cocamide MEA over Cocamide DEA is the safety profile. Cocamide DEA can contain residual diethanolamine, which can react with nitrosating agents present in formulations or the environment to form N-nitrosodiethanolamine (NDELA), a potential carcinogen. This has led to regulatory scrutiny and restrictions on the use of Cocamide DEA in some regions. Cocamide MEA, being a monoethanolamine derivative, does not pose the same risk of forming stable nitrosamines.[4] Both ingredients have been reviewed by the Cosmetic Ingredient Review (CIR) Expert Panel, which concluded that they are safe for use in rinse-off products and in leave-on products at concentrations up to 10%, with the stipulation that Cocamide DEA should not be used in products containing nitrosating agents.[5][6]

Experimental Protocols

Viscosity Measurement

This protocol outlines a standard method for evaluating the viscosity of a cosmetic formulation using a rotational viscometer.

Objective: To determine the dynamic viscosity of a surfactant-based formulation as a function of thickener and electrolyte concentration.

Apparatus:

• Rotational viscometer (e.g., Brookfield RVT)

• Appropriate spindle (e.g., spindle #3 for viscosities in the range of 100-13,000 cP)

• Beakers

• Magnetic stirrer and stir bars

• Water bath for temperature control

• Analytical balance

Procedure:

• Sample Preparation: Prepare the base surfactant solution (e.g., SLES and Cocamidopropyl Betaine in deionized water). Divide the base solution into aliquots. To each aliquot, add the specified concentration of Cocamide DEA or Cocamide MEA. If preparing formulations with Cocamide MEA, heat the solution to approximately 65-70°C with gentle stirring to ensure complete dissolution, then cool to the measurement temperature.

• Electrolyte Addition: Create a series of samples from each aliquot by adding incremental amounts of sodium chloride (e.g., 0.5% w/w increments). Ensure the salt is completely dissolved by stirring.

• Temperature Equilibration: Place the sample in a water bath set to a constant temperature (e.g., 25°C) and allow it to equilibrate for at least 30 minutes.

• Viscosity Measurement: a. Lower the viscometer spindle into the center of the sample, avoiding the introduction of air bubbles. The spindle should be immersed to the marked level. b. Set the rotational speed (e.g., 20 rpm). c. Allow the spindle to rotate for a set period (e.g., 60 seconds) to obtain a stable reading. d. Record the viscosity in centipoise (cP).

• Data Analysis: Plot viscosity as a function of sodium chloride concentration for each thickener to generate a salt response curve.

Figure 2: Workflow for viscosity measurement.

Foam Performance Evaluation (Ross-Miles Method)

This protocol is based on the ASTM D1173 standard for measuring the foaming properties of surface-active agents.

Objective: To determine the initial foam height and foam stability of a surfactant solution.

Apparatus:

• Ross-Miles foam apparatus (graduated glass column with a water jacket and a standardized pipette)

• Constant temperature circulating water bath

• Volumetric flasks and pipettes

• Stopwatch

Procedure:

• Solution Preparation: Prepare a solution of the test formulation (e.g., 1% active surfactant in water of a specified hardness) containing either Cocamide DEA or Cocamide MEA.

• Apparatus Setup: a. Assemble the Ross-Miles apparatus. Circulate water at the desired test temperature (e.g., 49°C) through the jacket of the receiving column. b. Rinse the column with distilled water.

• Foam Generation: a. Pipette 50 mL of the test solution into the bottom of the receiving column. b. Pipette 200 mL of the same test solution into the dropping pipette. c. Position the pipette vertically over the receiver. Open the stopcock and allow the solution to run into the receiver, starting the stopwatch as the last of the solution leaves the pipette.

• Measurement: a. Record the initial foam height at the top of the foam column immediately after all the solution has run out of the pipette (t=0). b. Record the foam height again after a specified time interval (e.g., 5 minutes).

• Data Analysis: Compare the initial foam height and the foam height after 5 minutes for the formulations containing Cocamide DEA and Cocamide MEA. Foam stability can be expressed as the percentage of the initial foam height remaining after 5 minutes.

Conclusion

The choice between Cocamide DEA and Cocamide MEA as a thickener depends on the specific formulation goals and regulatory landscape. Cocamide MEA offers superior viscosity-building properties, allowing for the creation of thicker formulations with potentially less electrolyte. While its foam-boosting capacity may be slightly lower than that of Cocamide DEA, its foam stability is comparable. The primary advantage of Cocamide MEA lies in its more favorable safety profile, as it does not carry the risk of nitrosamine formation associated with Cocamide DEA. For formulators prioritizing both high viscosity and product safety, Cocamide MEA presents a compelling and effective alternative to Cocamide DEA. The experimental protocols provided herein offer a standardized approach for in-house comparative evaluation to determine the optimal thickener for a given application.

References

• 1. differencebetween.com [differencebetween.com]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. noosanude.com.au [noosanude.com.au]
• 4. COCOMIDE MEA - Ataman Kimya [atamanchemicals.com]
• 5. paulaschoice.co.uk [paulaschoice.co.uk]
• 6. cosmeticsinfo.org [cosmeticsinfo.org]

Cocamide DEA vs. Traditional Corrosion Inhibitors: A Comparative Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the corrosion inhibition efficacy of Cocamide Diethanolamine (Cocamide DEA) against a range of traditional corrosion inhibitors. The information is compiled from various experimental studies to assist researchers in making informed decisions for their specific applications. While direct comparative studies under identical conditions are limited, this guide summarizes available data and provides detailed experimental protocols for the key methodologies used in these evaluations.

Executive Summary

Cocamide DEA, a non-ionic surfactant, has demonstrated significant potential as a corrosion inhibitor for various metals, particularly in acidic media. Its mechanism of action is primarily attributed to its ability to adsorb onto the metal surface, forming a protective barrier that impedes the corrosion process. Traditional corrosion inhibitors, such as benzotriazole, phosphates, molybdates, and chromates, have long been the industry standard, each with its own distinct mechanism and application scope. This guide presents a compilation of quantitative data from weight loss measurements, potentiodynamic polarization, and electrochemical impedance spectroscopy (EIS) to evaluate the performance of these inhibitors.

Data Presentation: Efficacy of Corrosion Inhibitors

The following tables summarize the corrosion inhibition efficiency of Cocamide DEA and traditional inhibitors based on data from various studies. It is crucial to note that the experimental conditions (e.g., corrosive medium, temperature, inhibitor concentration) vary between studies, which can significantly influence the results. Therefore, direct comparison of the absolute efficiency values should be made with caution.

Table 1: Corrosion Inhibition Efficacy of Cocamide DEA

Metal	Corrosive Medium	Inhibitor Conc.	Temperature	Method	Inhibition Efficiency (%)	Reference
Cold Rolled Steel	1.0 M HCl	50 mg L⁻¹	303 K	Weight Loss	>95%	[1]
Cold Rolled Steel	0.5 M H₂SO₄	50 mg L⁻¹	303 K	Weight Loss	92%	[1]

Table 2: Corrosion Inhibition Efficacy of Benzotriazole (BTA)

Metal	Corrosive Medium	Inhibitor Conc.	Temperature	Method	Inhibition Efficiency (%)	Reference
Mild Steel	1M H₂SO₄	1 mM	Not Specified	Weight Loss	84.3%	[2]
Mild Steel	1M H₂SO₄	1 mM	Not Specified	Potentiodynamic Polarization	82.2%	[2]
Carbon Steel	Neutral aqueous electrolytes	Surface Treatment	Not Specified	Under-film corrosion	79% reduction in corroded area	[3]

Table 3: Corrosion Inhibition Efficacy of Phosphate-Based Inhibitors

Metal	Corrosive Medium	Inhibitor Conc.	Temperature	Method	Inhibition Efficiency (%)	Reference
Steel Rebar	SCP + 3.5 wt.% NaCl	2% of 0.5 M APMB	Not Specified	EIS	90%	[4]
Carbon Steel	0.6 M Cl⁻ SCPS	0.6 M Na₃PO₄	Not Specified	Potentiodynamic Polarization	91.7%	[5]

Table 4: Corrosion Inhibition Efficacy of Molybdate-Based Inhibitors

Metal	Corrosive Medium	Inhibitor Conc.	Temperature	Method	Inhibition Efficiency (%)	Reference
Mild Steel	Stimulated Cooling Water	Not Specified	Room Temp	Weight Loss	Not directly specified, but effective	[6]
Mild Steel	Aerated, near neutral 500 ppm NaCl	Not Specified	Not Specified	Potentiodynamic Polarization	Acts as a passivating anodic inhibitor	[7]

Table 5: Corrosion Inhibition Efficacy of Chromate-Based Inhibitors

Metal	Corrosive Medium	Inhibitor Conc.	Temperature	Method	Inhibition Efficiency (%)	Reference
Aluminum Alloy	0.5 M NaCl	Various	Not Specified	Potentiodynamic Polarization	Effective inhibitory effect	[3]
Aluminum 2024-T3	1 M NaCl	Dichromate additions	Not Specified	Cathodic Polarization	Potent inhibitor of cathodic kinetics	[8]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are generalized and may require optimization based on the specific experimental setup and objectives.

Weight Loss Method

The weight loss method is a straightforward gravimetric technique to determine the average corrosion rate over a period of time.

Procedure:

• Specimen Preparation: Clean the metal specimens mechanically and chemically to remove any surface contaminants. Measure the initial dimensions and weigh the specimens accurately.

• Immersion: Immerse the specimens in the corrosive solution with and without the inhibitor at a specified temperature and duration.

• Cleaning: After the immersion period, remove the specimens, and clean them to remove corrosion products according to standard procedures (e.g., ASTM G1).

• Final Weighing: Dry the specimens and weigh them again to determine the weight loss.

• Calculation of Inhibition Efficiency (IE%): IE% = [(W₀ - Wᵢ) / W₀] x 100 Where W₀ is the weight loss in the absence of the inhibitor, and Wᵢ is the weight loss in the presence of the inhibitor.

Potentiodynamic Polarization

This electrochemical technique provides insights into the kinetics of the anodic and cathodic reactions, allowing for the determination of the corrosion current (Icorr) and the mode of inhibition.

Procedure:

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of the metal specimen as the working electrode, a platinum or graphite (B72142) counter electrode, and a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl).

• Stabilization: Immerse the working electrode in the test solution and allow the open-circuit potential (OCP) to stabilize.

• Polarization Scan: Apply a potential scan, typically from a potential cathodic to the OCP to a potential anodic to the OCP, at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: Plot the logarithm of the current density versus the applied potential (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

• Calculation of Inhibition Efficiency (IE%): IE% = [(icorr(blank) - icorr(inhibitor)) / icorr(blank)] x 100 Where icorr(blank) is the corrosion current density without the inhibitor, and icorr(inhibitor) is the corrosion current density with the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the corrosion process and the properties of the protective film formed by the inhibitor.

Procedure:

• Electrochemical Cell Setup: The same three-electrode cell as in potentiodynamic polarization is used.

• Stabilization: Allow the system to reach a steady state at the OCP.

• Impedance Measurement: Apply a small amplitude sinusoidal AC voltage (e.g., 10 mV) over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is often represented as Nyquist and Bode plots. The data is then fitted to an equivalent electrical circuit model to extract parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). A higher Rct value indicates better corrosion resistance.

• Calculation of Inhibition Efficiency (IE%): IE% = [(Rct(inhibitor) - Rct(blank)) / Rct(inhibitor)] x 100 Where Rct(inhibitor) is the charge transfer resistance with the inhibitor, and Rct(blank) is the charge transfer resistance without the inhibitor.

Mandatory Visualization

Corrosion and Inhibition Mechanism

The following diagram illustrates the general mechanism of metallic corrosion and the modes of action for corrosion inhibitors.

References

• 1. inspenet.com [inspenet.com]
• 2. mwua.org [mwua.org]
• 3. mdpi.com [mdpi.com]
• 4. Effect of Benzotriazole on the Localized Corrosion of Copper Covered with Carbonaceous Residue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. copper.org [copper.org]
• 6. Corrosion Inhibition Mechanism of Steel Reinforcements in Mortar Using Soluble Phosphates: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Bio-Based Polyols and Coconut Diethanolamide (CDEA) in Polyurethane Foam Performance

A shift towards sustainable materials has intensified research into bio-based polyols as alternatives to traditional petroleum-derived components in polyurethane (PU) foam production. This guide provides a detailed performance comparison between polyurethane foams formulated with common bio-based polyols, such as those derived from castor oil and soybean oil, and foams utilizing coconut diethanolamide (CDEA) as a polyol component. This analysis is supported by experimental data from scientific literature, focusing on key performance indicators for researchers, scientists, and professionals in material science and product development.

This comparison addresses critical performance metrics including density, compressive strength, thermal conductivity, and water absorption, providing a clear overview of the advantages and trade-offs associated with each type of polyol. The information is presented to facilitate informed decisions in the formulation and application of polyurethane foams.

Quantitative Performance Comparison

The performance of polyurethane foams is significantly influenced by the type of polyol used in their formulation. The following table summarizes key performance data for foams produced with different bio-based polyols and a CDEA-based polyol. It is important to note that the data is compiled from various studies, and direct comparison should be considered in the context of the specific formulations and testing conditions used in each study.

Performance Metric	Bio-Based Polyol (Castor Oil)	Bio-Based Polyol (Soybean Oil)	CDEA-Based Polyol (p-CFAD)	Petroleum-Based Polyol (Control)	Test Standard
**Apparent Density ( kg/m ³) **	60 - 73[1]	~160[2]	44.65[3]	-	ASTM D1622
Compressive Strength (kPa)	246 - 571[1]	415 - 770[2]	210.43[3]	-	ASTM D1621
Thermal Conductivity (mW/m·K)	-	~30 - 35[4]	32.10[3]	Comparable to p-CFAD foam[5][6]	ASTM C518
Water Absorption (% by volume)	Low (hydrophobic nature)[7]	-	-	-	ASTM D2842

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance comparison, based on established ASTM standards.

Apparent Density (ASTM D1622)

This test method determines the apparent density of rigid cellular plastics.

• Specimen Preparation: A minimum of three specimens of a shape whose volume can be easily calculated (e.g., a cube or rectangular prism) are cut from the foam sample. The minimum volume for each specimen is 16.4 cm³ (1.0 in.³)[8]. If the foam has skins from the molding process, the density can be determined as either "apparent overall density" (with skins) or "apparent core density" (skins removed)[9].

• Conditioning: Specimens are conditioned at 23 ± 2°C (73.4 ± 3.6°F) and 50 ± 10% relative humidity for at least 40 hours prior to testing[8].

• Procedure: The dimensions of each conditioned specimen are measured to the nearest 0.1% using a micrometer dial gauge or caliper. The weight of each specimen is determined using an analytical balance.

• Calculation: The apparent density (D) in kg/m ³ is calculated using the formula: D = (W / V) * 10^6, where W is the weight of the specimen in grams and V is the volume of the specimen in cubic millimeters. The average of the densities of the specimens is reported.

Compressive Properties (ASTM D1621)

This test method is used to determine the compressive strength and modulus of rigid cellular plastics[10][11].

• Specimen Preparation: Test specimens should be square or circular with a minimum surface area of 25.8 cm² (4 in.²) and a minimum height of 25.4 mm (1 in.). The height should not be greater than the width or diameter[11]. A minimum of five specimens are tested[12].

• Conditioning: Specimens are conditioned as per the requirements of ASTM D1622.

• Procedure: The specimen is placed between two parallel compression platens in a universal testing machine. A compressive load is applied at a constant rate of crosshead motion of 2.5 mm/min for each 25.4 mm of specimen thickness[11]. The test continues until a yield point is reached or the specimen is compressed to 13% of its original thickness[12].

• Analysis: The compressive strength is calculated as the stress at the yield point or at 10% deformation, whichever occurs first. The compressive modulus is determined from the slope of the initial linear portion of the stress-strain curve.

Steady-State Thermal Transmission Properties (ASTM C518)

This method measures the steady-state thermal transmission properties of materials using a heat flow meter apparatus[13][14][15].

• Apparatus: A heat flow meter apparatus consisting of a hot plate and a cold plate with heat flux transducers.

• Specimen Preparation: The test specimen should be a flat slab of uniform thickness that covers the entire metering area of the apparatus.

• Procedure: The specimen is placed between the hot and cold plates, and a temperature gradient is established. The apparatus measures the heat flow through the specimen and the temperatures of the two plates once a steady state is reached. Tests are commonly performed at a mean temperature of 24°C (75°F) with a specified temperature difference between the plates[16].

• Calculation: The thermal conductivity (k-value) is calculated based on the measured heat flux, the temperature difference across the specimen, and the specimen's thickness.

Water Absorption of Rigid Cellular Plastics (ASTM D2842)

This test determines the water absorption of rigid cellular plastics by measuring the change in buoyant force after immersion[17][18].

• Specimen Preparation: Specimens are typically cubes with dimensions of 75 mm x 75 mm x 25 mm[17].

• Procedure: The initial dry mass of the specimens is measured. The specimens are then immersed in distilled water at 23 ± 2°C for 96 ± 2 hours[17][18]. After immersion, the specimens are removed, surface moisture is wiped off, and the final wet mass is determined.

• Calculation: The water absorption is calculated as the percentage increase in mass from the initial dry mass[17].

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the comparative experimental analysis of polyurethane foams.

References

• 1. mdpi.com [mdpi.com]
• 2. Physical Properties of Polyurethanes Produced from Polyols from Seed Oils: II. Foams - ProQuest [proquest.com]
• 3. researchgate.net [researchgate.net]
• 4. conservancy.umn.edu [conservancy.umn.edu]
• 5. A study on coconut fatty acid diethanolamide-based polyurethane foams - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. downloadpdfstandard.in [downloadpdfstandard.in]
• 9. laboratuar.com [laboratuar.com]
• 10. infinitalab.com [infinitalab.com]
• 11. testresources.net [testresources.net]
• 12. scribd.com [scribd.com]
• 13. ASTM C518 | Thermal Resistance and Conductivity Testing | VTEC Laboratories [vteclabs.com]
• 14. ASTM C518: Standard Test Method for Steady-State Thermal Transmission Properties [intertek.com]
• 15. ASTM C518: Thermal Performance Testing You Can Trust — Rmax [rmax.com]
• 16. quiettechrecycling.com [quiettechrecycling.com]
• 17. matestlabs.com [matestlabs.com]
• 18. standards.iteh.ai [standards.iteh.ai]

A Comparative Guide to the Quantitative Analysis of Cocamide DEA Purity by Titration Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of titration-based methods for the quantitative analysis of Cocamide Diethanolamine (B148213) (Cocamide DEA) purity. It offers experimental protocols for key titration methods and contrasts their performance with alternative chromatographic techniques, supported by experimental data.

Introduction to Cocamide DEA and Purity Analysis

Cocamide DEA is a nonionic surfactant widely used in personal care products and cosmetics for its emulsifying, foam-boosting, and viscosity-enhancing properties.[1][2] It is synthesized by the condensation reaction of coconut oil fatty acids with diethanolamine (DEA). The reaction can be carried out in different molar ratios of fatty acids to diethanolamine (e.g., 1:1 or 1:2), which affects the quality and impurity profile of the final product.[1] A 1:1 ratio generally yields a higher purity product with less free diethanolamine.[1]

The purity of Cocamide DEA is a critical quality attribute, as impurities can affect its performance and safety. Key impurities include free diethanolamine, free fatty acids, and unreacted esters. Regulatory bodies and industry standards often set limits for these impurities. Therefore, accurate and reliable analytical methods are essential for quality control.

Titration methods offer a cost-effective and straightforward approach for quantifying some of these key impurities. This guide focuses on the most common titration methods used in the industry and compares them with more advanced chromatographic techniques like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Comparison of Analytical Methods

The selection of an analytical method for Cocamide DEA purity depends on the specific parameter to be measured, the required sensitivity, and the available resources. While titration methods are excellent for determining bulk properties like free amine and acid content, chromatographic methods provide a more detailed profile of the individual components.

Parameter	Titration Method	Alternative Methods	Principle	Advantages of Titration	Disadvantages of Titration
Free Diethanolamine	Acid-Base Titration	GC, HPLC	Neutralization of the basic free amine with a standardized acid.	Cost-effective, rapid, and requires basic laboratory equipment.	Less selective; can be affected by other basic impurities.[3]
Total Amine Value	Potentiometric Titration	GC, HPLC	Potentiometric determination of the total basic components.	Higher precision than manual titration with an indicator.	Requires a potentiometer and electrode.
Free Fatty Acids	Acid Value Titration (AOCS Cd 3d-63)	GC, HPLC	Neutralization of the acidic free fatty acids with a standardized base.	Standardized and widely accepted method for fats and oils.	May not be specific if other acidic components are present.
Amide Content	Calculation by difference	HPLC, GC	The amide content is typically not determined directly by titration but is calculated by subtracting the percentage of impurities from 100%.	-	Indirect method; accuracy depends on the accurate measurement of all impurities.
Ester Content	Saponification Value Titration	GC	Saponification of the ester with a standardized base, followed by back-titration.	Established method for determining ester content.	Can be time-consuming and may also react with free fatty acids.

Experimental Protocols

Determination of Free Diethanolamine by Acid-Base Titration

This method quantifies the amount of unreacted diethanolamine in the Cocamide DEA sample.

Materials:

• 0.1 M Hydrochloric Acid (HCl), standardized

• Methanol

• Isopropyl alcohol/water solution (670 ml isopropyl alcohol + 330 ml distilled water + 7.5 g potassium chloride)

• Methyl red indicator solution

• Erlenmeyer flask (250 mL)

• Burette (50 mL)

• Analytical balance

Procedure:

• Accurately weigh approximately 1 g of the Cocamide DEA sample into a 250 mL Erlenmeyer flask.

• Dissolve the sample in 10 mL of methanol.

• Add 100 mL of the isopropyl alcohol/water solution to the flask.

• Add a few drops of methyl red indicator to the solution.

• Titrate the solution with standardized 0.1 M HCl until the color changes to the endpoint.

• Record the volume of HCl used.

Calculation:

Total Amine Value (mg KOH/g) = (V * M * 56.1) / w``` Where:

• V = Volume of HCl used in mL

• M = Molarity of HCl

• 56.1 = Molecular weight of KOH

• w = Weight of the sample in g

Determination of Acid Value (Free Fatty Acids) (AOCS Official Method Cd 3d-63)

This method quantifies the amount of free fatty acids present in the Cocamide DEA sample.

Materials:

• 0.1 M Potassium Hydroxide (KOH), standardized

• Solvent mixture (equal volumes of isopropyl alcohol and toluene)

• Phenolphthalein (B1677637) indicator solution (1% in isopropyl alcohol)

• Erlenmeyer flask (250 mL)

• Burette (50 mL)

• Analytical balance

Procedure:

• Prepare a neutralized solvent by adding a few drops of phenolphthalein to the solvent mixture and titrating with 0.1 M KOH to a faint pink color that persists for at least 30 seconds.

• Accurately weigh an appropriate amount of the Cocamide DEA sample (the amount depends on the expected acid value) into a 250 mL Erlenmeyer flask.

• Add 125 mL of the neutralized solvent mixture to the flask and swirl to dissolve the sample. Gentle warming may be necessary.

• Add a few more drops of phenolphthalein indicator.

• Titrate with standardized 0.1 M KOH, swirling the flask, until the first permanent pink color is observed.

Calculation:

Where:

• A = Volume of KOH solution used for the sample in mL

• B = Volume of KOH solution used for the blank in mL

• N = Normality of the KOH solution

• W = Weight of the sample in g

To express the result as a percentage of a specific fatty acid (e.g., lauric acid), a conversion factor is used.

Method Comparison and Workflow Diagrams

The choice between titration and chromatographic methods involves a trade-off between speed, cost, and the level of detail required.

Comparison of Titration and Chromatographic Methods

The following diagram illustrates a typical workflow for the quality control of Cocamide DEA, incorporating both titration and chromatographic methods for a comprehensive analysis.

Cocamide DEA Quality Control Workflow

Conclusion

Titration methods remain a valuable tool for the routine quality control of Cocamide DEA, offering a balance of simplicity, speed, and cost-effectiveness for determining key impurity parameters such as free diethanolamine and free fatty acids. While they may lack the specificity of chromatographic techniques, their utility in ensuring product consistency and adherence to specifications is well-established. For a comprehensive understanding of the impurity profile and for regulatory purposes, a combination of titration and chromatographic methods is often the most effective approach. This guide provides the necessary protocols and comparative data to assist researchers and quality control professionals in selecting and implementing the most appropriate analytical strategy for their needs.

References

• 1. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. scispace.com [scispace.com]

A Comparative Guide to the Characterization of Cocamide DEA Impurities: GC-MS and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the characterization and quantification of common impurities in cocamide DEA, a widely used surfactant in cosmetic and personal care products. The primary focus is on Gas Chromatography-Mass Spectrometry (GC-MS), with a comparative evaluation of alternative techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). This document aims to equip researchers and drug development professionals with the necessary information to select the most appropriate analytical strategy for their specific needs, supported by experimental data and detailed protocols.

The manufacturing process of cocamide DEA can result in the presence of unreacted starting materials and the formation of byproducts. The two most significant impurities of concern are diethanolamine (B148213) (DEA), a potential skin irritant, and the carcinogenic N-nitrosodiethanolamine (NDELA)[1]. Regulatory bodies worldwide have set stringent limits on the levels of these impurities in consumer products, necessitating robust and reliable analytical methods for their monitoring.

Comparative Analysis of Analytical Techniques

The selection of an analytical technique for the determination of cocamide DEA impurities depends on several factors, including the specific impurity of interest, the required sensitivity, the complexity of the sample matrix, and the available instrumentation. This section compares the performance of GC-MS, LC-MS/MS, and HPLC-UV for the analysis of DEA and NDELA.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. For the analysis of polar analytes like DEA, derivatization is often required to improve volatility and chromatographic performance. Silylation, for instance, replaces active hydrogens with a trimethylsilyl (B98337) (TMS) group, making the molecule more suitable for GC analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers high sensitivity and selectivity for the analysis of a wide range of compounds, including those that are non-volatile or thermally labile. This technique is particularly well-suited for the direct analysis of NDELA without the need for derivatization[2][3].

High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a widely accessible and cost-effective technique. While it may lack the sensitivity and selectivity of mass spectrometric methods, it can be a suitable option for the quantification of impurities present at higher concentrations. For analytes lacking a strong chromophore, such as DEA, derivatization may be necessary to enhance detection.

The following table summarizes the key performance characteristics of these techniques for the analysis of DEA and NDELA in cocamide DEA.

Parameter	GC-MS	LC-MS/MS	HPLC-UV
Diethanolamine (DEA)
Derivatization	Typically required (e.g., silylation)	Not typically required	May be required for sensitivity
Limit of Detection (LOD)	~0.05 µg/g (with FID)[1]	Analyte dependent, generally low ng/mL	µg/mL range
Recovery	94-100%[1]	High recovery achievable	Method dependent
N-nitrosodiethanolamine (NDELA)
Derivatization	Not typically required	Not required	Not required
Limit of Detection (LOD)	ppb range	22.8 µg/kg[3]	ppm range
Limit of Quantification (LOQ)	ppb range	20 µg/kg[4]	ppm range
Recovery	Method dependent	48.3-112.7%[3]	Method dependent
Linearity (R²)	>0.99	>0.99[2]	>0.99

Experimental Protocols

This section provides detailed methodologies for the analysis of cocamide DEA impurities using GC-MS.

GC-MS Method for the Determination of Diethanolamine (DEA)

This protocol is based on a widely used approach for the analysis of DEA in fatty acid diethanolamides[1].

1. Sample Preparation (Derivatization)

• Accurately weigh approximately 100 mg of the cocamide DEA sample into a vial.

• Add 1 mL of a suitable solvent (e.g., methanol).

• Add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Heat the mixture at 70°C for 30 minutes to ensure complete derivatization.

• Cool the sample to room temperature before injection.

2. GC-MS Parameters

• GC System: Agilent 7890B or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS System: Agilent 5977A or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-450.

• Data Acquisition: Scan mode for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

• Characteristic Ions for Silylated DEA: The mass spectrum of silylated DEA will show characteristic fragments. The trimethylsilyl group itself produces a strong signal at m/z 73[5]. Other diagnostic ions should be selected based on the fragmentation pattern of the specific derivative.

Visualizing the Workflow

The following diagrams illustrate the general workflow for the analysis of cocamide DEA impurities and a decision-making process for selecting the appropriate analytical method.

Figure 1. General workflow for the analysis of impurities in cocamide DEA.

Figure 2. Decision tree for selecting an analytical method.

Conclusion

The characterization of impurities in cocamide DEA is crucial for ensuring product safety and regulatory compliance. GC-MS offers a robust and reliable method for the determination of diethanolamine, particularly after derivatization. For the analysis of the non-volatile and potent carcinogen N-nitrosodiethanolamine, LC-MS/MS is the method of choice due to its high sensitivity and specificity, allowing for direct analysis without derivatization. HPLC-UV presents a viable, cost-effective alternative for screening purposes or when impurity levels are expected to be high. The selection of the optimal analytical technique should be based on a careful consideration of the specific analytical requirements, including the target impurities, desired sensitivity, and the nature of the sample matrix. The provided workflows and protocols serve as a guide for researchers to develop and validate their own methods for the accurate and reliable characterization of cocamide DEA impurities.

References

• 1. scispace.com [scispace.com]
• 2. ijsdr.org [ijsdr.org]
• 3. Determination of N-nitrosodiethanolamine in cosmetic products by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of N-nitrosodiethanolamine, NDELA in cosmetic ingredients and products by mixed mode solid phase extraction and UPLC-tandem mass spectrometry with porous graphitic carbon column through systemic sample pre-cleanup procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Foaming Properties: CDEA vs. Lauramide DEA

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the foaming properties of Cocamide Diethanolamine (CDEA) and Lauramide Diethanolamine (Lauramide DEA), two nonionic surfactants widely utilized in cosmetic and personal care formulations. This analysis is supported by standardized experimental protocols to assist researchers in making informed decisions for their formulation needs. Both CDEA and Lauramide DEA are recognized for their roles as foam boosters, stabilizers, and viscosity-enhancing agents.[1][2][3][4] While chemically similar, their performance can differ based on the specific fatty acid composition from which they are derived. CDEA is produced from a mixture of fatty acids from coconut oil, whereas Lauramide DEA is primarily derived from lauric acid.[1][2]

Comparative Foaming Performance: A Quantitative Overview

To effectively evaluate the foaming characteristics of CDEA and Lauramide DEA, a standardized approach is essential. The following table summarizes key performance indicators that can be quantitatively assessed. The data presented here is illustrative and intended to demonstrate how results from the described experimental protocols can be structured for a clear comparison.

Parameter	CDEA (1% Solution)	Lauramide DEA (1% Solution)	Test Method
Initial Foam Volume (mL)	220	205	Ross-Miles Foam Test
Foam Stability (mL) after 5 min	200	180	Ross-Miles Foam Test
Foam Density (g/mL)	0.095	0.110	Foam Density Measurement
Average Bubble Size (µm)	150	180	Microscopic Analysis
Wetting Time (seconds)	12	15	Draves Wetting Test

Caption: Illustrative comparative data of CDEA and Lauramide DEA foaming properties.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable comparative studies. The following protocols outline the procedures for key experiments to assess foaming properties.

Ross-Miles Foam Test (Modified from ASTM D1173)

This method is a widely accepted standard for determining the foaming capacity and stability of surfactants.[5][6][7]

Objective: To measure the initial foam height and its stability over time.

Apparatus:

• Ross-Miles foam apparatus (graduated glass column with a jacket for temperature control, and a reservoir pipette).

• Volumetric flasks.

• Beakers.

• Stopwatch.

Procedure:

• Prepare 1% (w/v) aqueous solutions of both CDEA and Lauramide DEA in deionized water.

• Maintain the temperature of the solutions and the apparatus at a constant 25°C using the water jacket.

• Pour 200 mL of the surfactant solution into the main column of the Ross-Miles apparatus.

• Pipette 50 mL of the same solution into the reservoir pipette.

• Position the pipette above the column and allow the solution to fall from a standardized height into the column, starting the stopwatch as the solution begins to flow.

• Once the pipette is empty, immediately record the initial foam height in milliliters.

• Record the foam height again at 1, 3, and 5-minute intervals to assess foam stability.[5]

• Repeat the experiment three times for each surfactant and calculate the average values.

Foam Density Measurement

Objective: To determine the density of the foam, which can indicate the foam's richness.

Apparatus:

• Graduated cylinder (100 mL).

• Beaker (250 mL).

• Spatula.

• Analytical balance.

Procedure:

• Generate foam using a standardized method (e.g., vigorous shaking for 1 minute in a sealed container).

• Carefully fill a 100 mL graduated cylinder with the generated foam, avoiding large air pockets.

• Level the foam at the 100 mL mark with a spatula.

• Weigh the graduated cylinder with the foam.

• Subtract the weight of the empty graduated cylinder to get the mass of the foam.

• Calculate the foam density (Mass/Volume).

• Repeat the measurement three times for each surfactant and average the results.

Microscopic Bubble Size Analysis

Objective: To visually assess the bubble structure of the foam.

Apparatus:

• Optical microscope with a calibrated eyepiece or imaging software.

• Glass slides and coverslips.

Procedure:

• Generate a small amount of foam.

• Carefully place a sample of the foam on a glass slide and cover it with a coverslip.

• Observe the foam under the microscope at a suitable magnification.

• Capture images of the foam structure.

• Measure the diameter of a representative sample of bubbles (e.g., 50-100 bubbles) using the calibrated eyepiece or software.

• Calculate the average bubble size.

Visualizing the Experimental Workflow and Comparative Logic

To further clarify the experimental process and the logical framework of this comparative study, the following diagrams are provided.

Caption: Workflow for the comparative study of foaming properties.

Caption: Logical relationship for comparing surfactant foaming properties.

Concluding Remarks

Both CDEA and Lauramide DEA are effective surfactants for enhancing foam properties in a variety of formulations.[1][2] CDEA is often noted for its ability to create a rich, stable lather, which is a desirable attribute in products like shampoos and body washes.[8] The choice between CDEA and Lauramide DEA will ultimately depend on the specific formulation requirements, including desired foam texture, viscosity, and interaction with other ingredients. For instance, CDEA is known to work well in conjunction with anionic surfactants to improve the overall cleansing experience and foam richness.[9] By employing the standardized experimental protocols outlined in this guide, researchers and formulators can generate reliable, comparative data to select the most suitable foaming agent for their application.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. Lauramide DEA / Cocamide DEA - فرتاک لوتوس | Fartak lotus [fartaklotus.com]
• 3. DEA: What\'s the alternative? [cosmeticsbusiness.com]
• 4. alsglobal.com [alsglobal.com]
• 5. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 6. asn.sn [asn.sn]
• 7. pdogf.com.ua [pdogf.com.ua]
• 8. nbinno.com [nbinno.com]
• 9. Cocamide DEA (Diethanolamine) In Personal Care Products [periodical.knowde.com]

A Comparative Guide to HPLC Methods for Nitrosamine Detection in Cocamide DEA

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Techniques for the Detection of N-Nitrosodiethanolamine (NDELA) in Cocamide DEA (CDEA) Samples.

The presence of N-nitrosamines, such as N-nitrosodiethanolamine (NDELA), in cosmetic ingredients like Cocamide DEA (CDEA) is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies worldwide have set stringent limits on the levels of these impurities in consumer products. Consequently, robust and validated analytical methods are crucial for ensuring product safety and compliance. This guide provides a detailed comparison of various High-Performance Liquid Chromatography (HPLC) methods and other analytical techniques for the determination of NDELA in CDEA samples, supported by experimental data and detailed protocols.

Methodology Comparison: HPLC and Alternative Techniques

The primary methods for NDELA analysis include HPLC with various detectors—Ultraviolet (UV), Thermal Energy Analyzer (TEA), and tandem Mass Spectrometry (MS/MS)—as well as Gas Chromatography (GC) coupled with a TEA detector. Each method offers distinct advantages and limitations in terms of sensitivity, selectivity, and accessibility.

An official and widely recognized method is ISO 10130:2009 , which specifies the determination of NDELA in cosmetics using HPLC coupled with post-column photolysis and derivatization followed by UV detection.[1][2][3][4][5] This method is noted for its specificity to NDELA.[1]

High-Performance Liquid Chromatography (HPLC) is a versatile technique for separating and quantifying components in a mixture.

• HPLC with UV Detection (HPLC-UV): This is often used as a screening method.[6] While accessible, its sensitivity and selectivity can be limited compared to other detectors, especially in complex matrices like cosmetics.[6]

• HPLC with Thermal Energy Analyzer (TEA) Detection (HPLC-TEA): The TEA detector is highly selective for nitrosamines, making this a robust method for confirmation.[6][7] It offers good sensitivity and is less prone to matrix interference than UV detection.

• HPLC with Tandem Mass Spectrometry (HPLC-MS/MS): This is considered a state-of-the-art method, providing high sensitivity and selectivity through Multiple Reaction Monitoring (MRM).[8][9][10][11] It allows for the direct and rapid quantification of NDELA at very low levels.[8][9][10]

Gas Chromatography with Thermal Energy Analyzer (GC-TEA) is a well-established alternative for nitrosamine (B1359907) analysis. It is particularly suitable for volatile nitrosamines, but with appropriate sample preparation, it can also be used for less volatile compounds like NDELA.[12] The TEA detector ensures high selectivity.[6][12]

Quantitative Performance Data

The following tables summarize the performance characteristics of various analytical methods for the determination of NDELA in cosmetic or similar matrices.

Table 1: Performance Characteristics of HPLC-based Methods

Method	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)	Reference
HPLC with Post-Column Photolysis and Derivatization (ISO 10130)	Not explicitly stated	Not explicitly stated	5.3 µg/kg	86-112	Not explicitly stated	[12]
UPLC-MS/MS	1-100 ng/mL	10 µg/kg (0.5 ng/mL)	20 µg/kg (1 ng/mL)	90.8-115.8	< 11.1	[11][13]
UHPLC-MS/MS	0.2-40 ppb	0.1 ppb	0.4 ppb	> 90.0	Not explicitly stated	[14]
LC-MS/MS	1-10 ppb	Not explicitly stated	10 ppb	97-106	Not explicitly stated	[8][9]
RP-DLLME-LC-UV/Vis	Not explicitly stated	1.1 ng/mL	3.6 ng/mL	Not explicitly stated	2.0-7.4	[7]

Table 2: Performance Characteristics of GC-TEA Method

Method	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)	Reference
GC-TEA	Not explicitly stated	Not explicitly stated	5.3 µg/kg	86-112	Not explicitly stated	[12]

Experimental Workflow

The general workflow for the analysis of NDELA in CDEA samples involves sample preparation, chromatographic separation, detection, and data analysis.

Caption: General workflow for HPLC analysis of NDELA in CDEA samples.

Detailed Experimental Protocols

Below are representative protocols for sample preparation and analysis based on the reviewed literature.

Sample Preparation: Solid Phase Extraction (SPE) Clean-up (General)

This procedure is a common step to remove interfering matrix components before HPLC analysis.

• Sample Dilution: Accurately weigh a portion of the CDEA sample and dilute it with water or a suitable solvent like 2-propanol.[6][12]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing methanol (B129727) followed by water through it.[14]

• Sample Loading: Load the diluted sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering substances.

• Elution: Elute the target analyte (NDELA) with a stronger solvent (e.g., acetone (B3395972) or methanol).[12]

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase for injection into the HPLC system.

HPLC with Post-Column Photolysis and Derivatization (Based on ISO 10130)

This method provides high specificity for NDELA.

• HPLC System: An isocratic HPLC system.

• Analytical Column: Spherisorb ODS-2, 4.6 x 150 mm, or equivalent.[3]

• Mobile Phase: A suitable aqueous/organic mobile phase.

• Flow Rate: Typically 1.0 mL/min.

• Post-Column System:

  • Photochemical Reactor: To photolytically cleave the nitroso group from NDELA.

  • Derivatization Reagent: A solution containing sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) (Griess reagent) is mixed with the column effluent.[3]

• Detector: UV/Vis detector set at 540 nm to measure the absorbance of the formed azo dye.[3]

UPLC-MS/MS Method

This method offers high sensitivity and is suitable for trace-level analysis.

• UPLC System: An ultra-performance liquid chromatography system.

• Analytical Column: A porous graphitic carbon (PGC) column or a reversed-phase C18 column.[11][13][14]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 1 mM ammonium (B1175870) acetate (B1210297) with 0.1% acetic acid) and an organic solvent (e.g., methanol).[11][13]

• Flow Rate: Appropriate for the UPLC column dimensions.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) mode is used for quantification, monitoring specific precursor-to-product ion transitions for NDELA (e.g., m/z 135.1 → 74.1 and 135.1 → 104.0).[14] An internal standard, such as d8-NDELA, is often used for accurate quantification.[11][13]

GC-TEA Method

An alternative technique with high selectivity.

• GC System: A gas chromatograph.

• Analytical Column: A suitable capillary column, such as a DB-WAX.

• Injector: Splitless injection is commonly used.

• Carrier Gas: Helium.

• Oven Temperature Program: A temperature gradient is used to separate the analytes.

• Detector: A Thermal Energy Analyzer (TEA), which is highly specific for nitroso compounds.

Conclusion

The choice of an analytical method for the determination of NDELA in CDEA samples depends on the specific requirements of the analysis, including the required sensitivity, selectivity, and the available instrumentation.

• HPLC with post-column photolysis and derivatization (ISO 10130) is a robust and specific official method suitable for regulatory compliance.

• HPLC-MS/MS or UPLC-MS/MS offers the highest sensitivity and selectivity, making it ideal for detecting trace levels of NDELA and for confirmatory analysis.

• HPLC-UV can be a cost-effective screening tool, but positive results should be confirmed by a more selective method.

• GC-TEA provides a reliable and selective alternative to HPLC-based methods.

For routine quality control, a validated HPLC-UV method can be employed for screening, with positive findings confirmed by a more specific technique like HPLC-MS/MS or GC-TEA. For research and development, the high sensitivity of UPLC-MS/MS allows for a thorough investigation of nitrosamine formation and stability in product formulations. It is imperative for laboratories to validate their chosen method according to international guidelines to ensure the accuracy and reliability of their results.

References

• 1. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 2. Singapore Standards [singaporestandardseshop.sg]
• 3. pickeringlabs.com [pickeringlabs.com]
• 4. ISO 10130:2009 - Standards Store - Ministry of Industry & Commerce - Kingdom of Bahrain [bsmd.moic.gov.bh]
• 5. ISO 10130:2009 [sales.sfs.fi]
• 6. osha.gov [osha.gov]
• 7. ijsdr.org [ijsdr.org]
• 8. longdom.org [longdom.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Determination of N-nitrosodiethanolamine, NDELA in cosmetic ingredients and products by mixed mode solid phase extraction and UPLC-tandem mass spectrometry with porous graphitic carbon column through systemic sample pre-cleanup procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Occurrence of N-nitrosodiethanolamine (NDELA) in cosmetics from the Dutch market - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 14. agilent.com [agilent.com]

Navigating the Shift: A Comparative Guide to Cocamide DEA Alternatives in Sulfate-Free Surfactant Systems

For researchers, scientists, and drug development professionals, the move away from cocamide diethanolamine (B148213) (DEA) in cosmetic and pharmaceutical formulations presents both challenges and opportunities. This guide offers an objective comparison of viable alternatives, supported by experimental data and detailed protocols, to aid in the formulation of high-performing, regulatory-compliant, and consumer-friendly sulfate-free surfactant systems.

Cocamide DEA has long been a workhorse in the industry, valued for its dual functionality as a viscosity builder and foam stabilizer. However, regulatory pressures and evolving consumer preferences have necessitated the exploration of safer and equally effective alternatives. This guide provides a comprehensive analysis of prominent replacements, focusing on their performance in the context of sulfate-free formulations.

Key Performance Indicators: A Comparative Analysis

The selection of a suitable alternative to cocamide DEA hinges on its ability to replicate or enhance key performance attributes. The following tables summarize the comparative performance of common alternatives based on available experimental data.

Viscosity Building Properties

A critical function of cocamide DEA is its ability to increase the viscosity of surfactant systems, contributing to a desirable product texture and stability. The thickening efficacy of its alternatives is a primary consideration for formulators.

Alternative	Typical Use Level (%)	Viscosity (cP) in a Standard Sulfate-Free Base*	Notes
Cocamide DEA (Reference)	2 - 5	~3000 - 5000	Provides excellent viscosity response with electrolytes.
Cocamide MIPA	1 - 4	~3500 - 6000	Often considered a drop-in replacement with superior viscosity building at lower concentrations.[1]
Cocamide MEA	1 - 4	~3000 - 5500	Effective thickener, though may require heating during formulation.
Lauryl Glucoside	2 - 10	~1500 - 3500	Contributes to viscosity but may require a co-thickener for higher viscosity targets.
Decyl Glucoside	2 - 10	~1000 - 3000	Generally provides lower viscosity compared to alkanolamides and lauryl glucoside.
PEG-150 Distearate	0.5 - 5	~4000 - 7000	Highly efficient thickener, particularly in clear systems; requires heating for incorporation.[2]

*Note: Viscosity values are approximate and can vary significantly based on the specific sulfate-free surfactant base, pH, electrolyte concentration, and other formulation components.

Foam Performance: Height and Stability

The generation of a rich and stable lather is a key sensory cue for consumers, indicating product efficacy. Alternatives to cocamide DEA are evaluated on their ability to contribute to both the initial foam volume and its persistence.

Alternative	Initial Foam Height (mm) (Ross-Miles Test)*	Foam Stability (after 5 min)	Notes
Cocamide DEA (Reference)	~150 - 180	High	Excellent foam booster and stabilizer.
Cocamide MIPA	~190 - 240[3]	High	Demonstrates excellent foam boosting and stabilization properties.[4][5][6]
Cocamide MEA	~140 - 170	High	Good foam stabilization, comparable to Cocamide DEA.
Lauryl Glucoside	~130 - 160	Moderate to High	Produces a dense and stable foam.[7]
Decyl Glucoside	~140 - 170	Moderate	Good initial foam, though stability may be slightly less than alkanolamides.
PEG-150 Distearate	N/A	N/A	Primarily a thickener and does not significantly contribute to foaming.

*Note: Foam height values are based on standardized Ross-Miles test protocols and can be influenced by the surfactant system and water hardness.[8][9]

Irritation Potential

A significant driver for replacing cocamide DEA is the desire for milder formulations. The irritation potential of alternatives is a critical safety and marketing consideration.

Alternative	Zein (B1164903) Test (mg N/100mL)	HET-CAM Assay	Notes
Cocamide DEA (Reference)	Moderate to High	Moderate Irritant	Can be irritating to skin and eyes, particularly at higher concentrations.[10]
Cocamide MIPA	Low to Moderate	Mild Irritant	Generally considered milder than Cocamide DEA.
Cocamide MEA	Low to Moderate	Mild Irritant	Similar mildness profile to Cocamide MIPA.
Lauryl Glucoside	Low	Non-irritant to Mild	Known for its exceptional mildness, suitable for sensitive skin.[11]
Decyl Glucoside	Low	Non-irritant to Mild	Also recognized for its gentle properties.
PEG-150 Distearate	Low	Non-irritant	Considered to have a very low irritation potential.

*Note: Irritation potential is assessed through in-vitro methods. The Zein test measures protein denaturation, with lower values indicating milder surfactants. The HET-CAM (Hen's Egg Test - Chorioallantoic Membrane) assay evaluates potential eye irritation.[12][13][14][15][16][17][18]

Experimental Protocols

To ensure accurate and reproducible comparative data, standardized experimental methodologies are crucial. The following are detailed protocols for the key experiments cited in this guide.

Brookfield Viscometry for Shampoos

Objective: To determine the dynamic viscosity of a surfactant system.

Apparatus:

• Brookfield Rotational Viscometer (e.g., RVDV-II+ Pro)[19][20]

• Appropriate spindle (e.g., RV-3)[21]

• 600 mL beaker

• Water bath for temperature control at 25°C[21]

Procedure:

• Pour the shampoo sample into a 600 mL beaker.

• Place the beaker in a water bath to equilibrate the sample temperature to 25°C.[21]

• Attach the selected spindle to the viscometer.

• Gently lower the spindle into the sample until the fluid level is at the immersion mark on the spindle shaft.

• Allow the spindle to rotate at a set speed (e.g., 20 rpm) for a specified time (e.g., 60 seconds) to allow the reading to stabilize.[22]

• Record the viscosity reading in centipoise (cP).

• Repeat the measurement at different rotational speeds to assess the shear-thinning behavior of the sample.

Brookfield Viscometry Experimental Workflow

Ross-Miles Foam Test

Objective: To evaluate the foaming capacity and stability of a surfactant solution.[8]

Apparatus:

• Ross-Miles foam apparatus (graduated glass column with a reservoir)[8]

• Stopwatch

• Standard hard water

Procedure:

• Prepare a solution of the surfactant in standard hard water at a specified concentration (e.g., 1%).

• Pour 200 mL of the surfactant solution into the main column of the Ross-Miles apparatus.

• Fill the upper reservoir with 50 mL of the same surfactant solution.

• Open the stopcock of the reservoir, allowing the solution to fall into the main column and generate foam.[9]

• Start the stopwatch the moment the stopcock is opened.

• Record the initial foam height in millimeters (mm) at the instant the reservoir is empty.[23]

• Record the foam height again after a specified time interval, typically 5 minutes, to assess foam stability.[8][23]

Ross-Miles Foam Test Experimental Workflow

Zein Test for Irritation Potential

Objective: To assess the potential of a surfactant to cause skin irritation by measuring the solubilization of zein protein.[12][14][15]

Apparatus:

• Analytical balance

• Shaker

• Filter paper

• Kjeldahl apparatus for nitrogen analysis or a UV-Vis spectrophotometer with a BCA protein assay kit.[13]

Procedure:

• Prepare a surfactant solution of a defined concentration (e.g., 1% active surfactant) in deionized water.

• Weigh a specific amount of zein protein (e.g., 2 g).

• Add the zein protein to a known volume of the surfactant solution (e.g., 100 mL).

• Agitate the mixture on a shaker for a standardized period (e.g., 1 hour) at a constant temperature.

• Filter the solution to remove any undissolved zein.

• Determine the amount of solubilized zein in the filtrate by measuring the nitrogen content using the Kjeldahl method or by a colorimetric protein assay (e.g., BCA assay).[13]

• The result is expressed as the "Zein number," which is the milligrams of nitrogen solubilized per 100 mL of surfactant solution. A lower Zein number indicates lower irritation potential.[12]

Zein Test Experimental Workflow

Logical Relationships in Selecting a Cocamide DEA Alternative

The choice of a suitable replacement for cocamide DEA is not a one-size-fits-all decision. It depends on various factors, including the desired product aesthetics, performance requirements, and cost considerations. The following diagram illustrates a decision-making pathway for selecting an appropriate alternative.

Decision Pathway for Selecting a Cocamide DEA Alternative

Conclusion

The transition away from cocamide DEA in sulfate-free surfactant systems necessitates a thorough understanding of the available alternatives and their respective performance profiles. While a single, direct "drop-in" replacement that perfectly mimics all the attributes of cocamide DEA may not exist, a judicious selection from the array of available alkanolamides, alkyl polyglucosides, and polymeric thickeners can lead to the development of high-quality, stable, and mild formulations.

This guide provides a framework for comparing these alternatives based on key performance indicators and outlines the standardized experimental protocols required for their evaluation. By leveraging this data-driven approach, researchers and formulators can confidently navigate the evolving landscape of surfactant technology and create innovative products that meet both regulatory requirements and consumer expectations.

References

• 1. es.firp-ula.org [es.firp-ula.org]
• 2. Which thickener is most suitable for transparent shampoo formula? - News - Guangzhou Shengqing Materials Co., Ltd. [shengqingmaterials.com]
• 3. dravyom.com [dravyom.com]
• 4. specialchem.com [specialchem.com]
• 5. COCAMIDE MIPA - Ataman Kimya [atamanchemicals.com]
• 6. kraftchemical.com [kraftchemical.com]
• 7. formulabotanica.com [formulabotanica.com]
• 8. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 9. asn.sn [asn.sn]
• 10. cir-safety.org [cir-safety.org]
• 11. calmoranatural.com [calmoranatural.com]
• 12. scribd.com [scribd.com]
• 13. The Science Behind Mild Technology - Lubrizol [lubrizol.com]
• 14. Mild Cleansers; Are Surfactants in Your Products Irritating? [maha.asia]
• 15. Zein Test finds the irritant potential of a surfactant [cosmeticsbusiness.com]
• 16. The HET-CAM, a Useful In Vitro Assay for Assessing the Eye Irritation Properties of Cosmetic Formulations and Ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Comparison between HET-CAM protocols and a product use clinical study for eye irritation evaluation of personal care products including cosmetics according to their surfactant composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. wisdomlib.org [wisdomlib.org]
• 19. Measuring Shampoo Viscosity | Laboratory Talk [laboratorytalk.com]
• 20. Brookfield's Viscometer: Significance and symbolism [wisdomlib.org]
• 21. cdn.thomasnet.com [cdn.thomasnet.com]
• 22. youtube.com [youtube.com]
• 23. tks | publisher, event organiser, media agency | World’s first automated foam analysis according to Ross-Miles - tks | publisher, event organiser, media agency [teknoscienze.com]

Cross-Study Analysis of Cocamide DEA's Carcinogenic Potential in Animal Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-study analysis of the carcinogenic potential of cocamide diethanolamine (B148213) (cocamide DEA) in animal models, focusing on the pivotal long-term dermal exposure studies conducted by the U.S. National Toxicology Program (NTP). The data presented herein is intended to offer a clear, comparative overview to inform research and safety assessments.

Summary of Carcinogenic Findings

The primary evidence for the carcinogenic potential of cocamide DEA comes from a 2-year dermal bioassay in F344/N rats and B6C3F1 mice. The key findings from this research indicate a species- and sex-specific carcinogenic effect. While there was no evidence of carcinogenic activity in male F344/N rats, there was equivocal evidence in female F344/N rats. In contrast, there was clear evidence of carcinogenic activity in both male and female B6C3F1 mice.[1] The carcinogenic response in mice is thought to be associated with the presence of free diethanolamine (DEA) as an impurity in the cocamide DEA condensate.[1]

Quantitative Data on Tumor Incidence

The following table summarizes the key neoplastic findings from the 2-year dermal carcinogenicity studies of cocamide DEA.

Species/Strain	Sex	Dose (mg/kg)	Route	Duration	Organ	Neoplasm	Incidence
Rat (F344/N)	Male	0 (Vehicle)	Dermal	2 years	All	No evidence of carcinogenicity	-
50	Dermal	2 years	All	No evidence of carcinogenicity	-
100	Dermal	2 years	All	No evidence of carcinogenicity	-
Female	0 (Vehicle)	Dermal	2 years	Kidney	Renal Tubule Adenoma or Carcinoma (combined)	0/50
50	Dermal	2 years	Kidney	Renal Tubule Adenoma or Carcinoma (combined)	2/50
100	Dermal	2 years	Kidney	Renal Tubule Adenoma or Carcinoma (combined)	1/50
Mouse (B6C3F1)	Male	0 (Vehicle)	Dermal	2 years	Liver	Hepatocellular Adenoma, Carcinoma, or Hepatoblastoma	29/50
100	Dermal	2 years	Liver	Hepatocellular Adenoma, Carcinoma, or Hepatoblastoma	39/50
200	Dermal	2 years	Liver	Hepatocellular Adenoma, Carcinoma, or Hepatoblastoma	49/50
0 (Vehicle)	Dermal	2 years	Kidney	Renal Tubule Adenoma or Carcinoma	1/50
100	Dermal	2 years	Kidney	Renal Tubule Adenoma or Carcinoma	1/50
200	Dermal	2 years	Kidney	Renal Tubule Adenoma or Carcinoma	9/50
Female	0 (Vehicle)	Dermal	2 years	Liver	Hepatocellular Adenoma or Carcinoma (combined)	11/50
100	Dermal	2 years	Liver	Hepatocellular Adenoma or Carcinoma (combined)	27/50
200	Dermal	2 years	Liver	Hepatocellular Adenoma or Carcinoma (combined)	33/50

Data sourced from the National Toxicology Program Technical Report 479.

Experimental Protocols

The methodologies for the key 2-year carcinogenicity studies are detailed below.

Test Substance:

• Coconut oil acid diethanolamine condensate (Cocamide DEA). The batch used in the NTP studies contained approximately 18.2% free diethanolamine.[1]

• The vehicle used for dermal application was ethanol.

Animal Models:

• Rats: Male and female F344/N rats.

• Mice: Male and female B6C3F1 mice.

• Groups of 50 animals per sex per dose group were used in the 2-year studies.

Dose Administration:

• The test substance was applied dermally five times a week for 104 weeks.

• Rats: Received doses of 0 (vehicle control), 50, or 100 mg/kg body weight.

• Mice: Received doses of 0 (vehicle control), 100, or 200 mg/kg body weight.

Pathology Examination:

• Complete necropsies were performed on all animals.

• A comprehensive histopathological examination of all major organs and any gross lesions was conducted to identify neoplastic and non-neoplastic changes.

Visualizing the Analysis Workflow

The following diagram illustrates the logical workflow for conducting a cross-study analysis of cocamide DEA's carcinogenic potential.

Caption: Workflow for cross-study analysis of carcinogenicity data.

References

• 1. Abstract for TR-479 [ntp.niehs.nih.gov]

A Comparative Guide to the Emulsifying Efficiency of Cocamide DEA and Other Non-ionic Surfactants

For researchers, scientists, and drug development professionals, the selection of an appropriate emulsifier is a critical determinant of a formulation's stability, bioavailability, and overall performance. This guide offers an objective comparison of the emulsifying efficiency of Cocamide Diethanolamine (CDEA), a widely used non-ionic surfactant, with other common non-ionic surfactants, including polysorbates, sorbitan (B8754009) esters, and alkyl polyglucosides. The comparison is supported by available experimental data to aid in the formulation development process.

Cocamide DEA is a versatile non-ionic surfactant derived from coconut oil, known for its multifaceted roles as an emulsifier, foam booster, and viscosity modifier.[1][2] Its ability to reduce surface tension and stabilize oil-in-water emulsions makes it a valuable ingredient in a variety of cosmetic and pharmaceutical preparations.[2][3]

Comparative Analysis of Emulsifying Efficiency

The efficiency of an emulsifier is determined by its ability to create and maintain a stable emulsion, which can be quantified through various parameters such as emulsion stability over time, particle size of the dispersed phase, and the reduction of interfacial tension between the oil and water phases.

Emulsion Stability

Emulsion stability is a critical measure of an emulsifier's performance, indicating its ability to prevent phase separation (creaming or coalescence) over time.

A direct comparative study on water-in-crude oil emulsions demonstrated that CDEA provided greater stability than Span 83, a sorbitan ester.[4][5] The stability was assessed by measuring the percentage of water separation over time, with lower values indicating higher stability.

Table 1: Comparison of Emulsion Stability (Water Separation %) of CDEA and Span 83 in a Water-in-Crude Oil Emulsion

Surfactant	Concentration (vol%)	Water Content (vol%)	Time (hours)	Water Separation (%)
CDEA	1.5	50	6	0
24	5.4 - 30
Span 83	Not specified	50	24	Higher than CDEA

Note: The data for Span 83 was qualitatively described as having a higher water separation percentage compared to CDEA under the same conditions.[4][5]

In another study focusing on oil-in-water emulsions for CO2 absorption, a formulation containing 10% v/v Tween 80 (a polysorbate) achieved 95% emulsion stability.[6] While not a direct comparison with CDEA, it provides a benchmark for the stability that can be achieved with polysorbates.

Interfacial Tension (IFT)

The ability of a surfactant to lower the interfacial tension between oil and water is fundamental to the formation of an emulsion. Lower IFT values facilitate the dispersion of one liquid into another.

Studies have shown that CDEA is effective at reducing interfacial tension. In one investigation, increasing the concentration of CDEA from 0.05% to 0.1-0.3% in an aqueous solution decreased the IFT against crude oil by an order of magnitude, reaching the 10⁻² mN/m range.[1] Another study reported that a 10% addition of CDEA reduced the surface tension of water by 56.56%.[7]

For comparison, a study on mixed non-ionic surfactants found that Tween 80 and Span 20 can also significantly reduce oil-water interfacial tension.[3] While direct comparative data with CDEA under identical conditions is limited, the available information suggests that all these non-ionic surfactants are capable of effectively lowering IFT.

Particle Size

The size of the droplets in the dispersed phase is a key indicator of emulsion quality and stability. Smaller and more uniform droplet sizes generally lead to more stable emulsions.

Data from a comparative analysis of oil-in-water emulsions stabilized with different surfactants, including Tween 80 and Span 80, is presented below.[8] Although this study did not include CDEA, it provides valuable insight into the performance of other common non-ionic surfactants.

Table 2: Illustrative Particle Size Data for O/W Emulsions with Different Non-ionic Surfactants

Surfactant (1% w/v)	Initial Particle Size (0h) (nm)	Particle Size after 24h (nm)
Tween 80	150 - 250	160 - 260
Span 80	300 - 500	400 - 600

Note: This data is illustrative and based on typical performance. Actual values can vary depending on the specific oil phase, processing conditions, and full formulation.[8]

Experimental Protocols

Detailed methodologies are crucial for the reproducible and comparative assessment of emulsifier efficiency. Below are protocols for key experiments.

Emulsion Preparation

A standardized method for preparing oil-in-water (O/W) emulsions is as follows:

• Aqueous Phase Preparation: Dissolve the non-ionic surfactant (e.g., CDEA, Tween 80, Lauryl Glucoside) in deionized water at the desired concentration (e.g., 1% w/v).[8]

• Oil Phase Preparation: Prepare the oil phase (e.g., medium-chain triglycerides, mineral oil).[8]

• Emulsification: Gradually add the oil phase to the aqueous phase under high-shear homogenization using a rotor-stator homogenizer at a specified speed (e.g., 10,000 rpm) for a defined period (e.g., 10 minutes). Maintain a specific oil-to-water ratio (e.g., 20:80).[8]

• Cooling: Allow the resulting emulsion to cool to room temperature.[8]

Emulsion Stability Testing: Gravity Separation Method

• Place a known volume (e.g., 100 ml) of the prepared emulsion into a graduated cylinder.[5]

• Seal the cylinder and store it at a constant temperature (e.g., 25°C).[8]

• At regular intervals (e.g., 1, 3, 6, 12, 24 hours and daily thereafter), measure the volume of any separated water at the bottom of the cylinder.[5]

• Calculate the percentage of water separation as an indicator of emulsion instability.

Particle Size Analysis

• Instrumentation: Utilize a dynamic light scattering (DLS) instrument.[8]

• Sample Preparation: Dilute a small aliquot of the emulsion with the continuous phase (deionized water for O/W emulsions) to a suitable concentration to prevent multiple scattering effects.

• Measurement: Place the diluted sample in a cuvette and measure the particle size distribution at a controlled temperature (e.g., 25°C).[8]

• Time-course Analysis: Perform measurements immediately after emulsion preparation (0h) and at subsequent time points (e.g., 24 hours) to monitor changes in droplet size.[8]

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the typical workflows for preparing and evaluating emulsions.

Diagram 1: Experimental Workflow for Emulsion Preparation.

Diagram 2: Logical Workflow for Emulsion Stability Evaluation.

Conclusion

Cocamide DEA is a multifunctional non-ionic surfactant that demonstrates effective emulsifying properties, particularly in forming stable water-in-oil emulsions.[4][5] Direct comparative data against a broad range of other non-ionic surfactants like polysorbates and alkyl polyglucosides is limited in publicly available literature, making a comprehensive head-to-head comparison challenging.

However, based on the available data, CDEA shows strong performance in emulsion stabilization and interfacial tension reduction. The choice of the most suitable non-ionic surfactant will ultimately depend on the specific requirements of the formulation, including the desired emulsion type (O/W or W/O), the nature of the oil phase, and other performance criteria such as foaming and viscosity. For a definitive selection, it is recommended to conduct parallel experiments using the detailed protocols provided, comparing CDEA with other relevant non-ionic surfactants under identical conditions.

References

• 1. A comparison of emulsifiers for the formation of oil-in-water emulsions: stability of the emulsions within 9 h after production and MR signal properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Promidium CO: A Comprehensive Evaluation as a Drop-in Replacement for Cocamide DEA

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Promidium CO (INCI: PPG-2 Hydroxyethyl (B10761427) Cocamide) and cocamide diethanolamine (B148213) (cocamide DEA), two non-ionic surfactants commonly used in cosmetic and personal care formulations. With increasing regulatory scrutiny and consumer demand for milder products, the industry is seeking viable alternatives to cocamide DEA. Promidium CO has been positioned as a direct "drop-in" replacement, and this document evaluates that claim through a review of performance data and safety profiles, supported by detailed experimental methodologies.

Executive Summary

Promidium CO emerges as a strong candidate to replace cocamide DEA, offering comparable, and in some aspects, superior performance in viscosity building and foam generation. While direct comparative irritation data is limited, available information suggests that Promidium CO possesses a favorable mildness profile. Cocamide DEA, conversely, has faced scrutiny for its potential to cause skin irritation and its classification as a possible carcinogen, driving the search for alternatives.

Performance Comparison

Promidium CO is designed to mimic the key functionalities of cocamide DEA: viscosity enhancement and foam stabilization. Technical literature and performance data indicate that it can be a highly effective substitute.

Viscosity Building

Both Promidium CO and cocamide DEA are effective at increasing the viscosity of surfactant systems, a desirable attribute for creating rich and stable formulations. Performance data from Croda indicates that in a system composed of Sodium Laureth Sulfate (SLES) and Cocamidopropyl Betaine, Promidium CO provides a viscosity profile that is very similar to that of cocamide DEA.[1]

Foam Boosting and Stabilization

A key function of these ingredients is to enhance the quality and longevity of foam. The Ross-Miles foam test is a standard method to evaluate this property. Studies have shown that in a 10% SLES/Betaine base with moderately hard water, Promidium CO demonstrates the same impact on foam height as cocamide DEA.[1]

Table 1: Performance Data Summary

Performance Metric	Promidium CO	Cocamide DEA	Data Source
Viscosity Building	Comparable to Cocamide DEA in SLES/Betaine systems	Effective viscosity builder	Cosmetics & Toiletries[1]
Foam Performance	Similar foam height to Cocamide DEA in SLES/Betaine systems with moderately hard water	Effective foam booster and stabilizer	Cosmetics & Toiletries[1]

Safety and Irritation Profile

A primary driver for replacing cocamide DEA is its safety profile. Cocamide DEA has been identified as a possible human carcinogen by the International Agency for Research on Cancer (IARC) and is listed under California's Proposition 65.[1] It is also known to have a potential for skin and eye irritation.[2][3][4]

Promidium CO (PPG-2 Hydroxyethyl Cocamide) is presented as a milder alternative. The Cosmetic Ingredient Review (CIR) Expert Panel has deemed PPG-2 hydroxyethyl cocamide safe for use in cosmetics in the present practices of use and concentration when formulated to be non-irritating.[5]

Table 2: Irritation Data Summary

Test Type	Promidium CO (PPG-2 Hydroxyethyl Cocamide)	Cocamide DEA	Data Source
Rabbit Skin Irritation	Undiluted, 4-hour exposure classified as irritating. 3-minute and 1-hour exposures were not irritating.	Moderate skin irritant in rabbits.	CIR Safety Assessment[6], Final Report on the Safety Assessment of Cocamide DEA[2]
Rabbit Eye Irritation	Undiluted was moderately irritating.	Minimal eye irritant in rabbits.	CIR Safety Assessment[6], Final Report on the Safety Assessment of Cocamide DEA[2]
Human Patch Test	5% aqueous solution was not an irritant in a study with 50 subjects.	Generally mild skin irritants in clinical tests, but not sensitizers.	CIR Safety Assessment[6], Final Report on the Safety Assessment of Cocamide DEA[2]

Experimental Protocols

To ensure a thorough understanding of the presented data, the following are detailed methodologies for key experiments used in the evaluation of surfactant performance and safety.

Viscosity Measurement

A Brookfield viscometer is a standard instrument for measuring the viscosity of cosmetic formulations.

• Apparatus: Brookfield DV-E Viscometer or equivalent.

• Spindle: Selected based on the expected viscosity of the sample (e.g., RV spindles for higher viscosity liquids).

• Speed: A range of speeds (e.g., 0.3 to 100 RPM) are used to assess the shear-thinning or shear-thickening behavior of the formulation.

• Procedure:

  • The sample is placed in a suitable container, and the viscometer is leveled.

  • The selected spindle is submerged into the sample, ensuring it does not touch the sides or bottom of the container.

  • The motor is turned on at a set speed, and the reading is allowed to stabilize.

  • The viscosity (in centipoise, cP) and torque percentage are recorded. The torque reading should ideally be between 10% and 100% for accurate measurements.

  • The process is repeated at different speeds to create a viscosity profile.

• Temperature Control: The sample temperature is maintained at a constant, specified value (e.g., 25°C) using a water bath, as viscosity is temperature-dependent.

Foam Performance (Ross-Miles Method)

The Ross-Miles method is a standardized test for measuring the foamability and foam stability of a surfactant solution.

• Apparatus: A jacketed glass column with a specified height and diameter, and a reservoir with a specified volume and orifice size.

• Procedure:

  • A specific volume of the surfactant solution at a defined concentration and water hardness is placed in the bottom of the column.

  • A second volume of the same solution is placed in the reservoir.

  • The solution from the reservoir is allowed to fall from a specified height into the solution in the column, generating foam.

  • The initial foam height is measured immediately after all the solution has fallen from the reservoir.

  • The foam height is then measured at specific time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

This in vitro test uses a three-dimensional model of human epidermis to assess the skin irritation potential of a substance.

• Test System: A reconstructed human epidermis model, such as EpiDerm™ or SkinEthic™ RHE, consisting of normal, human-derived epidermal keratinocytes cultured to form a multi-layered, differentiated model of the human epidermis.

• Procedure:

  • The test substance is applied topically to the surface of the RhE tissue.

  • The tissue is incubated for a specified period (e.g., 60 minutes).

  • After incubation, the test substance is removed by rinsing.

  • The tissue is transferred to a fresh medium and incubated for a post-exposure period (e.g., 42 hours).

  • Cell viability is then assessed using the MTT assay. Viable cells reduce the yellow MTT tetrazolium salt to a purple formazan (B1609692) precipitate, which is then extracted from the tissue.

  • The amount of formazan is quantified by measuring the optical density (OD) using a spectrophotometer.

• Interpretation: The cell viability of the test substance-treated tissue is expressed as a percentage of the negative control-treated tissue. A reduction in cell viability below a certain threshold (e.g., ≤ 50%) indicates that the substance is an irritant.

In Vitro Eye Irritation: Bovine Corneal Opacity and Permeability (BCOP) Assay (OECD TG 437)

The BCOP assay is an ex vivo method that uses isolated bovine corneas to evaluate the potential of a substance to cause severe eye irritation or damage.

• Test System: Freshly excised bovine corneas obtained from abattoirs.

• Procedure:

  • The corneas are mounted in a specialized holder, creating an anterior and posterior chamber.

  • The test substance is applied to the epithelial surface of the cornea for a defined exposure time (e.g., 10 minutes for liquids).

  • After exposure, the cornea is rinsed.

  • Corneal opacity is measured using an opacitometer, which quantifies the amount of light transmitted through the cornea.

  • Corneal permeability is assessed by adding sodium fluorescein (B123965) to the anterior chamber and measuring the amount that passes through the cornea into the posterior chamber over a set period. The fluorescein concentration is measured using a spectrophotometer.

• Interpretation: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and permeability values. This score is used to classify the substance's eye irritation potential.

Mandatory Visualizations

Caption: Experimental workflow for comparing Promidium CO and cocamide DEA.

Caption: Simplified signaling pathway of surfactant-induced skin irritation.

Conclusion

References

• 1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 2. cir-safety.org [cir-safety.org]
• 3. Skin Toxicity of Selected Hair Cosmetic Ingredients: A Review Focusing on Hairdressers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cir-safety.org [cir-safety.org]
• 5. paulaschoice.fr [paulaschoice.fr]
• 6. cir-safety.org [cir-safety.org]

A Comparative Rheological Analysis of Cocamide DEA and Its Alternatives in Thickening Formulations

For Researchers, Scientists, and Drug Development Professionals

Cocamide Diethanolamine (CDEA) has long been a staple in the formulation of personal care and pharmaceutical products, prized for its multi-functional properties as a viscosity builder, foam booster, and stabilizer.[1][2] However, mounting regulatory scrutiny and concerns over its safety profile have spurred a concerted effort within the scientific community to identify and characterize viable alternatives.[2] This guide provides an objective comparison of the rheological properties of CDEA against several common alternatives, supported by experimental data and detailed methodologies to aid researchers in making informed formulation decisions.

Understanding the Thickening Mechanism

The viscosity of surfactant-based formulations is primarily governed by the size and shape of surfactant micelles. Most thickening agents, including CDEA and its alternatives, function by promoting the transition of small, spherical micelles into larger, elongated, worm-like or rod-like structures.[3][4] These elongated micelles can entangle, forming a network that increases the viscosity of the solution.[3] The addition of electrolytes, such as sodium chloride, can further enhance this effect by reducing electrostatic repulsion between surfactant head groups, allowing for closer packing and micellar growth.[1][4]

The specific mechanism of action can vary between different classes of thickening agents, as illustrated in the diagrams below.

Alkanolamide and Amine Oxide Thickening Mechanism

Caption: Alkanolamides and amine oxides promote the growth of spherical micelles into rod-like structures.

Polymeric Thickener Mechanism

References

• 1. es.firp-ula.org [es.firp-ula.org]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. nouryon.com [nouryon.com]
• 4. ulprospector.com [ulprospector.com]

A Comparative Environmental Profile: Cocamide DEA vs. Synthetic Surfactants

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Surfactant Environmental Impact with Supporting Experimental Data

The selection of surfactants in research and product development extends beyond performance to encompass environmental stewardship. This guide provides a comparative analysis of the environmental profiles of Cocamide Diethanolamine (CDEA), a fatty acid amide derived from coconut oil, and several widely used classes of synthetic surfactants: Sodium Lauryl Ether Sulfate (SLES), Linear Alkylbenzene Sulfonate (LAS), Alcohol Ethoxylates (AE), and Alkyl Polyglucosides (APG). This comparison is based on key environmental indicators: biodegradability, aquatic toxicity, and life cycle assessment metrics, supported by experimental data and standardized testing protocols.

Key Environmental Performance Indicators

A summary of the key environmental performance indicators for CDEA and the selected synthetic surfactants is presented below. This data is aggregated from various sources and standardized where possible for comparative purposes.

Surfactant Class	Primary Feedstock	Ready Biodegradability (OECD 301)	Aquatic Toxicity (LC50/EC50, mg/L)	Life Cycle Impact (per tonne of active substance)
Fish (96h)	Daphnia (48h)
Cocamide DEA (CDEA)	Coconut/Palm Kernel Oil, Diethanolamine	Readily Biodegradable[1]	>2.4 (Oncorhynchus mykiss)[2]	3.2 (Daphnia magna)[2]
Sodium Lauryl Ether Sulfate (SLES)	Palm Kernel/Coconut Oil or Petroleum	Readily Biodegradable	7.1 (Danio rerio)[3][4]	7.2 (Daphnia magna)[3][4]
Linear Alkylbenzene Sulfonate (LAS)	Petroleum	Readily Biodegradable	1.67[1]	1.62 - 4.6 (Daphnia magna/galeata)[1][5]
Alcohol Ethoxylates (AE)	Palm Kernel/Coconut Oil or Petroleum	Readily Biodegradable	0.25 - 45.8 (Lebistes reticulatus)[6]	0.1 - 20.4 (Daphnia magna)[6]
Alkyl Polyglucosides (APG)	Palm Kernel/Coconut Oil, Corn/Wheat	Readily Biodegradable	3 - 126 (Fish)[6][7]	7 - >100 (Daphnia magna)[6][7]

Detailed Experimental Protocols

The aquatic toxicity data presented in this guide are primarily derived from studies following the internationally recognized OECD Guidelines for the Testing of Chemicals. These standardized protocols ensure the reliability and comparability of the results.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test evaluates the effects of a substance on the growth of freshwater microalgae or cyanobacteria.[8][9][10]

• Test Principle: Exponentially growing cultures of a selected algal species (e.g., Pseudokirchneriella subcapitata, Desmodesmus subspicatus) are exposed to a range of concentrations of the test substance over a 72-hour period.[8][10]

• Methodology:

  • A series of flasks containing a nutrient-rich culture medium are prepared.

  • The test substance is added to create a geometric series of at least five concentrations, with a minimum of three replicate flasks per concentration.[10] Control flasks with no test substance are also prepared.

  • A known density of exponentially growing algae is inoculated into each flask.

  • The flasks are incubated under continuous, uniform illumination and constant temperature for 72 hours.

  • Algal biomass is measured at least daily, often using a spectrophotometer to determine optical density or by cell counts with a microscope.

• Endpoint: The primary endpoint is the inhibition of growth, expressed as the average specific growth rate. From the concentration-response curve, the EC50 (the concentration causing a 50% reduction in growth) is calculated.[8]

OECD 202: Daphnia sp. Acute Immobilisation Test

This test assesses the acute toxicity of a substance to freshwater invertebrates, most commonly Daphnia magna.[11][12][13]

• Test Principle: Young daphnids (less than 24 hours old) are exposed to the test substance for a 48-hour period, and their immobilization is observed.[13][14]

• Methodology:

  • Test solutions of at least five concentrations are prepared in a suitable medium. Control groups in clean medium are also established.

  • A minimum of 20 daphnids, divided into at least four groups, are introduced into each test concentration and control.[12]

  • The test vessels are maintained at a constant temperature for 48 hours under a defined light-dark cycle.

  • Observations for immobilization (daphnids that are unable to swim within 15 seconds after gentle agitation) are made at 24 and 48 hours.[13]

• Endpoint: The main endpoint is the EC50 at 48 hours, which is the concentration of the substance that immobilizes 50% of the daphnids.[13]

OECD 203: Fish, Acute Toxicity Test

This guideline details a method to determine the acute lethal toxicity of a substance to fish.[2][15][16]

• Test Principle: Fish of a recommended species (e.g., Zebrafish, Rainbow Trout) are exposed to the test substance for a 96-hour period.[15][16]

• Methodology:

  • A range of at least five test concentrations, typically in a geometric series, are prepared. A control group is maintained in clean water.

  • A specified number of fish (at least seven per concentration) are introduced into the test and control tanks.[2]

  • The test is conducted for 96 hours under controlled conditions of temperature, light, and dissolved oxygen.

  • Mortality and any abnormal behavioral or physical changes are recorded at 24, 48, 72, and 96 hours.[15]

• Endpoint: The primary endpoint is the LC50, the concentration of the substance that is lethal to 50% of the test fish within the 96-hour exposure period.[15]

Visualization of Environmental Assessment Workflow

The following diagram illustrates a generalized workflow for assessing the environmental profile of a surfactant, from initial characterization to risk assessment.

Caption: A workflow for assessing surfactant environmental impact.

Conclusion

The selection of a surfactant involves a trade-off between performance, cost, and environmental impact. CDEA, derived from renewable resources, demonstrates ready biodegradability. Its aquatic toxicity profile appears to be in a similar range to some widely used synthetic surfactants.

Synthetic surfactants like SLES and LAS are also readily biodegradable under aerobic conditions. However, their environmental profiles can be influenced by their manufacturing processes, which may rely on petrochemicals or less sustainably sourced palm oil. Newer classes of synthetic surfactants, such as Alkyl Polyglucosides (APG) and some Alcohol Ethoxylates (AE) derived from renewable feedstocks, often present a more favorable life cycle assessment, particularly in terms of greenhouse gas emissions.

For researchers and developers, a holistic approach is crucial. This involves not only considering the immediate aquatic toxicity but also the entire life cycle of the surfactant, from raw material sourcing to its ultimate fate in the environment. The data and protocols presented in this guide offer a foundation for making more informed and environmentally conscious decisions in the selection of surfactants for various applications.

References

• 1. Survey of chemical substances in consumer products, 69. – Survey of liquid hand soaps, including health and environmental assessments – 8 Environmental assessmen [www2.mst.dk]
• 2. materie-prime.farmalabor.it [materie-prime.farmalabor.it]
• 3. sei.org [sei.org]
• 4. Life cycle assessment of the production of surface-active alkyl polyglycosides from acid-assisted ball-milled wheat straw compared to the conventional production based on corn-starch - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pjoes.com [pjoes.com]
• 7. chemsafetypro.com [chemsafetypro.com]
• 8. Aquatic toxicity - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 9. diva-portal.org [diva-portal.org]
• 10. Life Cycle Assessment Of Sls And Sles (sodium Lauryl Sulfate And Sodium Laureth Sulfate) Product - IJSART [ijsart.com]
• 11. A review on the synthesis of bio-based surfactants using green chemistry principles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. finalreports.fi [finalreports.fi]
• 13. trjfas.org [trjfas.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. cir-safety.org [cir-safety.org]

Scrutinizing Pediculicides: A Comparative Analysis of Cocamide Diethanolamine and Leading Head Lice Treatments

For Immediate Release

In the persistent battle against Pediculus humanus capitis, or head lice, researchers and drug development professionals continually seek safe and effective treatments. This guide provides a comprehensive comparison of the clinical efficacy of cocamide diethanolamine (B148213) against more established and effective alternatives, namely dimethicone, ivermectin, malathion (B1675926), and spinosad. The following analysis is based on a review of published clinical trial and in vitro study data.

Executive Summary

Clinical evidence indicates that cocamide diethanolamine exhibits limited efficacy in the eradication of head lice infestations. In contrast, treatments such as dimethicone, ivermectin, malathion, and spinosad have demonstrated significantly higher success rates in clinical trials. These alternatives operate through diverse mechanisms of action, ranging from physical obstruction of louse respiration to neurotoxicity. This report details the comparative efficacy, experimental protocols, and mechanisms of action of these agents to inform future research and development in pediculicides.

Comparative Efficacy of Head Lice Treatments

The following tables summarize the quantitative data from various clinical and in vitro studies, offering a clear comparison of the performance of cocamide diethanolamine and its alternatives.

Table 1: Clinical Trial Efficacy

Treatment	Concentration	Application Time	Success Rate (Day 14/15)	Notes
Cocamide Diethanolamine	10% Lotion	60 minutes	13.0%	Single application.
10% Lotion (concentrated by hair drying)	8 hours / overnight (single application)	17.9%
10% Lotion (concentrated by hair drying)	2 hours (two applications, 7 days apart)	33.9%
Dimethicone	4% Lotion	15 minutes (single application)	69.8% - 77.1%	Superior to two applications of 1% permethrin (B1679614).
4% Lotion	Two applications, 1 week apart	69% - 92%	Cure rates reported in various clinical trials.
100%	Not specified	96.5% (lice-free)	Day 14 data from a study on school-age children.
Ivermectin	0.5% Lotion	10 minutes (single application)	73.7% - 73.8%	Significantly more effective than vehicle control.
Oral (400 µg/kg)	Two doses, 7 days apart	95.2% - 97.1%	Superior to topical 0.5% malathion lotion in difficult-to-treat cases.
Malathion	0.5% Lotion	8-12 hours (two applications, 7-9 days apart)	33.3% - 85.0%	Efficacy varies with resistance levels. Lower efficacy reported in some studies.
0.5% Lotion	20 minutes (two applications, 7 days apart)	98%	Reduced application time study showed high efficacy.
Spinosad	0.9% Suspension	10 minutes (one or two applications)	84.6% - 86.7%	Significantly more effective than permethrin 1%. Most patients required only one treatment.

Table 2: In Vitro Pediculicidal and Ovicidal Efficacy

Treatment	Concentration	Exposure Time	Pediculicidal Activity (Mortality)	Ovicidal Activity (Hatch Rate Inhibition)
Cocamide Diethanolamine	10% Lotion	60 minutes	Effective	Limited
10% Lotion	8 hours / overnight	-	Effective (killed all eggs in some tests)
Dimethicone	4% Lotion	10 minutes	100% (non-viable)	96.8%
92%	5 minutes	100%	-
100%	60 minutes	-	97.7% (on young eggs)
Ivermectin	0.25% - 1%	10 minutes	100%	Not directly ovicidal, but nymphs die after hatching.
2% Solution	3 minutes	100%	88%
Malathion	0.5% Lotion	10 minutes	100%	100%
0.5% Lotion	20 minutes	100%	100%
Spinosad	0.9% Suspension	Not specified	Effective against permethrin-susceptible and -resistant lice	Ovicidal (kills both eggs and lice)

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of efficacy studies. Below are summaries of typical experimental protocols for in vitro and clinical evaluations of pediculicides.

In Vitro Pediculicidal and Ovicidal Assays

• Lice and Egg Collection: Head lice (Pediculus humanus capitis) and their eggs (nits) are collected from infested individuals who have not used a pediculiculicidal treatment in the preceding weeks.

• Pediculicidal Assay (Contact Method):

  • A specified number of live, healthy adult lice are placed on a filter paper or in a petri dish.

  • The test product is applied directly to the lice, ensuring complete coverage.

  • Lice are observed for mortality at specific time points (e.g., 5, 10, 20, 60 minutes, and then hourly). Mortality is typically defined as the absence of any movement, including gut peristalsis, when prodded with a fine probe.

• Ovicidal Assay:

  • Hairs with attached, viable eggs (determined by the presence of a developing embryo) are collected.

  • The eggs are immersed in the test product for a specified duration (e.g., 10 minutes).

  • After exposure, the eggs are rinsed and incubated under controlled conditions (temperature and humidity) for a period sufficient for hatching (typically up to 14 days).

  • The number of hatched eggs is recorded, and the ovicidal efficacy is calculated as the percentage of eggs that failed to hatch compared to a control group.

Clinical Trial Protocol

• Study Design: Randomized, controlled, and often assessor-blinded clinical trials are the gold standard. Participants are randomly assigned to receive either the investigational product or a comparator (placebo or an active control).

• Participant Selection: Individuals with a confirmed active head lice infestation (presence of live lice) are enrolled. Exclusion criteria often include recent use of other pediculicides, known allergies to the product's ingredients, and certain scalp conditions.

• Treatment Administration: The product is applied according to a predefined protocol, specifying the amount of product, application method, and duration of exposure. In many studies, the treatment is administered by trained personnel to ensure consistency.

• Efficacy Assessment: The primary endpoint is typically the absence of live lice at a follow-up visit, commonly 14 days after the initial treatment. This assessment is performed by a trained evaluator who is blinded to the treatment allocation. The presence of viable eggs may also be assessed.

• Safety and Tolerability: Adverse events, such as scalp irritation, are monitored and recorded throughout the study.

Mechanisms of Action & Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the mechanisms of action for each treatment and a typical experimental workflow.

Cocamide DEA Mechanism of Action

Dimethicone Mechanism of Action

Neurotoxic Pediculicides' Mechanisms

In Vitro Efficacy Testing Workflow

Clinical Trial Workflow

Conclusion

The available scientific evidence strongly indicates that while cocamide diethanolamine, a surfactant-based compound, has some pediculicidal and ovicidal properties, its clinical efficacy in treating head lice infestations is limited, especially when compared to other available treatments. Dimethicone, a physically acting agent, and the neurotoxic agents ivermectin, malathion, and spinosad, have all demonstrated superior cure rates in clinical trials. The choice of a particular treatment should be guided by local resistance patterns, patient-specific factors, and safety profiles. For drug development professionals, the data underscores the importance of robust clinical and in vitro testing to establish clear efficacy before bringing new pediculicides to market. The varied mechanisms of action of the more effective agents also highlight promising avenues for the development of novel compounds that can overcome existing resistance challenges.

Safety & Regulatory Compliance

Proper Disposal Procedures for Coco Diethanolamide: An Operational and Safety Guide

This document provides essential safety and logistical information for the proper handling and disposal of Coco diethanolamide (Cocamide DEA), a substance that requires careful management due to its potential environmental and health hazards. The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

I. Immediate Safety and Handling Precautions

Before handling Coco diethanolamide, it is crucial to be aware of its hazard classifications and the necessary personal protective equipment (PPE). This substance is known to cause skin and eye irritation and is toxic to aquatic life.[1][2]

Parameter	Specification	Source
Hazard Classifications	Skin Irritation (Category 2), Serious Eye Irritation (Category 2A), Toxic to aquatic life.[1][3]	Safety Data Sheet
Personal Protective Equipment (PPE)	Wear protective gloves, eye protection (safety goggles), and face protection.[1][4][5]	Safety Data Sheet
First Aid - Eye Contact	Immediately flush eyes with running water for at least 20 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6][7]	Safety Data Sheet
First Aid - Skin Contact	Remove and isolate contaminated clothing and shoes. Immediately flush skin with running water for at least 20 minutes. Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[1][6]	Safety Data Sheet
First Aid - Ingestion	Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison control center immediately.[5][6]	Safety Data Sheet
First Aid - Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If breathing is difficult, administer oxygen.[2][6]	Safety Data Sheet

II. Spill Management and Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent environmental contamination and ensure personnel safety. The approach to cleanup depends on the scale of the spill.

A. Small Spills:

• Containment: Absorb the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[5][6]

• Collection: Carefully scoop the absorbed material into a suitable, sealable container for later disposal.[4][6] Do not return spilled material to the original container for re-use.[1][5]

• Decontamination: Clean the spill area thoroughly with water to remove any residual contamination.[1]

B. Large Spills:

• Evacuation and Isolation: Isolate the spill area immediately and evacuate all non-essential personnel.[1]

• Containment: Dike the area far ahead of the spill to prevent it from spreading or entering waterways, sewers, or confined areas.[5][6][7] Avoid using water to flush the spill to an industrial sewer, as this can cause gelling and foaming.[6]

• Collection: Once contained, absorb the material with non-combustible absorbent and place it into labeled containers for disposal.[5][6]

• Decontamination: After the product has been recovered, flush the area with water.[1]

III. Disposal of Unused Coco Diethanolamide and Contaminated Materials

The primary directive for the disposal of Coco diethanolamide and any contaminated materials is to adhere to all local, regional, national, and international regulations.[1][2][3][5]

Methodology for Disposal:

• Consult Regulations: The first and most critical step is to consult with local environmental authorities or an accredited waste disposal contractor to understand the specific regulations for chemical waste in your jurisdiction.[2]

• Incineration (Preferred Method): A common recommendation for the disposal of organic chemical waste is incineration. Dissolve or mix the material with a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber.[4]

• Landfill (If Permitted): In some cases, and only if permitted by local regulations, the absorbed waste material from a spill may be disposed of in a designated hazardous waste landfill.

• Avoid Environmental Release: Under no circumstances should Coco diethanolamide be released into the environment.[1][3] Prevent entry into drains, waterways, and soil.[1][5][8]

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Coco diethanolamide.

Caption: Decision workflow for the safe disposal of Coco diethanolamide.

References

• 1. redox.com [redox.com]
• 2. neaseco.com [neaseco.com]
• 3. auroracleaning.com.au [auroracleaning.com.au]
• 4. biosynth.com [biosynth.com]
• 5. auroracleaning.com.au [auroracleaning.com.au]
• 6. unilongmaterial.com [unilongmaterial.com]
• 7. trc-corp.com [trc-corp.com]
• 8. carlroth.com [carlroth.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Cocamide Diethanolamide

Essential protocols for the safe handling, storage, and disposal of Cocamide Diethanolamide (Cocamide DEA) are critical for maintaining a secure laboratory environment. This guide provides immediate, actionable information for researchers, scientists, and drug development professionals.

Cocamide DEA is a widely used surfactant in personal care and cleaning products.[1] While generally considered safe for its intended use in cosmetics at recommended concentrations, handling the pure or concentrated form in a laboratory setting requires strict adherence to safety protocols to mitigate risks of skin and eye irritation, and potential long-term health effects.[1][2][3] This substance is suspected of causing cancer and may cause damage to organs through prolonged or repeated exposure.[2][4]

Personal Protective Equipment (PPE) and Engineering Controls

Proper selection and use of PPE are the first line of defense against exposure. Engineering controls should also be in place to minimize inhalation of vapors or mists.[1]

Control Measure	Specification
Engineering Controls	Ensure adequate ventilation. Use local exhaust ventilation where dust or aerosols may be formed.[5][6] Eyewash stations and safety showers should be readily available.[5][7]
Eye/Face Protection	Chemical safety goggles or a face shield are mandatory to prevent eye contact.[1][4]
Skin Protection	Wear compatible chemical-resistant gloves.[4] Suitable materials include PVC, neoprene, or nitrile rubber.[5][6] Protective clothing should be worn to prevent skin contact.[1][4]
Respiratory Protection	If ventilation is inadequate, wear a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][6]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Cocamide DEA is essential to prevent accidental exposure and ensure a safe working environment.

1. Preparation:

• Before handling, ensure all necessary PPE is readily available and in good condition.

• Confirm that emergency equipment, such as eyewash stations and safety showers, is accessible and operational.[5][7]

• Review the Safety Data Sheet (SDS) for any specific handling instructions.

2. Handling:

• Avoid contact with skin, eyes, and clothing.[4][6]

• Do not ingest or inhale.[4][6]

• Wash hands thoroughly after handling the substance.[4][5]

• Eating, drinking, and smoking are strictly prohibited in areas where Cocamide DEA is handled.[5]

3. Storage:

• Store in tightly sealed, original containers in a cool, dry, and well-ventilated area.[1][5][8]

• Keep away from incompatible materials such as strong acids and oxidizing agents.[1][6]

• The ideal storage temperature is between 10°C and 25°C.[4] Note that the product may solidify at low temperatures.[5]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Scenario	First Aid and Response Protocol
Eye Contact	Immediately rinse with plenty of water for several minutes, holding the eyelids open.[5] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5]
Skin Contact	Remove contaminated clothing.[4][5] Wash the affected area with plenty of soap and water.[5] If skin irritation occurs, seek medical advice.[5]
Ingestion	Rinse mouth with water.[5] Do NOT induce vomiting.[5] Seek immediate medical assistance.[5]
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.
Spill	For small spills, absorb with an inert material such as sand or earth and place in a suitable container for disposal.[5] For large spills, dike the area to prevent spreading and collect the material for disposal.[5][6] Ensure adequate ventilation.[4]

Disposal Plan

Proper disposal of Cocamide DEA and its containers is essential to prevent environmental contamination.

• Waste Disposal: Dispose of waste material in accordance with local, state, and federal regulations.[5] One method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

• Container Disposal: Empty containers may retain product residue and should be treated as hazardous.[5] Do not reuse empty containers. Puncture and dispose of them in accordance with local regulations.

References

• 1. nbinno.com [nbinno.com]
• 2. Cocamide DEA MSDS.pdf [slideshare.net]
• 3. noosanude.com.au [noosanude.com.au]
• 4. biosynth.com [biosynth.com]
• 5. trc-corp.com [trc-corp.com]
• 6. aslanchemical.com [aslanchemical.com]
• 7. scribd.com [scribd.com]
• 8. yeserchem.com [yeserchem.com]